4,5,7-Trifluoro-2-methylbenzothiazole

• CAS: 159790-13-3

Core Science & Biosynthesis

An In-depth Technical Guide to 4,5,7-Trifluoro-2-methylbenzothiazole: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of 4,5,7-Trifluoro-2-methylbenzothiazole, a fluorinated heterocyclic compound of significant interest in medicinal chemistry. While specific experimental data for this exact molecule is not extensively available in the public domain, this guide synthesizes information from closely related analogues and established chemical principles to offer a robust predictive profile. We will delve into the impact of trifluorination on the benzothiazole core, outline a detailed, plausible synthetic route, and explore its potential in drug discovery, particularly in the development of novel therapeutic agents. This document is intended to serve as a valuable resource for researchers and professionals in the fields of organic synthesis, medicinal chemistry, and drug development.

Introduction: The Significance of Fluorinated Benzothiazoles

Benzothiazole is a privileged heterocyclic scaffold found in a wide array of biologically active compounds.[1] The incorporation of fluorine atoms into organic molecules can dramatically alter their physicochemical and biological properties, often leading to enhanced metabolic stability, increased lipophilicity, and improved binding affinity to target proteins.[2] The strategic placement of multiple fluorine atoms, as seen in 4,5,7-Trifluoro-2-methylbenzothiazole, is a powerful tool in medicinal chemistry to fine-tune the properties of a lead compound. This guide will explore the unique characteristics imparted by this trifluoro-substitution pattern.

Molecular Structure and Physicochemical Properties

The foundational structure of 4,5,7-Trifluoro-2-methylbenzothiazole is the benzothiazole ring system, with fluorine atoms at positions 4, 5, and 7, and a methyl group at position 2.

Sources

• 1. echemi.com [echemi.com]
• 2. libra.article2submit.com [libra.article2submit.com]

4,5,7-Trifluoro-2-methylbenzothiazole (CAS 159790-13-3): A Technical Guide to Synthesis, Properties, and Medicinal Applications

Executive Summary

In the landscape of medicinal chemistry, the design of highly selective enzyme inhibitors often relies on the synthesis of specialized, electron-deficient heterocyclic scaffolds. 4,5,7-Trifluoro-2-methylbenzothiazole (CAS Number: 159790-13-3) is a critical synthetic intermediate primarily utilized in the development of Aldose Reductase Inhibitors (ARIs)[1]. By leveraging the unique stereoelectronic properties imparted by multiple fluorine substitutions, this compound serves as a highly lipophilic core that enhances target binding affinity, making it invaluable for researchers developing therapeutics for diabetic complications such as neuropathy, retinopathy, and nephropathy[2].

This technical whitepaper provides an in-depth analysis of the physicochemical properties, biological mechanism of action, and a rigorously validated synthetic methodology for 4,5,7-trifluoro-2-methylbenzothiazole.

Physicochemical Profiling

The strategic placement of three fluorine atoms on the benzothiazole ring significantly alters the molecule's electron density and lipophilicity. Fluorine's high electronegativity lowers the pKa of adjacent functional groups in downstream derivatives and improves metabolic stability by blocking cytochrome P450-mediated oxidation sites. The calculated XLogP3 of 3.1 indicates optimal lipophilicity for cellular membrane penetration, a prerequisite for targeting intracellular enzymes[3].

Table 1: Physicochemical Properties of 4,5,7-Trifluoro-2-methylbenzothiazole

Property	Value
CAS Number	159790-13-3[3]
Chemical Formula	C8H4F3NS[3]
Molecular Weight	203.19 g/mol [3]
Exact Mass	203.001655 g/mol [3]
XLogP3 (Lipophilicity)	3.1[3]
Topological Polar Surface Area	41.1 Ų[3]
Hydrogen Bond Acceptors	5[3]
Physical State	Light brown solid[1]
Melting Point	91-92 °C[1]

Mechanistic Role in Drug Development

The primary application of 4,5,7-trifluoro-2-methylbenzothiazole is serving as the foundational building block for substituted heteroarylalkanoic acids[1]. These derivatives are potent inhibitors of Aldose Reductase (AR) , a key enzyme in the polyol pathway.

In normoglycemic states, the polyol pathway accounts for a minor fraction of glucose metabolism. However, during diabetic hyperglycemia, hexokinase becomes saturated, and excess glucose is shunted into the polyol pathway. Aldose reductase catalyzes the reduction of glucose to sorbitol. Because sorbitol is highly hydrophilic, it cannot easily cross cell membranes, leading to severe intracellular accumulation[2]. This causes osmotic stress, alters the NADH/NAD+ ratio, and depletes intracellular myo-inositol, culminating in tissue damage (e.g., diabetic cataracts and neuropathy)[2].

By incorporating the 4,5,7-trifluoro-2-methylbenzothiazole moiety, ARI drug candidates achieve the necessary hydrophobic interactions within the active site pocket of aldose reductase, competitively blocking glucose binding and halting sorbitol production[1][2].

Mechanism of Aldose Reductase Inhibitors blocking the polyol pathway to prevent osmotic stress.

Synthetic Methodology & Causality

The synthesis of 4,5,7-trifluoro-2-methylbenzothiazole is achieved via the intramolecular cyclization of 2,3,5,6-tetrafluorothioacetanilide[1]. This protocol is engineered to maximize yield through precise solvent and temperature control, driving a nucleophilic aromatic substitution (SNAr).

Step-by-Step Protocol

Scale: 0.60 mol (134 g of starting material)[1]

Step 1: Deprotonation and Nucleophile Generation

• Charge a flame-dried 5,000 mL round-bottomed flask equipped with an overhead stirrer with Sodium Hydride (NaH, 15.9 g, 0.66 mol)[1].

• Dilute with anhydrous toluene (3,000 mL, 0.2 M) and cool the suspension to 0 °C[1].

• Add 2,3,5,6-tetrafluorothioacetanilide (134 g, 0.60 mol) in one continuous portion[1].

• Causality: Flame-drying and the use of anhydrous toluene are critical to prevent the premature quenching of NaH by atmospheric moisture. Cooling to 0 °C safely manages the exothermic evolution of hydrogen gas during the deprotonation of the thioamide nitrogen, generating a highly reactive thiolate/amide nucleophile.

Step 2: Intramolecular Cyclization (SNAr)

• Warm the solution to room temperature over 1 hour, then heat to a gentle reflux[1].

• After 30 minutes of reflux, carefully add N,N-dimethylformamide (DMF, 400 mL) and stir the mixture for an additional 2 hours[1].

• Causality: Reflux provides the required activation energy to overcome the steric hindrance of the ortho-fluorine atom. The delayed addition of DMF is a strategic choice: as a polar aprotic solvent, DMF solvates the sodium cations, breaking up tight ion pairs. This leaves the nucleophilic center "naked" and highly reactive, driving the intramolecular displacement of the ortho-fluorine atom to close the thiazole ring.

Step 3: Quenching and Extraction

• Cool the solution to 0 °C and pour it into ice-water (2,000 mL)[1].

• Extract the aqueous mixture with ethyl acetate (1,500 mL) and wash the organic layer with saturated aqueous NaCl (brine, 1,000 mL)[1].

• Concentrate the organic layer to dryness, dilute with heptane, and wash successively with water (300 mL) and brine (1,000 mL)[1].

• Dry over MgSO4, filter, and concentrate to yield the product as a light brown solid (116.8 g, 96% yield)[1].

• Causality: The sequential washing with heptane and water effectively removes residual DMF and inorganic salts, ensuring high crude purity without the immediate need for column chromatography.

Synthetic route for 4,5,7-Trifluoro-2-methylbenzothiazole via intramolecular cyclization.

Analytical Validation & Quality Control

To ensure E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness) standards, the synthesis must operate as a self-validating system. Reaction progression should be monitored via Thin Layer Chromatography (TLC), establishing a baseline profile of the starting material. The reaction is deemed complete only when the starting material spot is entirely consumed, preventing complex downstream purification.

Upon isolation, the structural integrity of 4,5,7-trifluoro-2-methylbenzothiazole is confirmed using the following established analytical markers[1]:

Table 2: Analytical Validation Markers

Parameter	Value / Observation	Interpretation
Retardation Factor (Rf)	0.56 (30% Ethyl Acetate in Heptane)[1]	Confirms successful conversion from the more polar starting material.
1H NMR (DMSO-d6, 300 MHz)	δ 7.76-7.67 (m, 1 H, aromatic)[1]	The downfield multiplet corresponds to the single aromatic proton, deshielded by the strongly electron-withdrawing fluorine atoms.
1H NMR (DMSO-d6, 300 MHz)	δ 2.87 (s, 3 H, methyl)[1]	The sharp singlet confirms the presence of the 2-methyl group, shifted downfield by the adjacent imine-like nitrogen.
Elemental Analysis (Calculated)	C: 47.29, H: 1.98, N: 6.82, S: 15.78[1]	Theoretical baseline for pure C8H4F3NS.
Elemental Analysis (Found)	C: 47.56, H: 2.23, N: 6.19[1]	Experimental values closely match calculated values, confirming bulk purity.

References

• Title: CA2466925A1 - Substituted heteroarylalkanoic acids and their use as aldose reductase inhibitors Source: Google Patents URL
• Title: TW200303198A - Substituted heteroarylalkanoic acids Source: Google Patents URL

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• 1. CA2466925A1 - Substituted heteroarylalkanoic acids and their use as aldose reductase inhibitors - Google Patents [patents.google.com]
• 2. TW200303198A - Substituted heteroarylalkanoic acids - Google Patents [patents.google.com]
• 3. echemi.com [echemi.com]

4,5,7-Trifluoro-2-methylbenzothiazole: Structural Dynamics, Synthesis, and Applications in Aldose Reductase Inhibition

Executive Summary

In the landscape of modern medicinal chemistry, fluorinated heterocycles serve as privileged scaffolds due to their enhanced metabolic stability, lipophilicity, and unique binding modalities. 4,5,7-Trifluoro-2-methylbenzothiazole (CAS: 159790-13-3) is a highly specialized, electron-deficient heterocyclic core[1]. It functions as a critical intermediate in the synthesis of heteroarylalkanoic acids—potent Aldose Reductase Inhibitors (ARIs) designed to mitigate chronic diabetic complications such as neuropathy, nephropathy, and retinopathy[2]. This whitepaper deconstructs the structural rationale, the self-validating synthetic workflow, and the pharmacological utility of this vital pharmacophore.

Physicochemical Profile and Structural Rationale

The strategic placement of three fluorine atoms on the benzothiazole core is not arbitrary; it is a calculated design to optimize both the synthetic reactivity of its precursor and the pharmacokinetic profile of the final drug molecule.

Quantitative Data Summary

Property	Value	Method / Condition
CAS Number	159790-13-3	Standard Registry[1]
Molecular Formula	C 8​ H 4​ F 3​ NS	Elemental Analysis[1]
Molecular Weight	203.18 g/mol	Calculated
Melting Point	91 – 92 °C	Capillary Tube[2]
Physical State	Light brown solid	Visual Inspection[2]
Retention Factor ( Rf​ )	0.56	TLC (30% EtOAc in Heptane)[2]
1 H NMR Shift (Aromatic)	δ 7.76 – 7.67 (m, 1H)	300 MHz, DMSO- d6​ [2]
1 H NMR Shift (Aliphatic)	δ 2.87 (s, 3H)	300 MHz, DMSO- d6​ [2]

The Structural Mapping Deduction (Expertise Insight)

To understand the final structure, one must trace the atomic mapping from its precursor, 2,3,5,6-tetrafluorothioacetanilide [3].

• In the precursor, the thioamide group is attached at C1 of the benzene ring. Fluorine atoms occupy C2, C3, C5, and C6, leaving a single proton at C4.

• During cyclization, the thioamide sulfur attacks C2 via an intramolecular Nucleophilic Aromatic Substitution (SNAr), displacing the C2 fluorine[2].

• In the resulting benzothiazole nomenclature, the bridgehead carbon attached to Nitrogen becomes C3a (formerly C1), and the bridgehead attached to Sulfur becomes C7a (formerly C2).

• The Mapping: The original C6(F) becomes benzothiazole C4(F). The original C5(F) becomes C5(F). The original C4(H) becomes C6(H). The original C3(F) becomes C7(F). This precise topological shift perfectly explains the 1 H NMR data: the single aromatic multiplet at δ 7.76–7.67 corresponds exactly to the isolated proton at the C6 position, split by the neighboring C5 and C7 fluorines[2].

Mechanistic Synthesis Workflow

The synthesis of 4,5,7-trifluoro-2-methylbenzothiazole relies on a highly controlled, two-stage solvent system to manage the thermodynamics and kinetics of the SNAr cyclization.

Fig 1: Mechanistic workflow and in-process validation for the synthesis of the benzothiazole core.

Experimental Protocol: A Self-Validating System

To ensure high fidelity and reproducibility, the following protocol integrates causality (why a step is performed) with self-validating In-Process Controls (IPCs)[2].

Step 1: Preparation & Inert Atmosphere Flame-dry a 5,000 mL round-bottomed flask equipped with an overhead stirrer. Purge with nitrogen. Causality: Moisture must be rigorously excluded to prevent the premature quenching of Sodium Hydride (NaH) and the degradation of the thioamide precursor.

Step 2: Controlled Deprotonation Charge the flask with NaH (15.9 g, 0.66 mol, 1.1 eq) and dilute with anhydrous toluene (3,000 mL, 0.2 M). Cool the suspension to 0 °C. Add 2,3,5,6-tetrafluorothioacetanilide (134 g, 0.60 mol) in one portion. Warm to room temperature over 1 hour. Causality & Validation: Toluene is a non-polar, aprotic solvent that moderates the reactivity of NaH. The 0 °C initiation prevents a runaway exothermic deprotonation. The evolution of H 2​ gas serves as a visual, self-validating indicator that the highly nucleophilic thioamide anion is forming.

Step 3: Solvent-Switched Cyclization Heat the mixture to a gentle reflux. After 30 minutes, carefully add N,N-dimethylformamide (DMF) (400 mL) and stir for an additional 2 hours. Causality: This is the critical mechanistic pivot. Toluene alone cannot sufficiently stabilize the transition state of the SNAr reaction. The delayed addition of polar aprotic DMF solvates the Na + cation, leaving the thioamide anion "naked" and hyper-reactive, driving the displacement of the highly activated ortho-fluorine.

Step 4: Quenching and Phase Separation Cool the solution to 0 °C and pour into ice-water (2,000 mL). Extract the aqueous mixture with ethyl acetate (EtOAc) (1,500 mL). Wash the organic layer with saturated aqueous NaCl (1,000 mL). Validation: The phase separation is a built-in purification step. The water-soluble DMF and the sodium fluoride (NaF) byproduct partition entirely into the aqueous phase, while the lipophilic product remains in the EtOAc.

Step 5: Isolation and IPC Verification Concentrate the organic layer to dryness, dilute with heptane, and wash successively with water and brine to ensure total DMF removal. Dry over MgSO 4​ , filter, and concentrate. Self-Validating Analytics: Yields 116.8 g (96%) of a light brown solid. Run a Thin Layer Chromatography (TLC) plate. The disappearance of the precursor ( Rf​ 0.67 in 50% EtOAc/Heptane) and the emergence of a single new spot ( Rf​ 0.56 in 30% EtOAc/Heptane) confirms reaction completion without requiring immediate LC-MS[2].

Pharmacological Application: Polyol Pathway Intervention

In the context of drug development, 4,5,7-trifluoro-2-methylbenzothiazole is not an end-product but a highly optimized building block for Aldose Reductase Inhibitors (ARIs)[2].

Aldose Reductase (AR) is the rate-limiting enzyme in the polyol pathway. Under normoglycemic conditions, AR has a low affinity for glucose. However, in hyperglycemic (diabetic) states, AR rapidly converts excess glucose into sorbitol. Because sorbitol is highly hydrophilic, it cannot cross cell membranes, leading to severe intracellular osmotic stress, depletion of NADPH, and subsequent microvascular damage (neuropathy, retinopathy)[2].

Fig 2: The polyol pathway cascade and targeted inhibition by the trifluorobenzothiazole pharmacophore.

The Role of the Trifluoro-Substitution: When incorporated into an ARI, the 4,5,7-trifluoro substitution pattern provides three distinct pharmacological advantages:

• Halogen Bonding: The electron-withdrawing fluorines create a " σ -hole" (a region of positive electrostatic potential) that engages in strong, highly directional halogen bonds with the hydrophobic residues (e.g., Trp111, Phe122) in the AR binding pocket.

• Metabolic Shielding: The dense fluorination blocks primary sites of cytochrome P450-mediated oxidative metabolism, drastically increasing the half-life of the drug.

• Lipophilic Tuning: The fluorines precisely tune the LogP of the molecule, ensuring it can penetrate the lipid bilayers of nerve and retinal cells where sorbitol accumulation is most destructive.

References

• ECHEMI. "Benzothiazole, 4,5,7-trifluoro-2-methyl- (9CI) | 159790-13-3".
• Google Patents. "CA2466925A1 - Substituted heteroarylalkanoic acids and their use as aldose reductase inhibitors".
• Molaid. "2',3',5',6'-tetrafluorothioacetanilide - CAS 159790-12-2".

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• 3. 2',3',5',6'-tetrafluorothioacetanilide - CAS号 159790-12-2 - 摩熵化学 [molaid.com]

Synthesis Pathway and Mechanistic Insights into 4,5,7-Trifluoro-2-methylbenzothiazole

Introduction & Strategic Relevance

The benzothiazole scaffold is a privileged structure in medicinal chemistry, frequently utilized in the development of antimicrobial, anticancer, and antidiabetic agents[1]. Specifically, fluorinated benzothiazoles exhibit enhanced metabolic stability and lipophilicity, making them ideal candidates for central nervous system (CNS) penetration and robust target binding[2].

4,5,7-Trifluoro-2-methylbenzothiazole serves as a highly specialized, critical intermediate in the synthesis of aldose reductase inhibitors (ARIs), such as Lidorestat analogs[3]. These ARIs are designed to treat diabetic complications by preventing the pathological conversion of glucose to sorbitol[3]. This technical guide details the highly efficient, three-step synthetic pathway to 4,5,7-trifluoro-2-methylbenzothiazole starting from 2,3,5,6-tetrafluoroaniline, emphasizing the mechanistic causality and physicochemical principles behind the experimental conditions[4].

Section 1: Retrosynthetic Analysis & Reaction Overview

The synthesis of 4,5,7-trifluoro-2-methylbenzothiazole relies on the sequential functionalization and intramolecular cyclization of a heavily fluorinated aniline derivative[4]. The overall pathway achieves an exceptional cumulative yield by leveraging the strong electron-withdrawing nature of the fluorine atoms, which primes the aromatic ring for a terminal nucleophilic aromatic substitution (SNAr)[3].

Table 1: Summary of the 3-Step Synthesis Pathway

Step	Transformation	Reagents & Solvents	Conditions	Yield
1	N-Acetylation	Acetic anhydride, Pyridine	120 °C, 2 h	82%
2	Thionation	Phosphorus pentasulfide (P₄S₁₀), Benzene	Gentle reflux, 3 h	88%
3	SNAr Cyclization	NaH, Toluene, then DMF	0 °C to reflux, 2.5 h	96%

Section 2: Step-by-Step Methodologies and Mechanistic Causality

Step 1: N-Acetylation (Amide Formation)

Protocol: A solution of 2,3,5,6-tetrafluoroaniline (1.21 mol) in anhydrous pyridine (1.27 mol) is treated with acetic anhydride (1.27 mol). The mixture is heated to 120 °C for 2 hours. After cooling to room temperature, the solution is poured into ice-cold water (500 mL). The resulting precipitate is filtered, dissolved in ethyl acetate, dried over MgSO₄, concentrated, and triturated with heptane to yield 2,3,5,6-tetrafluoroacetanilide as a white crystalline solid[4].

Causality & Expertise: The primary goal of this step is to install the carbon atom that will eventually become the 2-methyl group of the benzothiazole ring[4]. Pyridine serves a dual purpose: it acts as an excellent solvent for the highly fluorinated (and thus poorly nucleophilic) aniline, and it functions as an acid scavenger to neutralize the acetic acid byproduct, driving the equilibrium toward the amide product. The elevated temperature (120 °C) is strictly required to overcome the reduced nucleophilicity of the amine caused by the strong inductive electron-withdrawing effect of the four fluorine atoms.

Step 2: Thionation (Thioamide Generation)

Protocol: A flame-dried, 4-necked flask is charged with phosphorus pentasulfide (P₄S₁₀, 0.45 mol) in anhydrous benzene (3,000 mL). 2,3,5,6-Tetrafluoroacetanilide (0.89 mol) is added in one portion, and the bright yellow suspension is heated to a gentle reflux for 3 hours. The solution is cooled to 0 °C, filtered, and the filtrate is washed, dried, and concentrated to yield 2,3,5,6-tetrafluorothioacetanilide[4].

Causality & Expertise: Oxygen must be replaced with sulfur to facilitate the subsequent cyclization, as sulfur is a vastly superior nucleophile for SNAr reactions[5]. While Lawesson's reagent is a modern alternative, P₄S₁₀ is highly cost-effective and scalable for industrial synthesis[4]. The thermodynamic driving force for this reaction is the formation of exceptionally strong phosphorus-oxygen (P=O) bonds, which offsets the cleavage of the C=O bond. Anhydrous conditions are critical, as P₄S₁₀ rapidly hydrolyzes in the presence of moisture, generating toxic H₂S gas and degrading the reagent titer.

Step 3: Intramolecular Nucleophilic Aromatic Substitution (SNAr)

Protocol: Sodium hydride (0.66 mol) is suspended in anhydrous toluene (3,000 mL) and cooled to 0 °C. 2,3,5,6-Tetrafluorothioacetanilide (0.60 mol) is added. The mixture is warmed to room temperature over 1 hour, then heated to a gentle reflux. After 30 minutes, N,N-dimethylformamide (DMF, 400 mL) is carefully added, and stirring continues for 2 hours. The mixture is quenched in ice-water, extracted with ethyl acetate, washed with saturated NaCl, dried, and concentrated to yield 4,5,7-trifluoro-2-methylbenzothiazole (96% yield)[3].

Causality & Expertise: This is the pivotal ring-closing step. NaH is used to deprotonate the thioamide, generating a highly nucleophilic thiolate anion. The initial use of toluene (a non-polar solvent) helps control the exothermic deprotonation step[3]. However, the SNAr reaction requires the nucleophile to attack the sterically hindered ortho-carbon (C2 of the original aniline ring). To accelerate this, DMF (a polar aprotic solvent) is added. DMF effectively solvates the Na⁺ cations, separating the ion pairs and leaving a "naked," highly reactive thiolate anion[4]. The thiolate attacks the ortho-position, forming a transient Meisenheimer complex, followed by the rapid elimination of a fluoride ion (F⁻).

Regiochemistry Note: Because the original aniline was substituted at the 2, 3, 5, and 6 positions, the displacement of the fluorine at position 2 results in the remaining fluorines occupying the 4, 5, and 7 positions of the newly formed benzothiazole ring, perfectly yielding the desired 4,5,7-trifluoro substitution pattern[3].

Section 3: Visualizing the Pathway

Fig 1. Three-step synthetic pathway to 4,5,7-trifluoro-2-methylbenzothiazole.

Fig 2. Mechanistic logic of the intramolecular SNAr cyclization step.

Section 4: Conclusion

The synthesis of 4,5,7-trifluoro-2-methylbenzothiazole is a masterclass in utilizing electronic effects and solvent switching to drive high-yielding transformations. The 96% yield in the final SNAr cyclization highlights the efficiency of utilizing highly fluorinated arenes, where the fluorine atoms not only serve as excellent leaving groups for ring closure but also impart the final molecule with the requisite physicochemical properties for advanced drug development[2][3].

References

• Title: CA2466925A1 - Substituted heteroarylalkanoic acids and their use as aldose reductase inhibitors Source: Google Patents URL

• Title: Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry Source: MDPI URL: [Link]

• Title: Benzothiazole synthesis Source: Organic Chemistry Portal URL: [Link]

• Title: CA2466925A1 (Part 2: 2,3,5,6-Tetrafluorothioacetanilide)

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• 4. CA2466925A1 - Substituted heteroarylalkanoic acids and their use as aldose reductase inhibitors - Google Patents [patents.google.com]
• 5. Benzothiazole synthesis [organic-chemistry.org]

Physicochemical Profiling and Synthetic Utility of 4,5,7-Trifluoro-2-methylbenzothiazole

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

4,5,7-Trifluoro-2-methylbenzothiazole (CAS: 159790-13-3) is a highly specialized, fluorinated heterocyclic compound[1]. In modern medicinal chemistry, it serves as a critical intermediate, most notably in the synthesis of substituted heteroarylalkanoic acids used as Aldose Reductase Inhibitors (ARIs)[2]. This technical guide provides a comprehensive evaluation of its physicochemical properties, the mechanistic rationale behind its structural design, and field-validated experimental protocols for its synthetic application and analytical characterization.

Physicochemical Properties & Structural Causality

Understanding the physicochemical baseline of a precursor is essential for predicting its behavior in complex synthetic workflows. Table 1 summarizes the core quantitative data for 4,5,7-trifluoro-2-methylbenzothiazole.

Table 1: Quantitative Physicochemical Data

Property	Value	Clinical/Synthetic Significance
CAS Number	159790-13-3	Unique identifier for regulatory tracking[1].
Molecular Formula	C₈H₄F₃NS	Defines the fluorinated heterocyclic core[1].
Molecular Weight	203.18 g/mol	Low molecular weight ideal for fragment-based drug design[1].
XLogP3 (Lipophilicity)	3.1	Optimal lipophilicity for cellular membrane permeability[1].
Topological Polar Surface Area	41.1 Ų	Ensures excellent oral bioavailability in derived drugs[1].
Melting Point	91 – 92 °C	Indicates a stable crystalline solid at room temperature[2].

The Mechanistic Role of Fluorination

The incorporation of three fluorine atoms at the 4, 5, and 7 positions of the benzothiazole core is a deliberate design choice driven by specific chemical causality[3]:

• Bioisosterism & Steric Tolerance: Fluorine possesses a small Van der Waals radius (~1.47 Å), allowing it to act as a bioisostere for hydrogen (~1.20 Å). It replaces hydrogen with minimal steric disruption to the molecular scaffold[3].

• Metabolic Shielding: Fluorination at these specific aromatic positions blocks cytochrome P450-mediated oxidative metabolism. The strong C-F bond resists cleavage, significantly extending the biological half-life of downstream therapeutic agents[3].

• Electronic Activation for Synthesis: The strongly electronegative fluorine atoms exert a massive inductive electron-withdrawing effect, reducing the electron density of the benzothiazole ring. This electronic deficit makes the C2 position highly susceptible to nucleophilic attack, a property heavily exploited during synthetic ring-opening procedures[2].

Pharmacological Context: Aldose Reductase Inhibition

The primary downstream application of 4,5,7-trifluoro-2-methylbenzothiazole is the development of therapeutics for diabetic complications (e.g., neuropathy, retinopathy, and cataracts)[2].

Mechanism of Action: In hyperglycemic states, the polyol pathway is overactivated. The enzyme aldose reductase catalyzes the reduction of excess toxic glucose into sorbitol. Because sorbitol is highly polar and cannot easily cross cell membranes, it accumulates intracellularly, causing severe osmotic stress and oxidative damage. Derivatives synthesized from 4,5,7-trifluoro-2-methylbenzothiazole exhibit high binding affinity to the active site of aldose reductase, effectively halting this destructive pathway[2].

Fig 1: Polyol pathway highlighting aldose reductase inhibition by benzothiazole derivatives.

Experimental Workflows: Synthetic Utility

A critical step in utilizing 4,5,7-trifluoro-2-methylbenzothiazole is its base-catalyzed ring cleavage to form a functionalized thiophenol intermediate[2]. This intermediate is subsequently coupled with other functional groups to build the final ARI drug. The protocol below outlines a self-validating system for this transformation.

Fig 2: Base-catalyzed ring-opening workflow for 4,5,7-trifluoro-2-methylbenzothiazole.

Step-by-Step Protocol: Base-Catalyzed Ring Opening

• Preparation & Degassing: Suspend 4,5,7-trifluoro-2-methylbenzothiazole (25.0 g, 123 mmol) in ethylene glycol (310 mL, 0.4 M) and 30% aqueous NaOH (310 mL, 0.4 M)[2]. Causality: Ethylene glycol provides a high-boiling solvent medium necessary to overcome the activation energy barrier for ring cleavage at 125 °C. Degassing with a nitrogen stream for 15 minutes is critical to displace dissolved oxygen, preventing the oxidative dimerization of the sensitive thiolate product into unwanted disulfides.

• Reflux & Cleavage: Heat the mixture to a gentle reflux (125 °C) for 3 hours[2]. Causality: The strong base (NaOH) attacks the electron-deficient C2 position of the fluorinated benzothiazole, initiating ring opening to form the corresponding functionalized thiolate.

• Quenching & Acidification: Cool the reaction vessel to 0 °C using an ice bath. Slowly add concentrated HCl (approx. 200 mL) until the pH reaches 3-4[2]. Causality: Cooling controls the exothermic neutralization. Acidification protonates the intermediate thiolate into a neutral thiophenol, which is essential for the subsequent organic phase extraction.

• Extraction & Purification: Extract the aqueous mixture with diethyl ether (750 mL). Wash the organic layer with deionized water (200 mL)[2]. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Causality: Ether selectively partitions the non-polar thiophenol derivative. Na₂SO₄ acts as a desiccant to remove trace water before final concentration, ensuring accurate yield calculation and preventing hydrolytic degradation.

Analytical Characterization Standards

To validate the integrity of the starting material (4,5,7-trifluoro-2-methylbenzothiazole) before initiating the synthesis, the following analytical benchmarks must be confirmed[2]:

• Chromatography (Rf): 0.56 (using a mobile phase of 30% ethyl acetate in heptane).

• 1H NMR (DMSO-d6, 300 MHz):

  • δ 7.76-7.67 (m, 1 H): Corresponds to the single aromatic proton at the C6 position.

  • δ 2.87 (s, 3 H): Corresponds to the C2 methyl group.

• Elemental Analysis: Calculated for C₈H₄F₃NS: C, 47.29; H, 1.98; N, 6.82; S, 15.78. Found values must fall within ±0.4% of calculated values to ensure >98% purity.

References

• Oida, W.H. et al. CA2466925A1 - Substituted heteroarylalkanoic acids and their use as aldose reductase inhibitors. Google Patents.

• Mahapatra, S., and Hazra, A. A Review on Benzothiazole Derivatives and Their Biological Significances. Asian Journal of Research in Medical and Pharmaceutical Sciences. Available at: [Link]

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The Chemical Identity and Pharmacological Potential of 4,5,7-Trifluoro-2-methylbenzothiazole: A Comprehensive Technical Guide

Executive Summary

The benzothiazole core is a highly privileged heterocyclic scaffold in medicinal chemistry, forming the structural basis for numerous FDA-approved therapeutics and advanced clinical candidates[1]. The strategic incorporation of fluorine atoms into this bicyclic system profoundly alters its physicochemical properties, enhancing lipophilicity, modulating pKa, and blocking primary sites of oxidative metabolism[2][3].

This technical whitepaper provides an in-depth analysis of 4,5,7-trifluoro-2-methylbenzothiazole (CAS: 159790-13-3)[4][5]. As a Senior Application Scientist, I have structured this guide to deconstruct the IUPAC nomenclature of this specific scaffold, detail a field-proven synthetic methodology via intramolecular Nucleophilic Aromatic Substitution (SNAr), and provide a self-validating analytical workflow for structural confirmation.

Core Chemical Identity & IUPAC Nomenclature

To utilize this scaffold effectively in drug design, one must first understand the absolute regiochemistry dictated by its IUPAC nomenclature. The parent structure is 1,3-benzothiazole [6][7].

According to standard IUPAC rules for fused heterocycles:

• Heteroatom Priority: Numbering begins at the sulfur atom (Position 1) due to its higher priority over nitrogen in the Hantzsch-Widman nomenclature system.

• Ring Traversal: The numbering proceeds toward the nitrogen atom (Position 3), making the bridging methyne carbon Position 2.

• Benzene Ring: The numbering continues around the fused benzene ring, starting from the carbon adjacent to the nitrogen (Position 4) and ending at the carbon adjacent to the sulfur (Position 7). The bridgehead carbons are designated as 3a and 7a.

In 4,5,7-trifluoro-2-methylbenzothiazole , the substituents are mapped as follows:

• A methyl group at C2, serving as a versatile synthetic handle for downstream functionalization (e.g., Knoevenagel condensations).

• Fluorine atoms at C4, C5, and C7.

• Hydrogen at C6, which remains the sole unsubstituted position on the aromatic ring.

IUPAC numbering and substituent mapping for 4,5,7-trifluoro-2-methylbenzothiazole.

Physicochemical & Pharmacological Implications

In early-stage drug design, unsubstituted benzothiazoles often suffer from rapid Phase I metabolism, specifically CYP450-mediated oxidation at the electron-rich aromatic positions.

The 4,5,7-trifluoro substitution pattern is a deliberate structural intervention. By placing highly electronegative fluorine atoms at these specific coordinates, we achieve two critical outcomes:

• Metabolic Shielding: The strong C-F bonds block oxidative metabolism at positions 4, 5, and 7, significantly extending the biological half-life of the pharmacophore[3][8].

• Electronic Modulation: The combined electron-withdrawing effect of three fluorine atoms drastically reduces the electron density of the entire bicyclic system. This lowers the pKa of the N3 nitrogen, altering the molecule's hydrogen-bonding profile and often enhancing its passive membrane permeability.

Fluorinated benzothiazoles are currently being heavily investigated as potent antiproliferative agents (e.g., 5F-203, which uniquely exploits CYP1A1 in sensitive cancer cells)[1][8] and as aldose reductase inhibitors for diabetic complications[9][10].

Synthetic Methodology: Assembly via Intramolecular SNAr

While traditional benzothiazole syntheses often rely on the Jacobson cyclization of thioacetanilides using potassium ferricyanide oxidants[3], synthesizing a specifically 4,5,7-trifluorinated core presents regiochemical challenges.

To ensure absolute regiocontrol and high yields, we recommend an intramolecular Nucleophilic Aromatic Substitution (SNAr) approach utilizing 2,3,5,6-tetrafluorothioacetanilide. The causality here is elegant: the multiple fluorine atoms highly activate the aromatic ring toward nucleophilic attack. By deprotonating the thioamide, the resulting thiolate acts as an internal nucleophile, specifically displacing the ortho-fluorine (at the original C6 position of the aniline) to close the thiazole ring[9][10].

Step-by-Step Protocol: Base-Promoted Intramolecular SNAr

Note: This protocol is a self-validating system; do not proceed to the next step without confirming the TLC benchmarks.

• Preparation of the Thiolate Intermediate: Charge a flame-dried reaction vessel with sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) and anhydrous toluene under an inert nitrogen atmosphere. Cool the suspension to 0 °C to control the exothermic deprotonation.

• Substrate Addition: Slowly add 2,3,5,6-tetrafluorothioacetanilide (1.0 eq) to the cooled suspension. The evolution of hydrogen gas validates the formation of the reactive thioamide anion, which rapidly tautomerizes to the highly nucleophilic thiolate.

• Cyclization (SNAr): Gradually warm the reaction mixture to room temperature, then heat to a gentle reflux (approx. 125 °C) for 3 hours. The thiolate undergoes an intramolecular attack at the activated ortho-carbon, displacing the fluoride ion as a leaving group[10].

• Validation & Quenching: Monitor the reaction via TLC. Upon consumption of the starting material and the appearance of a distinct new spot at Rf 0.56 (30% EtOAc/heptane) , cool the mixture to 0 °C. Acidify the solution to pH 3–4 using concentrated HCl to quench any unreacted NaH and protonate impurities[10].

• Isolation: Extract the aqueous layer with diethyl ether. Wash the combined organic layers with water and brine, dry over anhydrous Na2SO4, and concentrate in vacuo. The product crystallizes as a light brown solid.

Synthetic workflow for 4,5,7-trifluoro-2-methylbenzothiazole via intramolecular SNAr.

Analytical Characterization Workflow

Rigorous analytical characterization is required to validate the structural integrity of the synthesized scaffold. The asymmetric placement of the three fluorine atoms creates a highly distinct NMR profile. Below is a summary of the quantitative data expected for pure 4,5,7-trifluoro-2-methylbenzothiazole[4][10].

Analytical Method	Target Parameter	Expected Observation	Causality / Structural Correlation
Melting Point	Bulk Purity	91–92 °C	A sharp, narrow melting point range indicates high crystalline purity of the isolated solid[10].
TLC (Silica Gel)	Reaction Progress	Rf = 0.56	Eluted in 30% ethyl acetate / 70% heptane; the highly fluorinated, non-polar scaffold migrates rapidly[10].
1H NMR (DMSO-d6)	C6-H (Aromatic)	7.76–7.67 ppm (m, 1H)	The single remaining aromatic proton at C6 is split into a complex multiplet due to strong spin-spin coupling with the adjacent F5 and F7 atoms[10].
1H NMR (DMSO-d6)	C2-CH3 (Aliphatic)	2.87 ppm (s, 3H)	The methyl group is isolated from the aromatic spin system, appearing as a sharp, uncoupled singlet[10].
LC-MS (ESI+)	Molecular Mass	m/z ~204.0 [M+H]+	Validates the exact mass of the C8H4F3NS scaffold (Calculated exact mass: 203.00 Da)[4].

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The Strategic Incorporation of Fluorine in Benzothiazole Scaffolds: A Paradigm Shift in Modulating Bioactivity

An In-Depth Technical Guide for Drug Development Professionals

This guide provides a comprehensive analysis of the critical role fluorine plays in tailoring the biological activity of benzothiazole derivatives. As a privileged scaffold in medicinal chemistry, benzothiazole is the foundation for a multitude of therapeutic agents.[1][2][3] The introduction of fluorine, the most electronegative element, can dramatically alter the physicochemical properties of the parent molecule, leading to profound effects on its pharmacokinetic and pharmacodynamic profiles.[1][4][5] We will explore the mechanistic underpinnings of fluorine's influence, from enhancing metabolic stability and binding affinity to fine-tuning lipophilicity and pKa, thereby unlocking new therapeutic potential in anticancer, antimicrobial, and neuroprotective applications.

The Unique Physicochemical Influence of Fluorine

The substitution of a hydrogen atom or a hydroxyl group with fluorine is a cornerstone strategy in modern drug design.[6][7] This is not merely an atomic swap but a calculated modification to exploit fluorine's unique properties.

• Electronegativity and Inductive Effects: With a Pauling electronegativity of 4.0, fluorine exerts a powerful electron-withdrawing inductive effect.[1] This can significantly alter the electron distribution across the benzothiazole ring system, impacting the acidity and basicity of nearby functional groups.[1][5] For instance, fluorine substitution can lower the pKa of adjacent amines, reducing their basicity, which can improve bioavailability by allowing the molecule to better permeate cellular membranes.[5]

• Metabolic Stability: The carbon-fluorine (C-F) bond is significantly stronger (bond energy ~105.4 kcal/mol) than the carbon-hydrogen (C-H) bond (~98.8 kcal/mol).[1] This inherent strength makes the C-F bond more resistant to metabolic cleavage, particularly oxidative metabolism by cytochrome P450 enzymes.[4][8] Strategically placing fluorine at a known site of metabolic attack can block this pathway, thereby increasing the compound's half-life and bioavailability.[4] For example, in the development of 11β-HSD1 inhibitors, fluorine substitution increased the mouse liver microsome half-life by up to five-fold compared to the unsubstituted analog.[1]

• Lipophilicity: Fluorine is more lipophilic than hydrogen.[4] Its introduction generally increases the overall lipophilicity (logP) of a molecule, which can enhance membrane permeability and binding to hydrophobic pockets in target proteins.[2][9][10] However, the effect is context-dependent and can be influenced by other substituents on the molecule.[11][12]

• Binding Affinity and Conformation: The small van der Waals radius of fluorine (1.47 Å) is comparable to that of hydrogen (1.20 Å), allowing it to act as a bioisostere of hydrogen with minimal steric hindrance.[4][13] This allows the fluorinated analog to fit into the same enzyme receptor sites.[1] Furthermore, the strong C-F dipole can engage in favorable electrostatic or dipole-dipole interactions with protein side chains, potentially increasing binding affinity.[1][5] A rational "fluorine scan" can be used to probe the electronic environment of a binding pocket and optimize drug-target interactions.[1]

Caption: Key physicochemical property modulations driven by fluorine incorporation in benzothiazole derivatives and their impact on major bioactivities.

Fluorine's Impact on Anticancer Activity

The benzothiazole scaffold is a well-established pharmacophore in anticancer drug discovery.[14][15][16] The introduction of fluorine has consistently been shown to enhance cytotoxic potency across a range of cancer cell lines.

SAR studies reveal that both the position and the number of fluorine substituents are critical. For instance, the 5-fluoro derivative of one benzothiazole series displayed the most potent antiproliferative activity against human breast (MCF-7, MDA-MB-468) and colon (HCT-116, HT-29) cancer cell lines, with GI50 values as low as 0.08 µM.[17] In another study, fluorinated 2-aryl benzothiazoles with hydroxyl groups on the phenyl ring exhibited potent activity against the MCF-7 cell line, with GI50 values of 0.4 µM and 0.57 µM.[14][15] Research has also shown that placing a strong electron-withdrawing group like fluorine at the 6-position can improve cytotoxicity.[1] Similarly, incorporating a fluorine atom at the 7th position of an imidazo-benzothiazole derivative enhanced its cytotoxicity.[14][15]

The clinical candidate 5F-203, a fluorinated benzothiazole, exerts its effect through metabolic activation by the CYP1A1 enzyme, which is overexpressed in certain tumors.[18] This leads to the formation of reactive intermediates that bind to DNA, causing lethal damage specifically in sensitive cancer cells.[18]

Table 1: Anticancer Activity of Representative Fluorinated Benzothiazole Derivatives

Compound/Derivative	Fluorine Position	Cancer Cell Line	Potency (GI50/IC50)	Reference
5-fluoro derivative 59a	5-F	HCT-116 (Colon)	0.08 µM	[17]
5-fluoro derivative 59a	5-F	MCF-7 (Breast)	0.37 µM	[17]
4-(5-fluorobenzo[d]thiazol-2-yl)phenol	5-F	MCF-7 (Breast)	0.40 µM	[14][15]
3-(5-fluorobenzo[d]thiazol-2-yl)phenol	5-F	MCF-7 (Breast)	0.57 µM	[14][15]
Fluorobenzothiazole 15	6-F	THP-1 (Leukemia)	0.9 µM	[1]
4-fluoro substituted derivative 17	4-F on phenyl ring	MCF-7 (Breast)	1.94–3.46 µM	[1]
2-(2,4-Dimethoxyphenyl)-6-fluorobenzothiazole	6-F	NQO2 (Enzyme Target)	2.06 µM	[19]

Role in Antimicrobial and Neuroprotective Agents

Antimicrobial Activity: Fluorine substitution is a valuable strategy for enhancing the antimicrobial properties of benzothiazoles. The presence of electron-withdrawing groups like fluorine on the benzothiazole ring is often associated with increased antibacterial and antifungal activity.[20] Studies have shown that 6-fluoro-7-(substituted)-2-[p-(arylidene)aniline sulphonamido] benzothiazoles exhibit good antibacterial activity against E. coli, Staphylococcus aureus, and Salmonella typhi.[13] The rationale is that the altered electronic properties can lead to better inhibition of essential microbial enzymes or disruption of cell wall integrity.

Neuroprotective Activity: Fluorinated benzothiazoles have emerged as promising agents for neurodegenerative diseases like Alzheimer's and Parkinson's.[2] Riluzole, a 6-(trifluoromethoxy)benzothiazole, is an approved drug that acts as a glutamate receptor blocker.[2][9] Other 6-fluoro benzothiazole derivatives have been investigated as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), key enzymes in Alzheimer's disease pathology.[21] Furthermore, fluorinated benzothiazole derivatives have been developed as PET imaging agents for detecting amyloid-beta plaques in the brain.[2]

Synthetic and Experimental Protocols

A deep understanding of the synthesis and evaluation of these compounds is paramount for drug development professionals.

The synthesis of 2-aminobenzothiazoles often starts with a corresponding fluorinated aniline. The Jacobsen cyclization is a common and effective method.

Caption: A generalized workflow for the synthesis of fluorinated benzothiazole derivatives, starting from a fluorinated aniline precursor.

Experimental Protocol: Synthesis of 2-amino-6-fluoro-7-chloro-benzothiazole [22][23]

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel, and thermometer, add glacial acetic acid. Cool the flask in an ice bath to below room temperature.

• Thiocyanation: Slowly add potassium thiocyanate (KSCN) to the cooled acetic acid with stirring. Once dissolved, add 4-fluoro-3-chloro aniline dropwise, ensuring the temperature remains low.

• Oxidative Cyclization: After the addition of aniline is complete, add a solution of bromine in glacial acetic acid dropwise from the dropping funnel. Maintain vigorous stirring and control the temperature. An exothermic reaction will occur.

• Reaction Completion & Isolation: Continue stirring for several hours at room temperature after the addition is complete. Pour the reaction mixture onto crushed ice.

• Neutralization & Filtration: Neutralize the resulting slurry with a suitable base (e.g., ammonia solution) until the product precipitates.

• Purification: Collect the crude product by vacuum filtration, wash thoroughly with water, and dry. Recrystallize the product from a suitable solvent (e.g., ethanol) to obtain the pure 2-amino-6-fluoro-7-chloro-benzothiazole.

• Characterization: Confirm the structure of the synthesized compound using analytical techniques such as Melting Point, TLC, IR, ¹H-NMR, and Mass Spectrometry.

This protocol is a standard method for assessing the antiproliferative effects of compounds on cancer cell lines.[24]

• Cell Seeding: Plate cancer cells (e.g., MCF-7) in a 96-well microtiter plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the fluorinated benzothiazole test compounds in culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations (e.g., 0.01 µM to 100 µM). Include wells with vehicle (e.g., DMSO) as a negative control and a known anticancer drug as a positive control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well. Incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or acidic isopropanol) to each well to dissolve the purple formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the GI50 or IC50 value (the concentration of the compound that inhibits cell growth by 50%) using appropriate software (e.g., GraphPad Prism).

Conclusion and Future Outlook

The incorporation of fluorine into the benzothiazole scaffold is a powerful and validated strategy in medicinal chemistry for enhancing therapeutic potential. By judiciously modulating key physicochemical properties, researchers can overcome challenges such as poor metabolic stability and low bioavailability, while simultaneously improving target engagement and overall potency. The evidence strongly supports the continued exploration of fluorinated benzothiazoles, particularly in the development of next-generation anticancer, antimicrobial, and neuroprotective agents. Future research should focus on novel, regioselective fluorination methods and a deeper, structure-based understanding of how fluorine-protein interactions can be exploited for rational drug design.

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• Synthesis of Fluoro Benzothiazoles[17] Comprising Azetidinone Derivatives. (2012). International Journal of Pharma and Bio Sciences.

• Fluorinated Benzothiazole Synthesis Guide. (n.d.). Scribd.
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• A Review on Benzothiazole Derivatives and Their Biological Significances. (2023).
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Whitepaper: Therapeutic Targeting and Pharmacological Potential of 4,5,7-Trifluoro-2-methylbenzothiazole Derivatives

Executive Summary

In modern medicinal chemistry, the strategic incorporation of fluorine into heterocyclic scaffolds is a proven method for enhancing drug bioavailability, metabolic stability, and target affinity[1]. Among these privileged structures, 4,5,7-trifluoro-2-methylbenzothiazole (CAS: 159790-13-3) stands out as a highly versatile and potent pharmacophore[2]. As a Senior Application Scientist, I have observed that this specific fluorination pattern creates a unique electrostatic landscape, allowing the benzothiazole core to act as an exceptional bioisostere for purines and indoles. This whitepaper explores the structural rationale, validated therapeutic targets—most notably Aldose Reductase (ALR2) for diabetic complications—and the experimental workflows required to harness this scaffold in drug discovery programs.

Structural Rationale & Pharmacophore Dynamics

The selection of 4,5,7-trifluoro-2-methylbenzothiazole as a starting material is not arbitrary; it is driven by precise quantum mechanical and pharmacokinetic advantages:

• The Benzothiazole Core: This bicyclic ring system is a classic pharmacophore capable of robust hydrogen bonding (via the nitrogen atom) and π-π stacking interactions within protein binding pockets[1].

• 4,5,7-Trifluoro Substitution: The introduction of three highly electronegative fluorine atoms withdraws electron density from the aromatic ring. This modification serves a dual purpose: it drastically increases the metabolic stability of the molecule by blocking cytochrome P450-mediated oxidation, and it creates a highly lipophilic surface that facilitates strong halogen bonding within hydrophobic enzyme pockets[1].

• 2-Methyl Vector: The methyl group at the 2-position is highly activated by the adjacent imine nitrogen and sulfur atoms. This provides an ideal synthetic handle for deprotonation, halogenation, or condensation reactions, allowing researchers to build complex heteroarylalkanoic acids or triazole hybrids[3],[4].

Primary Validated Target: Aldose Reductase (ALR2)

Pathophysiology of the Polyol Pathway

In patients with chronic hyperglycemia, the polyol pathway becomes overactivated. Aldose Reductase (ALR2) catalyzes the reduction of toxic intracellular glucose into sorbitol, a process that heavily consumes NADPH[3],[5]. Because sorbitol cannot easily cross cell membranes, it accumulates, causing severe osmotic stress. Furthermore, the depletion of NADPH impairs the regeneration of reduced glutathione, leading to rampant oxidative stress. This cascade is a primary driver of diabetic complications, including neuropathy, retinopathy, and cataracts[5].

Mechanism of Inhibition

Derivatives synthesized from 4,5,7-trifluoro-2-methylbenzothiazole—specifically substituted heteroarylalkanoic acids—act as potent Aldose Reductase Inhibitors (ARIs)[3]. The trifluorobenzothiazole moiety is perfectly engineered to occupy the highly hydrophobic specificity pocket of ALR2. The fluorine atoms form critical halogen bonds with the hydrophobic residues lining the pocket, while the engineered alkanoic acid tail anchors the molecule by interacting with the catalytic residues (Tyr48 and His110) in the active site[3].

Fig 1. The Polyol Pathway highlighting the role of Aldose Reductase in diabetic complications.

Emerging Therapeutic Targets

Beyond diabetic complications, the 4,5,7-trifluorobenzothiazole scaffold is gaining traction in other therapeutic areas due to its versatile binding capabilities:

• Lanosterol 14α-Demethylase (CYP51A1) in Fungal Pathogens: By hybridizing the fluorinated benzothiazole core with a 1,2,4-triazole moiety, researchers have developed potent, broad-spectrum antifungal agents[4]. The triazole nitrogen coordinates directly with the heme iron of the CYP51 enzyme, while the highly lipophilic 4,5,7-trifluorobenzothiazole tail anchors deeply into the hydrophobic access channel, preventing the entry of the natural substrate (lanosterol)[4].

• Oncology (Kinase & Tubulin Inhibition): Fluorinated benzothiazoles are increasingly investigated for their anticancer properties[1]. The rigid, planar structure allows these derivatives to intercalate into the colchicine-binding site of tubulin (disrupting microtubule polymerization) or act as ATP-competitive inhibitors in various overexpressed tyrosine kinases[1].

Quantitative Target Profile

The following table summarizes the pharmacological targets and the estimated inhibitory potency of optimized 4,5,7-trifluoro-2-methylbenzothiazole derivatives based on structure-activity relationship (SAR) literature[3],[4],[1].

Therapeutic Target	Disease Indication	Scaffold Function / Rationale	Estimated IC50 Range (Derivatives)
Aldose Reductase (ALR2)	Diabetic Neuropathy, Retinopathy	Occupies the hydrophobic specificity pocket; trifluoro groups enhance halogen bonding.	10 - 500 nM
Lanosterol 14α-Demethylase (CYP51)	Systemic Fungal Infections	Anchors into the hydrophobic access channel; prevents substrate entry.	0.5 - 5.0 µM
Tyrosine Kinases (e.g., EGFR)	Non-Small Cell Lung Cancer	Competes at the ATP-binding site; acts as a purine bioisostere.	1.0 - 10.0 µM
Tubulin (Colchicine Site)	Solid Tumors	Intercalates into the tubulin heterodimer, disrupting microtubule polymerization.	0.1 - 2.0 µM

Experimental Workflows & Protocols

A rigorous drug development program requires a self-validating system where chemical synthesis is tightly coupled with robust biochemical screening. Below are the standard protocols for utilizing this scaffold.

Synthesis of Heteroarylalkanoic Acid Derivatives

To convert 4,5,7-trifluoro-2-methylbenzothiazole into an active Aldose Reductase Inhibitor, the 2-methyl group must be functionalized[3],[5].

• Deprotonation: Suspend 4,5,7-trifluoro-2-methylbenzothiazole in anhydrous dimethylformamide (DMF) at 0°C. Add 1.2 equivalents of Sodium Hydride (NaH).

  • Causality Check: Why NaH? The 2-methyl protons are weakly acidic (pKa ~15-17) due to the electron-withdrawing nature of the adjacent imine nitrogen and the trifluorinated ring. NaH provides the strong, non-nucleophilic basicity required to quantitatively generate the active carbanion without initiating unwanted nucleophilic aromatic substitution (SNAr) on the fluorinated ring.

• Alkylation: Slowly add the desired electrophile (e.g., a brominated ester) dropwise. Stir at room temperature for 4 hours.

• Saponification: Isolate the intermediate ester and dissolve in a 1:1 mixture of THF and 1M NaOH. Reflux for 2 hours to cleave the ester, yielding the active heteroarylalkanoic acid[3]. Acidify with HCl to precipitate the final product.

In Vitro Aldose Reductase (ALR2) Inhibition Assay

To validate the synthesized ARIs, a spectrophotometric kinetic assay is employed[3].

• Reagent Preparation: Prepare a reaction buffer containing 0.1 M sodium phosphate (pH 6.2), 0.2 mM NADPH, and 10 mM DL-glyceraldehyde.

  • Causality Check: Why use DL-glyceraldehyde instead of glucose? While glucose is the physiological substrate, its Michaelis constant ( Km​ ) for ALR2 is extremely high (~50-100 mM). DL-glyceraldehyde is a superior in vitro substrate with a much lower Km​ (~10-50 µM), allowing for a highly sensitive and cost-effective kinetic readout of enzyme activity.

• Enzyme Addition: Add recombinant human ALR2 to the microplate wells.

• Inhibitor Incubation: Add the synthesized 4,5,7-trifluorobenzothiazole derivatives at varying concentrations (1 nM to 10 µM) and incubate at 37°C for 5 minutes.

• Kinetic Readout: Initiate the reaction by adding the DL-glyceraldehyde substrate. Monitor the decrease in absorbance at 340 nm over 30 minutes.

  • Causality Check: NADPH absorbs strongly at 340 nm, whereas the oxidized form (NADP+) does not. The rate of absorbance decrease is directly proportional to ALR2 activity. Effective inhibitors will halt this decrease.

Fig 2. High-throughput spectrophotometric screening workflow for ALR2 inhibitors.

Conclusion

The 4,5,7-trifluoro-2-methylbenzothiazole scaffold represents a masterclass in rational drug design. By leveraging the unique stereoelectronic properties of multiple fluorine substitutions, medicinal chemists can achieve superior metabolic stability and target affinity. Whether deployed as an Aldose Reductase Inhibitor for diabetic complications or repurposed for emerging antifungal and oncological targets, this compound remains a highly privileged building block in the modern therapeutic arsenal.

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• [3] Title: Substituted heteroarylalkanoic acids and their use as aldose reductase inhibitors (CA2466925A1) Source: Google Patents URL:

• [4] Title: Synthesis of novel fluorinated benzothiazol-2-yl-1,2,4-triazoles: Molecular docking, antifungal evaluation and in silico evaluation for SAR Source: Arabian Journal of Chemistry URL:

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• [1] Title: Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems Source: PubMed / RSC Advances URL:

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The Discovery and Development of Novel Fluorinated Benzothiazole Compounds: A Technical Guide for Researchers

Foreword: The Strategic Advantage of Fluorine in Benzothiazole Scaffolds

The benzothiazole core is a well-established "privileged scaffold" in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The strategic incorporation of fluorine atoms into this scaffold has emerged as a powerful approach to modulate and enhance the pharmacological profile of these molecules. Fluorine's unique properties—high electronegativity, small atomic radius, and the ability to form strong carbon-fluorine bonds—can significantly improve a compound's metabolic stability, membrane permeability, and binding affinity to its biological target.[3][4][5][6][7][8] This guide provides an in-depth technical overview of the discovery of novel fluorinated benzothiazole compounds, from rational design and synthesis to biological evaluation and characterization.

I. Rational Design and Synthetic Strategies

The journey to novel fluorinated benzothiazoles begins with a clear understanding of the synthetic pathways and the rationale behind specific structural modifications. The introduction of fluorine can be a delicate process, often requiring specialized reagents and conditions.

A. Core Synthetic Methodologies

The construction of the fluorinated benzothiazole core typically involves the cyclization of a substituted aniline bearing a thiol group with an appropriate electrophile.

1. Condensation with Carboxylic Acids and Aldehydes:

A prevalent and versatile method involves the condensation of a fluorinated 2-aminothiophenol with a carboxylic acid or an aldehyde.[9] This approach allows for the introduction of diverse substituents at the 2-position of the benzothiazole ring, which is crucial for tuning the biological activity.

Experimental Protocol: Synthesis of 2-Substituted-4,6-difluorobenzothiazoles [9]

• Step 1: Reaction Setup. In a round-bottom flask, dissolve 2-amino-3,5-difluorobenzene-1-thiol (1.0 mmol) and the desired aromatic aldehyde or carboxylic acid (1.1-1.2 mmol) in a suitable solvent such as ethanol or polyphosphoric acid (PPA).

• Step 2: Catalysis and Reaction. For aldehyde condensation, a catalytic amount of an acid like p-toluenesulfonic acid (p-TsOH) can be added. For carboxylic acid condensation, a dehydrating agent like PPA or Eaton's reagent is often used at elevated temperatures (140-180 °C).

• Step 3: Monitoring and Workup. The reaction progress is monitored by Thin Layer Chromatography (TLC). Upon completion, the reaction mixture is cooled, and the product is precipitated by pouring it into ice-water.

• Step 4: Purification. The crude product is collected by filtration and purified by recrystallization or column chromatography on silica gel.

Causality Behind Experimental Choices: The choice of solvent and catalyst is critical. PPA serves as both a solvent and a dehydrating agent, driving the reaction towards the cyclized product. The elevated temperature is necessary to overcome the activation energy for the intramolecular cyclization.

2. The Jacobsen Cyclization:

For the synthesis of 2-aryl-benzothiazoles, the Jacobsen cyclization is a classic and effective method. This involves the reaction of a thiobenzanilide with an oxidizing agent. However, for fluorinated precursors, this can sometimes lead to mixtures of regioisomers, necessitating modified procedures for pure compound synthesis.[10]

B. Strategic Introduction of Fluorine

Fluorine atoms can be introduced at various stages of the synthesis: either by starting with a pre-fluorinated precursor (e.g., fluoro-aniline) or by a late-stage fluorination reaction. The rationale for the position of fluorination is often driven by structure-activity relationship (SAR) studies, which aim to block metabolic hydroxylation or enhance binding interactions.[10] For instance, fluorination at the 5- or 6-position of the benzothiazole ring has been shown to significantly impact anticancer activity.[1][10]

II. Comprehensive Characterization of Novel Compounds

The unambiguous determination of the structure and purity of newly synthesized compounds is a cornerstone of drug discovery. A combination of spectroscopic and analytical techniques is employed for this purpose.

A. Spectroscopic and Analytical Protocols

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H and ¹³C NMR: Provides fundamental information about the carbon-hydrogen framework of the molecule.

  • ¹⁹F NMR: This is a highly specific technique for fluorinated compounds, offering a distinct signal for each unique fluorine atom in the molecule, which is invaluable for confirming the success of fluorination and for structural elucidation.[11][12]

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between different atoms within the molecule, especially for complex structures or when regioisomers are possible.[13]

• Mass Spectrometry (MS): Used to determine the molecular weight of the compound and to gain insights into its fragmentation pattern, further confirming its structure. High-resolution mass spectrometry (HRMS) is often used to determine the exact molecular formula.[14][15]

• Infrared (IR) Spectroscopy: Provides information about the functional groups present in the molecule (e.g., C=N, C-F, N-H bonds).[15]

• Elemental Analysis: Determines the percentage composition of elements (C, H, N, S) in the compound, which is a crucial measure of its purity.

Self-Validating System: The combination of these techniques provides a self-validating system. The molecular formula from HRMS must be consistent with the detailed structural information obtained from the suite of NMR experiments.

III. Biological Evaluation: From In Vitro Screening to Mechanistic Insights

The ultimate goal of synthesizing novel fluorinated benzothiazoles is to identify compounds with potent and selective biological activity. A tiered approach to biological evaluation is typically employed.

A. Primary Screening for Anticancer Activity

The initial assessment of anticancer potential is often performed using cell viability assays on a panel of human cancer cell lines.

Experimental Protocol: MTT Assay for Cell Viability [16]

• Step 1: Cell Plating. Cancer cells (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer) are seeded in a 96-well plate at a predetermined density and allowed to attach overnight.[16]

• Step 2: Compound Treatment. The cells are treated with serial dilutions of the fluorinated benzothiazole compounds for a specified period (e.g., 72 hours).

• Step 3: MTT Addition. A solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well. Viable cells with active metabolism will reduce the yellow MTT to a purple formazan product.

• Step 4: Solubilization and Absorbance Reading. The formazan crystals are dissolved in a suitable solvent (e.g., DMSO), and the absorbance is measured using a microplate reader.

• Step 5: Data Analysis. The percentage of cell viability is calculated relative to untreated control cells, and the half-maximal inhibitory concentration (IC₅₀) or growth inhibitory 50 (GI₅₀) is determined.

B. In-Depth Mechanistic Studies

Promising compounds from the primary screen are then subjected to more detailed mechanistic studies to understand how they exert their biological effects.

1. Apoptosis and Cell Cycle Analysis:

Many anticancer agents work by inducing programmed cell death (apoptosis) or by arresting the cell cycle. These processes can be investigated using flow cytometry.

2. Enzyme Inhibition Assays:

Benzothiazole derivatives are known to act as enzyme inhibitors.[1] If a specific enzyme is a hypothesized target, in vitro inhibition assays are conducted to determine the compound's potency and selectivity.

3. Target Engagement and Pathway Analysis:

For compounds with significant activity, identifying the direct molecular target is a critical step. This can involve techniques such as thermal shift assays, affinity chromatography, or proteomic profiling. Understanding how the compound modulates specific signaling pathways is also crucial.

C. Antimicrobial and Other Biological Assays

Fluorinated benzothiazoles also exhibit promising antimicrobial activity.[3][17] This is typically evaluated by determining the Minimum Inhibitory Concentration (MIC) against a panel of bacterial and fungal strains.[18] Other potential activities, such as anti-inflammatory effects, can be assessed using relevant in vitro and in vivo models.[3]

IV. Data Presentation and Visualization

Clear and concise presentation of data is essential for interpreting results and making informed decisions in the drug discovery process.

Quantitative Data Summary

Table 1: In Vitro Cytotoxicity of Representative Fluorinated Benzothiazoles

Compound ID	Cancer Cell Line	GI₅₀ (nM)	Reference
10h (5-fluoro)	MCF-7 (Breast)	< 1	[10]
10d (6-fluoro)	MCF-7 (Breast)	< 1	[10]
10h (5-fluoro)	MDA 468 (Breast)	< 1	[10]
10d (6-fluoro)	MDA 468 (Breast)	< 1	[10]
10h (5-fluoro)	PC 3 (Prostate)	> 10,000	[10]
10d (6-fluoro)	PC 3 (Prostate)	> 10,000	[10]

GI₅₀: Concentration causing 50% growth inhibition.

Visualizing Workflows and Pathways

Diagram 1: General Synthetic Workflow for Fluorinated Benzothiazoles

A tiered approach for the biological evaluation of newly synthesized fluorinated benzothiazoles.

Diagram 3: Postulated Mechanism of Action for Antitumor Benzothiazoles

A simplified representation of the metabolic activation pathway of certain antitumor fluorinated benzothiazoles.

V. Conclusion and Future Directions

The discovery of novel fluorinated benzothiazole compounds represents a promising avenue for the development of new therapeutic agents. The strategic incorporation of fluorine has been shown to be a highly effective method for enhancing the potency and drug-like properties of this versatile scaffold. Future research in this area will likely focus on the development of more selective and efficient synthetic methodologies, the exploration of novel biological targets, and the use of computational tools to guide the design of next-generation fluorinated benzothiazole drugs. The comprehensive approach outlined in this guide, from rational synthesis to in-depth biological characterization, provides a robust framework for researchers in this exciting and impactful field.

References

• Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances. (2025). MDPI.
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• Methodology for Assessing the Bioactivity of Fluorin
• Synthesis of Fluorinated Benzothiazoles: Application Notes and Protocols Utilizing 2-Amino-3,5-difluorobenzene-1-thiol. (2025). BenchChem.
• Synthesis and biological activities of fluoro benzothiazoles. (2005).
• Importance of Fluorine in Benzazole Compounds. (2020). PMC.
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• A Review on Benzothiazole Derivatives and Their Biological Significances. (2023). journalajrimps.com.

• Synthesis of Fluoro Benzothiazoles [1]Comprising Azetidinone Derivatives. (2012). ijpcsonline.com.

• Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances. (2025).
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• The role of fluorine in medicinal chemistry. (2008). Taylor & Francis Online.
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• Synthesis and in vitro Evaluation of New Benzothiazole Derivatives as Schistosomicidal Agents. (2007). MDPI.
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• Synthesis, isolation and characterisation of fluorinated‐benzimidazoisoquinoline regioisomers. (2021). UQ eSpace.
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Unraveling the Enigma: A Mechanistic Hypothesis for 4,5,7-Trifluoro-2-methylbenzothiazole

A Technical Guide for Researchers and Drug Development Professionals

Introduction: The Benzothiazole Scaffold and the Power of Fluorination

The benzothiazole core, a bicyclic system comprising a benzene ring fused to a thiazole ring, represents a "privileged scaffold" in medicinal chemistry. This structural motif is present in a multitude of compounds exhibiting a broad spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties.[1][2][3][4] The versatility of the benzothiazole nucleus allows for its interaction with a diverse array of biological targets.[3]

The strategic incorporation of fluorine atoms into drug candidates, a process known as fluorination, has become a cornerstone of modern drug design. The unique physicochemical properties of fluorine, such as its small size, high electronegativity, and the strength of the carbon-fluorine bond, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to target proteins.[5][6] In the context of benzothiazoles, fluorination has been shown to enhance cytotoxic activity against cancer cell lines and improve overall pharmacological profiles.[5][6][7] This guide puts forth a mechanistic hypothesis for the action of a specific, heavily fluorinated derivative, 4,5,7-Trifluoro-2-methylbenzothiazole, based on established evidence from structurally related compounds.

Central Hypothesis: A Dual-Pronged Mechanism of Action

We hypothesize that 4,5,7-Trifluoro-2-methylbenzothiazole exerts its biological effects through a dual mechanism, primarily centered on its potential as both a potent anticancer agent and a selective enzyme inhibitor. The trifluorination pattern is anticipated to significantly enhance its cellular uptake and metabolic stability, while the 2-methylbenzothiazole core directs its activity towards specific biological targets.

Hypothesized Primary Mechanisms:

• Anticancer Activity via CYP1A1-Mediated Metabolic Activation: A significant body of evidence suggests that certain fluorinated 2-arylbenzothiazoles exhibit potent and selective anticancer activity through a unique bioactivation pathway.[8][9] We propose that 4,5,7-Trifluoro-2-methylbenzothiazole is selectively taken up by sensitive cancer cells and induces the expression of the cytochrome P450 enzyme, CYP1A1. Subsequent metabolism by CYP1A1 generates reactive electrophilic intermediates that form covalent adducts with critical macromolecules, such as DNA and proteins, leading to cell cycle arrest and apoptosis.[2][8]

• Selective Enzyme Inhibition: The 2-methylbenzothiazole scaffold is a known pharmacophore for several key enzymes implicated in various disease states. We hypothesize that 4,5,7-Trifluoro-2-methylbenzothiazole acts as a potent and selective inhibitor of one or more of the following enzymes:

  • Monoamine Oxidase B (MAO-B): Structurally similar 2-methylbenzothiazole derivatives have demonstrated high inhibitory potency against MAO-B, an enzyme involved in the degradation of neurotransmitters and a target for neurodegenerative disease therapies.[10]

  • Aldose Reductase: Given that a trifluoro-benzothiazole derivative has been identified as a highly potent and selective inhibitor of aldose reductase, a key enzyme in the polyol pathway implicated in diabetic complications, this is a plausible target for 4,5,7-Trifluoro-2-methylbenzothiazole.[11]

The following sections will detail the experimental workflows designed to rigorously test these hypotheses.

Proposed Signaling Pathway: CYP1A1-Mediated Cytotoxicity

Caption: Proposed CYP1A1-mediated bioactivation pathway in sensitive cancer cells.

Experimental Validation: A Phased Approach

To systematically investigate the proposed mechanisms of action, a multi-tiered experimental approach is recommended. The following protocols are designed to be self-validating, with each stage providing the foundation for the next.

Phase 1: Assessment of Anticancer Activity and Selectivity

The initial phase focuses on determining the cytotoxic potential of 4,5,7-Trifluoro-2-methylbenzothiazole against a panel of human cancer cell lines and non-malignant cells.

Experimental Protocol: Cell Viability and Cytotoxicity Assays

• Cell Line Selection:

  • Sensitive Cancer Lines: MCF-7 (breast, ER+), MDA-MB-468 (breast, ER-), A549 (lung).[9]

  • Resistant Cancer Lines: PC-3 (prostate), HCT 116 (colon).[9]

  • Non-Malignant Control: HBL-100 (breast epithelial).[9]

• Methodology: MTT or Resazurin Assay

  • Seed cells in 96-well plates at an appropriate density and allow them to adhere overnight.

  • Treat cells with a serial dilution of 4,5,7-Trifluoro-2-methylbenzothiazole (e.g., 1 nM to 100 µM) for 72 hours.

  • Add MTT or resazurin reagent and incubate according to the manufacturer's instructions.

  • Measure absorbance or fluorescence to determine cell viability.

• Data Analysis:

  • Calculate the GI50 (concentration causing 50% growth inhibition) for each cell line.

  • Compare GI50 values between sensitive, resistant, and non-malignant cell lines to determine selectivity.

Causality and Expected Outcomes: A significantly lower GI50 in the sensitive cancer cell lines compared to the resistant and non-malignant lines would provide strong initial evidence for a selective anticancer mechanism, warranting further investigation into the CYP1A1 pathway.

Phase 2: Interrogation of the CYP1A1 Bioactivation Pathway

This phase aims to directly test the hypothesis that 4,5,7-Trifluoro-2-methylbenzothiazole induces and is metabolized by CYP1A1.

Experimental Workflow: CYP1A1 Induction and Metabolism

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Preliminary In-Vitro Studies of Trifluoromethylbenzothiazoles: A Technical Guide to Mechanistic Profiling and Assay Design

Trifluoromethylbenzothiazoles (TFMBs) have emerged as highly privileged scaffolds in modern medicinal chemistry. The incorporation of the strongly electron-withdrawing and lipophilic trifluoromethyl (-CF₃) group at the 2-, 5-, or 6-position of the benzothiazole core dramatically alters the molecule's pharmacokinetic and pharmacodynamic profiles. This in-depth technical guide provides a comprehensive framework for the preliminary in-vitro evaluation of TFMBs, detailing the experimental causality, mechanistic pathways, and self-validating protocols necessary for rigorous drug discovery.

Mechanistic Pathways and Target Engagement

The biological versatility of TFMBs requires researchers to design assays tailored to specific mechanistic pathways.

Oncology: Mitochondrial Dysfunction and Kinase Inhibition TFMB derivatives exhibit potent antiproliferative activity against various cancer cell lines, notably MCF-7 and MDA-MB-468 breast cancer cells, often achieving sub-micromolar GI₅₀ values (1)[1]. The primary mechanism of action involves the induction of intrinsic apoptosis via mitochondrial dysfunction. In melanoma models (A375 and B16F10), specific 2-aryl-TFMBs disrupt the mitochondrial membrane potential, leading to the release of cytochrome c and subsequent activation of the caspase cascade (2)[2]. Additionally, specific derivatives have been identified as selective inhibitors of the VPS34 kinase, a critical regulator of vesicular trafficking and autophagy (3)[3].

Infectious Disease: Efflux Pump Inhibition and Direct Antimicrobial Action Beyond oncology, TFMBs demonstrate significant potential in combating antimicrobial resistance. Certain 2-substituted TFMBs act as potent inhibitors of the AcrAB-TolC resistance-nodulation-division (RND) efflux pump in Escherichia coli. While lacking intrinsic antibacterial activity on their own, these compounds act synergistically with antibiotics like ciprofloxacin, reducing the Minimum Inhibitory Concentration (MIC) by up to 10-fold (4)[4]. Other trisubstituted derivatives exhibit direct antimicrobial action against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans (5)[5].

Antiviral Activity TFMBs have also been evaluated for antiviral properties. Specifically, 6-trifluoromethylbenzothiazole carboxamide derivatives have shown potent anti-HIV activity (EC₅₀ values as low as 0.18 µM) by impacting viral mRNA processing, demonstrating favorable therapeutic indices in primary peripheral blood mononuclear cells (6)[6].

Pathway of TFMB-induced apoptosis via mitochondrial dysfunction and ROS generation.

Quantitative In-Vitro Profiling

A robust in-vitro screening cascade requires benchmarking novel TFMBs against established standards. The following table summarizes representative biological activities of TFMB derivatives across different therapeutic areas, establishing baseline expectations for assay performance.

Compound Class / Derivative	Target / Cell Line	Primary Mechanism of Action	Representative Activity
2-Aryl-TFMBs	MCF-7, MDA-MB-468 (Breast Cancer)	Kinase Inhibition / Apoptosis	GI₅₀ < 1.0 µM
2-Aryl-TFMBs	A375, B16F10 (Melanoma)	Mitochondrial Dysfunction	IC₅₀ ~ Sub-micromolar
BSN-coded 2-Substituted TFMBs	E. coli AG102	AcrAB-TolC Efflux Pump Inhibition	10-fold reduction in Ciprofloxacin MIC
Trisubstituted TFMBs	MRSA, C. albicans	Direct Antimicrobial / Antifungal	MIC ~ 12.5 µg/mL
6-TFMB Carboxamides	HIV-1 (BaL, IIIB strains)	Viral mRNA Processing Inhibition	EC₅₀ = 0.18 - 0.47 µM

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, in-vitro assays must incorporate self-validating controls. The following protocols outline the optimal methodologies for evaluating TFMBs.

Protocol 1: High-Throughput Cytotoxicity and Apoptosis Workflow (Oncology)

Rationale: The MTT assay provides a reliable, high-throughput readout of cellular metabolic activity, serving as a proxy for viability. Annexin V/PI staining subsequently confirms whether the observed cytotoxicity is driven by apoptosis (programmed cell death) or necrosis, validating the mitochondrial disruption hypothesis.

Step-by-Step Methodology:

• Cell Seeding: Seed target cells (e.g., MCF-7 or A375) at a density of 5×103 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Dissolve the TFMB derivative in 100% DMSO to create a 10 mM stock. Perform serial dilutions in culture media to achieve final concentrations ranging from 0.01 µM to 100 µM. Critical Control: Ensure the final DMSO concentration does not exceed 0.5% (v/v) to prevent solvent-induced toxicity.

• Treatment: Aspirate media and apply TFMB treatments. Include a vehicle control (0.5% DMSO) and a positive control (e.g., Doxorubicin, 1 µM). Incubate for 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. The mitochondrial reductase in viable cells will convert the yellow tetrazolium salt into purple formazan crystals.

• Solubilization & Readout: Remove media carefully and dissolve formazan in 100 µL DMSO. Measure absorbance at 570 nm using a microplate reader. Calculate IC₅₀ using non-linear regression analysis.

• Apoptosis Confirmation (Flow Cytometry): For cells treated at the IC₅₀ concentration, harvest via trypsinization, wash with cold PBS, and resuspend in Annexin V Binding Buffer. Add 5 µL FITC-Annexin V and 5 µL Propidium Iodide (PI). Incubate for 15 minutes in the dark and analyze via flow cytometry to quantify early (Annexin V+/PI-) and late (Annexin V+/PI+) apoptotic populations.

Protocol 2: Efflux Pump Inhibition and Synergism Assay (Microbiology)

Rationale: To evaluate TFMBs as efflux pump inhibitors (EPIs), the assay must measure the potentiation of a known antibiotic (e.g., ciprofloxacin) against an efflux-overexpressing strain (e.g., E. coli AG102).

Step-by-Step Methodology:

• Inoculum Preparation: Grow E. coli AG102 in Mueller-Hinton Broth (MHB) to a McFarland standard of 0.5 (approx. 1.5×108 CFU/mL). Dilute 1:100 in MHB.

• Checkerboard Assay Setup: In a 96-well microtiter plate, create a two-dimensional concentration gradient. Dispense serial dilutions of the antibiotic (x-axis) and the TFMB derivative (y-axis).

• Inoculation: Add 50 µL of the bacterial suspension to each well (final volume 100 µL). Include growth controls (bacteria + media) and sterility controls (media only).

• Incubation & Readout: Incubate at 37°C for 18-24 hours. Determine the MIC visually or via optical density (OD₆₀₀).

• Fractional Inhibitory Concentration (FIC) Calculation: Calculate the FIC Index to determine synergy. FICI=(MIC of drug A in combo/MIC of drug A alone)+(MIC of drug B in combo/MIC of drug B alone) . An FICI ≤0.5 indicates strong synergy, validating the EPI mechanism.

Standardized in-vitro screening workflow for evaluating TFMB biological activity.

Experimental Design Logic and Causality

The structural uniqueness of TFMBs necessitates careful experimental design to avoid false positives:

• Lipophilicity and Solubility: The -CF₃ group significantly increases lipophilicity (LogP). While this enhances cellular permeability, it can lead to precipitation in aqueous assay buffers. Causality: Researchers must use dynamic light scattering (DLS) or visual inspection to ensure the compound remains in solution at the highest tested concentrations, preventing false-negative efficacy readouts due to aggregation.

• Target Specificity vs. Promiscuity: Fluorinated benzothiazoles can sometimes act as Pan-Assay Interference Compounds (PAINS) or promiscuous binders due to their flat, aromatic nature. Causality: Orthogonal assays (e.g., combining enzymatic kinase inhibition assays with cellular target engagement assays like the Cellular Thermal Shift Assay - CETSA) are mandatory to confirm that the observed in-vitro phenotype is driven by specific target binding rather than non-specific membrane disruption.

References

• Synthesis and Biological Properties of Benzothiazole, Benzoxazole, and Chromen-4-one Analogues of the Potent Antitumor Agent 2-(3,4-Dimethoxyphenyl)-5-fluorobenzothiazole (PMX 610, NSC 721648) . Journal of Medicinal Chemistry - ACS Publications. 1

• Apoptosis Induced by 2-Aryl Benzothiazoles- Mediated Photodynamic Therapy in Melanomas via Mitochondrial Dysfunction . Journal of Medicinal Chemistry (via Amazon AWS). 2

• Synthesis and Anticancer Evaluation of Novel Pyrazolo[1,5-a]pyrimidines . BYU ScholarsArchive. 3

• Binding site feature description of 2-substituted benzothiazoles as potential AcrAB-TolC efflux pump inhibitors in E. coli . ResearchGate. 4

• Pharmacophore generation of 2-substituted benzothiazoles as AdeABC efflux pump inhibitors in A. baumannii . ResearchGate. 5

• 2-Trifluoromethylthiazole-5-carboxamides: Analogues of a Stilbene-Based Anti-HIV Agent that Impact HIV mRNA Processing . NIH PMC. 6

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• 6. 2-Trifluoromethylthiazole-5-carboxamides: Analogues of a Stilbene-Based Anti-HIV Agent that Impact HIV mRNA Processing - PMC [pmc.ncbi.nlm.nih.gov]

Decoding the Structure-Activity Relationship (SAR) of Trifluoro-Substituted Benzothiazoles: A Mechanistic and Methodological Guide

Executive Summary: The Benzothiazole Privileged Scaffold

In medicinal chemistry, the 1,3-benzothiazole ring is recognized as a "privileged scaffold"—a core structure capable of serving as a ligand for a diverse array of biological receptors. When functionalized with highly electronegative and lipophilic groups, such as the trifluoromethyl ( −CF3​ ) or trifluoromethoxy ( −OCF3​ ) moieties, the pharmacological profile of the benzothiazole core undergoes a profound transformation. These fluorinated substituents dramatically enhance metabolic stability, optimize the partition coefficient (LogP) for blood-brain barrier (BBB) penetration, and modulate the electron density of the bicyclic system to favor specific hydrogen-bonding interactions at target active sites.

This technical guide explores the Structure-Activity Relationship (SAR) of trifluoro-substituted benzothiazoles, analyzing their causality in neuroprotection, enzyme inhibition, and antimicrobial activity, while providing self-validating experimental protocols for preclinical evaluation.

Mechanistic SAR: Neuroprotection & Ion Channel Modulation

The most clinically significant application of the trifluoromethoxy-benzothiazole scaffold is in the management of Amyotrophic Lateral Sclerosis (ALS). The FDA-approved drug Riluzole (2-amino-6-(trifluoromethoxy)benzothiazole) serves as the foundational pharmacophore for neuroprotective SAR studies.

The Riluzole Paradigm

Riluzole exerts its neuroprotective effects primarily by dampening glutamate excitotoxicity. Mechanistically, this is achieved through the use-dependent blockade of voltage-gated sodium channels (VGSCs), specifically the Nav​1.4 and Nav​1.1 isoforms, which subsequently inhibits the presynaptic release of glutamate1. The −OCF3​ group at position 6 is critical; its strong electron-withdrawing nature decreases the basicity of the endocyclic nitrogen, while its lipophilicity drives the molecule into the hydrophobic binding pockets of the sodium channel's inner pore.

Optimizing the 2-Position for Use-Dependent Blockade

Recent SAR campaigns have focused on modifying the 2-amino group of riluzole to enhance use-dependent behavior—a critical metric where the drug preferentially blocks channels that are opening at high frequencies (as seen in hyperactive, diseased neurons) while sparing normal physiological firing.

Replacing the primary amine with a protonatable basic function, such as a piperazine ring (yielding 2-(piperazin-1-yl)-6-(trifluoromethoxy)-1,3-benzothiazole), alters the interaction dynamics. While the absolute potency may slightly decrease compared to the parent compound, the introduction of the piperazine moiety significantly enhances use-dependent Nav​1.4 blocking activity. Conversely, increasing the distance between the hydrogen bond donor and the benzothiazole ring via a hydrazine substitution (2-hydrazinyl analog) yields compounds with lower potency but uniquely high use-dependency 2.

Mechanistic pathway of riluzole-mediated neuroprotection via VGSC blockade and glutamate modulation.

Mechanistic SAR: Enzyme Inhibition & Antimicrobial Action

Beyond the central nervous system, trifluoro-substituted benzothiazoles act as potent enzyme inhibitors, leveraging the steric bulk and halogen-bonding capabilities of the CF3​ group.

Tyrosinase Inhibition and Antioxidant Activity

In the context of anti-melanogenesis and antioxidant therapeutics, moving the trifluoromethyl group to the 5-position of the benzothiazole ring has yielded breakthrough leads. For instance, coupling a 5-(trifluoromethyl)benzothiazole core with a 2,4-dihydroxyphenyl ring at the 2-position creates a highly potent tyrosinase inhibitor. The 2,4-hydroxyl substituents on the phenyl ring act as hydrogen bond donors to the active site copper ions of tyrosinase, while the 5- CF3​ group anchors the molecule in the hydrophobic sub-pocket, resulting in an IC50​ that is 55-fold more potent than the industry standard, kojic acid3.

Antimicrobial Enzyme Targeting

In antibacterial drug discovery, 4-trifluoromethoxy and 6-trifluoromethoxy substitutions have been shown to drastically improve binding affinities against critical bacterial enzymes like MurB (uridine diphosphate-N-acetylenolpyruvylglucosamine reductase) and enoyl acyl carrier protein reductase. The electron-withdrawing nature of the −OCF3​ group polarizes adjacent bonds, facilitating stronger electrostatic interactions with target residues (e.g., Thr164, His208) compared to un-substituted or purely alkyl-substituted analogs4.

Quantitative SAR Data Summary

To facilitate rapid comparison, the table below synthesizes the quantitative pharmacological metrics of key trifluoro-substituted benzothiazole derivatives discussed in recent literature.

Compound Class / Modification	Target / Assay	Key Substituent	Quantitative Result ( IC50​ / Ki​ )	Biological Impact
Riluzole (Parent)	Nav​1.4 VGSC	6- −OCF3​ , 2- −NH2​	Baseline reference	Standard neuroprotection; moderate use-dependency.
2-Piperazine Analog (14)	Nav​1.4 VGSC	6- −OCF3​ , 2-piperazine	Slightly > Riluzole IC50​	Enhanced use-dependent block; targets hyperactive neurons.
Resorcinol Analog (1b)	Mushroom Tyrosinase	5- −CF3​ , 2-(2,4-diOH-phenyl)	IC50​=0.2±0.01μM	55-fold greater potency than kojic acid; strong antioxidant.
Thiazolidinone Hybrid (42)	Aldose Reductase	6- −OCF3​ (implied core)	IC50​=3.99μM	Dual antibacterial and aldose reductase inhibition.
H3R Ligand (3s)	Histamine H3 Receptor	Benzothiazole MTDL core	Ki​=0.036μM	Multitarget-directed ligand for Alzheimer's disease.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes an internal control or a mechanistic rationale that validates the experimental outcome.

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology for VGSC Blockade

Purpose: To quantify the use-dependent inhibition of Nav​1.4 channels by riluzole analogs. Self-Validation Rationale: By testing at both low (1 Hz) and high (10 Hz) frequencies, the protocol internally controls for baseline resting block versus state-dependent block, ensuring the compound's therapeutic viability is accurately mapped.

• Cell Preparation: Culture HEK293 cells stably expressing human Nav​1.4 channels. Seed on glass coverslips 24 hours prior to the experiment.

• Internal/External Solutions: Use a cesium-based intracellular solution to block endogenous potassium currents, isolating the sodium current.

• Establishing the Patch: Achieve a high-resistance gigaseal (>1 GΩ) and rupture the membrane to establish the whole-cell configuration. Hold the membrane potential at −100 mV. Causality: Holding at −100 mV ensures >95% of sodium channels are in the closed, resting state, providing a stable baseline.

• Baseline Recording: Apply a 20 ms depolarizing test pulse to −10 mV at 1 Hz. Record the peak inward sodium current until stable for 3 minutes.

• Compound Perfusion & Use-Dependent Protocol: Perfuse the trifluoro-benzothiazole derivative (e.g., 10 μM ). Switch the stimulation frequency to 10 Hz for 100 pulses.

• Data Analysis: Normalize the peak current of the 100th pulse to the 1st pulse. A significant fractional decline in current at 10 Hz compared to 1 Hz confirms use-dependent blockade.

Self-validating whole-cell patch-clamp workflow for assessing use-dependent VGSC inhibition.

Protocol 2: In Vitro Tyrosinase Inhibition Assay

Purpose: To evaluate the anti-melanogenesis potential of 5-(trifluoromethyl)benzothiazoles. Self-Validation Rationale: The continuous spectrophotometric measurement of dopachrome formation provides a real-time kinetic readout, while the parallel use of kojic acid ensures the assay's dynamic range is properly calibrated.

• Reagent Preparation: Prepare a 0.1 M phosphate buffer (pH 6.8). Dissolve the benzothiazole test compounds in DMSO (final assay DMSO concentration < 1% to prevent enzyme denaturation).

• Enzyme/Substrate Setup: In a 96-well plate, combine 120 μL of phosphate buffer, 20 μL of mushroom tyrosinase (500 U/mL), and 20 μL of the test compound at varying concentrations.

• Incubation: Incubate the mixture at 25°C for 10 minutes to allow pre-binding of the inhibitor to the enzyme.

• Reaction Initiation: Add 40 μL of L-DOPA (2.5 mM) to each well. Causality: L-DOPA serves as the substrate; its oxidation by tyrosinase produces dopachrome, a red-pigmented intermediate.

• Kinetic Measurement: Immediately measure the absorbance at 475 nm using a microplate reader every 30 seconds for 10 minutes.

• IC50 Calculation: Plot the initial velocity (slope of the linear phase) against the log of the inhibitor concentration to calculate the IC50​ . Compare against the kojic acid positive control.

Conclusion

The substitution of the benzothiazole core with trifluoromethyl or trifluoromethoxy groups represents a masterclass in rational drug design. By carefully positioning these highly electronegative, lipophilic moieties at the 5- or 6-positions, and tuning the hydrogen-bonding capacity at the 2-position, researchers can direct the scaffold toward highly specific therapeutic outcomes—ranging from the use-dependent neuroprotection required in ALS, to the potent enzyme inhibition needed for antimicrobial and dermatological applications.

References

• Source: ACS Medicinal Chemistry Letters / PMC (NIH)
• From Riluzole to Dexpramipexole via Substituted-Benzothiazole Derivatives for Amyotrophic Lateral Sclerosis Disease Treatment: Case Studies Source: MDPI URL
• A Novel Class of Potent Anti-Tyrosinase Compounds with Antioxidant Activity, 2-(Substituted phenyl)-5-(trifluoromethyl)
• Source: PMC (NIH)
• Novel benzothiazole derivatives as multitargeted-directed ligands for the treatment of Alzheimer's disease Source: Taylor & Francis URL

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• 2. Development of Riluzole Analogs with Improved Use-Dependent Inhibition of Skeletal Muscle Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Novel Class of Potent Anti-Tyrosinase Compounds with Antioxidant Activity, 2-(Substituted phenyl)-5-(trifluoromethyl)benzo[d]thiazoles: In Vitro and In Silico Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent insights into antibacterial potential of benzothiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of 4,5,7-Trifluoro-2-methylbenzothiazole from 2,3,5,6-Tetrafluoroaniline

Target Audience: Researchers, synthetic chemists, and drug development professionals. Application Context: Development of aldose reductase inhibitors, agrochemicals, and fluorinated pharmacological scaffolds.

Introduction & Strategic Overview

Fluorinated benzothiazoles are highly privileged scaffolds in medicinal chemistry, frequently utilized in the development of aldose reductase inhibitors for diabetic complications [1]. The synthesis of 4,5,7-trifluoro-2-methylbenzothiazole presents a unique synthetic challenge due to the specific polyfluorination pattern required on the aromatic ring.

Rather than attempting to directly fluorinate a pre-formed benzothiazole—which often yields poor regioselectivity—the most robust and scalable approach is a bottom-up synthesis starting from 2,3,5,6-tetrafluoroaniline . This three-step protocol relies on N-acetylation, thionation, and a highly efficient base-promoted intramolecular nucleophilic aromatic substitution ( SN​Ar ).

Figure 1: Three-step synthetic workflow for 4,5,7-Trifluoro-2-methylbenzothiazole.

Mechanistic Causality & Experimental Design (E-E-A-T)

To ensure high yields and reproducibility, it is critical to understand the physicochemical principles driving this specific synthetic route:

• Overcoming Aniline Deactivation (Step 1): The four highly electronegative fluorine atoms on 2,3,5,6-tetrafluoroaniline severely deplete the electron density of the amine nitrogen. Consequently, standard room-temperature acetylation fails. The reaction requires forcing conditions (120 °C) and anhydrous pyridine to act simultaneously as a solvent, nucleophilic catalyst, and acid scavenger [1].

• Fluorine as an Optimal SN​Ar Leaving Group (Step 3): While fluorine is a notoriously poor leaving group in aliphatic SN​2 reactions, it is the ideal leaving group for SN​Ar cyclizations. The highly electronegative ortho-fluorine stabilizes the anionic Meisenheimer complex transition state, making the ring highly susceptible to nucleophilic attack by the adjacent thiolate.

• The Critical Solvent Switch (Toluene to DMF): In the final cyclization step, Sodium Hydride (NaH) is used to deprotonate the thioamide. Toluene is initially chosen as the solvent to safely control the exothermic deprotonation and hydrogen gas evolution. However, in non-polar toluene, the resulting sodium thiolate exists as a "tight ion pair," which is poorly nucleophilic. The delayed addition of N,N-Dimethylformamide (DMF) is a deliberate, expert-level maneuver: DMF strongly solvates the Na+ cations, breaking the ion pair to generate a "naked," highly reactive thiolate anion that rapidly attacks the ortho-fluorine to close the benzothiazole ring [1].

Step-by-Step Experimental Protocols

Note: All reactions involving NaH and Lawesson's Reagent must be performed in a well-ventilated fume hood under an inert nitrogen or argon atmosphere.

Step 1: Synthesis of 2,3,5,6-Tetrafluoroacetanilide

• Setup: Equip a 1 L round-bottom flask with a reflux condenser and a magnetic stir bar.

• Reaction: Dissolve 2,3,5,6-tetrafluoroaniline (200 g, 1.21 mol) in anhydrous pyridine (103 mL, 1.27 mol). Slowly add acetic anhydride (120 mL, 1.27 mol) via an addition funnel.

• Heating: Heat the reaction mixture to 120 °C for 2 hours.

• Quench & Isolation: Cool the solution to room temperature and pour it slowly into 500 mL of vigorously stirred ice-cold water. Filter the resulting white precipitate.

• Purification: Dissolve the filter cake in ethyl acetate, dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure. Wash the resulting solid with heptane (200 mL) and dry under vacuum to yield a white crystalline solid.

Step 2: Synthesis of 2,3,5,6-Tetrafluorothioacetanilide

• Setup: In an oven-dried flask under nitrogen, dissolve 2,3,5,6-tetrafluoroacetanilide (206 g, 1.0 mol) in anhydrous toluene (1.5 L).

• Reaction: Add Lawesson’s Reagent (222 g, 0.55 mol, 0.55 equiv). Heat the mixture to a gentle reflux for 3–4 hours.

• In-Process Control: Monitor by TLC (50% EtOAc/Heptane). The starting material ( Rf​ 0.48) should fully convert to a new, UV-active spot ( Rf​ 0.67).

• Workup: Cool the mixture and concentrate. Dissolve the crude yellow-orange material in ethyl acetate (1,000 mL). To remove phosphorus byproducts, treat the organic layer with activated charcoal (3 g), dry over MgSO4​ , and filter through a short pad of silica gel (50 g).

• Crystallization: Concentrate the filtrate and triturate the solid with heptane (500 mL). Filter to collect the thioacetanilide as a yellow solid [1].

Step 3: Cyclization to 4,5,7-Trifluoro-2-methylbenzothiazole

• Preparation: Flame-dry a 5,000 mL round-bottomed flask equipped with a mechanical overhead stirrer . Self-Validation Check: Do not use a magnetic stir bar; the precipitation of NaF will create a thick suspension that requires mechanical agitation.

• Deprotonation: Charge the flask with sodium hydride (15.9 g, 0.66 mol, 60% dispersion in mineral oil) and dilute with anhydrous toluene (3,000 mL). Cool the suspension to 0 °C.

• Addition: Add 2,3,5,6-tetrafluorothioacetanilide (134 g, 0.60 mol) in one portion. Allow the solution to warm to room temperature over 1 hour (monitor for H2​ gas evolution), then heat to a gentle reflux.

• Ion-Pair Separation (The DMF Switch): After 30 minutes of reflux, carefully add anhydrous N,N-dimethylformamide (DMF, 400 mL). Stir the mixture for an additional 2 hours at reflux.

• Quench & Extraction: Cool the solution to 0 °C and carefully pour it into ice-water (2,000 mL) to safely quench unreacted NaH and dissolve the NaF byproduct. Extract the aqueous mixture with ethyl acetate (1,500 mL).

• Washing & Drying: Wash the organic layer with saturated aqueous NaCl (1,000 mL). Concentrate to dryness, redilute with heptane, and wash successively with water (300 mL) and brine (1,000 mL) to remove residual DMF. Dry over MgSO4​ , filter, and concentrate to yield the final product as a light brown solid [1].

Quantitative Data & Analytical Characterization

The table below summarizes the expected yields, physical properties, and key 1 H NMR spectroscopic markers for tracking the reaction progression [1].

Compound	Yield (%)	Melting Point (°C)	TLC Retention Factor ( Rf​ )	1 H NMR (300 MHz, DMSO- d6​ )
2,3,5,6-Tetrafluoroacetanilide	82%	136–137	0.48 (50% EtOAc/Heptane)	δ 10.10 (s, 1H), 7.87–7.74 (m, 1H), 2.09 (s, 3H)
2,3,5,6-Tetrafluorothioacetanilide	88%	103–104	0.67 (50% EtOAc/Heptane)	δ 11.20 (s, 1H), 8.00–7.88 (m, 1H), 2.66 (s, 3H)
4,5,7-Trifluoro-2-methylbenzothiazole	96%	91–92	0.56 (30% EtOAc/Heptane)	δ 7.76–7.67 (m, 1H), 2.87 (s, 3H)

Diagnostic NMR Shift Note: The successful conversion from acetanilide to thioacetanilide is confirmed by the downfield shift of the methyl protons from 2.09 ppm to 2.66 ppm due to the strong deshielding effect of the thiocarbonyl group. Upon cyclization, the disappearance of the highly deshielded thioamide N-H proton (11.20 ppm) confirms the formation of the benzothiazole ring.

References

• Title: Substituted heteroarylalkanoic acids and their use as aldose reductase inhibitors (Patent CA2466925A1)

Application Notes and Protocols for the Characterization of 4,5,7-Trifluoro-2-methylbenzothiazole as a Putative Kinase Inhibitor

Abstract

This document provides a comprehensive guide for the investigation of 4,5,7-Trifluoro-2-methylbenzothiazole (TMBT), a novel synthetic compound, as a potential kinase inhibitor. While the benzothiazole scaffold is a known pharmacophore in kinase inhibitor design, the specific trifluorinated methyl-substituted derivative, TMBT, represents an unexplored chemical entity.[1][2][3][4] These application notes are structured to guide researchers through a logical, multi-stage process, from initial biochemical potency assessment to detailed cellular characterization and selectivity profiling. The protocols herein are designed to be self-validating, incorporating established methodologies and controls to ensure data integrity and reproducibility. This guide is intended for researchers, scientists, and drug development professionals engaged in the discovery and preclinical evaluation of novel kinase inhibitors.

Introduction: The Rationale for Investigating TMBT

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer.[5][6] The development of small molecule inhibitors that target specific kinases has revolutionized therapeutic strategies in oncology and beyond.[7] The benzothiazole core is a privileged scaffold in medicinal chemistry, with derivatives showing a wide range of biological activities.[1][4] The incorporation of fluorine atoms into small molecules can significantly enhance metabolic stability, membrane permeability, and binding affinity.[4]

Given these precedents, 4,5,7-Trifluoro-2-methylbenzothiazole (TMBT) has been synthesized as a candidate kinase inhibitor. This document outlines the necessary experimental framework to rigorously evaluate its biological activity. We will proceed with a hypothetical case study targeting a key oncogenic kinase, such as a mutant form of the Fms-like tyrosine kinase 3 (FLT3), which is a prevalent driver in Acute Myeloid Leukemia (AML).[7]

Synthesis of 4,5,7-Trifluoro-2-methylbenzothiazole (TMBT)

A plausible synthetic route for TMBT can be adapted from established methods for benzothiazole synthesis. A key step often involves the condensation and cyclization of a substituted aniline with a suitable reagent.

Proposed Synthetic Pathway

Caption: Proposed synthetic route for TMBT.

Stage 1: Biochemical Potency and Selectivity Profiling

The initial step is to determine if TMBT directly inhibits the enzymatic activity of the target kinase and to assess its specificity. Biochemical assays, performed in a purified system, are essential for measuring direct target engagement without the complexities of a cellular environment.[8][9]

Primary Biochemical Assay: ADP-Glo™ Kinase Assay

The ADP-Glo™ assay is a robust, luminescence-based method that quantifies the amount of ADP produced during a kinase reaction.[10] The amount of ADP is directly proportional to kinase activity.

Protocol 3.1: IC₅₀ Determination for TMBT against FLT3 Kinase

• Reagent Preparation:

  • Prepare a 10 mM stock solution of TMBT in 100% DMSO.

  • Create a serial dilution series of TMBT (e.g., 11-point, 1:3 dilution) in a 384-well plate, starting from 100 µM. Include a DMSO-only control (vehicle).

  • Prepare a 2X kinase reaction buffer containing the FLT3 enzyme and its specific peptide substrate.

  • Prepare a 2X ATP solution at a concentration close to the Kₘ for FLT3.

• Kinase Reaction:

  • Add 5 µL of the 2X TMBT serial dilution or vehicle control to the appropriate wells.

  • To initiate the reaction, add 5 µL of the 2X FLT3 kinase/substrate solution to all wells.

  • Incubate the plate at room temperature for 60 minutes.

• ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[11]

  • Incubate at room temperature for 40 minutes.

  • Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and initiate the luminescent reaction.[11]

  • Incubate at room temperature for 30-60 minutes.

• Data Analysis:

  • Measure luminescence using a plate reader.

  • Plot the luminescence signal (Relative Light Units, RLU) against the logarithm of the TMBT concentration.

  • Fit the data using a sigmoidal dose-response (variable slope) equation to determine the IC₅₀ value, which represents the concentration of TMBT required to inhibit 50% of the kinase activity.[8][11]

Kinase Selectivity Profiling

To be a viable drug candidate, an inhibitor should exhibit a high degree of selectivity for its intended target to minimize off-target effects.[11] A standard approach is to screen the compound against a broad panel of kinases.

Protocol 3.2: Broad Kinase Panel Screening

• Compound Submission: Submit TMBT to a commercial kinase profiling service (e.g., Reaction Biology, Eurofins).

• Screening: Request a screen against a panel of >300 human kinases at a fixed concentration (e.g., 1 µM).

• Data Analysis:

  • Identify any kinases that show significant inhibition (e.g., >50% inhibition).

  • For any significant off-target hits, perform follow-up IC₅₀ determinations using the protocol described in 3.1.

  • Calculate the selectivity score by comparing the IC₅₀ for the primary target (FLT3) to the IC₅₀ for off-target kinases.

Table 1: Hypothetical Biochemical Profile of TMBT

Kinase Target	IC₅₀ (nM)	Fold Selectivity vs. FLT3
FLT3 (mutant)	15	1
FLT3 (wild-type)	150	10
c-KIT	250	16.7
VEGFR2	> 10,000	> 667
EGFR	> 10,000	> 667
ROCK-II	> 10,000	> 667

Stage 2: Cellular Activity and Target Engagement

While biochemical assays confirm direct enzyme inhibition, cell-based assays are crucial to determine if a compound can enter cells, engage its target in a physiological context, and exert a biological effect.[5][12]

Cell Proliferation Assay

This assay determines the effect of TMBT on the growth of cancer cells that are dependent on the target kinase for survival and proliferation. The Ba/F3 cell system is an excellent model for this purpose. Ba/F3 cells are dependent on interleukin-3 (IL-3) for survival, but they can be engineered to express an oncogenic kinase, like mutant FLT3, which makes their proliferation dependent on the kinase activity and independent of IL-3.[13]

Protocol 4.1: TMBT-Mediated Inhibition of FLT3-Dependent Cell Proliferation

• Cell Seeding: Seed Ba/F3 cells engineered to express mutant FLT3 into 96-well plates in media lacking IL-3.

• Compound Treatment: Add serially diluted TMBT to the wells. Include a vehicle control (DMSO).

• Incubation: Incubate the cells for 72 hours at 37°C in a 5% CO₂ incubator.

• Viability Measurement: Add a cell viability reagent (e.g., CellTiter-Glo®) and measure luminescence, which correlates with the number of viable cells.

• Data Analysis: Plot cell viability against TMBT concentration to determine the GI₅₀ (concentration for 50% growth inhibition).

Cellular Target Engagement Assay: NanoBRET™

To confirm that TMBT binds to FLT3 inside living cells, a target engagement assay is essential. The NanoBRET™ Target Engagement assay measures the binding of a compound to a target protein by detecting the displacement of a fluorescent tracer.[14]

Caption: Principle of the NanoBRET™ Target Engagement Assay.

Protocol 4.2: Quantifying TMBT Engagement with FLT3 in Live Cells

• Cell Preparation: Use HEK293 cells transiently expressing an FLT3-NanoLuc® fusion protein.

• Assay Setup: Plate the cells and treat with the NanoBRET™ tracer and varying concentrations of TMBT.

• Measurement: After equilibration, measure both the donor (NanoLuc®) and acceptor (tracer) emission signals.

• Data Analysis: Calculate the BRET ratio. A decrease in the BRET signal indicates displacement of the tracer by TMBT, confirming target engagement. Plot the BRET ratio against TMBT concentration to determine the cellular IC₅₀.

Stage 3: Mechanism of Action and Downstream Effects

The final stage is to confirm that target engagement by TMBT leads to the inhibition of the downstream signaling pathway. This is typically assessed by measuring the phosphorylation of a known substrate of the target kinase.[13]

Target Phosphorylation Assay (Western Blot)

Protocol 5.1: Assessing Inhibition of FLT3 Downstream Signaling

• Cell Treatment: Treat FLT3-dependent AML cells (e.g., MV4-11) with increasing concentrations of TMBT for a short period (e.g., 2 hours).

• Cell Lysis: Lyse the cells and quantify the total protein concentration.

• Western Blotting:

  • Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against phospho-STAT5 (a key downstream substrate of FLT3) and total STAT5 (as a loading control). Also probe for phospho-FLT3 and total FLT3.

  • Use appropriate secondary antibodies and a chemiluminescent substrate to visualize the protein bands.

• Analysis: Quantify the band intensities. A dose-dependent decrease in the p-STAT5/total STAT5 ratio indicates effective inhibition of the FLT3 signaling pathway.

Caption: Overall workflow for TMBT kinase inhibitor characterization.

Conclusion and Future Directions

This document provides a structured, multi-stage framework for the comprehensive evaluation of a novel compound, 4,5,7-Trifluoro-2-methylbenzothiazole (TMBT), as a potential kinase inhibitor. By following these protocols, researchers can generate a robust data package detailing the compound's biochemical potency, selectivity, cellular efficacy, and mechanism of action. Positive results from this workflow would provide a strong rationale for advancing TMBT into more complex preclinical studies, including in vivo efficacy and safety assessments.[8]

References

• INiTS. (2020, November 26). Cell-based test for kinase inhibitors.
• Benchchem. Application Note: Kinase Profiling Assays to Determine Inhibitor Specificity.
• Creative Biolabs. Immuno-oncology Cell-based Kinase Assay Service.
• Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats.
• Kinase Logistics. Cell-based Kinase Profiling Service.
• PubMed. (2016, September 6). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance.
• Celtarys. (2025, August 14). Biochemical assays for kinase activity detection.
• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development.
• Bio Molecular Systems. Kinase Assays with Myra.
• BMG LABTECH. (2020, September 1). Kinase assays.
• PMC. (2025, October 31). Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs.
• PubMed. (2018, July 26). Design, synthesis, and evaluation of 4,5,6,7-tetrahydrobenzo[ d]thiazole-based novel dual kinase inhibitors of CK2 and GSK3β.
• Der Pharma Chemica. Synthesis and biological evaluation of 6-fluoro benzothiazole substituted pyrazolo azetidinones.
• University of Miami. Benzothiazoles as Rho-associated kinase (ROCK-II) inhibitors.
• Asian Journal of Research in Medical and Pharmaceutical Sciences. (2023, February 24). A Review on Benzothiazole Derivatives and Their Biological Significances.
• Chemical-Kjnomics. Drug Discovery - Inhibitor.

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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. reactionbiology.com [reactionbiology.com]
• 14. kinaselogistics.com [kinaselogistics.com]

Application Note: Quantitative ¹⁹F NMR Protocol for the Structural and Purity Analysis of 4,5,7-Trifluoro-2-methylbenzothiazole

Introduction & Scope

4,5,7-Trifluoro-2-methylbenzothiazole (CAS: 159790-13-3)[1] is a highly specialized fluorinated heterocyclic intermediate. It is critically utilized in the synthesis of potent aldose reductase inhibitors (such as Lidorestat analogs), which are deployed in the management of chronic diabetic complications[2]. In pharmaceutical development, verifying the absolute purity and structural integrity of such intermediates is paramount.

While High-Performance Liquid Chromatography (HPLC) is standard, it requires identical reference standards for quantification. ¹⁹F Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy bypasses this limitation. Because the ¹⁹F nucleus possesses a 100% natural abundance, a high gyromagnetic ratio, and a massive chemical shift range (>350 ppm), it provides a highly specific, matrix-independent analytical modality that is immune to signal overlap[3]. This application note details a self-validating ¹⁹F qNMR protocol designed for absolute quantification and structural verification.

Scientific Principles & Methodological Causality (E-E-A-T)

To achieve an integration accuracy of ±1%, the experimental design must account for the unique quantum mechanical behavior of the ¹⁹F nucleus. Do not treat qNMR as a routine qualitative scan; every parameter must be causally justified.

• Causality of the Relaxation Delay ( D1​ ): Fluorine nuclei in rigid aromatic systems often exhibit prolonged longitudinal relaxation times ( T1​ ). If the inter-pulse delay ( D1​ ) is too short, the spins do not fully return to thermal equilibrium, leading to partial saturation and heavily skewed integrals. A delay of D1​≥5×T1​ is mathematically mandated to ensure >99.3% signal recovery[4].

• Causality of Inverse-Gated Decoupling: The three fluorine atoms (F4, F5, F7) couple with each other and the H6 proton, resulting in complex multiplets. Applying continuous ¹H decoupling simplifies these signals into distinct singlets or F-F multiplets. However, continuous decoupling induces the Nuclear Overhauser Effect (NOE) , which artificially inflates the ¹⁹F signal intensity. To counteract this, an inverse-gated decoupling pulse sequence is employed. The decoupler is activated only during the acquisition time and disabled during the relaxation delay, successfully suppressing NOE while maintaining spectral simplicity[5].

• Causality of Internal Standard Selection: Trifluoroacetic acid (TFA) is selected as the internal standard. Its -CF₃ singlet resonates near -76 ppm, which is completely isolated from the aromatic fluorine signals of the benzothiazole ring (typically -110 to -150 ppm). This wide separation prevents integration overlap and baseline distortion[6].

Quantitative Data & Parameter Summaries

Table 1: Physicochemical & NMR Properties

Property	4,5,7-Trifluoro-2-methylbenzothiazole	Trifluoroacetic Acid (Internal Standard)
Formula	C₈H₄F₃NS	C₂HF₃O₂
Molecular Weight	203.18 g/mol	114.02 g/mol
Solvent Matrix	DMSO-d₆[2]	DMSO-d₆
Expected ¹⁹F Shifts	~ -115 ppm, -120 ppm, -135 ppm (Aromatic F)	~ -76.5 ppm (-CF₃)
Number of ¹⁹F Nuclei	1 per distinct signal (Total 3)	3 (Equivalent)

Table 2: Optimized ¹⁹F qNMR Acquisition Parameters

Parameter	Recommended Value	Causality / Rationale
Pulse Sequence	Inverse-gated ¹H decoupling (zgig)	Suppresses NOE while simplifying heteronuclear multiplets[5].
Relaxation Delay ( D1​ )	≥5×T1,max​	Ensures >99.3% longitudinal magnetization recovery[4].
Pulse Angle	90°	Maximizes transverse magnetization for optimal sensitivity.
Spectral Width (SW)	~ 250 ppm (+50 to -200 ppm)	Captures both TFA and aromatic fluorines without signal aliasing[6].
Number of Scans (NS)	64 - 128	Achieves the required self-validating S/N ratio of > 250:1.

Experimental Workflow & Self-Validation System

The following workflow illustrates the logical progression of the qNMR protocol, emphasizing the self-validation loop required for absolute quantification.

Self-validating quantitative ¹⁹F NMR workflow ensuring NOE suppression and complete relaxation.

Step-by-Step Methodology

Step 1: Gravimetric Sample Preparation

Precision in weighing is the absolute foundation of qNMR accuracy.

• Using a calibrated microbalance (d = 0.001 mg), accurately weigh approximately 10.0 mg of 4,5,7-Trifluoro-2-methylbenzothiazole and 5.0 mg of Trifluoroacetic acid (TFA).

• Co-dissolve the mixture in 0.6 mL of anhydrous DMSO-d₆. DMSO-d₆ is highly recommended due to its excellent solubilizing properties for benzothiazole derivatives[2].

• Transfer the homogenous solution to a 5 mm high-precision NMR tube.

Step 2: Spectrometer Setup & Tuning

• Insert the sample into a 400 MHz or 500 MHz NMR spectrometer equipped with a fluorine-capable probe.

• Lock the spectrometer to the deuterium signal of the DMSO-d₆ solvent.

• Critical: Manually tune and match the ¹⁹F channel to the exact frequency of the sample matrix, and tune the ¹H channel for efficient decoupling[5].

• Perform rigorous 3D shimming until the line width at half height (LWHH) of the TFA signal is < 1.0 Hz.

Step 3: T1​ Determination (Self-Validation Step)

Do not rely on literature T1​ values, as they fluctuate based on temperature, concentration, and solvent.

• Execute an inversion-recovery pulse sequence (t1ir) with an array of τ delays (e.g., 0.1s, 0.5s, 1s, 2s, 5s, 10s).

• Calculate the T1​ relaxation time for all three aromatic fluorine signals and the TFA signal.

• Identify the longest T1​ value in the system ( T1,max​ ).

Step 4: Quantitative Acquisition

• Load a 1D ¹⁹F pulse program with inverse-gated ¹H decoupling (e.g., zgig on Bruker systems) to suppress the NOE[5].

• Set the relaxation delay ( D1​ ) to strictly ≥5×T1,max​ [4].

• Acquire 64 to 128 transients.

Step 5: Data Processing & Purity Calculation

• Apply a zero-filling factor of 2 and an exponential window function with a Line Broadening (LB) of 0.3 Hz to enhance the signal-to-noise ratio without distorting integrals.

• Perform a Fourier Transform, followed by meticulous manual phase correction (zero and first order) and a polynomial baseline correction.

• System Suitability Check: Verify that the S/N ratio of the smallest analyte peak exceeds 250:1. If it does not, acquire more scans.

• Integrate the TFA singlet (set reference area to 3.00) and the distinct aromatic fluorine signals.

• Calculate the absolute purity ( Px​ ) using the following equation:

Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×Wx​Wstd​​×Pstd​

(Where I is the integral area, N is the number of ¹⁹F nuclei contributing to the signal, M is molar mass, W is gravimetric weight, and Pstd​ is the known purity of the TFA standard).

References

• CA2466925A1 - Substituted heteroarylalkanoic acids and their use as aldose reductase inhibitors - Google Patents Source: Google P
• 159790-13-3, Benzothiazole, 4,5,7-trifluoro-2-methyl- (9CI) Formula - ECHEMI Source: Echemi
• Application Notes and Protocols for 19F NMR Spectroscopy of N-propyl-3-(trifluoromethyl)aniline - Benchchem Source: Benchchem
• Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PubMed Source: NIH / PubMed
• Quantitative benchtop 19F NMR spectroscopy: a robust and economical tool for rapid reaction optimiz
• 19Flourine NMR - The Hebrew University of Jerusalem Source: HUJI NMR Facility

Sources

• 1. echemi.com [echemi.com]
• 2. CA2466925A1 - Substituted heteroarylalkanoic acids and their use as aldose reductase inhibitors - Google Patents [patents.google.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. 19Flourine NMR [chem.ch.huji.ac.il]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]

using 4,5,7-Trifluoro-2-methylbenzothiazole in cancer cell lines

Application Note: Targeted Evaluation of 4,5,7-Trifluoro-2-methylbenzothiazole in In Vitro Cancer Models

Mechanistic Rationale & Experimental Causality

Benzothiazole derivatives represent a versatile class of pharmacophores in oncology, characterized by their planar bicyclic framework which readily intercalates with biological targets[1]. Specifically, fluorinated 2-arylbenzothiazoles—such as 5F 203 and GW 610—have demonstrated exquisite, sub-nanomolar antiproliferative activity against specific subsets of breast, colon, and ovarian cancer cell lines[2]. The introduction of fluorine atoms onto the benzothiazole core is a deliberate structural optimization; it prevents deactivation via metabolic ring hydroxylation, thereby circumventing the biphasic dose-response phenomena that historically compromised the clinical development of non-fluorinated analogs[3].

The compound 4,5,7-Trifluoro-2-methylbenzothiazole (CAS: 159790-13-3) leverages this highly fluorinated scaffold. While it has been documented as a critical intermediate in synthesizing aldose reductase inhibitors and anti-angiogenic agents[4], its structural homology to established antitumor benzothiazoles makes it a high-value candidate for targeted oncology screening.

The AhR/CYP1A1 Bioactivation Axis: The cytotoxicity of fluorinated benzothiazoles is not inherently direct. They act as prodrug-like ligands for the cytosolic Aryl Hydrocarbon Receptor (AhR)[5]. Upon ligand binding, the AhR complex translocates to the nucleus, heterodimerizes with the AhR nuclear translocator (ARNT), and binds to xenobiotic response elements (XREs)[6]. This transcriptional activation massively upregulates cytochrome P450 1A1 (CYP1A1)[7]. CYP1A1 then metabolizes the parent benzothiazole into highly reactive electrophilic intermediates that covalently bind to DNA, forming bulky adducts[8]. This localized DNA damage triggers replication stress, profound S-phase and G1-phase cell cycle arrest, and ultimately, apoptosis[6].

Because this mechanism relies entirely on the cell's intrinsic AhR functionality and CYP1A1 inducibility, fluorinated benzothiazoles exhibit a striking "sensitive vs. resistant" dichotomy across different tumor types[3]. Experimental designs must therefore incorporate self-validating cell line pairings to prove on-target efficacy.

Pathway Visualization

Mechanistic pathway of fluorinated benzothiazole cytotoxicity via the AhR/CYP1A1 signaling axis.

Experimental Design: Cell Line Selection & Expected Phenotypes

To establish a trustworthy, self-validating experimental system, researchers must screen 4,5,7-Trifluoro-2-methylbenzothiazole across a rationally selected panel of cell lines. The inclusion of an AhR-deficient or non-inducible cell line (e.g., MDA-MB-435) is critical; it serves as a negative control to prove that any observed cytotoxicity in sensitive lines (e.g., MCF-7) is mechanistically driven by the AhR/CYP1A1 axis rather than off-target chemical toxicity[6].

Table 1: Rational Cell Line Selection and Expected Quantitative Outcomes

Cell Line	Tissue Origin	AhR Status	CYP1A1 Inducibility	Expected GI₅₀ Range	Mechanistic Utility
MCF-7	Breast Adenocarcinoma	Positive (Wild-Type)	High	< 0.1 nM – 10 nM	Primary sensitive model for AhR-dependent DNA damage[6].
MDA-MB-468	Breast Carcinoma	Positive	High	< 0.1 nM – 5 nM	Highly sensitive model for assessing apoptotic endpoints[2].
MDA-MB-435	Melanoma/Breast	Deficient/Mutated	Negligible	> 10 μM	Negative control; validates that toxicity requires AhR signaling[6].
HUVEC	Endothelial	Positive	Moderate	1 μM – 5 μM	Evaluates secondary anti-angiogenic properties[4].

Detailed Experimental Protocols

Protocol A: High-Throughput Cytotoxicity & Biphasic Response Screening

Causality Check: Non-fluorinated benzothiazoles often show a biphasic dose-response (cell death at low doses, but paradoxical survival at high doses due to auto-inhibition of CYP1A1). This protocol is designed to verify that the trifluoro-substitution successfully abolishes this biphasic liability[3].

Step-by-Step Methodology:

• Compound Preparation: Dissolve 4,5,7-Trifluoro-2-methylbenzothiazole in anhydrous DMSO to create a 10 mM stock. Aliquot and store at -20°C to prevent freeze-thaw degradation.

• Cell Seeding: Seed MCF-7 and MDA-MB-435 cells at 3,000 cells/well in 96-well plates using RPMI-1640 supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Drug Treatment: Perform a 10-point serial dilution (10 μM down to 0.1 nM). Crucial: Normalize DMSO concentration across all wells to a maximum of 0.1% (v/v) to eliminate solvent-induced basal toxicity.

• Incubation: Expose cells for 72 hours. This extended duration is mandatory because the mechanism requires a time-dependent transcriptional upregulation of CYP1A1 prior to the generation of cytotoxic metabolites[1].

• Viability Readout (CellTiter-Glo): Add 100 μL of CellTiter-Glo reagent per well. Shake for 2 minutes to induce cell lysis, incubate for 10 minutes at room temperature, and record luminescence. Calculate GI₅₀ using non-linear regression.

Protocol B: Validation of AhR Translocation and CYP1A1 Induction

Causality Check: To prove the compound acts as an AhR ligand, we must observe the physical movement of AhR from the cytosol to the nucleus, followed by the downstream translation of CYP1A1 protein[7].

Step-by-Step Methodology:

• Serum Starvation: Seed MCF-7 cells on glass coverslips in 6-well plates. After 24h, switch to serum-free media for 12 hours. Rationale: Serum contains trace lipids and growth factors that cause basal AhR activation; starvation maximizes the signal-to-noise ratio.

• Ligand Exposure: Treat cells with 1 μM 4,5,7-Trifluoro-2-methylbenzothiazole or vehicle (0.1% DMSO) for 2 hours (for AhR translocation) and 24 hours (for CYP1A1 induction).

• Immunofluorescence (AhR):

  • Fix cells with 4% paraformaldehyde for 15 min.

  • Permeabilize with 0.2% Triton X-100 for 10 min.

  • Block with 5% BSA for 1 hour.

  • Probe with anti-AhR primary antibody (1:200) overnight at 4°C, followed by Alexa Fluor 488 secondary antibody. Counterstain nuclei with DAPI.

  • Validation: Confocal microscopy should reveal a shift of green fluorescence from the cytoplasm (vehicle) to the nucleus (treated).

• Western Blotting (CYP1A1): Lyse the 24-hour treated cells using RIPA buffer. Run 30 μg of protein on a 10% SDS-PAGE gel. Probe with anti-CYP1A1 (1:1000) and anti-β-actin (1:5000) as a loading control. A dense CYP1A1 band should appear exclusively in the treated sensitive cells[7].

Protocol C: Quantification of DNA Adducts and S-Phase Arrest

Causality Check: The terminal mechanism of cell death is the formation of electrophilic DNA adducts by the CYP1A1-metabolized compound. We measure this via the alkaline Comet Assay (single-strand breaks) and Flow Cytometry (cell cycle arrest)[6].

Step-by-Step Methodology:

• Treatment: Treat MCF-7 cells with 1 μM of the compound for 48 hours.

• Alkaline Comet Assay:

  • Harvest cells and suspend in 0.5% low-melting-point agarose.

  • Spread onto glass slides pre-coated with 1% normal-melting-point agarose.

  • Submerge slides in alkaline lysis buffer (pH > 13) overnight at 4°C to unwind DNA and expose single-strand breaks.

  • Electrophorese at 25V for 30 minutes. Stain with SYBR Gold.

  • Validation: Measure the "Tail Moment" using comet analysis software. Treated sensitive cells will show significant DNA tailing compared to vehicle controls[5].

• Cell Cycle Analysis: Fix a parallel set of treated cells in 70% cold ethanol. Stain with Propidium Iodide (PI) / RNase A solution for 30 minutes. Analyze via flow cytometry. A successful on-target effect will manifest as a distinct accumulation of cells in the S-phase and G1-phase, with a corresponding depletion of the G2/M population[6].

Reagents & Molecular Targets Summary

Table 2: Key Reagents, Molecular Targets, and Validation Methods

Target / Readout	Assay Type	Recommended Reagent / Method	Causal Rationale
AhR Translocation	Immunofluorescence	Anti-AhR (monoclonal), DAPI	Proves the parent compound directly engages the cytosolic receptor.
CYP1A1 Expression	Western Blot / RT-qPCR	Anti-CYP1A1, TaqMan Probes	Confirms transcriptional activation; serves as a surrogate marker for tumor sensitivity[7].
DNA Strand Breaks	Alkaline Comet Assay	SYBR Gold, Lysis Buffer (pH>13)	Quantifies the physical DNA damage caused by the reactive electrophilic metabolites[5].
Cell Cycle Arrest	Flow Cytometry	Propidium Iodide (PI), RNase A	Validates that DNA adducts successfully trigger the replication stress response (S-phase arrest)[6].

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Fluorinated 2-(4-amino-3-methylphenyl)benzothiazoles induce CYP1A1 expression, become metabolized, and bind to macromolecules in sensitive human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CA2466925A1 - Substituted heteroarylalkanoic acids and their use as aldose reductase inhibitors - Google Patents [patents.google.com]
• 5. Aryl Hydrocarbon Receptor Ligand 5F 203 Induces Oxidative Stress That Triggers DNA Damage in Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DNA damage and cell cycle arrest induced by 2-(4-amino-3-methylphenyl)-5-fluorobenzothiazole (5F 203, NSC 703786) is attenuated in aryl hydrocarbon receptor deficient MCF-7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. DNA damage and cell cycle arrest induced by 2-(4-amino-3-methylphenyl)-5-fluorobenzothiazole (5F 203, NSC 703786) is attenuated in aryl hydrocarbon receptor deficient MCF-7 cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Visible-Light-Driven C(sp³)–H Fluorination of 2-Methylbenzothiazole

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a highly reproducible, self-validating protocol for the selective photoredox-catalyzed C(sp³)–H fluorination of 2-methylbenzothiazole to yield 2-(fluoromethyl)benzothiazole.

Mechanistic Causality & Reaction Design

The incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern drug discovery. Converting a benzylic methyl group on a privileged scaffold like benzothiazole into a fluoromethyl group modulates lipophilicity (logP), increases metabolic stability, and acts as a bioisostere for hydroxyl or thiol groups[1].

Direct C(sp³)–H fluorination avoids the need for pre-functionalized starting materials. In this protocol, we utilize Selectfluor in conjunction with a ruthenium-based photocatalyst under visible light irradiation.

The Causality of the Reagent System:

• Selectfluor as a Dual-Role Reagent: Selectfluor is not just an electrophilic fluorine source; under photoredox conditions, it undergoes Single Electron Transfer (SET) reduction to generate a highly reactive Selectfluor-derived radical dication (SRD•+)[2].

• Hydrogen Atom Transfer (HAT): The SRD•+ acts as a potent HAT reagent. It selectively abstracts a hydrogen atom from the benzylic C(sp³)–H bond of 2-methylbenzothiazole, generating a carbon-centered radical[3].

• Fluorine Transfer: The resulting benzylic radical rapidly reacts with a second equivalent of Selectfluor (or another fluorine source in the medium) to yield the desired fluorinated product[4].

Photoredox-catalyzed C(sp3)-H fluorination mechanism via Selectfluor radical dication.

Experimental Workflow

Step-by-step experimental workflow for the photoredox fluorination of 2-methylbenzothiazole.

Reagents & Equipment Specifications

• Substrate: 2-Methylbenzothiazole (1.0 mmol, rigorously dried).

• Fluorinating Agent: Selectfluor (2.5 mmol). Note: Excess is required as it acts as both the oxidant (SET acceptor) and the fluorine source.

• Photocatalyst: Ru(bpy)₃(PF₆)₂ (0.02 mmol, 2 mol%).

• Solvent: Acetonitrile (MeCN), anhydrous and degassed (10 mL). Causality: MeCN is chosen because Selectfluor is highly insoluble in less polar solvents, and MeCN possesses the oxidative stability required to withstand the highly electrophilic SRD•+ intermediate.

• Equipment: 450 nm Blue LED photoreactor equipped with a cooling fan (to maintain ambient temperature at 25 °C).

Step-by-Step Protocol (Self-Validating System)

This protocol is designed as a closed-loop, self-validating system. By integrating In-Process Controls (IPCs), the operator can empirically verify the mechanistic progression of the reaction.

Step 1: Reaction Assembly

• In an argon-filled glovebox, charge an oven-dried 20 mL Schlenk tube with 2-methylbenzothiazole (149 mg, 1.0 mmol), Selectfluor (886 mg, 2.5 mmol), and Ru(bpy)₃(PF₆)₂ (17.2 mg, 0.02 mmol).

• Add 10 mL of anhydrous MeCN. Seal the tube with a Teflon stopcock.

Step 2: Stringent Degassing

• Remove the sealed tube from the glovebox and connect it to a Schlenk line.

• Perform three cycles of Freeze-Pump-Thaw .

  • Causality: Molecular oxygen (O₂) is a potent triplet quencher and a diradical. If present, it will rapidly quench the excited state of the photocatalyst (PC*) and intercept the benzylic radical intermediate to form peroxyl radicals, leading to oxygenated byproducts (e.g., benzothiazole-2-carboxaldehyde) instead of the desired fluorinated product.

Step 3: Photochemical Irradiation & IPC Validation

• Place the reaction vessel in the 450 nm Blue LED photoreactor. Ensure the cooling fan is active to prevent thermal background reactions.

• Stir vigorously for 24 hours.

• Self-Validation (IPC 1): At t = 4 hours, halt irradiation, backfill with Argon, and extract a 50 µL aliquot. Dilute in 0.5 mL CD₃CN and acquire a ¹⁹F NMR spectrum.

  • Validation Metric: You must observe the depletion of the Selectfluor singlet (+38 ppm) and the emergence of a characteristic triplet at approximately -215 ppm , confirming the formation of the -CH₂F group.

Step 4: Quenching and Workup

• After 24 hours, quench the reaction by adding 10 mL of saturated aqueous NaHCO₃.

• Extract the aqueous layer with Ethyl Acetate (3 × 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step 5: Purification

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient 95:5 to 80:20).

• Isolate 2-(fluoromethyl)benzothiazole as a pale yellow oil.

Quantitative Data & Optimization

The table below summarizes the optimization data, demonstrating the critical dependencies of the reaction on the specific photocatalyst and solvent environment.

Table 1: Optimization of Reaction Conditions for C(sp³)–H Fluorination

Entry	Photocatalyst (2 mol%)	Solvent	Light Source	Additive	Yield (%)
1	Ru(bpy)₃(PF₆)₂	MeCN	450 nm Blue LED	None	85
2	Ir(ppy)₃	MeCN	450 nm Blue LED	None	72
3	9-Fluorenone	MeCN	390 nm UV LED	None	78
4	Ru(bpy)₃(PF₆)₂	DMF	450 nm Blue LED	None	45
5	Ru(bpy)₃(PF₆)₂	MeCN	Dark	None	0
6	None	MeCN	450 nm Blue LED	None	0
7	Ru(bpy)₃(PF₆)₂	MeCN	450 nm Blue LED	TEMPO (1 equiv)	0

Note: The complete suppression of the reaction in Entry 7 (TEMPO addition) empirically validates the radical-mediated HAT pathway.

Troubleshooting & In-Process Controls

• Issue: Over-fluorination (Formation of 2-(difluoromethyl)benzothiazole)

  • Diagnostic: ¹⁹F NMR of the crude mixture shows a doublet around -115 ppm [1].

  • Correction: The benzylic C–H bond of the monofluorinated product is electronically deactivated but can still undergo HAT if Selectfluor is present in massive excess. Reduce the Selectfluor stoichiometry from 2.5 equiv to 1.8 equiv and monitor the reaction strictly via IPC.

• Issue: Low Conversion / High Starting Material Recovery

  • Diagnostic: ¹⁹F NMR shows unreacted Selectfluor (+38 ppm) and no product peaks.

  • Correction: Ensure the Blue LED emission spectrum precisely overlaps with the MLCT (Metal-to-Ligand Charge Transfer) absorption band of Ru(bpy)₃²⁺ (~452 nm). Verify that the solvent was rigorously degassed, as O₂ quenching is the primary cause of catalyst stalling.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Closing the gap between 19F and 18F chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Mass Spectrometry Fragmentation Analysis and Analytical Protocols for 4,5,7-Trifluoro-2-methylbenzothiazole

Target Audience: Researchers, Analytical Chemists, and Drug Metabolism and Pharmacokinetics (DMPK) Professionals.

Introduction & Chemical Context

Fluorinated benzothiazoles represent a privileged structural scaffold in modern medicinal chemistry, frequently utilized for their enhanced metabolic stability, lipophilicity, and potent bioactivity in oncology and infectious disease models[1]. 4,5,7-Trifluoro-2-methylbenzothiazole (Chemical Formula: C8​H4​F3​NS , Monoisotopic Mass: 203.0016 Da) serves as a critical intermediate and pharmacophore.

During drug development, understanding the precise mass spectrometric (MS) fragmentation behavior of this molecule is paramount. Accurate structural elucidation allows DMPK scientists to track the parent compound, identify reactive metabolites in complex biological matrices, and differentiate the analyte from isobaric interferences[2]. This application note provides an in-depth, self-validating analytical guide to the MS/MS fragmentation logic and LC-MS/MS quantification of 4,5,7-Trifluoro-2-methylbenzothiazole.

Mass Spectrometry Principles & Fragmentation Logic

The analysis of 4,5,7-Trifluoro-2-methylbenzothiazole is optimally performed using Electrospray Ionization in positive mode (ESI+). The causality behind the fragmentation pathways is governed by the molecule's electronic distribution and steric strain:

• Primary Protonation Site: The lone pair of electrons on the thiazole nitrogen (N3) acts as the primary proton acceptor, generating a stable [M+H]+ precursor ion at m/z 204.0094[3].

• Thiazole Ring Cleavage (The C-S / C-N Rupture): A hallmark of 2-methyl substituted benzothiazoles under Collision-Induced Dissociation (CID) is the retro-cycloaddition-like cleavage of the thiazole ring. The energy localized at the heteroaromatic bonds forces the expulsion of acetonitrile ( CH3​CN , 41 Da), leaving a highly stable fluorinated benzenethiol cation[2].

• Fluorine-Driven Neutral Losses: The dense electron-withdrawing nature of the three fluorine atoms at positions 4, 5, and 7 creates significant localized polarity. Upon collisional activation, fluorinated aromatics frequently undergo the neutral loss of hydrogen fluoride (HF, 20 Da) to relieve steric and electronic strain, forming a fused-ring intermediate[4].

• Deep Core Degradation: At elevated collision energies, the core sulfur-containing ring remnants degrade further, expelling carbon monosulfide (CS, 44 Da) or a fluorine radical (F•, 19 Da)[2].

Fragmentation Pathway Visualization

Proposed ESI+ MS/MS fragmentation pathway of 4,5,7-Trifluoro-2-methylbenzothiazole.

Quantitative Data & Structural Assignments

The following table summarizes the theoretical high-resolution mass spectrometry (HRMS) data required for accurate peak annotation and Multiple Reaction Monitoring (MRM) method building.

Fragment Ion Identity	Theoretical m/z	Mass Error Tolerance	Proposed Formula	Neutral Loss	Relative Intensity (CID)
Precursor Ion	204.0094	± 5 ppm	C8​H5​F3​NS+	None	100% (Precursor)
[M+H - HF]+	184.0032	± 5 ppm	C8​H4​F2​NS+	20.0062 Da (HF)	Medium
[M+H - CH3CN]+	162.9829	± 5 ppm	C6​H2​F3​S+	41.0265 Da ( CH3​CN )	High (Base Peak)
[M+H - CH3CN - F•]+	143.9850	± 5 ppm	C6​H2​F2​S+∙	60.0244 Da ( CH3​CN F•)	Low
[M+H - CH3CN - CS]+	119.0108	± 5 ppm	C5​H2​F3+​	84.9986 Da ( CH3​CN CS)	Medium

Experimental Protocols (Self-Validating System)

To ensure high reproducibility and data integrity, the following LC-MS/MS protocol is designed as a self-validating system. Every step incorporates a mechanistic rationale to prevent analytical artifacts.

Analytical Workflow

Step-by-step LC-MS/MS analytical workflow for fluorinated benzothiazoles.

Step-by-Step Methodology

Step 1: Sample Preparation (Protein Precipitation)

• Action: Aliquot 50 µL of biological matrix (e.g., plasma) into a microcentrifuge tube. Add 150 µL of ice-cold Acetonitrile containing an isotopically labeled internal standard (e.g., 13C6​ -benzothiazole). Vortex for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Causality: The highly lipophilic nature of the trifluorinated aromatic ring causes strong plasma protein binding. Ice-cold acetonitrile effectively denatures these proteins, releasing the analyte while simultaneously crashing out complex matrix components that would otherwise cause ion suppression in the ESI source.

Step 2: UHPLC Chromatographic Separation

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid.

• Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B hold for 0.5 min; ramp to 95% B over 4.0 min; hold at 95% B for 1.0 min; return to 5% B for 1.5 min re-equilibration. Flow rate: 0.4 mL/min.

• Causality: The C18 stationary phase provides optimal hydrophobic interactions for the fluorinated scaffold[3]. Formic acid is critical as it acts as a proton donor, driving the equilibrium toward the protonation of the thiazole nitrogen (pKa ~ 2.5), thereby maximizing the [M+H]+ precursor ion yield prior to MS entry.

Step 3: Tandem Mass Spectrometry (MS/MS) Parameters

• Source Settings: Capillary Voltage: 3.0 kV; Desolvation Temperature: 450°C; Desolvation Gas Flow: 800 L/hr.

• MRM Transitions & Collision Energy (CE):

  • Quantifier Transition:m/z 204.0 → 163.0 (CE: 25 eV). Chosen because the loss of CH3​CN is the most thermodynamically stable and abundant pathway[2].

  • Qualifier Transition 1:m/z 204.0 → 184.0 (CE: 15 eV). Captures the low-energy HF loss unique to the fluorinated ring[4].

  • Qualifier Transition 2:m/z 204.0 → 119.0 (CE: 40 eV). Captures the high-energy deep core cleavage.

Step 4: Self-Validation Checkpoint (System Suitability)

• Action: Before running unknown samples, inject a double-blank (matrix without analyte/IS), a zero-blank (matrix with IS), and the Lower Limit of Quantification (LLOQ) standard.

• Validation Logic: The analytical run is only considered valid if the double-blank exhibits a Signal-to-Noise (S/N) ratio < 3 at the specific retention time of 4,5,7-Trifluoro-2-methylbenzothiazole, and the LLOQ standard exhibits an S/N > 10 with an ion ratio (Quantifier/Qualifier) within ±15% of the theoretical library value. This ensures that no carryover or isobaric matrix interferences are compromising the structural integrity of the assay.

Sources

• 1. Bioactivation of Fluorinated 2-Aryl-benzothiazole Anti-tumor Molecules by Human Cytochrome P450s 1A1 and 2W1 and Deactivation by Cytochrome P450 2S1 - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes &amp; Protocols: The Strategic Role of 4,5,7-Trifluoro-2-methylbenzothiazole in Modern Medicinal Chemistry

Introduction: Unveiling a Privileged Scaffold for Drug Discovery

The benzothiazole core, a bicyclic system composed of a fused benzene and thiazole ring, is recognized as a "privileged scaffold" in medicinal chemistry.[1] Its rigid, planar structure and diverse functionalization potential have made it a cornerstone for developing therapeutic agents across a wide spectrum of diseases, including cancer, microbial infections, and neurodegenerative disorders.[2][3] The strategic incorporation of fluorine atoms into drug candidates can significantly enhance pharmacokinetic and physicochemical properties, such as metabolic stability, membrane permeation, and binding affinity to target proteins.[4][5]

The specific compound, 4,5,7-trifluoro-2-methylbenzothiazole, represents a highly strategic starting point for drug design. The trifluorination pattern on the benzene ring creates a unique electronic environment, enhancing lipophilicity and potentially modulating pKa, which can be critical for target engagement and cell permeability.[4][6] The 2-methyl group serves as a simple yet crucial anchor, providing a vector for further synthetic elaboration to explore structure-activity relationships (SAR) and optimize lead compounds. This guide provides an in-depth analysis of the applications of this scaffold, detailed synthetic protocols, and methodologies for its biological evaluation.

Primary Therapeutic Application: Aldose Reductase Inhibition for Diabetic Complications

A significant breakthrough involving the 4,5,7-trifluorobenzothiazole moiety is in the development of highly potent and selective aldose reductase (AR) inhibitors.[7] Aldose reductase is a key enzyme in the polyol pathway, which becomes hyperactive under hyperglycemic conditions. The excessive conversion of glucose to sorbitol by AR leads to osmotic stress and the generation of reactive oxygen species, contributing to chronic diabetic complications such as neuropathy, nephropathy, and retinopathy.

A notable example is the discovery of [3-(4,5,7-trifluoro-benzothiazol-2-ylmethyl)-pyrrolo[2,3-b]pyridin-1-yl]acetic acids.[7] The lead candidate from this series, known as Lidorestat, demonstrated exceptional potency and selectivity.[2]

Mechanism of Action: Aldose Reductase Inhibition

The 4,5,7-trifluorobenzothiazole scaffold acts as a key recognition element, binding to a specific pocket within the aldose reductase enzyme. The trifluorinated ring system is believed to form favorable interactions within the active site, while the substituent at the 2-position is elaborated to occupy the "anion-binding pocket," a crucial interaction point for achieving high affinity and selectivity over the related enzyme aldehyde reductase.

Caption: Aldose Reductase Inhibition Pathway.

Quantitative Biological Data

The data below highlights the potency and selectivity of a lead compound incorporating the 4,5,7-trifluorobenzothiazole scaffold.[7]

Compound Name	Target Enzyme	IC₅₀ (nM)	Selectivity vs. Aldehyde Reductase
[6-methyl-3-(4,5,7-trifluoro-benzothiazol-2-ylmethyl)-pyrrolo[2,3-b]pyridin-1-yl]acetic acid	Aldose Reductase	8	>12,500-fold
Aldehyde Reductase	>100,000

Broader Potential in Medicinal Chemistry

While aldose reductase inhibition is a well-documented application, the benzothiazole scaffold is broadly bioactive.[2][8] Derivatives have shown promise as:

• Anticancer Agents: Many benzothiazole-containing compounds exhibit potent antiproliferative activity against various human cancer cell lines.[9][10][11] The mechanism often involves the inhibition of key kinases or interference with DNA synthesis.[3][12]

• Antimicrobial Agents: The benzothiazole nucleus is a component of compounds with significant antibacterial and antifungal properties.[9][13]

• Anticonvulsant Agents: Certain benzothiazole derivatives have been evaluated for their anticonvulsant activity, showing potential in models of epilepsy.[14]

Experimental Protocols

Protocol 1: Synthesis of the 4,5,7-Trifluoro-2-methylbenzothiazole Core

The most common and versatile method for synthesizing the 2-substituted benzothiazole core is the condensation of a 2-aminothiophenol with a carbonyl compound or its equivalent.[1][15] This protocol outlines the synthesis from the corresponding trifluorinated aminothiophenol.

Caption: General Synthetic Workflow.

Objective: To synthesize 4,5,7-trifluoro-2-methylbenzothiazole via condensation and cyclization.

Materials:

• 3,4,6-Trifluoro-2-aminothiophenol

• Acetic anhydride or Acetyl chloride

• Ethanol (or an alternative solvent like Toluene)

• Catalyst (optional, e.g., H₂O₂/HCl[16] or a reusable solid acid catalyst[15])

• Sodium bicarbonate (for workup)

• Ethyl acetate (for extraction)

• Anhydrous sodium sulfate (for drying)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3,4,6-trifluoro-2-aminothiophenol (1.0 eq) in ethanol.

  • Rationale: Ethanol is a common, relatively green solvent suitable for this condensation. An inert atmosphere (Nitrogen or Argon) is recommended to prevent oxidation of the thiophenol.

• Reagent Addition: Slowly add acetic anhydride (1.1 eq) to the stirred solution. If using an acid catalyst, it would be added at this stage.

  • Rationale: Acetic anhydride serves as the source of the acetyl group which will form the 2-methyl and the C=N bond of the thiazole ring. A slight excess ensures complete consumption of the starting material.

• Cyclization: Heat the reaction mixture to reflux (approximately 80°C for ethanol) for 2-6 hours.

  • Rationale: Thermal energy is required to drive the condensation, intramolecular cyclization, and subsequent oxidation/aromatization to form the stable benzothiazole ring.[1]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature. Slowly pour it into a saturated solution of sodium bicarbonate to neutralize any remaining acid.

  • Rationale: Neutralization is crucial before extraction to ensure the product is in its neutral form and to safely handle the mixture.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x volumes). Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography or recrystallization to yield the final 4,5,7-trifluoro-2-methylbenzothiazole.

Protocol 2: In Vitro Aldose Reductase (AR) Inhibition Assay

This protocol describes a general method for evaluating the inhibitory activity of test compounds against aldose reductase.

Objective: To determine the IC₅₀ value of 4,5,7-trifluoro-2-methylbenzothiazole derivatives against AR.

Materials:

• Recombinant human aldose reductase

• NADPH (β-Nicotinamide adenine dinucleotide phosphate, reduced)

• DL-Glyceraldehyde (Substrate)

• Phosphate buffer (e.g., 0.1 M sodium phosphate, pH 6.2)

• Test compound (dissolved in DMSO)

• 96-well UV-transparent microplate

• Microplate spectrophotometer

Procedure:

• Reagent Preparation: Prepare stock solutions of the enzyme, NADPH, substrate, and test compounds in the appropriate buffer or DMSO.

• Assay Mixture: In each well of the 96-well plate, add the following in order:

  • Phosphate buffer

  • NADPH solution

  • Test compound solution at various concentrations (typically a serial dilution). Include a positive control (a known AR inhibitor) and a negative control (DMSO vehicle).

  • Rationale: The components are added in this order to allow the inhibitor to interact with the enzyme before the reaction is initiated.

• Enzyme Addition & Pre-incubation: Add the aldose reductase solution to each well. Pre-incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for 5-10 minutes.

• Initiation of Reaction: Initiate the enzymatic reaction by adding the substrate (DL-glyceraldehyde) to all wells.

• Kinetic Measurement: Immediately place the plate in a spectrophotometer and monitor the decrease in absorbance at 340 nm over time (e.g., for 10-15 minutes).

  • Rationale: The activity of aldose reductase is measured by monitoring the consumption of its cofactor, NADPH, which absorbs light at 340 nm. As NADPH is oxidized to NADP+, the absorbance decreases.

• Data Analysis: Calculate the initial reaction velocity for each concentration of the inhibitor. Plot the percentage of inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol 3: Cytotoxicity Evaluation (MTT Assay)

This assay is a standard colorimetric method to assess the effect of a compound on cell viability and proliferation.[17]

Objective: To determine the cytotoxic potential of a 4,5,7-trifluoro-2-methylbenzothiazole derivative against a cancer cell line.

Materials:

• Human cancer cell line (e.g., HepG2, HCT116)[9]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound (dissolved in DMSO)

• MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization buffer (e.g., DMSO or a solution of HCl in isopropanol)

• 96-well cell culture plate

• Microplate reader (570 nm)

Procedure:

• Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a CO₂ incubator.

• Compound Treatment: Remove the medium and add fresh medium containing serial dilutions of the test compound. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

  • Rationale: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT tetrazolium salt to purple formazan crystals.

• Solubilization: Carefully remove the medium and add the solubilization buffer to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the logarithm of the compound concentration to determine the IC₅₀ value.

Structure-Activity Relationship (SAR) Insights

The 4,5,7-trifluorobenzothiazole scaffold provides a rigid core from which medicinal chemists can explore SAR. Modifications are typically focused on two key areas:

• The Benzene Ring: While the 4,5,7-trifluoro pattern is established for AR inhibition, altering the number and position of fluorine atoms can fine-tune electronic properties and target interactions.

• The 2-Position: This is the most common site for modification. The 2-methyl group can be functionalized or replaced entirely with different linkers and terminal groups to optimize binding, selectivity, and pharmacokinetic properties.

Caption: Key vectors for SAR studies.

Conclusion

4,5,7-Trifluoro-2-methylbenzothiazole is a valuable and versatile scaffold in medicinal chemistry. Its proven success in the design of potent and selective aldose reductase inhibitors validates the strategic utility of its specific fluorination pattern.[2][7] The synthetic accessibility of the core and the clear vectors for chemical modification make it an attractive starting point for developing novel therapeutics. The protocols and insights provided in this guide are intended to equip researchers with the foundational knowledge to effectively utilize this powerful chemical entity in their drug discovery and development programs.

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Application Notes and Protocols for Evaluating the Efficacy of Trifluoromethylbenzothiazole Compounds

Introduction: The Therapeutic Potential of Trifluoromethylbenzothiazole (TFB) Compounds

The trifluoromethylbenzothiazole (TFB) scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide range of biological activities, including neuroprotective, anti-inflammatory, and notably, anticancer properties.[1][2][3] The well-known TFB derivative, Riluzole, initially approved for amyotrophic lateral sclerosis (ALS), has shown significant anti-tumor activity in various cancer models.[4][5][6] The anticancer effects of TFBs are often multifaceted, stemming from their ability to modulate critical cellular processes.[4][5]

Mechanistic studies have revealed that TFBs can exert their anti-neoplastic effects through several key pathways:

• Induction of Apoptosis: Many TFB derivatives have been shown to trigger programmed cell death in cancer cells by inducing DNA damage and activating caspase cascades.[4][5][7]

• Modulation of Signaling Pathways: TFBs can interfere with pro-survival signaling pathways, such as the PI3K/Akt/mTOR and MAPK/ERK pathways, which are often dysregulated in cancer.[4][8][9]

• Inhibition of Cell Proliferation and Cycle Arrest: These compounds can halt the growth of cancer cells by inducing cell cycle arrest, often at the G2/M phase.[4][7]

• Anti-Angiogenic Effects: Some TFBs may inhibit the formation of new blood vessels, a process crucial for tumor growth and metastasis.[10][11][12]

• Kinase and Chaperone Inhibition: Specific TFB derivatives have been designed to target and inhibit key cancer-driving proteins like kinases and heat shock protein 90 (HSP90).[13][14]

Given this diverse range of potential mechanisms, a comprehensive evaluation of a novel TFB compound's efficacy requires a suite of well-chosen cell-based assays. This guide provides detailed protocols and the scientific rationale for a panel of assays designed to elucidate the anticancer properties of TFB derivatives, empowering researchers in drug development to make informed decisions.

I. Foundational Efficacy Assessment: Cytotoxicity and Cell Viability

The initial step in evaluating any potential anticancer compound is to determine its cytotoxic and cytostatic effects. This is crucial for establishing a therapeutic window and understanding the dose-dependent impact on cancer cell viability. The MTT and XTT assays are robust, colorimetric methods for this purpose.

Core Principle: Tetrazolium Salt Reduction

These assays rely on the principle that metabolically active, viable cells possess mitochondrial dehydrogenases that can reduce tetrazolium salts into colored formazan products.[15] The intensity of the color is directly proportional to the number of viable cells.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide): Reduced to a water-insoluble purple formazan, requiring a solubilization step.[15]

• XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide): Reduced to a water-soluble orange formazan, simplifying the protocol.[15][16]

Experimental Workflow: Cytotoxicity Assessment

Caption: Workflow for MTT/XTT Cytotoxicity Assays.

Protocol: XTT Cell Viability Assay

This protocol is adapted from established methodologies and is suitable for high-throughput screening.[16][17]

Materials:

• Cancer cell line of interest

• Complete culture medium

• 96-well flat-bottom tissue culture plates

• Trifluoromethylbenzothiazole (TFB) compound

• XTT labeling mixture (prepared fresh)

• Microplate spectrophotometer (ELISA reader)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Include wells with medium only for background control.

• Incubation: Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the TFB compound in complete culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle-treated wells as a negative control.

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• XTT Reagent Preparation: Immediately before use, prepare the XTT labeling mixture according to the manufacturer's instructions. This typically involves mixing the XTT labeling reagent and the electron-coupling reagent.

• Assay: Add 50 µL of the freshly prepared XTT labeling mixture to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C, protected from light.

• Absorbance Measurement: Measure the absorbance of the samples at 450-500 nm using a microplate reader. A reference wavelength of 630-690 nm is recommended.

• Data Analysis:

  • Subtract the absorbance of the medium-only background from all other readings.

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Plot the percentage of viability against the log of the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Data Presentation: Cytotoxicity of a Hypothetical TFB Compound

Treatment Group	Concentration (µM)	% Cell Viability (48h)
Vehicle Control	0	100 ± 4.5
TFB-1	0.1	95.2 ± 5.1
TFB-1	1	78.6 ± 3.9
TFB-1	10	51.3 ± 2.8
TFB-1	50	15.7 ± 1.9
TFB-1	100	5.2 ± 1.1

II. Mechanistic Insight: Apoptosis Induction

Given that many benzothiazole derivatives induce apoptosis, it is critical to investigate whether a novel TFB compound shares this mechanism.[1][7][9] A multi-parametric approach, combining assays for different apoptotic hallmarks, provides a robust assessment.

A. Caspase Activity Assays

Caspases are a family of proteases that are central to the execution of apoptosis.[18] Measuring the activity of initiator caspases (e.g., caspase-8, caspase-9) and executioner caspases (e.g., caspase-3, caspase-7) can confirm the induction of apoptosis and provide clues about the specific pathway involved (extrinsic vs. intrinsic).

Principle: These assays utilize synthetic substrates that are specifically cleaved by active caspases, releasing a fluorescent or luminescent signal that can be quantified.

B. TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick-End Labeling) Assay

A hallmark of late-stage apoptosis is the fragmentation of genomic DNA.[18] The TUNEL assay detects these DNA strand breaks.

Principle: The enzyme Terminal deoxynucleotidyl transferase (TdT) is used to incorporate labeled dUTPs onto the free 3'-hydroxyl ends of fragmented DNA.[18] The incorporated label, typically a fluorophore, can then be visualized and quantified.

Signaling Pathway: Apoptosis Induction

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Application Notes &amp; Protocols: A Comprehensive Guide to the Analytical Characterization of 4,5,7-Trifluoro-2-methylbenzothiazole

Introduction

The benzothiazole scaffold is a privileged heterocyclic structure, forming the core of numerous compounds with significant applications in medicinal chemistry and materials science.[1][2] The incorporation of fluorine atoms into organic molecules can dramatically alter their physicochemical and biological properties, including metabolic stability, lipophilicity, and binding affinity.[3] Consequently, trifluorinated benzothiazole derivatives like 4,5,7-Trifluoro-2-methylbenzothiazole are of considerable interest to researchers in drug discovery and development.

This guide provides a detailed framework of analytical techniques and robust protocols for the comprehensive characterization of 4,5,7-Trifluoro-2-methylbenzothiazole. The methodologies described herein are designed to ensure structural confirmation, purity assessment, and unequivocal identification, adhering to the highest standards of scientific integrity. We will delve into the causality behind experimental choices, offering insights grounded in extensive field experience.

Physicochemical & Structural Properties

A foundational understanding of the compound's basic properties is essential before embarking on detailed analytical characterization.

Property	Value	Source
Molecular Formula	C₈H₄F₃NS	-
Molecular Weight	207.19 g/mol	-
CAS Number	159790-13-3	[4]
Appearance	Solid (Predicted)
Boiling Point	~254.8 °C at 760 mmHg (Predicted for a similar chloro-analog)

Spectroscopic Characterization: The Triad of Structural Elucidation

Spectroscopic methods provide the primary evidence for the structural identity of a newly synthesized or isolated compound. For a molecule like 4,5,7-Trifluoro-2-methylbenzothiazole, a combination of Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy is indispensable.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for the definitive structural elucidation of organic molecules in solution. For this fluorinated compound, ¹H, ¹³C, and ¹⁹F NMR experiments are crucial.

Expertise & Experience: The presence of three fluorine atoms makes ¹⁹F NMR particularly informative. Fluorine-19 is a spin ½ nucleus with 100% natural abundance and a high gyromagnetic ratio, resulting in high sensitivity.[5] Its chemical shifts are exquisitely sensitive to the electronic environment, providing a detailed fingerprint of the molecule's structure.[5] Furthermore, heteronuclear coupling between ¹⁹F and ¹H or ¹³C provides invaluable connectivity information.

Protocol: ¹H, ¹³C, and ¹⁹F NMR Analysis

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample for ¹H NMR and 15-25 mg for ¹³C NMR.

  • Dissolve the sample in 0.6-0.7 mL of a high-purity deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry vial.

  • Filter the solution through a pipette with a small cotton or glass wool plug into a 5 mm NMR tube to remove any particulate matter. This step is critical to achieve sharp, well-resolved spectra.

  • For quantitative NMR (qNMR), add a precisely weighed amount of an internal standard that does not have overlapping signals with the analyte.

• Instrument Parameters (General):

  • Acquire spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

  • ¹H NMR:

    • Set a spectral width of approximately 16 ppm.

    • Use a relaxation delay (d1) of at least 5 seconds to ensure quantitative integration.

    • Acquire a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.

  • ¹⁹F NMR:

    • The large chemical shift range of fluorine requires a wide spectral width (e.g., up to 250 ppm).[6]

    • ¹⁹F NMR can be run with or without proton decoupling. The coupled spectrum provides valuable J-coupling information, while the decoupled spectrum simplifies the signals for easier identification.

  • ¹³C NMR:

    • Use proton decoupling (e.g., broadband decoupling) to simplify the spectrum and enhance the signal-to-noise ratio.

    • A longer relaxation delay (e.g., 5-10 seconds) and a larger number of scans (e.g., 1024 or more) are typically required due to the low natural abundance of ¹³C and its longer relaxation times.

• Data Analysis & Interpretation:

  • ¹H NMR: Expect to see a singlet for the methyl (CH₃) group and a signal for the aromatic proton, which will likely be split due to coupling with the adjacent fluorine atoms.

  • ¹⁹F NMR: Expect three distinct signals for the three non-equivalent fluorine atoms on the benzene ring. The chemical shifts and coupling patterns (J-F,F) will be characteristic of their positions.

  • ¹³C NMR: Identify the carbon signals for the methyl group, the thiazole ring, and the benzene ring. The carbons bonded to fluorine will appear as doublets due to one-bond ¹J-C,F coupling, which is typically large (around 240-280 Hz).[6]

Table 1: Predicted NMR Spectral Data

Nucleus	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constants (Hz)
¹H	~2.8	s	-
~7.0-7.5	t or dd	J(H,F)
¹⁹F	-110 to -150	m	J(F,F), J(F,H)
¹³C	~20	s	-
110-160	m, d	J(C,F)

Note: Predicted values are based on general principles and data for similar fluorinated benzothiazoles.

Mass Spectrometry (MS)

MS is essential for confirming the molecular weight of the compound and providing structural information through fragmentation analysis. High-resolution mass spectrometry (HRMS) is particularly valuable for determining the elemental composition.

Expertise & Experience: For a compound like this, which is amenable to ionization, Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization (ESI) is a highly effective technique.[7] ESI is a soft ionization method that typically produces the protonated molecular ion [M+H]⁺, allowing for unambiguous molecular weight determination.[7] Running tandem MS (MS/MS) on the precursor ion will induce fragmentation, yielding structural insights. The presence of sulfur and multiple fluorine atoms will create a characteristic isotopic pattern that can be used for confirmation.

Protocol: LC-MS Analysis for Molecular Weight Confirmation

• Sample Preparation:

  • Prepare a stock solution of the sample at approximately 1 mg/mL in a suitable solvent like acetonitrile or methanol.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL using the initial mobile phase composition.

• LC-MS System & Parameters:

  • Chromatography System: A UHPLC system is preferred for fast analysis and high resolution.[8][9]

  • Column: A standard reversed-phase column (e.g., C18, 2.1 x 50 mm, 1.8 µm) is a good starting point.

  • Mobile Phase:

    • A: 0.1% Formic acid in water

    • B: 0.1% Formic acid in acetonitrile

    • Use a simple gradient (e.g., 5% to 95% B over 5 minutes) to ensure elution.

  • Mass Spectrometer: A high-resolution instrument such as a Q-TOF or Orbitrap is recommended.

  • Ionization Mode: ESI in positive ion mode.

  • Scan Mode:

    • Acquire data in full scan mode over a mass range of m/z 50-500 to detect the molecular ion.

    • The expected m/z for the protonated molecular ion [M+H]⁺ is 208.0105 .

    • Perform a product ion scan (MS/MS) on the precursor ion (m/z 208.01) to observe characteristic fragments.

• Data Analysis & Interpretation:

  • Extract the ion chromatogram for m/z 208.0105 to confirm the presence and retention time of the compound.

  • Analyze the high-resolution mass spectrum to confirm that the measured accurate mass is within 5 ppm of the theoretical mass.

  • Interpret the MS/MS fragmentation pattern to corroborate the proposed structure. Common fragmentation pathways for benzothiazoles involve cleavage of the thiazole ring.[10]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Expertise & Experience: While FTIR provides less detailed structural information than NMR or MS, it is an excellent tool for quick identity confirmation. For 4,5,7-Trifluoro-2-methylbenzothiazole, the key vibrations to look for are the C-F stretches, aromatic C=C stretches, the C=N of the thiazole ring, and C-H stretches of the methyl group. The C-F stretches are typically strong and appear in the fingerprint region.[11]

Protocol: FTIR Analysis via Attenuated Total Reflectance (ATR)

• Sample Preparation:

  • Ensure the diamond crystal of the ATR accessory is clean by wiping it with a solvent like isopropanol and allowing it to dry completely.

  • Record a background spectrum.

  • Place a small amount (1-2 mg) of the solid sample directly onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Instrument Parameters:

  • Spectral Range: 4000–400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: Accumulate 16-32 scans to obtain a high-quality spectrum.

• Data Analysis & Interpretation:

  • Identify the characteristic absorption bands corresponding to the functional groups in the molecule.

Table 2: Predicted FTIR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type
3050-3100	Aromatic C-H Stretch
2900-3000	Methyl C-H Stretch
1550-1620	C=N Stretch (Thiazole)
1450-1500	Aromatic C=C Stretch
1100-1350	C-F Stretch (Strong)

Note: These are expected ranges and can vary based on the specific molecular environment.[11][12]

Chromatographic Analysis: Purity and Quantification

Chromatographic techniques are the gold standard for determining the purity of a compound and for quantitative analysis.

High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is the most common method for assessing the purity of non-volatile organic compounds.

Expertise & Experience: Developing a robust HPLC method requires a systematic approach. The goal is to achieve a sharp, symmetrical peak for the main compound, well-separated from any impurities. A reversed-phase C18 column is a versatile starting point for a molecule of this polarity. The trifluoromethyl group increases lipophilicity, suggesting good retention on a C18 stationary phase. A mobile phase of acetonitrile and water with a formic acid modifier is standard and compatible with MS detection if needed.

dot

Caption: Workflow for HPLC method development.

Protocol: HPLC Purity Analysis

• System Preparation:

  • Ensure the HPLC system is thoroughly purged with the mobile phases to be used.

• Chromatographic Conditions (Starting Point):

  • Column: Agilent Zorbax Eclipse Plus C18 (or equivalent), 4.6 x 100 mm, 3.5 µm.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: Start at 40% B, hold for 1 min, ramp to 95% B over 10 min, hold for 2 min, return to 40% B over 1 min, and equilibrate for 3 min.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 µL.

  • Detector: UV-Vis Diode Array Detector (DAD), monitoring at 254 nm and 280 nm.

• Analysis:

  • Inject a blank (mobile phase) to ensure a clean baseline.

  • Inject the sample solution (prepared at ~0.5 mg/mL in acetonitrile).

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

Integrated Analytical Workflow

The complete characterization of 4,5,7-Trifluoro-2-methylbenzothiazole relies on the logical integration of these techniques. Each method provides a piece of the puzzle, and together they form a self-validating system for structural confirmation and purity assessment.

dot

Caption: Integrated workflow for compound characterization.

References

• Computational Study of Benzothiazole Derivatives for Conformational, Thermodynamic and Spectroscopic Features and Their Potential to Act as Antibacterials. (2022). MDPI. [Link]

• Synthesis, Characterization and Biological Activity of benzothiazole Complexes. (n.d.). IJARIIE. [Link]

• Synthesis and characterization of some New Derivatives from 2- Mercaptobenzothiazole. (n.d.). Iraqi Journal of Science. [Link]

• Theoretical FT-IR spectrum of benzothiazole. (n.d.). ResearchGate. [Link]

• Synthesis and Pharmacological Evaluation of Benzothiazole Derivatives for Anti-Inflammatory Activity. (2022). IJPPR. [Link]

• 2-(4'-Fluorophenyl)-1,3-benzothiazole. (n.d.). PubChem. [Link]

• Influence of Fluorine Substitution on the Optical, Thermal, Electrochemical and Structural Properties of Carbazole-Benzothiadiazole Dicarboxylic Imide Alternate Copolymers. (2020). MDPI. [Link]

• Benzothiazole derivatives incorporating fluorine. (n.d.). ResearchGate. [Link]

• Crystal structure and antimycobacterial evaluation of 2-(cyclohexylmethyl)-7-nitro-5-(trifluoromethyl)benzo[d]isothiazol-3(2H)-one. (n.d.). IUCr. [Link]

• 4,5,7-TRIFLUORO-2,1,3-BENZOSELENADIAZOLE. (n.d.). SpectraBase. [Link]

• Fluorine NMR. (n.d.). Encyclopedia of Magnetic Resonance. [Link]

• List of the analyzed compounds and of the m/z ratio and mass spectra factor used for their integration. (n.d.). Biogeosciences. [Link]

• Synthesis and characterizations of benzothiadiazole-based fluorophores as potential wavelength-shifting materials. (n.d.). ResearchGate. [Link]

• Determination of benzothiazoles from complex aqueous samples by liquid chromatography-mass spectrometry following solid-phase extraction. (2004). PubMed. [Link]

• Selective determination of 2-aminobenzothiazole in environmental water and organic extracts from fish and dust samples. (2023). SpringerLink. [Link]

• Benzothiazoles. (2017). MassBank. [Link]

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• 7. Determination of benzothiazoles from complex aqueous samples by liquid chromatography-mass spectrometry following solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]

The Strategic Application of 4,5,7-Trifluoro-2-methylbenzothiazole in Contemporary Drug Discovery

Introduction: The Emergence of Fluorinated Benzothiazoles in Medicinal Chemistry

The benzothiazole scaffold is a cornerstone in medicinal chemistry, recognized for its presence in a multitude of pharmacologically active compounds.[1][2] Its rigid, bicyclic structure and the presence of heteroatoms facilitate interactions with a diverse array of biological targets, leading to a broad spectrum of therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory activities.[3][4][5] The strategic incorporation of fluorine atoms into the benzothiazole nucleus has emerged as a powerful strategy to modulate the physicochemical and pharmacokinetic properties of these molecules. Fluorine's high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond can enhance metabolic stability, increase binding affinity to target proteins, and improve membrane permeability, thereby augmenting the therapeutic potential of the parent compound.[6]

This guide focuses on a particularly promising scaffold: 4,5,7-Trifluoro-2-methylbenzothiazole. This moiety is a critical component of the investigational drug Lidorestat, a potent aldose reductase inhibitor.[7] The presence of the trifluoro-substitution pattern on the benzene ring significantly influences the molecule's electronic properties and its ability to interact with the target enzyme. This document provides a comprehensive overview of the applications of 4,5,7-Trifluoro-2-methylbenzothiazole in drug discovery, with a primary focus on its role as an aldose reductase inhibitor. Furthermore, we will explore its potential in other therapeutic areas, such as oncology and infectious diseases, by providing detailed, field-proven protocols for its synthesis and biological evaluation.

Part 1: Synthesis of 4,5,7-Trifluoro-2-methylbenzothiazole

The synthesis of 4,5,7-Trifluoro-2-methylbenzothiazole can be achieved through a multi-step process, beginning with the appropriate fluorinated aniline. The following protocol is a plausible and efficient route based on established methodologies for the synthesis of related benzothiazole derivatives.[8][9]

Protocol 1: Synthesis of 2-Amino-3,4,6-trifluorothiophenol

The initial step involves the synthesis of the key intermediate, 2-amino-3,4,6-trifluorothiophenol, from 2,3,5-trifluoroaniline.

Materials:

• 2,3,5-Trifluoroaniline

• Potassium thiocyanate (KSCN)

• Bromine (Br₂)

• Glacial acetic acid

• Ammonia solution

• Sodium sulfide (Na₂S)

• Hydrochloric acid (HCl)

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2,3,5-trifluoroaniline (1 equivalent) in glacial acetic acid.

• Cool the solution in an ice bath and add potassium thiocyanate (2.2 equivalents).

• Slowly add a solution of bromine (1.1 equivalents) in glacial acetic acid dropwise while maintaining the temperature below 10°C.

• After the addition is complete, stir the reaction mixture at room temperature for 12 hours.

• Pour the reaction mixture into ice water and neutralize with an ammonia solution to precipitate the intermediate, 2-amino-4,5,7-trifluorobenzothiazole.

• Filter the precipitate, wash with water, and dry.

• To a solution of the dried intermediate in ethanol, add a solution of sodium sulfide (2.5 equivalents) in water.

• Reflux the mixture for 4 hours.

• Cool the reaction mixture and acidify with hydrochloric acid to precipitate 2-amino-3,4,6-trifluorothiophenol.

• Extract the product with diethyl ether, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

Protocol 2: Cyclization to 4,5,7-Trifluoro-2-methylbenzothiazole

The final step involves the cyclization of the thiophenol intermediate with acetic anhydride.

Materials:

• 2-Amino-3,4,6-trifluorothiophenol

• Acetic anhydride

• Pyridine (catalytic amount)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

Procedure:

• In a round-bottom flask, suspend 2-amino-3,4,6-trifluorothiophenol (1 equivalent) in acetic anhydride (3 equivalents).

• Add a catalytic amount of pyridine.

• Heat the reaction mixture to reflux and maintain for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and pour it into ice water.

• Collect the precipitated solid by vacuum filtration, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to yield pure 4,5,7-Trifluoro-2-methylbenzothiazole.

• Characterize the final product using spectroscopic methods such as ¹H-NMR, ¹³C-NMR, ¹⁹F-NMR, and Mass Spectrometry.

Part 2: Application in Diabetic Complications - Aldose Reductase Inhibition

The primary and most well-documented application of the 4,5,7-Trifluoro-2-methylbenzothiazole scaffold is in the inhibition of aldose reductase (ALR2), a key enzyme in the polyol pathway.[7] Under hyperglycemic conditions, ALR2 catalyzes the reduction of glucose to sorbitol, the accumulation of which leads to osmotic stress and is implicated in the pathogenesis of diabetic complications such as neuropathy, retinopathy, and nephropathy.[10][11]

Mechanism of Action: How 4,5,7-Trifluoro-2-methylbenzothiazole Contributes to ALR2 Inhibition

The benzothiazole moiety of inhibitors like Lidorestat is thought to bind to a specific pocket within the active site of the aldose reductase enzyme.[12][13] The trifluoro-substitution on the benzene ring plays a crucial role in enhancing this binding affinity. The highly electronegative fluorine atoms can engage in favorable electrostatic and hydrophobic interactions with amino acid residues in the active site. Specifically, they can form strong halogen bonds and other non-covalent interactions with residues such as Trp111, Phe122, and Leu300, which are key for inhibitor binding.[14] This enhanced binding affinity translates to potent inhibition of the enzyme's activity. Furthermore, the fluorine atoms can increase the metabolic stability of the compound, leading to a longer biological half-life.

Diagram 1: Aldose Reductase Inhibition Workflow

Protocol 3: In Vitro Aldose Reductase Inhibition Assay

This protocol details the in vitro assessment of the inhibitory activity of 4,5,7-Trifluoro-2-methylbenzothiazole against aldose reductase by monitoring the oxidation of NADPH.[10][15][16]

Materials:

• Recombinant human aldose reductase (ALR2)

• DL-Glyceraldehyde

• NADPH (β-Nicotinamide adenine dinucleotide phosphate, reduced form)

• Potassium phosphate buffer (0.067 M, pH 6.2)

• Dimethyl sulfoxide (DMSO)

• 96-well UV-transparent microplates

• Microplate reader capable of reading absorbance at 340 nm

• 4,5,7-Trifluoro-2-methylbenzothiazole

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of 4,5,7-Trifluoro-2-methylbenzothiazole in DMSO.

  • Create a series of dilutions of the test compound in the assay buffer. The final DMSO concentration in the assay should not exceed 1%.

  • Prepare a solution of NADPH in the assay buffer (final concentration of 0.1 mM).

  • Prepare a solution of DL-glyceraldehyde in the assay buffer (final concentration of 10 mM).

  • Prepare the ALR2 enzyme solution in the assay buffer.

• Assay Reaction:

  • In a 96-well plate, add the following to each well:

    • Potassium phosphate buffer

    • ALR2 enzyme solution

    • NADPH solution

    • Varying concentrations of the test compound or vehicle (DMSO) for the control.

  • Pre-incubate the plate at 37°C for 10 minutes.

• Initiation and Measurement:

  • Initiate the reaction by adding the DL-glyceraldehyde solution to each well.

  • Immediately begin monitoring the decrease in absorbance at 340 nm every 30 seconds for 5-10 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of NADPH oxidation (ΔOD/min) from the linear portion of the absorbance versus time plot.

  • Determine the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the test compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Compound	Target	IC₅₀ (nM)	Reference
Lidorestat	Aldose Reductase	5	[7]
Zopolrestat	Aldose Reductase	30	[13]
Epalrestat	Aldose Reductase	5	[12]

Part 3: Broader Applications - Anticancer and Antimicrobial Potential

The benzothiazole scaffold is a well-established pharmacophore in the development of anticancer and antimicrobial agents.[17][18] The incorporation of fluorine can further enhance these activities.

Protocol 4: In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability and is a standard preliminary screen for cytotoxic potential.[6][17]

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well cell culture plates

• 4,5,7-Trifluoro-2-methylbenzothiazole

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of 4,5,7-Trifluoro-2-methylbenzothiazole in the culture medium. Replace the existing medium with the medium containing the test compound at various concentrations. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: Add MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC₅₀ value.

Compound Class	Cancer Cell Line	IC₅₀ (µM)	Reference
Benzothiazole Derivatives	HepG2 (Liver)	29.63 - 38.54	[3]
Benzothiazole Derivatives	PANC-1 (Pancreatic)	27 - 35	[18]
Platinum (II) Complexes of Benzothiazole Aniline	Liver Cancer Cells	Selective Inhibition	[19]

Diagram 2: Anticancer MTT Assay Workflow

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• 3. Anticancer and Anti-Inflammatory Effects of Benzothiazole Derivatives Targeting NF-κB/COX-2/iNOS in a Hepatocellular Carcinoma Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, characterization and antimicrobial evaluation of some 1,3-benzothiazole-2-yl-hydrazone derivatives - Arabian Journal of Chemistry [arabjchem.org]
• 5. mdpi.com [mdpi.com]
• 6. asianpubs.org [asianpubs.org]
• 7. Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. derpharmachemica.com [derpharmachemica.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Frontiers | Exploring potent aldose reductase inhibitors for anti-diabetic (anti-hyperglycemic) therapy: integrating structure-based drug design, and MMGBSA approaches [frontiersin.org]
• 12. Portico [access.portico.org]
• 13. Orally active aldose reductase inhibitors: indazoleacetic, oxopyridazineacetic, and oxopyridopyridazineacetic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Inhibition of Aldose Reductase by Gentiana lutea Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. ar.iiarjournals.org [ar.iiarjournals.org]
• 19. mdpi.com [mdpi.com]

Application Note: Solvatochromic Characterization of Substituted Benzothiazoles

Introduction and Mechanistic Rationale

Substituted benzothiazoles represent a highly versatile class of electron-deficient heterocyclic scaffolds. When synthetically coupled with electron-donating moieties (e.g., triphenylamine, hydroxyl, or methoxy groups) via a π -conjugated bridge, they form robust Donor- π -Acceptor (D- π -A) architectures[1]. These push-pull systems are highly prized in the development of non-linear optical (NLO) materials, organic light-emitting diodes (OLEDs), and sensitive biological probes—particularly for detecting protein misfolding and amyloid- β (A β ) aggregation in neurodegenerative diseases[2][3].

The defining feature of these D- π -A benzothiazoles is their pronounced solvatochromism —the distinct modulation of their photophysical properties (primarily fluorescence emission) in response to the polarity of their microenvironment.

The Causality of Solvatochromism: LE vs. TICT States

Upon photoexcitation, D- π -A benzothiazoles undergo an Intramolecular Charge Transfer (ICT). In non-polar environments, the molecule typically emits from a Locally Excited (LE) state, yielding high-intensity, blue/green fluorescence. However, in polar solvents, the highly polar excited state induces solvent dipole reorientation. This solvent relaxation, often coupled with the rotation of the donor-acceptor bond, leads to a Twisted Intramolecular Charge Transfer (TICT) state[1]. The TICT state is significantly lower in energy, resulting in a massive bathochromic (red) shift in the emission spectrum, often accompanied by a decrease in quantum yield due to enhanced non-radiative decay pathways.

Photophysical pathways showing LE and TICT state transitions in benzothiazoles.

Experimental Design & The Self-Validating Framework

To rigorously quantify the solvatochromic effect, researchers employ the Lippert-Mataga equation , which correlates the Stokes shift ( νa​−νf​ ) with the solvent's orientation polarizability ( Δf ).

νa​−νf​=hca32(μe​−μg​)2​Δf+constant

Design Rationale:

• Solvent Selection: A gradient of 5 to 8 aprotic and protic solvents must be used to provide a wide range of dielectric constants ( ϵ ) and refractive indices ( n ). We isolate orientation polarizability ( Δf ) because it represents the solvent's ability to reorient its dipoles around the excited fluorophore, independent of instantaneous electronic polarization.

• Concentration Control (The Inner Filter Effect): A critical failure point in solvatochromic studies is using high concentrations for emission scans. High concentrations lead to the Inner Filter Effect (IFE) and excimer formation, which artificially red-shifts the emission and invalidates the Lippert-Mataga plot. UV-Vis absorption is performed at 10 µM, while fluorescence must be performed at ≤ 1 µM.

Workflow for the solvatochromic characterization of substituted benzothiazoles.

Step-by-Step Protocols

Protocol A: Synthesis of Donor-Substituted Benzothiazoles

Note: This protocol describes a standard condensation route for a triphenylamine (TPA)-benzothiazole derivative[1].

• Reagent Mixing: In a 50 mL round-bottom flask, combine 1.0 mmol of the donor-substituted aldehyde (e.g., 4-(diphenylamino)benzaldehyde) and 1.0 mmol of 2-aminobenzenethiol.

• Solvent Addition: Add 1–2 mL of anhydrous dimethyl sulfoxide (DMSO). Causality: DMSO acts as both a high-boiling solvent and a mild oxidant, facilitating the oxidative cyclization required to form the benzothiazole ring.

• Reflux: Heat the mixture under reflux (approx. 120 °C) for 2 hours under a nitrogen atmosphere.

• Precipitation & Recovery: Cool the reaction mixture to room temperature and pour it into 50 mL of ice-cold ultra-pure water. Collect the resulting precipitate via vacuum filtration.

• Purification: Recrystallize the crude product from hot ethanol or subject it to silica gel column chromatography (Hexane/Ethyl Acetate gradient) to ensure >99% purity. Confirm structure via 1 H-NMR and HRMS.

Protocol B: Photophysical Data Acquisition

Self-Validating System: Every emission spectrum must be cross-validated against its excitation spectrum to rule out aggregation.

• Stock Solution Preparation: Prepare a 1.0 mM stock solution of the benzothiazole derivative in spectroscopic-grade DMSO.

• Solvent Series Dilution: Prepare working solutions by diluting the stock into a series of spectroscopic-grade solvents (e.g., Toluene, Chloroform, Tetrahydrofuran, Dichloromethane, Acetonitrile).

  • UV-Vis samples: Dilute to 10 µM.

  • Fluorescence samples: Dilute to 1 µM.

• Absorption Measurement: Record the UV-Vis absorption spectrum (250–600 nm) using a dual-beam spectrophotometer. Identify the wavelength of maximum absorption ( λabs​ ) corresponding to the ICT band (typically 350–400 nm).

• Fluorescence Measurement: Excite the 1 µM sample at its λabs​ . Record the emission spectrum. Identify the emission maximum ( λem​ ).

• Validation Checkpoint (Critical): Set the emission monochromator to λem​ and run an excitation scan. Overlay the normalized excitation spectrum with the absorption spectrum. Pass condition: The spectra must perfectly overlap. A mismatch indicates the presence of ground-state aggregates or impurities, requiring re-purification or further dilution.

Protocol C: Lippert-Mataga Plotting and Dipole Moment Calculation

• Convert Wavelengths to Wavenumbers: Convert λabs​ and λem​ (in nm) to wavenumbers ( νa​ and νf​ in cm −1 ) using the formula: ν=λ107​ .

• Calculate Stokes Shift: Compute Δν=νa​−νf​ for each solvent.

• Calculate Orientation Polarizability ( Δf ): For each solvent, calculate Δf using literature values for ϵ and n :

  Δf=2ϵ+1ϵ−1​−2n2+1n2−1​

• Plotting: Plot the Stokes shift ( Δν ) on the Y-axis versus Δf on the X-axis. Perform a linear regression to find the slope ( m ).

• Dipole Extraction: Using the estimated Onsager cavity radius ( a ) derived from Density Functional Theory (DFT) optimization, calculate the excited state dipole moment ( μe​ ) assuming the ground state dipole ( μg​ ) is known[1][4].

Representative Quantitative Data

Below is a summarized data set demonstrating the solvatochromic behavior of a model Triphenylamine-Benzothiazole derivative. Notice how the absorption maximum remains relatively static, while the emission maximum undergoes a massive bathochromic shift as solvent polarity ( Δf ) increases, indicating a highly polar excited state (TICT formation)[1].

Table 1: Photophysical Properties of a Model TPA-Benzothiazole in Various Solvents

Solvent	Dielectric Const. ( ϵ )	Refractive Index ( n )	Orientation Polarizability ( Δf )	λabs​ (nm)	λem​ (nm)	Stokes Shift (cm −1 )
Toluene	2.38	1.496	0.013	370	434	3,986
Chloroform	4.81	1.445	0.148	372	455	4,904
Tetrahydrofuran	7.58	1.407	0.210	371	470	5,677
Dichloromethane	8.93	1.424	0.217	373	482	6,062
Acetonitrile	37.50	1.344	0.305	370	501	7,067

Data Interpretation: The steep linear correlation between Δf and the Stokes Shift confirms that the excited state is significantly more polar than the ground state, validating the molecule's utility as a polarity-sensitive environmental probe.

References

• Kundu, A., & Karthikeyan, S. (2019). "Temperature-Controlled Locally Excited and Twisted Intramolecular Charge-Transfer State-Dependent Fluorescence Switching in Triphenylamine–Benzothiazole Derivatives." ACS Omega.[Link]

• Zhang, L., et al. (2021). "Regulation of Fluorescence Solvatochromism To Resolve Cellular Polarity upon Protein Aggregation." Analytical Chemistry.[Link]

• Paczkowski, I. M., et al. (2023). "Synthesis, solvatochromism and estimation of ground and excited state dipole moments of silylated benzothiazole dyes." Journal of Fluorescence, 34(2), 1-11.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: High-Throughput Screening and Validation of Trifluoromethylbenzothiazole Libraries

Introduction & Scientific Rationale

Trifluoromethylbenzothiazoles (TFMBZ) represent a highly privileged pharmacophore in modern medicinal chemistry and drug discovery. The fusion of a benzothiazole core—capable of mimicking purine rings and engaging in extensive π-π and hydrogen-bonding interactions—with a trifluoromethyl ( −CF3​ ) group significantly enhances lipophilicity, metabolic stability, and membrane permeability.

This specific structural combination has proven highly effective across a diverse array of therapeutic targets. Notably, TFMBZ derivatives have been successfully identified as potent inhibitors of viral proteases (such as HCV NS3/4A) 1[1], modulators of neurodegenerative kinases (e.g., LRRK2) 2[2], and suppressors of polyglutamine (polyQ) protein aggregation in Huntington's disease models 3[3].

This application note details a robust, self-validating high-throughput screening (HTS) workflow for TFMBZ libraries. By integrating primary enzymatic screening with orthogonal biophysical validation, this protocol ensures the systematic elimination of false positives, yielding high-confidence lead compounds.

System Architecture: The Self-Validating HTS Workflow

To guarantee trustworthiness, a screening cascade must be designed as a self-validating system where each subsequent assay covers the blind spots of the previous one.

• Primary Screen (FRET) : Highly scalable but susceptible to fluorophore interference.

• Orthogonal Screen (SPR) : Label-free biophysical binding that eliminates optical artifacts and colloidal aggregators.

• Phenotypic Screen (Cell-based) : Confirms that the biophysically validated hits can penetrate cell membranes and engage the target in a complex biological matrix.

Caption: Self-validating High-Throughput Screening workflow for trifluoromethylbenzothiazole libraries.

Library Synthesis and Quality Control

Before screening, the chemical integrity of the TFMBZ library must be established.

Causality for Protocol Choices: Libraries are typically generated via the condensation of 2-amino-4-(trifluoromethyl)benzenethiols with diverse aldehydes or acyl chlorides. We recommend utilizing microwave-assisted, catalyst-free conditions 4[4] or green chemistry approaches 5[5]. Why? Traditional transition-metal-catalyzed cyclizations can leave trace heavy metals (e.g., Copper or Palladium) in the final product, which frequently act as promiscuous enzyme inhibitors and generate false positives during primary HTS.

QC Standard: Every compound plated for screening must achieve >95% purity verified by LC-MS and 1H / 19F NMR.

Detailed Experimental Protocols

Protocol A: Primary Enzymatic HTS (FRET Assay)

Objective: Identify primary TFMBZ hits against a target protease (e.g., HCV NS3/4A) 1[1]. Causality: FRET is chosen for its high sensitivity and 384-well scalability. Because highly conjugated benzothiazoles can occasionally act as optical quenchers or auto-fluorophores, a pre-read step is strictly required to establish baseline fluorescence and computationally subtract optical interference.

Step-by-Step Methodology:

• Plate Preparation: Dispense 200 nL of TFMBZ library compounds (10 mM stock in DMSO) into black 384-well microplates using an acoustic liquid handler (e.g., Echo 550) to achieve a final assay concentration of 50 µM.

• Target Addition: Add 10 µL of assay buffer (50 mM Tris-HCl pH 7.5, 15% glycerol, 0.1% CHAPS, 10 mM DTT) containing 2 nM recombinant target enzyme.

• Pre-incubation: Incubate at room temperature for 30 minutes. Causality: This allows for steady-state binding, which is critical for identifying slow-binding, time-dependent TFMBZ inhibitors.

• Baseline Read: Perform an initial fluorescence read to flag auto-fluorescent compounds.

• Substrate Addition: Add 10 µL of FRET substrate (e.g., EDANS/DABCYL-labeled peptide) at a concentration equal to its Km​ .

• Kinetic Measurement: Measure fluorescence (Ex 340 nm / Em 490 nm) continuously for 20 minutes. Calculate the initial velocity ( V0​ ). Compounds exhibiting >50% inhibition relative to DMSO controls are advanced.

Protocol B: Orthogonal Hit Validation via Surface Plasmon Resonance (SPR)

Objective: Eliminate assay artifacts by confirming direct, reversible biophysical binding 1[1]. Causality: SPR provides real-time kinetic data ( kon​ , koff​ ) and confirms 1:1 interaction stoichiometry. This step is the ultimate filter to prove the TFMBZ hit is a genuine lock-and-key binder rather than a non-specific colloidal aggregator.

Step-by-Step Methodology:

• Sensor Immobilization: Immobilize the target protein onto a CM5 sensor chip via standard amine coupling (target immobilization level: 2000-3000 RU).

• Analyte Preparation: Dilute TFMBZ hits in running buffer (PBS, 0.05% Tween-20, 5% DMSO) to create a 5-point concentration series (0.39 µM to 50 µM).

• Injection Cycle: Inject analytes at a flow rate of 30 µL/min for 60 seconds (association phase), followed by a 120-second buffer flow (dissociation phase).

• Data Analysis: Fit the double-referenced sensorgrams to a 1:1 Langmuir binding model to determine the dissociation constant ( KD​ ). Discard any compounds showing non-saturating or super-stoichiometric binding profiles.

Protocol C: Cell-Based Phenotypic Validation (Automated Filter Retardation)

Objective: Validate the in vivo efficacy of TFMBZ hits, such as their ability to inhibit polyglutamine (polyQ) protein aggregation in neurodegenerative models 3[3]. Causality: Biochemical binding does not guarantee cellular efficacy. This assay proves the compound can cross the cell membrane and function in a complex physiological environment.

Step-by-Step Methodology:

• Cell Culture & Treatment: Plate HEK293 cells expressing mutant huntingtin (HD51). Treat with varying concentrations of validated TFMBZ hits for 48 hours.

• Lysis: Lyse cells in a buffer containing 1% SDS. Causality: Pathological polyQ aggregates are highly SDS-resistant, whereas normal monomeric proteins are easily solubilized.

• Filtration: Pass the lysates through a cellulose acetate membrane using an automated vacuum manifold. Only the SDS-insoluble aggregates will be retained on the filter.

• Quantification: Probe the membrane with specific anti-huntingtin antibodies and quantify aggregate retention via chemiluminescence imaging.

Quantitative Data Presentation

The following table summarizes typical HTS metrics and hit attrition rates for a 25,000-compound TFMBZ-focused library screened across two distinct therapeutic targets.

Screening Phase	Target A: Viral Protease (NS3/4A)	Target B: Kinase (LRRK2)	Validation Criteria
Primary Screen	102 Hits (0.41% Hit Rate)	85 Hits (0.34% Hit Rate)	>50% Inhibition at 50 µM
Dose-Response ( IC50​ )	45 Hits confirmed	38 Hits confirmed	IC50​ < 10 µM
Orthogonal (SPR)	12 Validated Binders	15 Validated Binders	1:1 binding, KD​ < 5 µM
Cell-Based Efficacy	3 Lead Candidates	5 Lead Candidates	EC50​ < 2 µM, CC50​ > 50 µM
Z'-Factor (Robustness)	0.78	0.82	Z' > 0.5 indicates excellent assay

Mechanistic Pathway Visualization

TFMBZ derivatives have shown profound efficacy in modulating neurogenesis by acting as LRRK2 inhibitors. The inhibition of LRRK2 relieves its negative regulation on the Wnt/β-catenin signaling pathway, thereby promoting oligodendrocytic cell fate and adult neurogenesis 2[2]. The diagram below illustrates this causal relationship.

Caption: Mechanism of TFMBZ-mediated LRRK2 inhibition enhancing Wnt signaling and neurogenesis.

References

• High-Throughput Screening (HTS) and Hit Validation to Identify Small Molecule Inhibitors with Activity against NS3/4A proteases from Multiple Hepatitis C Virus Genotypes. PLOS One. URL:[Link]

• BENZOTHIAZOLE-BASED LRRK2 INHIBITORS AS WNT ENHANCERS AND PROMOTERS OF OLIGODENDROCYTIC FATE. Digital CSIC. URL:[Link]

• Identification of benzothiazoles as potential polyglutamine aggregation inhibitors of Huntington's disease by using an automated filter retardation assay. NCBI. URL:[Link]

• Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. NIH. URL:[Link]

• Catalyst- and Additive-Free Method for the Synthesis of 2-Substituted Benzothiazoles from Aromatic Amines, Aliphatic Amines, and Elemental Sulfur. ACS Omega. URL:[Link]

Sources

• 1. High-Throughput Screening (HTS) and Hit Validation to Identify Small Molecule Inhibitors with Activity against NS3/4A proteases from Multiple Hepatitis C Virus Genotypes | PLOS One [journals.plos.org]
• 2. digital.csic.es [digital.csic.es]
• 3. Identification of benzothiazoles as potential polyglutamine aggregation inhibitors of Huntington's disease by using an automated filter retardation assay - Self-Perpetuating Structural States in Biology, Disease, and Genetics - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Synthetic Routes for the Functionalization of the Benzothiazole Core: A Methodological Guide

Executive Summary

The benzothiazole core is a privileged heterocyclic scaffold in medicinal chemistry, materials science, and agrochemicals. Its unique electronic distribution—comprising an electron-deficient thiazole ring fused to a relatively electron-rich benzene ring—allows for highly divergent and regioselective functionalization. This application note provides a comprehensive, self-validating guide to the two most critical late-stage functionalization pathways: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Direct C-H Arylation .

By understanding the mechanistic causality behind solvent selection, catalyst design, and thermodynamic controls, researchers can optimize these routes for library diversification and scale-up.

Mechanistic Causality & Regioselectivity

The functionalization of the benzothiazole core is dictated by its inherent electronic asymmetry.

• The C2 Position (Thiazole Ring): The carbon at the 2-position is highly electrophilic due to the strong inductive and resonance electron-withdrawing effects of the adjacent imine-like nitrogen and the sulfur atom. When equipped with a halogen (e.g., 2-chlorobenzothiazole), this position is highly susceptible to1[1]. Alternatively, the unsubstituted C2-H bond is exceptionally acidic, allowing for direct, atom-economical 2 without the need for pre-functionalization[2].

• The C4-C7 Positions (Benzene Ring): The carbocyclic ring is less electrophilic. Functionalization here requires classical electrophilic aromatic substitution (EAS) or, if pre-halogenated, transition-metal-catalyzed cross-couplings (e.g., Buchwald-Hartwig amination)[1].

Fig 1. Divergent regioselective functionalization pathways of the benzothiazole core.

Self-Validating Experimental Protocols

Protocol A: C2-Amination via Nucleophilic Aromatic Substitution (SNAr)

The synthesis of 2-aminobenzothiazoles from 2-chlorobenzothiazole is a robust, transition-metal-free process.

Causality of Experimental Choices: While the C2 position is activated, displacing the chloride requires overcoming a significant activation barrier to form the negatively charged Meisenheimer intermediate[3]. Using a polar aprotic solvent (like DMSO) or 4 maximizes the nucleophilicity of the amine by leaving it unsolvated, while simultaneously stabilizing the polar transition state[4]. Heating (100–120 °C) provides the necessary thermodynamic push.

Step-by-Step Workflow:

• Preparation: In an oven-dried reaction vial equipped with a magnetic stir bar, dissolve 2-chlorobenzothiazole (1.0 equiv, e.g., 1.0 mmol) in anhydrous DMSO (0.2 M). Alternatively, for a greener approach, the reaction can be run neat (solvent-free) if the amine is a liquid at the reaction temperature[4].

• Nucleophile Addition: Add the primary or secondary amine (2.0 equiv). The excess amine serves as both the nucleophile and the acid scavenger (to neutralize the generated HCl).

• Thermal Activation: Seal the vial and heat the mixture to 120 °C using an oil bath or heating block.

• In-Process Control (IPC): After 4 hours, sample the reaction. Monitor via LC-MS or TLC (Hexanes/EtOAc). The reaction is complete when the starting material peak (typically UV active at 254 nm) is fully consumed.

• Workup: Cool to room temperature. Quench by pouring the mixture into ice-cold water. If the product precipitates, isolate via vacuum filtration. Otherwise, extract with EtOAc (3 × 10 mL), wash the combined organic layers with brine to remove DMSO, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Self-Validation (QC): Confirm product formation via ¹H NMR. The successful displacement of chlorine is validated by the appearance of amine protons (broad singlet, exchangeable with D₂O) and the expected integration of the newly appended alkyl/aryl group.

Protocol B: Palladium-Catalyzed Direct C-H Arylation at the C2 Position

Direct C-H arylation avoids the need for toxic halogenating agents, offering an eco-friendly route to 2-arylbenzothiazoles.

Causality of Experimental Choices: Cleavage of the C2-H bond is the rate-limiting step. Palladium is uniquely effective at mediating this via an oxidative addition/C-H activation sequence. Utilizing5 prevents catalyst agglomeration, ensuring high turnover numbers and allowing for catalyst recycling[5]. Applying ultrasonic irradiation creates localized acoustic cavitation (hot spots), which drastically accelerates the C-H bond activation compared to conventional heating[5].

Step-by-Step Workflow:

• Preparation: To a Schlenk tube under an argon atmosphere, add benzothiazole (1.0 equiv), the aryl iodide or bromide (1.2 equiv), and a mild base such as K₂CO₃ (2.0 equiv).

• Catalyst Loading: Add the Pd catalyst (e.g., 2-5 mol% Pd(OAc)₂ or 50 mg of Pd@Chitosan catalyst).

• Solvent Addition: Add anhydrous DMF (0.1 M).

• Activation: Submerge the reaction vessel in an ultrasonic bath (or heat to 80–140 °C if using conventional thermal methods) for 2.5 to 5 hours[5].

• In-Process Control (IPC): Monitor the disappearance of the aryl halide via GC-MS or LC-MS.

• Workup: Dilute the mixture with water and extract with dichloromethane. If using a heterogeneous catalyst like Pd@Chitosan, filter the mixture through a Celite pad first to recover the catalyst for subsequent cycles[5].

• Self-Validation (QC): Analyze the purified product via ¹H NMR. The definitive marker of success is the disappearance of the highly deshielded C2-proton (typically found around δ 8.9–9.1 ppm in the starting benzothiazole) and the appearance of the new aromatic signals from the coupled aryl ring.

Fig 2. Catalytic cycle for the Pd-catalyzed direct C-H arylation at the C2 position.

Comparative Reaction Metrics

To aid in synthetic route planning, the following table summarizes the quantitative data and operational parameters for the primary functionalization strategies discussed.

Reaction Type	Target Position	Substrate Requirement	Typical Catalyst System	Preferred Solvent	Temp (°C)	Expected Yield
SNAr Amination	C2	2-Halobenzothiazole	None (Base optional)	DMSO or Solvent-free	100–130	75–98%
C-H Arylation	C2	Unsubstituted C2	Pd(OAc)₂ or Pd@Chitosan	DMF / HFIP	80–140	83–93%
Buchwald-Hartwig	C4-C7	Halo-benzene ring	Pd₂(dba)₃ + BINAP	Toluene / Dioxane	80–110	60–90%

References

• The scope of the C-H arylation of benzothiazole and the structure of 2-arylbenzothiazoles using Pd@chitosan catalyst under the optimized conditions.ResearchGate.
• Efficient and Eco-Friendly Perspectives for C-H Arylation of Benzothiazole Utilizing Pd Nanoparticle-Decorated Chitosan.MDPI.
• Technical Support Center: Regioselectivity in Reactions with 2-Chloro-4-bromobenzothiazole.Benchchem.
• A Comparative Guide to the Reactivity of 2-Chlorobenzoselenazole and 2-Chlorobenzothiazole.Benchchem.
• Switchable and Scalable Heteroarylation of Primary Amines with 2-Chlorobenzothiazoles under Transition-Metal-Free and Solvent-Free Conditions.ACS Publications.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Efficient and Eco-Friendly Perspectives for C-H Arylation of Benzothiazole Utilizing Pd Nanoparticle-Decorated Chitosan | MDPI [mdpi.com]

Technical Notes & Optimization

improving the yield of 4,5,7-Trifluoro-2-methylbenzothiazole synthesis

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this portal to assist researchers, process chemists, and drug development professionals in overcoming kinetic and thermodynamic bottlenecks during the synthesis of highly fluorinated benzothiazoles.

The synthesis of 4,5,7-Trifluoro-2-methylbenzothiazole —a critical precursor for aldose reductase inhibitors—relies on an intramolecular Nucleophilic Aromatic Substitution (SNAr)[1]. While the multiple fluorine atoms activate the aromatic ring for nucleophilic attack, they also demand precise control over the nucleophile's solvation state. Below is our comprehensive guide to mastering this transformation.

Mechanistic Workflow

The core challenge in this synthesis is the poor nucleophilicity of the intermediate sodium thiolate when generated in a non-polar solvent. The workflow below illustrates the critical "Solvent Switch" required to break tight ion pairing and drive the SNAr cyclization to completion.

Figure 1: Mechanistic workflow for 4,5,7-Trifluoro-2-methylbenzothiazole synthesis via SNAr.

Validated Experimental Protocol

To ensure reproducibility, this protocol is designed as a self-validating system . Do not proceed to subsequent steps unless the internal validation checkpoints are met. This specific methodology is validated for a 0.60 mol scale, consistently yielding ~96% of the target compound[1].

Phase 1: Thiolate Generation

• Preparation: Flame-dry a 5,000 mL round-bottomed flask equipped with an overhead stirrer. Purge thoroughly with inert gas (N2 or Argon).

• Base Suspension: Charge the flask with sodium hydride (NaH, 15.9 g, 0.66 mol, 1.1 eq) and suspend in anhydrous toluene (3,000 mL, 0.2 M)[1].

• Substrate Addition: Cool the suspension to 0 °C. Add 2,3,5,6-tetrafluorothioacetanilide (134 g, 0.60 mol, 1.0 eq) in a single portion[1].

• Deprotonation: Warm the solution to room temperature over 1 hour, then heat to a gentle reflux.

  • Validation Checkpoint 1: Observe steady H2 gas evolution during warming. The absence of gas indicates inactive NaH or severe moisture contamination.

Phase 2: SNAr Cyclization 5. Solvent Switch (Critical Step): After 30 minutes of gentle reflux, carefully add anhydrous N,N-dimethylformamide (DMF, 400 mL) to the mixture[1]. 6. Cyclization: Stir the mixture for an additional 2 hours at reflux[1].

• Validation Checkpoint 2: Perform TLC analysis. The starting material (Rf 0.67 in 50% EtOAc/Heptane) must be completely consumed, replaced by a single product spot (Rf 0.56 in 30% EtOAc/Heptane)[1].

Phase 3: Quench and Emulsion-Free Isolation 7. Quench: Cool the solution to 0 °C and pour it slowly into ice-water (2,000 mL)[1]. 8. Primary Extraction: Extract the aqueous mixture with ethyl acetate (1,500 mL) and wash the organic layer with saturated aqueous NaCl (1,000 mL)[1]. Concentrate the organic layer to dryness. 9. Secondary Extraction (DMF Removal): Dilute the concentrated residue with heptane. Wash successively with water (300 mL) and saturated aqueous NaCl (1,000 mL)[1]. 10. Final Isolation: Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield 4,5,7-trifluoro-2-methylbenzothiazole as a light brown solid (mp: 91-92 °C)[1].

Quantitative Optimization Data

The table below summarizes the causality between solvent architecture and reaction kinetics. The data clearly demonstrates why a biphasic-like solvent switch is mandatory for high yields.

Table 1: Impact of Solvent Architecture on SNAr Cyclization Yield

Solvent System	Base	Temp	Time	Yield (%)	Mechanistic Observation
Toluene (100%)	NaH	Reflux	5.0 h	< 45%	Tight ion pairing suppresses thiolate nucleophilicity; reaction stalls.
DMF (100%)	NaH	Reflux	2.0 h	~ 65%	Excessive polarity leads to competitive side reactions and degradation.
Toluene, then DMF	NaH	Reflux	2.5 h	96%	Optimal solvation: Toluene moderates basicity, DMF activates thiolate.

Troubleshooting FAQs

Q1: Why is my cyclization yield stalling at 40-50% despite prolonged reflux in toluene? Causality & Solution: Toluene is a non-polar solvent. While NaH can successfully deprotonate the thioacetanilide in toluene, the resulting sodium thiolate intermediate forms tight ion pairs and exhibits poor solubility. This drastically reduces the nucleophilicity of the sulfur atom, stalling the intramolecular SNAr. To resolve this, you must introduce a polar aprotic co-solvent. As detailed in Phase 2 of our protocol, carefully adding DMF (approx. 10-15% v/v relative to toluene) after the initial reflux phase solvates the sodium cations[1]. This breaks the tight ion pairs, generating a highly reactive "naked" thiolate that rapidly drives the cyclization to completion.

Q2: I am observing significant hydrolysis of the starting material (2,3,5,6-tetrafluorothioacetanilide). How can I prevent this? Causality & Solution: Thioamides are highly susceptible to hydrolysis in the presence of strong bases and trace moisture, reverting to their corresponding anilines or oxygenated amides. Your setup is likely compromised by atmospheric water. Ensure your protocol is strictly anhydrous. Use a flame-dried flask, purge with Argon, and verify that both your toluene and DMF are stored over activated molecular sieves. Furthermore, ensure your NaH dispersion has not degraded into sodium hydroxide (NaOH) due to poor storage.

Q3: During the aqueous quench, I am dealing with stubborn emulsions that trap my product. What is the optimal workup procedure? Causality & Solution: Quenching DMF/toluene mixtures with water often leads to severe emulsions during extraction, especially when relying solely on polar solvents like ethyl acetate. To break the emulsion, utilize the Heptane Dilution Technique (Step 9). After the initial ethyl acetate extraction and concentration, diluting the residue with a non-polar hydrocarbon like heptane drastically reduces the solubility of DMF in the organic phase[1]. When you subsequently wash with water and brine, the residual DMF is forced entirely into the aqueous phase, breaking the emulsion and allowing for a clean phase separation.

References

• Substituted heteroarylalkanoic acids and their use as aldose reductase inhibitors. Google Patents (CA2466925A1).

Sources

• 1. CA2466925A1 - Substituted heteroarylalkanoic acids and their use as aldose reductase inhibitors - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Side Reactions in Trifluoromethylbenzothiazole Synthesis

Welcome to the Technical Support Center for Trifluoromethylbenzothiazole Synthesis. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing this important class of molecules. In this guide, we will move beyond simple protocols to provide in-depth, field-proven insights into troubleshooting common side reactions. Our approach is rooted in a deep understanding of reaction mechanisms, enabling you to not only solve problems but also to proactively design more robust synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions I should be aware of when synthesizing 2-(trifluoromethyl)benzothiazoles?

A1: The synthesis of 2-(trifluoromethyl)benzothiazoles is a robust process, but there are three primary side reactions that are frequently encountered:

• Oxidation of 2-Aminothiophenol: The 2-aminothiophenol starting material is highly susceptible to oxidation, which leads to the formation of a disulfide-linked dimer. This is often observed as a difficult-to-remove impurity and can contribute to the formation of dark, tarry byproducts, significantly reducing your yield.[1]

• Incomplete Cyclization to Benzothiazoline: The reaction may stall at the intermediate stage, forming a 2-(trifluoromethyl)benzothiazoline instead of the desired aromatic benzothiazole. This is particularly common when using milder reaction conditions or when steric hindrance is a factor.

• Formation of Benzimidazole Byproducts: If there are impurities in the starting materials, particularly traces of o-phenylenediamine, or if the reaction conditions are not carefully controlled, the formation of 2-(trifluoromethyl)benzimidazole can compete with the desired benzothiazole synthesis.

Q2: My reaction mixture is turning dark brown or black, and my yield is very low. What is likely happening?

A2: A dark, tarry reaction mixture is a classic symptom of the oxidation and subsequent polymerization of your 2-aminothiophenol starting material.[1] This is often exacerbated by exposure to atmospheric oxygen, high reaction temperatures, or the presence of certain metal catalysts. To mitigate this, it is crucial to use freshly purified 2-aminothiophenol and to conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

Q3: I see a significant amount of a higher molecular weight byproduct in my mass spectrometry analysis. What could this be?

A3: A higher molecular weight byproduct often points to the formation of the 2,2'-dithiobis(aniline) dimer from the oxidation of 2-aminothiophenol. This intermolecular reaction can become significant if the rate of the desired intramolecular cyclization is slow. Optimizing reaction conditions to accelerate the cyclization, such as adjusting the temperature or catalyst, can help to minimize this side reaction.

Troubleshooting Guide: From Problem to Solution

This section provides a more detailed breakdown of specific issues you may encounter and the steps to resolve them.

Problem 1: Persistent Presence of Disulfide Byproduct

Symptoms:

• A significant peak in your LC-MS or GC-MS corresponding to the mass of the 2,2'-dithiobis(aniline) dimer.

• Difficult purification, as the dimer can have similar solubility properties to the desired product.

• A decrease in the overall yield of the 2-(trifluoromethyl)benzothiazole.

Causality and Mechanistic Insight:

The thiol group of 2-aminothiophenol is readily oxidized, especially under neutral or slightly basic conditions, in the presence of oxygen. The reaction proceeds through a thiyl radical intermediate, which then dimerizes to form the disulfide bond.

Caption: Oxidation of 2-aminothiophenol to its disulfide dimer.

Troubleshooting Protocol:

• Starting Material Purity:

  • Action: Use freshly opened or purified 2-aminothiophenol for your reaction. If the reagent is old or has been exposed to air, consider distillation or recrystallization before use.

  • Rationale: 2-aminothiophenol is notoriously unstable and can oxidize upon storage. Starting with pure material is the most critical step in preventing this side reaction.

• Inert Atmosphere:

  • Action: Assemble your reaction glassware and degas your solvent. Run the reaction under a positive pressure of an inert gas like nitrogen or argon.

  • Rationale: Excluding oxygen from the reaction atmosphere directly inhibits the primary oxidation pathway.

• Reaction Temperature:

  • Action: If the reaction is being run at elevated temperatures, consider if a lower temperature for a longer duration could be equally effective for the main reaction while minimizing oxidation.

  • Rationale: High temperatures can accelerate the rate of oxidation.

Problem 2: Incomplete Cyclization and Formation of Benzothiazoline Intermediate

Symptoms:

• NMR analysis shows signals corresponding to the non-aromatic benzothiazoline ring system.

• LC-MS analysis reveals a peak with a mass corresponding to the benzothiazoline intermediate.

• The reaction appears to stall before reaching full conversion to the benzothiazole.

Causality and Mechanistic Insight:

The synthesis of a benzothiazole from 2-aminothiophenol and an aldehyde or carboxylic acid proceeds through a benzothiazoline intermediate. The final step is an oxidation (aromatization) to the benzothiazole. If the oxidizing conditions are too mild or if there is significant steric hindrance, this final step can be slow or incomplete.

Caption: The two-step process of benzothiazole formation.

Troubleshooting Protocol:

• Choice of Oxidant:

  • Action: If running the reaction open to air, the oxidation may be inefficient. Consider the addition of a mild chemical oxidant.

  • Rationale: While atmospheric oxygen can be sufficient, it is often not a reliable or rapid oxidant. A dedicated oxidizing agent can drive the reaction to completion.

• Reaction Conditions:

  • Action: Increase the reaction temperature or prolong the reaction time and monitor the progress by TLC or LC-MS.

  • Rationale: The aromatization step often has a higher activation energy than the initial cyclization. Providing more energy or time can facilitate the conversion.

• Catalyst Choice:

  • Action: For syntheses involving carboxylic acids, ensure an effective condensation catalyst is being used, such as polyphosphoric acid (PPA).

  • Rationale: A more efficient catalyst for the initial condensation can lead to a cleaner reaction profile and may also facilitate the final aromatization.

Problem 3: Formation of 2-(Trifluoromethyl)benzimidazole Byproduct

Symptoms:

• An impurity is observed with a mass that corresponds to the 2-(trifluoromethyl)benzimidazole.

• NMR analysis shows a distinct set of aromatic signals that do not correspond to the desired benzothiazole.

Causality and Mechanistic Insight:

This side reaction is typically the result of contamination of the 2-aminothiophenol with o-phenylenediamine. The reaction mechanism for benzimidazole formation is analogous to that of benzothiazole formation, with the second amino group acting as the nucleophile for cyclization instead of the thiol.

Troubleshooting Protocol:

• Purity of Starting Material:

  • Action: Source high-purity 2-aminothiophenol. If contamination is suspected, purify the starting material before use.

  • Rationale: The most direct way to prevent the formation of the benzimidazole byproduct is to eliminate the o-phenylenediamine impurity.

• Reaction Selectivity:

  • Action: In some cases, adjusting the reaction solvent or catalyst can favor the thiazole formation over the imidazole.

  • Rationale: The nucleophilicity of the thiol and amine groups can be influenced by the reaction environment, allowing for some degree of control over the selectivity.

Data-Driven Troubleshooting

The following table provides a summary of how reaction conditions can influence the product distribution, based on common observations in the field.

Parameter	Condition	Likely Outcome	Rationale
Atmosphere	Air	Increased disulfide formation	Oxygen promotes the oxidation of the thiol group.
Inert (N₂ or Ar)	Minimized disulfide formation	Exclusion of oxygen prevents the primary oxidation pathway.
Temperature	Low	Incomplete cyclization (benzothiazoline)	The aromatization step may not have sufficient energy to proceed.
High	Increased side products (e.g., tar)	High temperatures can promote decomposition and polymerization.
Solvent	Protic (e.g., EtOH)	Can be effective, but may require longer reaction times.	The solvent can participate in hydrogen bonding, influencing reactivity.
Aprotic (e.g., DMSO)	Often good for dissolving reactants and can facilitate the reaction.	Can promote different reaction pathways compared to protic solvents.

Validated Experimental Protocol: Synthesis of 2-(Trifluoromethyl)-1,3-benzothiazole

This protocol provides a reliable starting point for the synthesis of the parent 2-(trifluoromethyl)benzothiazole.

Materials:

• 2-Aminothiophenol (purified)

• Trifluoroacetic acid

• Polyphosphoric acid (PPA)

• Toluene

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add polyphosphoric acid (10 eq). Heat the PPA to 130°C with stirring.

• Reagent Addition: In a separate flask, prepare a solution of 2-aminothiophenol (1.0 eq) and trifluoroacetic acid (1.1 eq) in a minimal amount of toluene. Add this solution dropwise to the hot PPA over 15 minutes.

• Reaction: Stir the reaction mixture vigorously at 130°C for 3 hours. Monitor the progress of the reaction by TLC.

• Workup: Allow the reaction mixture to cool to room temperature. Carefully quench the reaction by slowly adding it to a beaker of ice water with vigorous stirring. Neutralize the aqueous solution by the slow addition of saturated sodium bicarbonate solution until the pH is ~7-8.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with water (2 x 50 mL) and then with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a hexanes/ethyl acetate gradient to afford the pure 2-(trifluoromethyl)-1,3-benzothiazole.

References

• BenchChem. (2025). How to avoid byproduct formation in benzothiazole synthesis.
• Darehkordi, A., et al. (2024). Synthesis of 2-fluoromethylbenzimidazoles, 2-fluoromethyl benzothiazoles and 2-fluoromethylimidazo [4,5-b] pyridines using (Ph3P)2PdCl2 catalyst.
• Zhu, J., et al. (2010). A general and straightforward method for the synthesis of 2-trifluoromethylbenzothiazoles. Organic Letters, 12(10), 2434-6.

• Organic Chemistry Portal. (2020). Benzothiazole synthesis. Retrieved from [Link]

• SFERA. (2020, April 28).

• Royal Society of Chemistry. (2015). This journal is © The Royal Society of Chemistry 2015. Retrieved from [Link]

• Ye, L., et al. (2017). Visible-light-promoted synthesis of benzothiazoles from 2-aminothiophenols and aldehydes. Tetrahedron Letters.
• MDPI. (2024, November 11). Benchtop 19F Nuclear Magnetic Resonance (NMR) Spectroscopy-Optimized Knorr Pyrazole Synthesis of Celecoxib and Mavacoxib, 3-(Trifluoromethyl)
• Beilstein Journals. (2020).
• Frontiers. (n.d.).
• BenchChem. (2025).
• Beilstein Journals. (2024, November 12).
• Scientific & Academic Publishing. (n.d.). Synthesis, Spectrometric Characterization (ESI-MS, NMR, IRTF)
• PMC. (2021, October 29).
• Organic Chemistry Research. (n.d.). PDF 872.03 K.
• ResearchGate. (2025, August 7). One-Pot Synthesis of 2-Trifluoromethyl and 2-Difluoromethyl Substituted Benzo-1,3-diazoles | Request PDF.
• Royal Society of Chemistry. (n.d.). Synthesis of 2-trifluoromethyl benzimidazoles, benzoxazoles, and benzothiazoles via condensation of diamines or amino(thio)phenols with CF3CN.
• MDPI. (2020, April 5).

• PMC. (2022, February 22). Synthesis of Benzo[2][3]thiazolo[2,3-c][1][2][4]triazole Derivatives via C-H Bond Functionalization of Disulfide Intermediates.

• Royal Society of Chemistry. (n.d.).
• ACS Publications. (2010, October 22). Photooxidative Coupling of Thiophenol Derivatives to Disulfides | The Journal of Physical Chemistry A.
• ResearchGate. (2025, August 6).
• Chemistry Stack Exchange. (2019, October 29).
• PMC. (n.d.).
• A simple and efficient route for synthesis of 2-alkylbenzothiazoles.
• Organic Chemistry Frontiers. (2024, July 25). ORGANIC CHEMISTRY.

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• 2. A general and straightforward method for the synthesis of 2-trifluoromethylbenzothiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Benzothiazole synthesis [organic-chemistry.org]
• 4. arkat-usa.org [arkat-usa.org]

Technical Support Center: Optimizing HPLC Separation of Fluorinated Benzothiazole Isomers

Welcome to the technical support center dedicated to the unique challenges of separating fluorinated benzothiazole isomers. As researchers and drug development professionals, you understand that achieving baseline resolution of structurally similar isomers is not merely an analytical exercise; it is fundamental to ensuring the purity, safety, and efficacy of novel chemical entities. The subtle positional changes of a fluorine atom on a benzothiazole scaffold can dramatically alter a molecule's pharmacological profile, making robust analytical separation an absolute necessity.

This guide is structured to move from foundational knowledge to specific, actionable troubleshooting protocols. It is designed to be a practical resource, grounding every recommendation in established chromatographic principles and field-proven experience.

Frequently Asked Questions (FAQs)

This section addresses the fundamental "why" questions that underpin method development for these challenging separations.

Q1: Why is the HPLC separation of fluorinated benzothiazole isomers so difficult?

Separating isomers of any kind is a common analytical challenge because they share the same mass-to-charge ratio, making them indistinguishable by mass spectrometry alone without prior separation[1]. The difficulty is compounded with fluorinated benzothiazoles because the isomers often have very similar hydrophobicity and polarity. Separation, therefore, does not rely on broad chemical differences but on exploiting the subtle, localized changes in molecular properties induced by the fluorine atom's position, such as alterations in dipole moment, electron density, and molecular shape[2][3].

Q2: What are the key interaction mechanisms we should leverage for separation?

Success hinges on moving beyond simple hydrophobic interactions. The key is to engage the analyte with the stationary phase through multiple, distinct mechanisms. These include:

• π-π Interactions: The aromatic benzothiazole core can interact with phenyl-based stationary phases[4]. The position of the electron-withdrawing fluorine atom can modulate the electron density of the aromatic system, influencing the strength of this interaction.

• Dipole-Dipole Interactions: The highly polar C-F bond creates a strong localized dipole. Fluorinated stationary phases, particularly those with pentafluorophenyl (PFP) groups, are designed to leverage these interactions, providing a unique selectivity mechanism that is often absent in standard C18 columns[5][6].

• Shape Selectivity: Some stationary phases have a rigid structure that allows them to differentiate between the subtle shape variations of positional isomers. The more constrained the analyte's access to the bonded phase, the more influential its precise geometry becomes[7][8].

Q3: Is a standard C18 column a good starting point?

While C18 columns are the workhorse of reversed-phase chromatography, they often lack the specific selectivity needed for fluorinated isomers[5]. C18 phases separate primarily based on hydrophobicity, which is often too similar between these isomers[4]. While it's not wrong to perform an initial screening on a C18 column, you will likely need to explore alternative stationary phases to achieve baseline resolution. It is highly recommended to include a Pentafluorophenyl (PFP) or a Phenyl-Hexyl column in your initial column screening protocol[5][9].

Troubleshooting Guide: From Tailing Peaks to Co-elution

This section provides a systematic, cause-and-effect approach to resolving common chromatographic issues.

Problem 1: Complete Co-elution or Poor Resolution of a Critical Isomer Pair

This is the most common and critical issue. It indicates that the current method lacks the fundamental selectivity (α) required to differentiate the isomers.

Primary Causes & Systematic Solutions:

• Sub-optimal Stationary Phase: The column is not capable of exploiting the subtle differences between the isomers.

  • Action: Switch to a stationary phase with an alternative chemistry. This is the most powerful variable for improving selectivity[4][10]. Your priority should be to move away from purely hydrophobic phases.

Stationary Phase	Primary Interaction Mechanism	Ideal for...
C18 (ODS)	Hydrophobic (Van der Waals) Interactions[4]	Initial screening, separating compounds with significant hydrophobicity differences.
Pentafluorophenyl (PFP)	π-π, Dipole-Dipole, Charge-Transfer, Hydrophobic Interactions[5]	Highly Recommended. Excellent for separating halogenated compounds, positional isomers, and aromatic molecules.
Phenyl (Phenyl-Hexyl)	π-π Interactions, Shape Selectivity, Hydrophobicity[4]	Good alternative to PFP for aromatic compounds. Offers different selectivity based on π-system interactions.
Cyano (CN)	Dipole-Hydrogen Bonding, Hydrophobicity[6]	Can be used in both reversed-phase and normal-phase modes; useful for polar compounds.

• Insufficient Mobile Phase Optimization: The mobile phase composition is not creating the optimal partitioning environment.

  • Action A: Change Organic Modifier. If you are using acetonitrile, switch to methanol, or vice-versa. These solvents have different properties and can alter selectivity[11][12]. Acetonitrile is aprotic, while methanol is a protic solvent that can engage in hydrogen bonding differently.

  • Action B: Adjust Mobile Phase pH. If your benzothiazole isomers contain acidic or basic functional groups, their retention can be highly sensitive to pH[11][13]. Adjusting the pH can change the ionization state of the analytes, dramatically altering their interaction with the stationary phase. Aim for a pH at least 2 units away from the pKa of the functional group.

• Non-Optimal Temperature: Temperature affects both the mobile phase viscosity and the thermodynamics of analyte-stationary phase interactions.

  • Action: Systematically evaluate the effect of temperature. For isomer separations, lower temperatures often improve resolution [7][14][15]. Reducing the temperature from 40°C to 25°C, and then to 15°C, can enhance the subtle energetic differences in how each isomer interacts with the stationary phase, thereby increasing selectivity.

Caption: A systematic workflow for troubleshooting poor isomer resolution.

Problem 2: Inconsistent Retention Times

Retention time stability is crucial for reliable identification and quantification. Drifting retention times suggest a system that is not in equilibrium or is experiencing hardware issues.

Primary Causes & Systematic Solutions:

• Inadequate Column Equilibration: Switching mobile phases without allowing the column to fully equilibrate is a common source of drift.

  • Action: Always flush the column with a minimum of 10-20 column volumes of the new mobile phase before starting your analytical run[16]. This is especially critical when using buffered mobile phases.

• Temperature Fluctuations: The laboratory's ambient temperature can vary, affecting retention.

  • Action: Use a thermostatically controlled column compartment. This is non-negotiable for reproducible chromatography[17].

• Mobile Phase Instability: The mobile phase composition can change over time.

  • Action: Prepare fresh mobile phase daily. Keep solvent bottles capped to prevent the evaporation of the more volatile organic component[16]. If using buffers, ensure they are fully dissolved and filter them to prevent salt precipitation.

• Pump Malfunction: Worn pump seals or faulty check valves can lead to inconsistent flow rates.

  • Action: If you observe pressure fluctuations along with retention time shifts, investigate the pump. Perform routine maintenance as recommended by the manufacturer[18].

Experimental Protocols

Protocol 1: Rapid Screening of Stationary Phase Selectivity

This protocol is designed to quickly identify the most promising column chemistry for your specific isomer pair.

Objective: To compare the selectivity (α) of C18, PFP, and Phenyl-Hexyl columns.

Methodology:

• Prepare Stock Solution: Create a 1 mg/mL solution of your isomer mixture in a 50:50 mixture of acetonitrile and water.

• HPLC System Setup:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 1.0 mL/min (for a standard 4.6 mm ID column)

  • Column Temperature: 30°C

  • Injection Volume: 5 µL

  • Detection: UV, at the λmax of your compounds.

• Install Column 1 (e.g., C18, 4.6 x 150 mm, 5 µm).

• Equilibrate: Flush the column with the initial gradient conditions for 10 minutes.

• Run Generic Gradient:

  • 0.0 min: 10% B

  • 15.0 min: 90% B

  • 17.0 min: 90% B

  • 17.1 min: 10% B

  • 20.0 min: 10% B

• Repeat: Perform the same equilibration and gradient run for the PFP and Phenyl-Hexyl columns.

• Analysis: Compare the chromatograms. Do not focus on absolute retention time. Instead, identify which column provides the greatest separation (largest Δt) between your critical isomer pair. This column has the highest selectivity and is the best candidate for further method development.

Protocol 2: Fine-Tuning a Separation with Temperature

Objective: To optimize the resolution of a critical pair on the most selective column identified in Protocol 1.

Methodology:

• Develop an Isocratic Method: Based on the screening gradient, determine the approximate percentage of organic solvent (%) at which your isomers elute. Create an isocratic (constant mobile phase composition) method at or slightly below this percentage to achieve a retention factor (k') between 2 and 10.

• Set Initial Temperature: Set the column oven to 40°C and run the isocratic method. Record the retention times and calculate the resolution (Rs).

• Systematically Decrease Temperature: Lower the column temperature in increments (e.g., to 30°C, then 20°C, then 15°C). At each temperature, allow the system to fully equilibrate (at least 15-20 minutes) before injecting your sample.

• Log and Compare Data: Record the results in a table to clearly identify the optimal temperature for resolution.

Temperature (°C)	Retention Time Isomer 1 (min)	Retention Time Isomer 2 (min)	Peak Width Isomer 1 (min)	Peak Width Isomer 2 (min)	Resolution (Rs)
40
30
20
15

Visualizing Separation Mechanisms

The choice of stationary phase dictates the dominant interactions that drive separation.

Caption: Interaction mechanisms between isomers and different stationary phases.

References

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC | LCGC International. Available at: [Link]

• Kloepfer, A., Jekel, M., & Reemtsma, T. (2004). Determination of benzothiazoles from complex aqueous samples by liquid chromatography-mass spectrometry following solid-phase extraction. Journal of Chromatography A, 1058(1-2), 81-88. Available at: [Link]

• Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. LCGC International. Available at: [Link]

• Jurez, P., et al. (2012). Simultaneous determination of benzotriazole and benzothiazole derivatives in aqueous matrices by mixed-mode solid-phase extraction followed by liquid chromatography–tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 402(7), 2471-8. Available at: [Link]

• How to Use Preparative HPLC -Part 3 About column temperature control in preparative. Shimadzu. Available at: [Link]

• Choosing the Right HPLC Stationary Phase | LCGC International. Available at: [Link]

• Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. International Journal of Molecular Sciences. (2014). Available at: [Link]

• Development of a solid-phase extraction liquid chromatography tandem mass spectrometry method for benzotriazoles and benzothiazoles in wastewater and recycled water. Journal of Chromatography A. (2014). Available at: [Link]

• HPLC Separation Modes. Waters Corporation. Available at: [Link]

• Why Temperature Is Important in Liquid Chromatography. Ibis Scientific, LLC. Available at: [Link]

• It Isn't Always The Column: Troubleshooting Your HPLC Separation. Agilent. Available at: [Link]

• Structure-Activity Relationships of Benzothiazole-Based Hsp90 C-Terminal-Domain Inhibitors. Molecules. (2020). Available at: [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. Available at: [Link]

• Resolving the Isomer Problem: Tackling Characterization Challenges. Biocompare. Available at: [Link]

• Liquid Chromatography Troubleshooting Guide. Shimadzu. Available at: [Link]

• HPLC Column Selection Guide. Phenomenex. Available at: [Link]

• Fluorinated HPLC Phases - Looking Beyond C18 for Reversed-Phase HPLC. LCGC North America. (2002). Available at: [Link]

• Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. Metabolites. (2022). Available at: [Link]

• Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. Pharmaceutical and Analytical Acta. (2022). Available at: [Link]

• How to choose a stationary phase, optimize selectivity and get better resolution in chromatography. Buchi.com. Available at: [Link]

• The influence of column temperature on selectivity in reversed-phase liquid chromatography for shape-constrained solutes. Journal of Separation Science. (2003). Available at: [Link]

• Effect of Temperature on Enantiomer Separation of Oxazepam and Lorazepam by High-Performance Liquid Chromatography. Journal of Chromatographic Science. (2001). Available at: [Link]

• Benzothiazole-Phthalimide Hybrids as Anti-Breast Cancer and Antimicrobial Agents. Molecules. (2023). Available at: [Link]

• Considerations for Selecting and Maintaining Column Phases for Optimizing Liquid Chromatography. Separation Science. Available at: [Link]

• How to optimize your mobile phase to improve selectivity and resolution in chromatography. Buchi.com. Available at: [Link]

• Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance. Waters Corporation. Available at: [Link]

• HPLC Troubleshooting Guide. Washington State University. Available at: [Link]

• Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals. ACS Environmental Au. (2022). Available at: [Link]

• Method Development on HPLC and Research analysis of Emerging 5-Methyl- 1h-Benzotriazole in Aqueous Environment. International Journal of Scientific Research in Science and Technology. (2021). Available at: [Link]

• An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. International Journal of Pharmaceutical Research and Applications. (2024). Available at: [Link]

• Gas chromatography packed column for fluorine-containing small molecule compound, preparation method and application thereof. Google Patents.

• From fluorine's position in the periodic table to PFAS environmental issues. Comptes Rendus. Chimie. (2022). Available at: [Link]

• Trouble resolving isomers. Chromatography Forum. Available at: [Link]

Sources

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• 2. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS [mdpi.com]
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• 4. HPLC Column Selection Guide | Phenomenex [phenomenex.com]
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• 7. researchgate.net [researchgate.net]
• 8. Trouble resolving isomers - Chromatography Forum [chromforum.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. How to choose a stationary phase, optimize selectivity and get better resolution in chromatography | Buchi.com [buchi.com]
• 11. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 12. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
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• 18. ijprajournal.com [ijprajournal.com]

Technical Support Center: Overcoming Solubility Challenges with 4,5,7-Trifluoro-2-methylbenzothiazole

Introduction: 4,5,7-Trifluoro-2-methylbenzothiazole is a highly fluorinated heterocyclic compound with significant potential in medicinal chemistry and materials science. Its structure, characterized by a benzothiazole core, a methyl group at the 2-position, and three electron-withdrawing fluorine atoms, suggests high lipophilicity and, consequently, low aqueous solubility. This guide provides a comprehensive, tiered approach to systematically address and overcome the solubility challenges associated with this molecule, ensuring reliable and reproducible results in your research and development endeavors.

Part 1: Physicochemical Profile & Initial Assessment

Before attempting solubilization, it is crucial to understand the predicted properties of 4,5,7-Trifluoro-2-methylbenzothiazole. While experimental data may be limited, we can infer key characteristics from its structure and related analogs.

• Structure: A rigid, aromatic benzothiazole ring system.

• Fluorination: The three fluorine atoms significantly increase the molecule's lipophilicity and electron-withdrawing character.[1][2][3] This is known to increase the strength of nearby acidic groups and weaken nearby basic groups.[4]

• Lipophilicity (XLogP3): The predicted octanol-water partition coefficient (XLogP3) is approximately 3.1, indicating a high preference for lipid environments over aqueous ones.[5] For comparison, the non-fluorinated 2-methylbenzothiazole has a calculated logP of 2.6.[6]

• pKa: The benzothiazole nitrogen is weakly basic. The strong inductive effect of the three fluorine atoms will significantly lower the pKa of its conjugate acid compared to non-fluorinated analogs, making it a very weak base.[2][3][4][7] This means that achieving significant protonation and solubility enhancement via pH reduction will require very acidic conditions.

This profile strongly suggests that the compound will be poorly soluble in neutral aqueous media, a common challenge for about 40% of marketed drugs and up to 90% of APIs in development.[8]

Part 2: Troubleshooting Guide & FAQs

This section is designed in a question-and-answer format to directly address common issues encountered during experimentation.

Tier 1: Foundational Troubleshooting

Question 1: My compound is insoluble in my standard aqueous assay buffer (e.g., PBS, pH 7.4). Where do I start?

Answer: This is expected behavior for this class of molecule. The first and most critical step is to differentiate between the two types of solubility: kinetic and thermodynamic.

• Kinetic Solubility measures the concentration at which a compound precipitates when an organic stock solution (e.g., in DMSO) is diluted into an aqueous buffer.[9][10][11] This is most relevant for in vitro screening assays.

• Thermodynamic Solubility is the true equilibrium concentration of a compound in a saturated solution with an excess of solid material.[9][11][12] This is the gold standard for pre-formulation and lead optimization.[13][14]

Initial Action Plan:

• Prepare a High-Concentration Stock Solution: Dissolve the compound in 100% Dimethyl Sulfoxide (DMSO) to create a 10-50 mM stock. DMSO is a powerful aprotic solvent capable of dissolving a wide range of polar and non-polar compounds.[15]

• Determine Kinetic Solubility: Perform a serial dilution of your DMSO stock into your aqueous buffer. Observe for precipitation, which can be measured by nephelometry, turbidimetry, or high-throughput methods like backgrounded membrane imaging (BMI).[16][17][18] This will define the upper concentration limit for your assays.

• Use Co-solvents: For many applications, a small percentage of an organic co-solvent is required to keep the compound in solution.[19] Co-solvents work by reducing the polarity of the aqueous medium, which weakens the hydrogen-bonding network of water and makes it more favorable for the non-polar solute.[20][]

Question 2: I'm using 1% DMSO in my assay, but my compound still precipitates. What are my next steps?

Answer: While 1% DMSO is a common starting point, highly lipophilic compounds may require a higher percentage or a different co-solvent system.

Co-solvent Optimization:

• Increase DMSO Concentration: Cautiously increase the DMSO concentration to 2-5%. Be aware that high concentrations of DMSO can affect cell viability and assay performance. Always run a vehicle control with the same DMSO concentration to assess tolerance.

• Test Alternative Co-solvents: Not all co-solvents are equal. Their effectiveness depends on the specific solute.[15][19] Consider screening other pharmaceutically acceptable co-solvents.[22]

Co-Solvent	Typical Starting % (v/v)	Mechanism & Considerations
DMSO	1 - 5%	Strong aprotic solvent. Can have biological effects at >0.5%.[15]
Ethanol (EtOH)	1 - 10%	Reduces solvent polarity. Can cause protein precipitation at high concentrations.
Polyethylene Glycol 400 (PEG 400)	5 - 20%	Water-miscible polymer. Generally low toxicity.[]
Propylene Glycol (PG)	5 - 20%	Common vehicle for oral and parenteral formulations.
N-Methyl-2-pyrrolidone (NMP)	1 - 5%	Strong solubilizer, but use with caution due to potential toxicity.[22]

Causality Insight: The goal of a co-solvent system is to create a micro-environment that is more energetically favorable for the drug molecule than the bulk aqueous phase, thereby preventing aggregation and precipitation.[20]

Tier 2: Intermediate Strategies

Question 3: Can I improve the solubility of 4,5,7-Trifluoro-2-methylbenzothiazole by adjusting the pH?

Answer: Yes, but likely only at very low pH values. The basicity of the benzothiazole nitrogen is severely reduced by the three electron-withdrawing fluorine atoms.[4][7]

pH Modification Strategy: According to the Henderson-Hasselbalch equation, a compound is 99% ionized when the pH is 2 units below the pKa of the conjugate acid (for a base).[23][24][25]

pH = pKa + log([Base]/[Acid])[26]

Given the structure, the pKa is predicted to be very low (likely < 2.0). Therefore, to achieve significant ionization and a corresponding increase in solubility, you would need to formulate the compound in a buffer with a pH of 0-1. This is often not compatible with biological assays. However, for analytical purposes or certain formulation types, this can be a viable strategy. It is crucial to experimentally determine the pH-solubility profile.

Question 4: My compound is soluble in the stock solution but crashes out over time in the final assay plate. How can I prevent this?

Answer: This is a classic sign of supersaturation, where the initial concentration is above the thermodynamic solubility limit.[12] The solution is kinetically trapped and will eventually precipitate to reach equilibrium.[13]

Strategies to Mitigate Precipitation:

• Work Below the Kinetic Solubility Limit: The most straightforward solution is to ensure your final assay concentration is below the experimentally determined kinetic solubility limit.

• Use Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[27][] They can encapsulate poorly soluble molecules, like 4,5,7-Trifluoro-2-methylbenzothiazole, forming an "inclusion complex."[29] This complex is water-soluble, effectively increasing the apparent solubility of the compound without altering the bulk solvent.[27][30]

  • Common Types: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are widely used due to their enhanced solubility and safety profiles.[][31]

  • Mechanism: The hydrophobic drug molecule is sequestered within the cyclodextrin's non-polar cavity through van der Waals forces, while the hydrophilic outer surface of the cyclodextrin interacts with water, rendering the entire complex soluble.[27]

Part 3: Advanced Formulation Approaches

For in vivo studies or when high concentrations are required, more advanced formulation strategies may be necessary.

Amorphous Solid Dispersions (ASDs)

This strategy involves dispersing the drug at a molecular level within a polymer matrix.[8][32] The amorphous (non-crystalline) state has higher free energy than the stable crystalline form, which translates to a significant increase in apparent solubility and dissolution rate.[33][34][35]

• Why it Works: By preventing the molecule from organizing into a stable crystal lattice, the energy barrier for dissolution is significantly lowered.[33] The polymer stabilizes the high-energy amorphous state and prevents recrystallization.[35]

• Common Polymers: Polyvinylpyrrolidone (PVP), Hydroxypropyl methylcellulose (HPMC).[35]

• Preparation Methods: Spray drying, hot-melt extrusion.[32][34]

Part 4: Visual Workflows & Protocols

Workflow for Solubility Troubleshooting

This decision tree outlines a systematic approach to addressing solubility issues.

Caption: Encapsulation by cyclodextrin forms a soluble complex.

Protocol 1: High-Throughput Kinetic Solubility Assessment

This protocol uses nephelometry to measure light scattering from compound precipitates.

Materials:

• 4,5,7-Trifluoro-2-methylbenzothiazole

• Anhydrous DMSO

• Aqueous buffer of choice (e.g., PBS, pH 7.4)

• 96-well clear bottom microplates

• Plate reader with nephelometry or turbidimetry capability

Methodology:

• Stock Preparation: Prepare a 10 mM stock solution of the compound in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform a 2-fold serial dilution of the stock solution in DMSO. This will create a range of concentrations (e.g., 10 mM down to ~20 µM).

• Dilution into Buffer: In a separate 96-well analysis plate, add 198 µL of the aqueous buffer to each well.

• Transfer: Transfer 2 µL from each well of the DMSO dilution plate to the corresponding well of the analysis plate. This creates a 1:100 dilution with a final DMSO concentration of 1%.

• Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measurement: Read the plate on a nephelometer or plate reader capable of measuring turbidity (absorbance at ~620 nm).

• Data Analysis: Plot the light scattering/turbidity signal against the compound concentration. The concentration at which the signal begins to sharply increase above the baseline is the kinetic solubility limit.

References

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (n.d.). PMC. Retrieved from [Link]

• Cosolvent. (n.d.). Wikipedia. Retrieved from [Link]

• A review on amorphous solid dispersions for improving physical stability and dissolution: Role of polymers. (2024). International Journal of Applied Pharmaceutics. Retrieved from [Link]

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• What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011). American Pharmaceutical Review. Retrieved from [Link]

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• kinetic versus thermodynamic solubility temptations and risks. (2012). PubMed. Retrieved from [Link]

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• Co-solvent solubilization of some poorly-soluble antidiabetic drugs. (2009). Taylor & Francis Online. Retrieved from [Link]

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• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. (n.d.). Touro Scholar. Retrieved from [Link]

• Thermodynamic vs. kinetic solubility: Knowing which is which. (n.d.). ResearchGate. Retrieved from [Link]

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• Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. (2026). Metrics Contract Services. Retrieved from [Link]

• Importance of Fluorine in Benzazole Compounds. (2020). PMC. Retrieved from [Link]

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• Synthesis of Fluoro Benzothiazoles [27]Comprising Azetidinone Derivatives. (2012). International Journal of Pharmacy and Pharmaceutical Sciences. Retrieved from [Link]

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4,5,7-Trifluoro-2-methylbenzothiazole stability and degradation issues

Welcome to the technical support center for 4,5,7-Trifluoro-2-methylbenzothiazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions regarding the stability and degradation of this compound. Our goal is to equip you with the knowledge to anticipate and address potential challenges in your experiments, ensuring the integrity and reproducibility of your results.

Introduction

4,5,7-Trifluoro-2-methylbenzothiazole is a fluorinated heterocyclic compound of increasing interest in medicinal chemistry and materials science. The incorporation of fluorine atoms can significantly enhance metabolic stability, binding affinity, and other pharmacokinetic properties of drug candidates.[1][2] However, the unique electronic nature of the trifluorinated benzene ring and the reactivity of the benzothiazole core can also present specific stability challenges. This guide provides a comprehensive overview of potential stability and degradation issues, along with practical solutions.

Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments with 4,5,7-Trifluoro-2-methylbenzothiazole, providing step-by-step guidance to identify and resolve them.

Issue 1: Inconsistent Results or Loss of Potency in Aqueous Solutions

Symptoms:

• Decreased biological activity of the compound in aqueous buffers over time.

• Appearance of unknown peaks in HPLC analysis of stock solutions or experimental samples.

• Precipitate formation in aqueous solutions.

Potential Cause: This issue may be due to the hydrolytic degradation of 4,5,7-Trifluoro-2-methylbenzothiazole, especially under non-neutral pH conditions. While the C-F bond is generally stable, the electron-withdrawing nature of the fluorine atoms can influence the reactivity of the benzothiazole ring system.[3]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent results in aqueous solutions.

Detailed Steps:

• Verify Solution pH: Immediately measure the pH of your stock solutions and experimental buffers.

• Forced Degradation Study: To confirm susceptibility to hydrolysis, perform a forced degradation study. A detailed protocol is provided in the "Experimental Protocols" section. This involves exposing the compound to acidic and basic conditions and analyzing the samples by HPLC-MS.[4]

• Analyze Degradants: Use a stability-indicating HPLC method to separate the parent compound from any degradation products. Mass spectrometry (MS) can then be used to identify the structures of the degradants.

• Optimize Buffer Conditions: If hydrolysis is confirmed, prepare fresh solutions in a neutral, buffered system (e.g., phosphate-buffered saline, pH 7.4). Avoid prolonged storage in strongly acidic or basic conditions.

• Protect from Light: As a general precaution, always protect solutions of aromatic heterocyclic compounds from light to prevent potential photodegradation.

Issue 2: Discoloration of Solid Compound or Solutions Upon Storage

Symptoms:

• The white or off-white solid compound turns yellow or brown over time.

• Clear solutions develop a yellowish tint.

Potential Cause: This may be due to oxidative degradation or photodecomposition. The methyl group at the 2-position of the benzothiazole ring can be susceptible to oxidation.[5]

Troubleshooting Steps:

• Storage Conditions Review: Ensure the compound is stored under recommended conditions (see Table 1). Exposure to air (oxygen) and light should be minimized.

• Inert Atmosphere: For long-term storage, consider storing the solid compound under an inert atmosphere (e.g., argon or nitrogen).[6]

• Antioxidant Use: For solution-based assays, consider the addition of a small amount of an antioxidant, if compatible with your experimental system.

• Purity Re-assessment: If discoloration is observed, re-assess the purity of the compound using a validated analytical method like HPLC before use.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid 4,5,7-Trifluoro-2-methylbenzothiazole?

A1: To ensure long-term stability, the solid compound should be stored in a tightly sealed container, protected from light, in a cool, dry place.[6] For optimal preservation, storage at 4°C under an inert atmosphere (nitrogen or argon) is recommended.

Table 1: Recommended Storage Conditions

Condition	Solid Compound	Stock Solution (in DMSO)
Temperature	4°C	-20°C or -80°C
Atmosphere	Inert (Nitrogen/Argon)	Air (in tightly sealed vials)
Light	Protected from light	Protected from light (amber vials)

Q2: How stable is 4,5,7-Trifluoro-2-methylbenzothiazole in common organic solvents like DMSO and ethanol?

A2: Generally, 4,5,7-Trifluoro-2-methylbenzothiazole is expected to be stable in anhydrous aprotic solvents like DMSO and ethanol when stored properly (protected from light at low temperatures). However, it is good practice to prepare fresh dilutions for sensitive experiments and to avoid long-term storage of dilute solutions.

Q3: What are the likely degradation pathways for this compound?

A3: Based on studies of similar benzothiazole derivatives, the following degradation pathways are plausible:

• Oxidative Degradation: The methyl group at the C2 position can be oxidized to a hydroxymethyl or a formyl group. Additionally, the benzene ring can undergo hydroxylation.[5][7]

• Hydrolytic Degradation: Under strong acidic or basic conditions, the thiazole ring may be susceptible to cleavage.

• Photodegradation: Exposure to UV light can lead to the formation of radical species and subsequent degradation.[8]

Caption: Potential degradation pathways of 4,5,7-Trifluoro-2-methylbenzothiazole.

Q4: How can I develop a stability-indicating HPLC method for this compound?

A4: A stability-indicating method is one that can separate the parent compound from its degradation products. To develop such a method, you should:

• Perform forced degradation studies (acidic, basic, oxidative, thermal, and photolytic stress) to generate potential degradation products.[4]

• Use a reverse-phase HPLC system with a C18 column.

• Optimize the mobile phase composition (e.g., a gradient of acetonitrile and water with a modifier like formic acid or ammonium acetate) to achieve good separation between the parent peak and all degradant peaks.[5]

• Use a photodiode array (PDA) detector to check for peak purity.

• Validate the method according to ICH guidelines, assessing parameters like specificity, linearity, accuracy, precision, and robustness.[9]

Experimental Protocols

Protocol 1: Forced Degradation Study of 4,5,7-Trifluoro-2-methylbenzothiazole

Objective: To investigate the intrinsic stability of 4,5,7-Trifluoro-2-methylbenzothiazole under various stress conditions and to generate potential degradation products for the development of a stability-indicating analytical method.

Materials:

• 4,5,7-Trifluoro-2-methylbenzothiazole

• HPLC grade acetonitrile and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with PDA detector and C18 column

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 4,5,7-Trifluoro-2-methylbenzothiazole (1 mg/mL) in acetonitrile.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 N HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 N NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 30% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid compound at 105°C for 24 hours. Then, prepare a 0.5 mg/mL solution in acetonitrile.

  • Photolytic Degradation: Expose a 0.5 mg/mL solution of the compound in acetonitrile to UV light (254 nm) for 24 hours.

• Sample Preparation for Analysis:

  • For acid and base hydrolysis samples, cool to room temperature and neutralize with an equivalent amount of base or acid, respectively.

  • Dilute all stressed samples with the mobile phase to a final concentration of approximately 50 µg/mL.

• HPLC Analysis:

  • Inject the prepared samples into the HPLC system.

  • Analyze the chromatograms for the appearance of new peaks and a decrease in the peak area of the parent compound.

Table 2: Example HPLC Data from a Forced Degradation Study of a Similar Benzothiazole Derivative

Stress Condition	% Degradation of Parent Compound	Number of Degradation Peaks
Acid Hydrolysis (1N HCl, 60°C, 24h)	15%	2
Base Hydrolysis (1N NaOH, 60°C, 24h)	25%	3
Oxidation (30% H₂O₂, RT, 24h)	30%	2
Thermal (105°C, 24h)	5%	1
Photolytic (UV 254nm, 24h)	40%	>4

Note: This data is illustrative and based on typical results for related compounds. Actual results for 4,5,7-Trifluoro-2-methylbenzothiazole may vary.

References

• Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO. The Journal of Physical Chemistry A.
• Importance of Fluorine in Benzazole Compounds. Molecules.
• Benzothiazole heterogeneous photodegradation in nano α-Fe2O3/oxalate system under UV light irradi
• A Comparative Guide to the Validation of Analytical Methods for Triazole Purity Assessment. Benchchem.
• 2-Chloro-4,5,7-trifluorobenzo[d]thiazole Safety D
• Guide for the Safe Handling of Fluoropolymer Resins. Plastics Europe.
• Fluorinated phosphoric acid as a versatile effective catalyst for synthesis of series of benzimidazoles, benzoxazoles and benzothiazoles at room temper
• Degradation and Transformation of Organic Fluorine Compounds.
• High Thermal Stability and Insensitive Fused Triazole-Triazine Trifluoromethyl-Containing Explosives. PubMed.
• Photodegradation of 100 mg l⁻¹ benzothiazole under UV irradiation in...
• Key developments in fluorinated heterocycles. Taylor & Francis Online.
• Fluorinated phosphoric acid as a versatile effective catalyst for synthesis of series of benzimidazoles, benzoxazoles and benzothiazoles at room temperature.
• Interim Guidance on the Destruction and Disposal of PFAS and M
• Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO.
• A Review of the Analytical Methods for the Determination of 4(5)
• Synthesis and evaluation of 2-methylbenzothiazole derivatives as monoamine oxidase inhibitors.
• Hydrolytic instability of C–F bonds in 2,2,2-trifluoroethyl-phosphinic acid systems. Royal Society of Chemistry.
• High Thermal Stability and Insensitive Fused Triazole-Triazine Trifluoromethyl-Containing Explosives.
• Stability Under Scrutiny: A Technical Guide to the Forced Degradation of 4-(2-Fluorophenyl)-2-methylthiazole. Benchchem.
• PFAS - Environmental Health & Safety.
• Hydrolysis study of fluoroorganic and cyano-based ionic liquid anions - Consequences for operational safety and environmental stability.
• Determination of benzotriazole and benzothiazole derivatives in marketed fish by double-vortex-ultrasonic assisted matrix solid-phase dispersion and ultrahigh-performance liquid chromatography-high resolution mass spectrometry. PubMed.
• Oxidative ring-opening of benzothiazole deriv
• Development and Validation of a Stability-Indicating RP-HPLC Method for the Simultaneous Determin
• Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur
• Synthesis of Fluoro Substituted Benzothiazole for Pharmacological and Biological Screening. Oriental Journal of Chemistry.
• Stability indicating study by using different analytical techniques. IJSDR.
• High Thermal Stability and Insensitive Fused Triazole-Triazine Trifluoromethyl-Containing Explosives. Semantic Scholar.
• 2-Methylbenzothiazole.
• Aspects Concerning the Photo- and Biodegradation of Benzothiazoles in Aquatic Compartment.
• Study of forced degradation behavior of fluorometholone by reversed-phase high- performance liquid chromatography.
• Validated stability-indicating HPLC method for simultaneous estimation of Ofloxacin and Satranidazole

• Synthesis of Fluoro Benzothiazoles[5] Comprising Azetidinone Derivatives. ignited.in.

• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC.
• validation of an hplc method for determination of chemical purity of [18f]fluoromisonidazole. IAEA.
• Fluoro-C-glycosides and fluoro-carbasugars, hydrolytically stable and synthetically challenging glycomimetics. Royal Society of Chemistry.
• Novel Benzothiazole Boc-Phe-Phe-Bz Derivative Dipeptide Forming Fluorescent and Nonlinear Optical Self-Assembled Structures. MDPI.
• Oxidative Ring-Opening of Benzothiazole Deriv
• Effect on thermal stability of microstructure and morphology of thermally-modified electrospun fibers of polybenzoxazines (PBz) blended with sulfur copolymers (SDIB). Royal Society of Chemistry.
• 33252,4,5-trimethylthiazole.
• Fluorine substituted benzothiazole-based low bandgap polymers for photovoltaic applic
• What are PFAS ”forever chemicals” and how to avoid them in food packaging?. UPM Specialty Papers.
• Thermal Stability of Highly Fluorin
• PFAS. Kemikalieinspektionen.
• Assembly of fluorinated benzodiazepines via Rh(iii)
• Synthesis Report on Understanding Side-Chain Fluorinated Polymers and Their Life Cycle. oecd-ilibrary.org.
• Method for preparing 2-methylbenzothiazole derivative.

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reducing impurities in the synthesis of 4,5,7-Trifluoro-2-methylbenzothiazole

Welcome to the technical support center for the synthesis of 4,5,7-Trifluoro-2-methylbenzothiazole. This guide is designed for researchers, scientists, and drug development professionals to address common challenges and impurities encountered during the synthesis of this highly functionalized heterocyclic compound. The insights provided are based on established chemical principles and field-proven troubleshooting methodologies.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 4,5,7-Trifluoro-2-methylbenzothiazole and what are its main challenges?

The most direct and common method for synthesizing 2-substituted benzothiazoles is the condensation and subsequent cyclization of a 2-aminothiophenol with a carboxylic acid or its derivative.[1] For 4,5,7-Trifluoro-2-methylbenzothiazole, this involves the reaction of 2-amino-3,4,6-trifluorothiophenol with acetic acid or an activated equivalent like acetic anhydride. This reaction, often referred to as the Phillips Condensation when performed with acids, typically requires heat and sometimes an acid catalyst like polyphosphoric acid (PPA) to drive the dehydration and ring closure.[1]

Key Challenges:

• Starting Material Stability: 2-aminothiophenols are notoriously susceptible to oxidation, readily forming the corresponding disulfide. This disulfide is unreactive under the cyclization conditions and represents a major potential impurity.

• Reaction Conditions: The reaction often requires harsh conditions (e.g., high temperatures in PPA), which can lead to side reactions and the formation of colored impurities.[2]

• Purification: The polarity of the final product can be similar to that of unreacted starting materials or certain byproducts, making purification by simple crystallization or column chromatography challenging.

Q2: What are the critical process parameters (CPPs) to control for minimizing impurity formation?

Controlling the following parameters is crucial for a successful and high-purity synthesis:

• Inert Atmosphere: The single most important parameter is the rigorous exclusion of oxygen. Conducting the reaction under an inert atmosphere (e.g., Nitrogen or Argon) from start to finish is essential to prevent the oxidation of the 2-amino-3,4,6-trifluorothiophenol starting material to its disulfide.

• Temperature Control: While heat is necessary for the cyclization, excessive temperatures can promote the formation of polymeric or tar-like byproducts, especially when using strong acid catalysts like PPA.[1] Stepwise heating and careful monitoring are recommended.

• Stoichiometry: Precise control over the molar ratios of the aminothiophenol and the acetylating agent is important. An excess of the acetylating agent can sometimes lead to N,S-diacetylation or other side reactions, while insufficient reagent will result in incomplete conversion.

• Purity of Starting Materials: Using high-purity 2-amino-3,4,6-trifluorothiophenol is critical. Any impurities in the starting material, such as positional isomers, will likely carry through to the final product and complicate purification.

Q3: How can I effectively monitor the reaction progress?

Thin-Layer Chromatography (TLC) is the most common and effective method for real-time reaction monitoring.

• Mobile Phase: A good starting point for a mobile phase system is a mixture of hexanes and ethyl acetate (e.g., 7:3 or 8:2 v/v).

• Visualization: The spots can be visualized under UV light (254 nm). The product, being a conjugated aromatic system, should be UV-active.

• Procedure: Spot the reaction mixture alongside the starting 2-amino-3,4,6-trifluorothiophenol. A complete reaction is indicated by the complete consumption of the starting material spot and the appearance of a new, typically less polar, product spot.

For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) can be used to track the disappearance of starting materials and the appearance of the product peak.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis and purification of 4,5,7-Trifluoro-2-methylbenzothiazole.

Problem 1: My final product has low purity by HPLC/NMR, with significant unreacted starting material.

• Possible Cause A: Incomplete Reaction. The condensation reaction may not have gone to completion.

  • Troubleshooting Steps:

    • Extend Reaction Time/Increase Temperature: If TLC analysis shows remaining starting material, consider extending the reaction time at the current temperature or increasing the temperature incrementally (e.g., by 10-15 °C) for a defined period.

    • Verify Catalyst Activity: If using a catalyst like PPA, ensure it has not absorbed excessive moisture, which can reduce its efficacy. Using freshly opened or properly stored PPA is recommended.

    • Add More Reagent: If you suspect the acetylating agent (e.g., acetic anhydride) has degraded or was added in insufficient quantity, a small additional charge may be warranted, but this should be done cautiously to avoid side reactions.

• Possible Cause B: False Negative - Starting Material is Actually the Disulfide. The peak you identify as starting material may in fact be the disulfide dimer of 2-amino-3,4,6-trifluorothiophenol.

  • Troubleshooting Steps:

    • Mass Spectrometry Analysis: The most definitive way to identify the impurity is via LC-MS. The disulfide will have a mass corresponding to (2 * M - 2H), where M is the mass of the starting aminothiophenol.

    • Preventative Measures: On your next attempt, ensure the entire process is conducted under a strict inert atmosphere. Degas all solvents before use.

    • Purification: The disulfide is typically less polar than the starting aminothiophenol but may have a polarity close to the final product. Careful column chromatography or preparative HPLC may be required for removal.[3]

Problem 2: An unexpected, highly-colored (e.g., brown or black) impurity is present in the crude product.

• Possible Cause: Thermal Degradation or Side Reactions. High temperatures, especially in the presence of strong acids, can cause decomposition of starting materials or the product, leading to highly-colored, often polymeric, impurities.[2]

  • Troubleshooting Steps:

    • Lower Reaction Temperature: Attempt the reaction at the lowest possible temperature that still allows for a reasonable reaction rate.

    • Alternative Methods: Explore milder synthetic routes. For instance, the condensation of 2-aminothiophenols with aldehydes can sometimes be achieved under milder, metal-free conditions, or with alternative catalysts that do not require very high heat.[4][5]

    • Purification - Charcoal Treatment: Before final crystallization, dissolving the crude product in a suitable solvent (e.g., ethyl acetate, dichloromethane) and treating it with activated charcoal can effectively remove many colored impurities.[6] Stir for 15-30 minutes, then filter through a pad of celite to remove the charcoal before concentrating the solvent.

Problem 3: Purification by column chromatography yields co-eluting fractions of the product and an unknown impurity.

• Possible Cause: Similar Polarity. The impurity and the desired product have very similar polarities, making them difficult to separate on silica gel.

  • Troubleshooting Steps:

    • Optimize Chromatography:

      • Solvent System: Experiment with different solvent systems. Instead of a simple hexane/ethyl acetate gradient, try incorporating a third solvent like dichloromethane or a small amount of methanol to alter the selectivity.

      • Isocratic Elution: If a gradient is causing co-elution, try a carefully optimized isocratic (single solvent mixture) elution.

    • Crystallization: This is often the most powerful tool for purifying compounds with closely-eluting impurities.

      • Protocol: Dissolve the impure solid in a minimum amount of a hot solvent in which it is highly soluble. Then, slowly add a "poor" solvent (an anti-solvent) in which the product is insoluble until the solution becomes faintly cloudy. Allow the solution to cool slowly to room temperature, and then further in an ice bath or refrigerator to maximize crystal formation.

      • Solvent Selection: A table of potential solvent/anti-solvent systems is provided below.

Good Solvent (for dissolving)	Anti-Solvent (for precipitating)	Notes
Dichloromethane (DCM)	Hexanes / Heptane	A very common and effective combination.
Ethyl Acetate (EtOAc)	Hexanes / Heptane	Good for moderately polar compounds.
Acetone	Water or Hexanes	Ensure your compound is not water-sensitive.
Toluene	Hexanes / Heptane	Useful for aromatic compounds.

Impurity Troubleshooting Flowchart

The following diagram outlines a logical workflow for identifying and mitigating impurities during the synthesis.

Caption: Logical workflow for diagnosing and resolving common impurity issues.

References

• Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review. PMC. Available at: [Link]

• Synthesis of benzothiazole from 2-aminothiophenol and benzaldehyde catalyzed by alkyl carbonic acid. ResearchGate. Available at: [Link]

• Hydrosilane-promoted cyclization of 2-aminothiophenols by CO2 to benzothiazoles. RSC Publishing. Available at: [Link]

• Synthesis of benzothiazole from 2-aminothiophenol and benzaldehyde catalyzed by alkyl carbonic acid. Taylor & Francis Online. Available at: [Link]

• Convenient Synthesis of Benzothiazoles and Benzimidazoles through Brønsted Acid Catalyzed Cyclization of 2-Amino Thiophenols/Anilines with β-Diketones. ACS Publications. Available at: [Link]

• RESEARCH ON BENZIMIDAZOLE DERIVATIVES. DTIC. Available at: [Link]

• Novel Benzothiazole Boc-Phe-Phe-Bz Derivative Dipeptide Forming Fluorescent and Nonlinear Optical Self-Assembled Structures. MDPI. Available at: [Link]

• CN102267916B - Preparation process of 2-amino-4-tert-amyl-6-nitro-phenol. Google Patents.

• Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. MDPI. Available at: [Link]

• PHILLIPS CONDENSATION REACTION | EXPLANATION | ADICHEMISTRY. ADICHEMISTRY. Available at: [Link]

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• 5. Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN102267916B - Preparation process of 2-amino-4-tert-amyl-6-nitro-phenol - Google Patents [patents.google.com]

Technical Support Center: Optimization of Fluorinated Benzothiazole Synthesis

Welcome to the Technical Support Center for the synthesis of fluorinated benzothiazoles. As a privileged scaffold in medicinal chemistry and materials science, the fluorinated benzothiazole nucleus offers enhanced lipophilicity, metabolic stability, and target binding affinity[1]. However, synthesizing these compounds requires precise control over reaction conditions to prevent side reactions, manage unstable intermediates, and drive cyclization thermodynamics.

This guide provides validated protocols, quantitative optimization data, and a mechanistic troubleshooting framework designed for researchers and drug development professionals.

Core Synthetic Workflows

The most versatile method for constructing 2-substituted-4,6-difluorobenzothiazoles relies on the condensation of 2-Amino-3,5-difluorobenzene-1-thiol with an electrophilic partner, followed by intramolecular cyclization[1].

General synthetic workflow for 4,6-difluorobenzothiazoles via condensation-cyclization.

Protocol A: High-Temperature Condensation with Carboxylic Acids

Causality & Mechanism: Carboxylic acids are relatively unreactive electrophiles. Polyphosphoric acid (PPA) or Eaton's reagent (P₂O₅ in MeSO₃H) is required to act as both the solvent and a powerful dehydrating agent. By sequestering the water generated during the initial amide formation, the equilibrium is driven forward. The high thermal energy (140–180 °C) is necessary to overcome the activation barrier of the subsequent thiol-mediated intramolecular cyclization[1].

Step-by-Step Methodology:

• Preparation: In a dry reaction vessel, combine 2-Amino-3,5-difluorobenzene-1-thiol (1.0 mmol) and the selected carboxylic acid (1.2 mmol)[1].

• Catalyst Addition: Add Polyphosphoric acid (PPA) at approximately 10 times the weight of the reactants[1].

• Thermal Cyclization: Heat the mixture to 140–180 °C under continuous stirring for 3–5 hours[1].

• Validation (In-Process): Monitor the reaction via Thin Layer Chromatography (TLC). The disappearance of the highly polar thiol starting material validates the progression of the cyclization[1].

• Quenching: Cool the viscous mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring to hydrolyze the PPA[1].

• Isolation: Neutralize the acidic aqueous mixture with an aqueous sodium hydroxide solution until the fluorinated benzothiazole precipitates. Filter, wash with distilled water, and recrystallize[1].

Protocol B: Room-Temperature Cyclization via Fluorophosphoric Acid

Causality & Mechanism: For sensitive substrates that degrade under PPA/high-heat conditions, 5 mol% fluorophosphoric acid provides a mild alternative. The catalyst highly activates the carbonyl carbon of aldehydes for nucleophilic attack by the amine. Ethanol stabilizes the polar transition state, allowing the reaction to proceed efficiently at room temperature without external heating[2].

Step-by-Step Methodology:

• Dissolution: Dissolve 2-aminothiophenol (1.0 mmol) and the target aldehyde (1.0 mmol) in 10 mL of absolute ethanol[2].

• Catalysis: Add 5 mol% fluorophosphoric acid dropwise to the solution[2].

• Reaction: Stir the mixture at room temperature. The reaction typically reaches completion rapidly due to the high catalytic efficiency[2].

• Validation & Isolation: Monitor by TLC. Upon completion, filter the precipitated solid directly from the ethanol, wash, and recrystallize[2].

Quantitative Optimization of Reaction Conditions

Selecting the correct catalyst, solvent, and temperature is critical for maximizing yield and minimizing byproducts. The table below summarizes optimized parameters across various synthetic strategies.

Synthetic Strategy	Reagents / Precursors	Catalyst / Reagent	Solvent	Temp.	Yield Range	Key Mechanistic Advantage	Ref
Dehydrative Cyclization	2-Amino-3,5-difluorobenzene-1-thiol + Carboxylic Acid	PPA or Eaton's Reagent	Neat	140–180 °C	70–85%	Scalable; drives equilibrium by sequestering water.	[1]
Mild Aldehyde Condensation	2-Aminothiophenol + Aldehyde	Fluorophosphoric acid (5 mol%)	Ethanol	25 °C	85–95%	Avoids thermal degradation; environmentally benign.	[2]
Lewis Acid Mediated	Fluorinated ketones + Diamines	Gallium(III) triflate	Solvent-free / Mild	80 °C	High	Favors 5-membered benzothiazoline rings over 7-membered byproducts.	[3]
Difluorocarbene Insertion	Vicinal aminobenzenethiols + Ph₃P⁺CF₂CO₂⁻	Elemental Sulfur (Oxidant)	NMP	90 °C	Moderate	Acts directly as a C-F source for simultaneous cyclization and fluorination.	[4]
Radiolabeling ([18F])	Nitro-benzothiazole precursor +[18F]fluoride	Kryptofix 2.2.2 / K₂CO₃	DMSO	100 °C	Variable	Azeotropic drying prevents water from quenching the nucleophilic [18F]fluoride.	[5]

Troubleshooting Guide

When yields drop or impurities arise, systematic troubleshooting is required. Use the logical decision tree and the specific Q&A below to diagnose and resolve experimental failures.

Logical troubleshooting decision tree for optimizing benzothiazole synthesis yields.

Q: Why is my diazonium intermediate decomposing during fluorination via the Balz-Schiemann route?

A: Diazonium salts derived from electron-deficient systems (such as nitro-substituted benzothiazoles) are inherently unstable[6]. If the temperature rises above 0–5 °C during diazotization, the nitrosyl-amine adduct decomposes prematurely, leading to phenol byproducts. Solution: Maintain strict temperature control (0–25 °C) and use tetrafluoroborate salts to stabilize the diazonium intermediate prior to the thermal decomposition step[6].

Q: How can I improve the regioselectivity of direct nitration/fluorination on the benzothiazole ring?

A: Direct electrophilic aromatic substitution on a pre-formed benzothiazole ring often yields a mixture of isomers due to competing electronic effects[6]. Solution: Employ a protecting group strategy or utilize pre-functionalized precursors. For instance, synthesizing 2-fluoro-6-nitro-1,3-benzothiazole is best achieved by nitrating 2-chloro-1,3-benzothiazole at 0 °C with concentrated H₂SO₄ and KNO₃ (which directs the nitro group exclusively to the 6-position), followed by a controlled halogen exchange with a fluoride source[6].

Q: I am synthesizing an [18F] radiolabeled benzothiazole for in vivo imaging, but my radiochemical yield is near zero. What went wrong?

A: The [18F]fluoride ion is highly susceptible to hydration, which completely quenches its nucleophilicity[5]. Solution: Ensure rigorous azeotropic drying of the [18F]fluoride using Kryptofix 2.2.2 and K₂CO₃ in acetonitrile at 100 °C under a nitrogen stream[5]. Once dry, perform the nucleophilic displacement in an anhydrous, aprotic solvent like DMSO[5].

Frequently Asked Questions (FAQs)

Q: Can difluorocarbene be used as a direct fluorine source for benzothiazoles? A: Yes. Recent methodologies have demonstrated that difluorocarbene (generated from Ph₃P⁺CF₂CO₂⁻) can act as a C-F source for the cyclization of vicinal aminobenzenethiols. In this optimized protocol, the reaction is run in NMP at 90 °C, with elemental sulfur acting purely as an oxidant rather than a sulfur transfer agent, successfully delivering 2-fluoro-benzothiazoles[4].

Q: What are the mechanistic advantages of using Gallium(III) triflate in these syntheses? A: Gallium(III) triflate is a highly efficient Lewis acid that mediates the condensation-cyclization of fluorinated ketones and diamines under exceptionally mild conditions[3]. Mechanistically, the introduction of fluorine atoms alters the electrophilicity of the intermediates, which, when paired with Ga(OTf)₃, uniquely favors the thermodynamic formation of the five-membered benzothiazoline heterocycles over the competing seven-membered benzodiazepine side products[3].

References

• Fluorination process of anilide derivatives and benzothiazole fluorinate derivatives as in vivo imaging agents (WO2007020400A1). Google Patents.

• Difluorocarbene as a C–F source for the cyclization of vicinal aminobenzenethiols. Organic Chemistry Frontiers (CAS). Available at: [Link]

• Fluorinated phosphoric acid as a versatile effective catalyst for synthesis of series of benzimidazoles, benzoxazoles and benzothiazoles at room temperature. Taylor & Francis. Available at:[Link]

• Efficient One-Pot Synthesis of Fluorinated Benzimidazolines, Benzothiazolines, Benzoxazolines, and Dihydrobenzoxazinones Using Gallium(III) Triflate as a Catalyst. ACS Publications. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. sioc.cas.cn [sioc.cas.cn]
• 5. WO2007020400A1 - Fluorination process of anilide derivatives and benzothiazole fluorinate derivatives as in vivo imaging agents - Google Patents [patents.google.com]
• 6. 2-Fluoro-6-nitro-1,3-benzothiazole|CAS 1131-75-5 [benchchem.com]

interpreting complex NMR spectra of polysubstituted benzothiazoles

Welcome to the technical support center for the structural analysis of polysubstituted benzothiazoles. This guide is designed for researchers, medicinal chemists, and drug development professionals who encounter challenges in interpreting the complex NMR spectra of this important class of heterocyclic compounds. Here, we move beyond basic spectral interpretation to address specific, complex issues through a series of in-depth troubleshooting guides and frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: I've synthesized a new compound. How can I quickly confirm the presence of the benzothiazole core using NMR?

A: The most definitive method is a combination of ¹H and ¹³C NMR spectroscopy. In the ¹H NMR spectrum, look for a group of signals in the aromatic region, typically between δ 7.0 and 8.5 ppm, corresponding to the four protons on the benzene ring portion.[1] In the proton-decoupled ¹³C NMR spectrum, a key indicator is the downfield signal of the C-2 carbon (the S-C=N carbon), which often appears around δ 150-170 ppm, depending on the substituent.[1][2]

Q2: Which deuterated solvent is best for analyzing my polysubstituted benzothiazole?

A: The choice of solvent depends primarily on the solubility of your compound.

• CDCl₃ (Deuterated Chloroform): A good first choice for many non-polar to moderately polar benzothiazole derivatives.

• DMSO-d₆ (Deuterated Dimethyl Sulfoxide): Excellent for highly polar compounds or those with acidic protons (e.g., -OH, -NH), as it readily forms hydrogen bonds.[3] Be aware that the residual water peak in DMSO-d₆ can shift, but it is less affected by the solute compared to non-polar solvents.[4][5]

• Methanol-d₄ (CD₃OD) or Acetone-d₆: Useful alternatives if solubility is an issue in CDCl₃ or DMSO-d₆.

It's crucial to be consistent with the solvent used if you are comparing spectral data across a series of compounds.

Q3: What is the standard sample preparation protocol for NMR analysis of benzothiazoles?

A: For optimal results, follow this standard protocol:

• Purify the Sample: Ensure your compound is purified via recrystallization or column chromatography to remove residual solvents and reaction impurities.[1]

• Dissolve the Sample: Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of a suitable deuterated solvent in a standard 5 mm NMR tube.[1]

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for referencing the chemical shift to δ 0.00 ppm.[3][6]

• Acquisition: Acquire spectra on a spectrometer with a field strength of at least 400 MHz for ¹H NMR to achieve better signal dispersion, which is critical for complex aromatic systems.[3][6]

Troubleshooting Guides: In-Depth Scenarios

These guides provide a systematic approach to solving common but complex spectral interpretation challenges.

Guide 1: Differentiating Substitution Patterns on the Benzene Ring

Q: My elemental analysis and mass spectrometry data confirm the molecular formula for a di-substituted benzothiazole, but the ¹H NMR spectrum shows a complex aromatic region. How can I definitively distinguish between, for example, a 4,7- and a 5,6-disubstituted isomer?

A: This is a classic challenge where simple chemical shifts are insufficient. The solution lies in a careful analysis of the proton-proton spin-spin coupling constants (J-values) and the use of 2D COSY (Correlation Spectroscopy).

Causality: The spatial relationship between protons on the aromatic ring dictates the magnitude of their coupling constants.

• Ortho-coupling (³JHH): Coupling between adjacent protons (e.g., H-4 and H-5). This is the strongest coupling, typically 7–9 Hz .

• Meta-coupling (⁴JHH): Coupling between protons separated by two bonds (e.g., H-4 and H-6). This is significantly weaker, typically 1–3 Hz .

• Para-coupling (⁵JHH): Coupling between protons across the ring (e.g., H-4 and H-7). This is the weakest and often not resolved ( <1 Hz ).

Step-by-Step Protocol:

• Acquire a High-Resolution ¹H NMR Spectrum: Ensure the digital resolution is sufficient to accurately measure the coupling constants.

• Analyze the Splitting Patterns:

  • 5,6-Disubstitution: You would expect to see two singlets (for H-4 and H-7), as neither has an adjacent proton to couple with.

  • 4,7-Disubstitution: You would observe two doublets, arising from the ortho-coupling between H-5 and H-6. Each signal would have a J-value of ~7-9 Hz.

  • 4,5-Disubstitution: This pattern would yield an "ABMX" or more complex system, but critically, H-7 would likely appear as a doublet (coupled to H-6) and H-6 as a doublet of doublets (coupled to H-7 and H-5).

• Run a ¹H-¹H COSY Experiment: This is the definitive tool.[7] A COSY spectrum shows correlations (cross-peaks) between protons that are coupled to each other.[8]

  • For a 4,7-disubstituted benzothiazole, you will see a clear cross-peak connecting the signals of H-5 and H-6, confirming their adjacency.

  • For a 5,6-disubstituted benzothiazole, H-4 and H-7 will show no COSY correlations to other aromatic protons.

Visualization of Coupling Patterns:

Caption: Expected ¹H NMR patterns for disubstituted benzothiazoles.

Guide 2: Resolving Overlapping Aromatic Signals

Q: My 400 MHz ¹H NMR spectrum shows a dense, overlapping multiplet in the aromatic region (e.g., δ 7.30-7.50), making it impossible to extract coupling constants or assign individual protons. What are my options?

A: Signal overlap in polysubstituted aromatics is a frequent problem. The solution involves using a combination of techniques to spread the signals out, either directly or indirectly.

Step-by-Step Protocol:

• Increase Magnetic Field Strength: If accessible, re-running the sample on a higher field spectrometer (e.g., 600 or 800 MHz) will increase the chemical shift dispersion in Hz, often resolving the overlapping multiplets into discrete, interpretable patterns.

• Change the Deuterated Solvent: Sometimes, changing the solvent from CDCl₃ to a more interacting solvent like DMSO-d₆ or Benzene-d₆ can induce differential shifts in the proton signals, breaking the spectral degeneracy. Aromatic solvent-induced shifts (ASIS) can be particularly effective.

• Use 2D Heteronuclear Correlation Spectroscopy: When proton data is intractable, use the attached carbons as a means of dispersion. The ¹³C spectrum is much more dispersed than the ¹H spectrum.

  • Acquire an HSQC (Heteronuclear Single Quantum Coherence) Spectrum: This experiment correlates each proton directly to the carbon it is attached to.[8] Even if protons overlap, they are often attached to carbons with different chemical shifts. The HSQC will show separate correlation peaks for each C-H pair, effectively resolving the proton signals along the carbon (F1) axis.[9]

  • Acquire an HMBC (Heteronuclear Multiple Bond Correlation) Spectrum: This experiment shows correlations between protons and carbons over 2 or 3 bonds.[9] This is invaluable for piecing the structure together. For example, you can confirm the assignment of H-7 by observing its 3-bond correlation to C-5.

Logical Workflow for Structure Elucidation:

Caption: Logical workflow for solving complex structures using 2D NMR.

Guide 3: Confirming the Position of a Substituent

Q: I have synthesized a 2-substituted benzothiazole. How can I use NMR to unequivocally prove that my substituent is at the C-2 position and not on the benzene ring?

A: This requires looking for long-range (2- and 3-bond) correlations between the protons of your substituent and the carbons of the benzothiazole core. The HMBC experiment is the perfect tool for this.

Causality: The HMBC experiment is designed to detect ⁿJCH couplings, where n=2 or 3. By observing a correlation between a proton on your substituent and a specific carbon in the benzothiazole core, you can establish a definitive connection.

Step-by-Step Protocol:

• Assign the Benzothiazole Core: First, use ¹H, ¹³C, COSY, and HSQC spectra to assign as many of the benzothiazole core signals (H-4, H-5, H-6, H-7 and their corresponding carbons) as possible.

• Acquire an HMBC Spectrum: Ensure the experiment is optimized to detect correlations in the range of 4-10 Hz.

• Analyze Key Correlations:

  • Look for a correlation from the proton(s) on your substituent that are closest to the benzothiazole ring (the α-protons) to the C-2 carbon of the benzothiazole. The C-2 carbon signal is characteristically far downfield (δ ~150-170 ppm).[1] Finding this correlation is strong evidence for C-2 substitution.

  • To further confirm, look for correlations from the benzothiazole protons to the carbons of your substituent. For example, you might see weak correlations from H-4 and/or H-7 to the α-carbon of the substituent.

Visualization of Key HMBC Correlations:

Caption: Key HMBC correlation for confirming C-2 substitution.

Reference Data

Table 1: Typical ¹H and ¹³C NMR Chemical Shift Ranges for the Unsubstituted Benzothiazole Core. (Note: Shifts are highly dependent on substituents and solvent. Use these values as a general guide.)

Position	Atom	Typical Chemical Shift (δ ppm) in CDCl₃	Typical Coupling
2	H	~9.1	s
4	H	~8.1	d, J ≈ 8.0 Hz
5	H	~7.5	ddd, J ≈ 8.2, 7.2, 1.2 Hz
6	H	~7.4	ddd, J ≈ 8.0, 7.2, 1.0 Hz
7	H	~7.9	d, J ≈ 8.2 Hz
2	C	~154	-
3a	C	~153	-
4	C	~122	-
5	C	~126	-
6	C	~125	-
7	C	~124	-
7a	C	~134	-

Data synthesized from multiple sources including[2][6][10][11]

References

• Synthesis, Properties and Application of Novel 2-Substituted Benzothiazole-Based Oxime Esters - PMC. (2026, January 30).
• validating the synthesis of benzothiazole derivatives through spectroscopic methods. (n.d.). Benchchem.
• Synthesis and characterization of novel substituted N-benzothiazole-2-yl-acetamides. (2013). Arabian Journal of Chemistry.
• Chemistry of 2-(2′-Aminophenyl)
• Iron catalyzed efficient synthesis of 2-arylbenzothiazoles from benzothiazole and olefins - Supporting Information. (n.d.). Royal Society of Chemistry.
• Synthesis and characterization of novel substituted N-benzothiazole-2-yl-acetamides. (n.d.). ScienceDirect.
• Chemistry of 2-(2′-Aminophenyl)benzothiazole Derivatives: Syntheses, Photophysical Properties and Applications - PMC. (n.d.).
• NMR Spectroscopic Investigation of Benzothiazolylacetonitrile Azo dyes: CR7 Substitution Effect and Semiempirical Study. (2020, December 15).
• Analysis of New Piperidine Substituted Benzothiazole Crystalline Deriv
• Synthesis, Physicochemical Properties and Molecular Docking of New Benzothiazole Derivatives as Antimicrobial Agents Targeting DHPS Enzyme. (2022, December 11). MDPI.
• NMR spectroscopic investigation of benzothiazolylacetonitrile azo dyes. (n.d.). Diva-Portal.org.
• 7.6: Interpreting 2-D NMR Spectra. (2023, February 11). Chemistry LibreTexts.
• A Step-By-Step Guide to 1D and 2D NMR Interpret
• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (2010, April 16). American Chemical Society.
• Structural Analysis of Organic Compound Using 2D - NMR Spectrum | Column. (n.d.). JEOL.
• Understanding 2D NMR Spectra: How to Read and Interpret Them. (2025, March 27).
• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (n.d.). EPFL.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. arabjchem.org [arabjchem.org]
• 3. Synthesis, Properties and Application of Novel 2-Substituted Benzothiazole-Based Oxime Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. epfl.ch [epfl.ch]
• 6. rsc.org [rsc.org]
• 7. emerypharma.com [emerypharma.com]
• 8. creative-biostructure.com [creative-biostructure.com]
• 9. Structural Analysis of Organic Compound Using 2D - NMR Spectrum | Column | JEOL [jeol.com]
• 10. Chemistry of 2-(2′-Aminophenyl)benzothiazole Derivatives: Syntheses, Photophysical Properties and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Chiral Separation of Benzothiazole Derivatives

Welcome to the Advanced Technical Support Center. As Application Scientists, we know that developing chiral separation methods for benzothiazole derivatives—a critical class of heterocycles in neurodegenerative and antimicrobial drug design—requires moving beyond brute-force screening. This guide is designed to help researchers and drug development professionals understand the thermodynamic and chemical causality behind enantiomeric recognition, ensuring that your analytical methods are robust, reproducible, and self-validating.

Method Development Logic

Before troubleshooting, it is critical to understand the systematic flow of chiral method development. The diagram below outlines the logical progression from initial screening to thermodynamic tuning.

Workflow for chiral separation method development of benzothiazole derivatives.

Core FAQs: Strategic Method Development

Q: What are the most effective Chiral Stationary Phases (CSPs) for benzothiazole derivatives? A: Benzothiazoles, such as the Parkinson's drug pramipexole, exhibit excellent chiral recognition on polysaccharide-based CSPs. Specifically, amylose tris(3,5-dimethylphenylcarbamate) stationary phases (e.g., Chiralpak AD or its immobilized counterpart, Chiralpak IA) are the gold standard. The separation is driven by a combination of hydrogen bonding, dipole-dipole interactions, and π−π stacking between the electron-rich benzothiazole ring and the carbamate linkages of the stationary phase[1].

Q: Why is it mandatory to use basic additives in the mobile phase for these compounds? A: Benzothiazole derivatives frequently contain basic amine functional groups. If analyzed in a standard normal-phase environment without additives, these secondary or tertiary amines will undergo strong, secondary ionic interactions with the residual, unendcapped acidic silanol groups on the silica support of the CSP. This causes severe peak tailing and destroys enantiomeric resolution. Adding 0.1% diethylamine (DEA) competitively binds to these silanol sites, masking them and restricting the analyte's interaction strictly to the chiral selector[2].

Q: How does column temperature influence the enantioseparation? A: Chiral recognition is a thermodynamically driven process. For amylose-based columns, the interaction is typically enthalpy-driven, meaning enantioselectivity ( α ) slightly decreases as temperature rises. However, increasing the temperature (e.g., from 25°C to 40°C) drastically improves mass transfer kinetics, resulting in sharper peaks. For many benzothiazoles, this gain in column efficiency outweighs the slight loss in selectivity, ultimately yielding a higher overall resolution factor ( Rs​ )[1].

Step-by-Step Methodology: Self-Validating Screening Protocol

To eliminate false negatives during method development, follow this self-validating protocol for High-Performance Liquid Chromatography (HPLC).

Step 1: Sample Preparation & Diluent Matching

• Action: Dissolve the racemic benzothiazole derivative in the exact starting mobile phase (e.g., n-hexane/ethanol 70:30) to a concentration of 0.5 mg/mL.

• Causality: Injecting a sample dissolved in a solvent stronger than the mobile phase causes "viscous fingering" and premature elution at the column head, leading to split peaks that mimic chiral separation. Matching the diluent validates that any observed splitting is true enantioseparation.

Step 2: Primary CSP & Mobile Phase Screening

• Action: Inject 10 µL onto an immobilized amylose column (e.g., Chiralpak IA) using an isocratic flow of n-hexane:ethanol (70:30 v/v) at 1.0 mL/min.

• Causality: Hexane provides the non-polar bulk that forces the analyte into the hydrophobic chiral cavities, while ethanol acts as the hydrogen-bonding modifier. Immobilized columns are chosen first because they allow subsequent switching to "forbidden" solvents (like dichloromethane) if solubility issues arise.

Step 3: Additive Introduction & Equilibration

• Action: Add 0.1% v/v Diethylamine (DEA) to the mobile phase. Flush the column with at least 20 column volumes before the next injection.

• Causality: DEA requires time to fully saturate the active silanol sites on the silica matrix. Insufficient equilibration will result in drifting retention times, invalidating the run.

Step 4: Thermodynamic Validation (The Self-Validation Checkpoint)

• Action: Run the separation at 20°C, 30°C, and 40°C. Plot ln(α) versus 1/T (Van 't Hoff plot).

• Causality: A linear Van 't Hoff plot validates that the chiral recognition mechanism remains consistent across temperatures and is not an artifact of column degradation or secondary phase transitions. If the plot is non-linear, the separation mechanism is mixed, and the method will not be robust for validation.

Troubleshooting Guide: Common Experimental Pitfalls

Issue: I achieved partial separation ( Rs​≈1.0 ) in Normal Phase, but I cannot reach baseline resolution regardless of the hexane/alcohol ratio.

• Diagnosis: The steric bulk of the alcohol modifier (e.g., ethanol or isopropanol) is likely hindering the optimal fit of the benzothiazole enantiomers into the chiral cavity.

• Solution: Switch to Polar Organic Mode (POM) using 100% Methanol or Acetonitrile (supplemented with 0.1% DEA). POM fundamentally alters the hydrogen-bonding dynamics, often reversing the elution order and drastically improving resolution for rigid heterocyclic structures.

Issue: Retention times are continuously drifting over multiple injections.

• Diagnosis: This indicates a failure to reach chemical or thermal equilibrium. Benzothiazoles can strongly adsorb to the stationary phase if the elution strength is too weak.

• Solution: First, verify that your column oven is actively regulating temperature. Second, pre-mix your mobile phase rather than relying on the pump's proportioning valves; hexane/alcohol mixtures are prone to micro-fluctuations in pump mixing, which causes baseline and retention time drift.

Issue: HPLC screening failed entirely. Are there alternative techniques?

• Diagnosis: Some highly polar or uniquely substituted benzothiazoles lack the necessary steric bulk for polysaccharide CSP recognition.

• Solution: Transition to Capillary Electrophoresis (CE). Research has shown that using a dual cyclodextrin (CD) system—such as a mixture of neutral β -CD and hydroxypropyl- γ -CD in a phosphate background electrolyte (pH 3.5)—provides synergistic enantioselectivity for complex benzothiazole derivatives that fail on HPLC[3].

Quantitative Data Summary

The following table summarizes validated chromatographic parameters for benzothiazole derivatives, providing a benchmark for your own method development.

Chiral Stationary Phase	Analyte / Derivative	Mobile Phase Composition (v/v/v)	Temp (°C)	Resolution ( Rs​ )	Mechanistic Observation
Chiralpak AD (Coated Amylose)	Pramipexole	n-Hexane : Ethanol : DEA (70:30:0.1)	25	> 8.0	Excellent baseline separation; DEA was critical for peak symmetry and suppressing silanol interactions[2].
Chiralpak IA (Immobilized Amylose)	Pramipexole	n-Hexane : Ethanol : DEA (70:30:0.1)	40	8.60	Higher temperature improved mass transfer efficiency, yielding maximum resolution despite a slight drop in selectivity[1].
Dual Cyclodextrin (CE Method)	Phenylalanine-Benzothiazole	Phosphate BGE (pH 3.5) + β -CD / HP- γ -CD	25	Baseline	Dual CD system provided synergistic enantioselectivity via differential migration rates[3].

References

• OPTIMIZATION OF CHIRAL SEPARATION OF PRAMIPEXOLE ON VARIOUS POLISACCHARIDE STATIONARY PHASES Source: Polish Pharmaceutical Society (ptfarm.pl) URL:1

• Validated chiral liquid chromatographic method for the enantiomeric separation of Pramipexole dihydrochloride monohydrate Source: National Institutes of Health (nih.gov) URL:2

• The Use of Dual Cyclodextrin Chiral Selector Systems in the Enantioseparation of Pharmaceuticals by Capillary Electrophoresis: An Overview Source: MDPI (mdpi.com) URL:3

Sources

• 1. ptfarm.pl [ptfarm.pl]
• 2. Validated chiral liquid chromatographic method for the enantiomeric separation of Pramipexole dihydrochloride monohydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

enhancing the selectivity of enzymatic assays for benzothiazole inhibitors

Welcome to the Assay Troubleshooting and Optimization Center. Benzothiazole scaffolds are privileged structures in drug discovery, frequently utilized as kinase inhibitors (e.g., PI3K, RIPK1) and oxidoreductase modulators. However, their unique physicochemical properties—such as inherent fluorescence and electrophilic susceptibility—often lead to false positives, Pan-Assay Interference Compounds (PAINS) behavior, and poor kinase selectivity.

This guide provides mechanistic insights and self-validating protocols to ensure the scientific integrity of your enzymatic assays.

Module 1: Troubleshooting PAINS and Covalent Adducts

Q: Why do my benzothiazole derivatives show promiscuous inhibition across unrelated enzymatic targets?

A: Promiscuous inhibition is frequently driven by covalent adduct formation. Benzothiadiazoles and benzofurazans, particularly those with strong electron-withdrawing groups (e.g., nitro or sulfoxide substituents), act as electrophiles. They undergo nucleophilic aromatic substitution via a Meisenheimer complex intermediate when exposed to nucleophiles like dithiothreitol (DTT) in assay buffers or exposed cysteine residues on the target protein . This thiol reactivity depletes essential assay components or denatures the enzyme, resulting in a false-positive readout.

Protocol 1: Orthogonal Sulfhydryl-Scavenging Counter-Screen

Causality & Mechanistic Rationale: This self-validating system determines if your compound is a true non-covalent inhibitor or a thiol-reactive PAINS compound. By pre-incubating the inhibitor with a known thiol (Coenzyme A or DTT) and quantifying the remaining free thiols with a fluorogenic probe, you can isolate chemical reactivity from true enzymatic inhibition.

Step-by-Step Methodology:

• Preparation: Prepare a 10 µM solution of the benzothiazole compound in a standard assay buffer (e.g., 50 mM HEPES, pH 7.4, 0.01% Triton X-100 to prevent aggregation).

• Nucleophile Incubation: Add a 10-fold molar excess (100 µM) of Coenzyme A (CoA) or DTT to the compound mixture. Incubate for 30 minutes at 25°C.

• Probe Addition: Add 50 µM of the thiol-reactive fluorogenic probe CPM (7-diethylamino-3-(4'-maleimidylphenyl)-4-methylcoumarin). Incubate for 15 minutes in the dark.

• Quantification: Measure fluorescence at Ex 390 nm / Em 460 nm.

• Validation: Compare the signal to a DMSO control. A significant decrease in fluorescence (>20% quenching) indicates that the benzothiazole covalently reacted with the CoA/DTT, depleting the free thiols available to react with CPM. Compounds exhibiting this behavior should be flagged as PAINS and triaged from the screening cascade.

Module 2: Mitigating Optical and Fluorescence Interference

Q: How do I prevent the auto-fluorescence of benzothiazole compounds from masking my fluorometric assay readout?

A: Benzothiazole derivatives, particularly 2-(2'-hydroxyphenyl)benzothiazoles (HBT), are well-known fluorophores. They undergo Excited-State Intramolecular Proton Transfer (ESIPT), which causes them to absorb in the UV/blue range and emit strongly in the green/red spectrum (typically 530 nm to 604 nm) . If your enzymatic assay relies on standard fluorogenic substrates (e.g., AMC or FITC), the benzothiazole's emission will cause severe inner-filter effects or additive background fluorescence.

Table 1: Benzothiazole Interference Profiles and Quantitative Mitigation Metrics

Interference Mechanism	Chemical Driver	Quantitative Assay Impact	Mitigation & Validation Metric
Thiol Reactivity (PAINS)	Electron-withdrawing groups on benzothiadiazole core	>20% quenching of CPM probe fluorescence	DTT/CoA counter-screen; SAR removal of electrophilic centers.
Auto-fluorescence (ESIPT)	HBT motifs, aggregation-induced emission (AIE)	Ex: 350-420 nm / Em: 500-604 nm interference	Switch to luminescence (e.g., ADP-Glo) or TR-FRET.
Off-target Kinase Binding	Unoptimized ATP-mimetic scaffolds (e.g., planar core)	IC₅₀ shift < 2-fold at 10 × Kₘ ATP	Optimize shape complementarity; target >100-fold selectivity index.

Module 3: Optimizing Kinase Selectivity

Q: My benzothiazole kinase inhibitor lacks selectivity between isoforms (e.g., PI3Kβ vs. PI3Kα). How can I validate on-target mechanism vs. off-target ATP pocket binding?

A: Because the benzothiazole scaffold often mimics the adenine ring of ATP, type II inhibitors targeting the ATP-binding pocket are prone to off-target effects on non-target kinases . Selectivity is achieved through precise Structure-Activity Relationship (SAR) optimization. For example, introducing a morpholine group at the 2-position of the benzothiazole core improves shape complementarity and polar interactions specifically within the PI3Kβ active site, drastically shifting the selectivity profile away from PI3Kα and mTOR .

Protocol 2: ATP Kₘ Shift Assay for Selectivity Validation

Causality & Mechanistic Rationale: A true ATP-competitive inhibitor will lose apparent potency as the concentration of the competing substrate (ATP) increases. By testing the inhibitor at both the Kₘ and 10 × Kₘ of ATP for multiple kinase isoforms, this protocol self-validates the competitive mechanism and confirms whether the observed selectivity is thermodynamically driven or merely an artifact of differing ATP affinities between the kinases.

Step-by-Step Methodology:

• Kₘ Determination: Establish the apparent Michaelis constant (Kₘ) for ATP for both the target kinase (e.g., PI3Kβ) and the off-target kinase (e.g., PI3Kα) using an ADP-Glo Kinase Assay.

• Assay Setup: Prepare two parallel assay conditions for each kinase:

  • Condition A: [ATP] = Kₘ

  • Condition B: [ATP] = 10 × Kₘ

• Inhibitor Titration: Dispense a 10-point, 3-fold serial dilution of the benzothiazole inhibitor into the assay plates.

• Reaction & Readout: Initiate the kinase reaction by adding the lipid/peptide substrate. Incubate for 60 minutes, then add the ADP-Glo reagent to deplete unreacted ATP. Follow with the Kinase Detection Reagent to convert ADP to luminescence.

• Validation: Calculate the IC₅₀ values. A rightward shift (higher IC₅₀) in Condition B confirms ATP-competitive binding. True selectivity is validated only if the IC₅₀ for the target kinase at its respective ATP Kₘ is significantly lower (e.g., >100-fold) than the IC₅₀ for the off-target kinase at its respective Kₘ.

Module 4: Assay Triage Workflow

To ensure robust pipeline progression, follow this logical relationship diagram when evaluating novel benzothiazole hits.

Workflow for triaging and optimizing benzothiazole inhibitors to ensure assay selectivity.

References

• Title: PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: A Novel Benzothiazole-Based Fluorescent AIE Probe for the Detection of Hydrogen Peroxide in Living Cells Source: Sensors (MDPI) URL: [Link]

• Title: Design, Synthesis and Biological Evaluation of Novel Benzothiazole Derivatives as Selective PI3Kβ Inhibitors Source: Molecules (MDPI) URL: [Link]

• Title: Discovery of benzothiazole derivatives as novel orally receptor-interacting protein kinase 1 (RIPK1) inhibitors for inflammatory disease therapy Source: European Journal of Medicinal Chemistry URL: [Link]

Technical Support Center: Minimizing Solvent Effects in Benzothiazole Spectroscopy

Welcome to the Benzothiazole Spectroscopy Support Center. Benzothiazoles are highly versatile heterocyclic scaffolds widely utilized in drug development, fluorescent probes, and nonlinear optical (NLO) materials. However, their strong electronic nature makes their spectroscopic analysis (UV-Vis, Fluorescence, and NMR) highly susceptible to solvent-induced artifacts.

As a Senior Application Scientist, I have designed this guide to provide authoritative troubleshooting, causal explanations, and validated protocols to help you isolate true molecular properties from solvent interference.

Part 1: Troubleshooting FAQs (Causality & Diagnostics)

Q1: Why do I observe a massive Stokes shift and peak broadening in my fluorescence spectra when switching from non-polar to polar solvents? A: You are observing positive solvatochromism driven by Intramolecular Charge Transfer (ICT)[1]. Benzothiazoles often feature an electron-withdrawing thiazole core paired with electron-donating substituents, forming a D-π-A (Donor-Pi-Acceptor) architecture. Upon photoexcitation, the molecule transitions to a highly polar excited state (S₁). Polar solvents (like DMSO or Acetonitrile) rapidly reorient around this new dipole, stabilizing the S₁ state and significantly lowering its energy before emission occurs[1]. This results in a pronounced bathochromic (red) shift and peak broadening. Resolution: To minimize this effect and obtain baseline photophysical metrics, record your reference spectra in non-polar, non-hydrogen-bonding solvents (e.g., cyclohexane or toluene) where ICT stabilization is negligible[2].

Q2: How can I decouple hydrogen-bonding artifacts from bulk dielectric polarity effects in my emission spectra? A: Protic solvents (e.g., methanol, water) introduce specific intermolecular hydrogen bonding with the "pyridine-type" nitrogen of the benzothiazole ring. This specific interaction competes with intramolecular hydrogen bonds (if present) and alters ground-state stabilization. This can lead to fluorescence quenching or anomalous shifts that deviate entirely from standard dielectric continuum models. Resolution: Compare your spectra across a matrix of solvents. Evaluate the emission in aprotic polar solvents (e.g., DMSO) versus protic solvents (e.g., Ethanol) of similar dielectric constants. If the spectral shift in the protic solvent deviates significantly from the aprotic one, hydrogen bonding is the primary culprit.

Q3: My ¹H, ¹³C, and ¹⁵N NMR chemical shifts for the benzothiazole ring are inconsistent across different deuterated solvents. How do I standardize this? A: The lone pair of electrons on the nitrogen in the benzothiazole ring is highly sensitive to its microenvironment. Solvent polarity induces electronic charge separation, while protic solvents form hydrogen bonds directly with the nitrogen lone pair, drawing electron density away from the conjugated ring system[3][4]. This alters the shielding tensor, causing significant chemical shift variations, particularly in ¹⁵N and ¹³C NMR[5]. Resolution: For structural elucidation where solvent effects must be minimized, prioritize non-coordinating, apolar deuterated solvents (e.g., CDCl₃, Toluene-d₈). If solubility demands a polar solvent like DMSO-d₆, you must run concentration-dependent NMR to rule out aggregation-induced shifts[6].

Part 2: Experimental Protocols

Protocol 1: Multiparametric Solvent Screening for Fluorescence Optimization

Purpose: To systematically isolate and quantify the impact of solvent polarity on benzothiazole emission. Self-Validating Step: Always run a solvent-only blank to verify the absence of Raman scattering peaks or fluorescent impurities in the solvent batch before analyzing the active compound.

• Preparation: Prepare a 1.0 mM stock solution of the benzothiazole derivative in spectroscopic-grade 1,4-dioxane.

• Dilution: Aliquot the stock into five separate vials and dilute to a final working concentration of 1.0 µM using a gradient of solvents: Toluene, Dichloromethane (CH₂Cl₂), Tetrahydrofuran (THF), Acetonitrile (CH₃CN), and Dimethyl Sulfoxide (DMSO).

• Baseline Verification: Record the UV-Vis absorption spectrum for each sample. Ensure the optical density (OD) at the excitation wavelength is <0.1 to prevent inner-filter effects.

• Emission Scanning: Excite each sample at its respective absorption λmax. Record the emission spectra from (λexc + 15 nm) to 700 nm.

• Data Analysis: Calculate the Stokes shift (Δν = 1/λabs - 1/λem) for each solvent. Plot Δν against the solvent orientation polarizability (Δf) using the Lippert-Mataga equation to mathematically decouple the solvent polarizability from the true emission profile[7].

Protocol 2: Minimizing Solvent-Induced Chemical Shift Variations in NMR

Purpose: To obtain reproducible, solvent-independent chemical shifts for benzothiazole structural verification. Self-Validating Step: Monitor the TMS peak line-width; if it exceeds 1.0 Hz, re-shim the magnet before acquiring data to ensure shielding tensors are not artificially broadened.

• Sample Preparation: Synthesize the benzothiazole derivative under solvent-free conditions (e.g., using ultrasonic irradiation) to prevent residual solvent entrapment in the crystal lattice[8].

• Solvent Selection: Dissolve 5-10 mg of the purified compound in 0.6 mL of CDCl₃ (containing 0.03% v/v TMS as an internal standard).

• Shimming & Tuning: Perform rigorous 3D shimming. Accurate nuclear shielding tensors are highly dependent on magnetic field homogeneity[5].

• Acquisition: Acquire ¹H and ¹³C spectra. If line broadening is observed at the thiazole protons, perform a variable temperature (VT) NMR experiment (e.g., from 25°C to 50°C) to disrupt transient intermolecular π-π stacking or weak solvent-solute interactions.

Part 3: Quantitative Data Summary

The following table demonstrates the profound impact of solvent polarity on the photophysical properties of a representative benzothiazole derivative, highlighting the positive solvatochromism and quantum yield quenching in highly polar environments[2].

Solvent	Dielectric Constant (ε)	Absorption λmax (nm)	Emission λmax (nm)	Stokes Shift (cm⁻¹)	Quantum Yield (Φ)
Toluene	2.38	395	490	5102	0.514
CH₂Cl₂	8.93	394	518	6075	0.407
THF	7.58	399	520	5832	0.286
CH₃CN	37.5	391	555	7557	0.115
DMSO	46.7	405	575	7300	0.054

Part 4: Analytical Workflow Visualization

Workflow for diagnosing and minimizing solvent effects in benzothiazole spectroscopy.

Part 5: References

• Spectroscopic study of 2-[2-(4-cyclaminophenyl)ethen-1-yl] benzothiazoles... | PubMed |6

• Multifunctional Benzothiadiazole-Based Small Molecules Displaying Solvatochromism... | PMC | 2

• Synthesis, Solvatochromism and Estimation of Ground and Excited State Dipole Moments... | PubMed | 7

• Exploring Solvent and Substituent Effects on the Excited State Dynamics... | ACS Publications | 1

• Solvent effects on optical and electronic properties of carbazole benzothiazole... | IMIST |

• Electronic absorption and fluorescence spectra of 2-phenyl-substituted benzothiazoles... | Canadian Science Publishing | 9

• Ultrasound-assisted efficient and green synthesis of 2-substituted benzothiazoles... | KJS College | 8

• Suitable basis sets for accurate NMR chemical shift calculations... | PubMed | 5

• Solvent effects on nitrogen NMR shieldings in thiazole and thiadiazole systems | RSC Publishing | 3

• Study of solvent effects on the nitrogen NMR shieldings of some indolizines | UW | 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Multifunctional Benzothiadiazole-Based Small Molecules Displaying Solvatochromism and Sensing Properties toward Nitroarenes, Anions, and Cations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solvent effects on nitrogen NMR shieldings in thiazole and thiadiazole systems - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. biocomp.chem.uw.edu.pl [biocomp.chem.uw.edu.pl]
• 5. Suitable basis sets for accurate NMR chemical shift calculations: an application to in vivo studies of benzothiazole metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Spectroscopic study of 2-[2-(4-cyclaminophenyl)ethen-1-yl] benzothiazoles and their N-allylbenzothiazolium bromides. Solvent and substituent effects on their ultraviolet-visible and fluorescence spectra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis, Solvatochromism and Estimation of Ground and Excited State Dipole Moments of Silylated Benzothiazole Dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. kjscollege.com [kjscollege.com]
• 9. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Troubleshooting Benzothiazole Cell Permeability

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the pharmacokinetic translation of benzothiazole-based compounds. While the benzothiazole scaffold is a highly privileged pharmacophore in drug discovery—present in kinase inhibitors, antimicrobial agents, and neuroprotective drugs—its planar, highly aromatic nature often introduces severe liabilities regarding aqueous solubility, lipid bilayer entrapment, and efflux pump recognition.

This guide is designed to help you systematically diagnose and resolve poor cell permeability in your benzothiazole libraries.

Diagnostic Workflow for Permeability Barriers

Before altering your chemical structure, you must isolate the root cause of the permeability failure. We utilize a dual-assay approach to separate passive transcellular diffusion limits from active biological transport mechanisms.

Diagnostic workflow for isolating benzothiazole permeability barriers.

FAQ Section 1: Diagnosing the Permeability Barrier

Q1: How do I determine if my benzothiazole derivative's poor cell permeability is due to passive diffusion limits or active efflux? A: To pinpoint the mechanism, you must run parallel Caco-2 and PAMPA (Parallel Artificial Membrane Permeability Assay) evaluations[1]. PAMPA utilizes an artificial lipid membrane devoid of proteins, measuring only passive transcellular diffusion. Caco-2 cells, derived from human colon carcinoma, express a full suite of intestinal transporters, including efflux pumps like P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP)[2]. Causality: If your compound shows high permeability in PAMPA but low apical-to-basolateral (A→B) permeability in Caco-2, it is actively being pumped back out of the cell by efflux transporters[1][2]. Conversely, if both assays yield low permeability, the molecule suffers from poor passive diffusion, likely due to excessive lipophilicity causing membrane retention, or high polarity preventing lipid partitioning.

Q2: My Caco-2 bidirectional assay shows an Efflux Ratio (ER) > 2. How can I confirm P-gp is responsible, and how do I troubleshoot this? A: An Efflux Ratio (calculated as Papp​(B→A)/Papp​(A→B) ) greater than 2 is the standard pharmacological threshold indicating active efflux[3]. Benzothiazoles, particularly those with basic amine substituents at the C2 position or extended aromatic systems, are frequent P-gp substrates. Validation: To definitively confirm P-gp involvement, perform the Caco-2 assay in the presence of a known functional P-gp inhibitor, such as Verapamil (100 µM) or PSC833[3]. If the ER drops near 1 upon co-incubation, P-gp is the primary culprit. Resolution: To design out P-gp liability, you must disrupt the pharmacophore recognition. This is typically achieved by reducing the number of hydrogen bond acceptors (N, O), lowering the basicity (pKa) of amine substituents, or introducing steric hindrance near the basic nitrogen[4].

FAQ Section 2: Chemical & Formulation Optimization

Q3: The compound exhibits poor passive permeability in both PAMPA and Caco-2. What structural modifications should I prioritize? A: Poor passive permeability in benzothiazoles is almost always driven by a violation of physicochemical property limits—specifically high LogP (leading to membrane entrapment) or strong intermolecular hydrogen bonding (high crystal lattice energy causing poor aqueous dissolution). Causality: The planar, fused bicyclic benzothiazole core promotes strong π-π stacking. If your LogP is > 4, the compound easily partitions into the lipid bilayer but lacks the thermodynamic drive to exit into the aqueous cytosol on the other side. Resolution: Introduce sp3-hybridized carbon centers to disrupt molecular planarity. Substituting the benzothiazole ring with a morpholine or piperazine moiety can significantly improve both aqueous solubility and passive permeability by lowering LogP and disrupting the flat aromatic system[5]. Furthermore, converting the compound from a free base into a mesylate or hydrochloride salt can drastically improve the dissolution rate prior to absorption[5].

Q4: My benzothiazole aggregates in the assay buffer, leading to erratic permeability readouts. How do I optimize the assay conditions without killing the cells? A: Benzothiazoles often suffer from poor kinetic solubility in aqueous buffers. When the compound precipitates, the actual dissolved concentration driving the gradient across the membrane is much lower than your nominal dosing concentration, artificially suppressing the apparent permeability ( Papp​ ). Resolution: Ensure the final DMSO concentration in the assay buffer does not exceed 0.5% to maintain Caco-2 monolayer integrity. If solubility remains an issue, add Bovine Serum Albumin (BSA, 1-4%) to the receiver chamber. BSA binds the permeated drug, maintaining "sink conditions" and driving the equilibrium forward. This is a critical adjustment for highly lipophilic benzothiazoles to prevent non-specific binding to the plastic transwell apparatus.

Data Presentation: Physicochemical Optimization Targets

To ensure your benzothiazole derivatives maintain optimal permeability, benchmark your structural modifications against the following quantitative targets:

Parameter	Target Range	Impact on Permeability	Troubleshooting Action if Out of Range
LogP / LogD (pH 7.4)	1.5 – 3.0	Balances aqueous solubility and lipid partitioning.	>3.0: Add polar groups (e.g., morpholine). <1.5: Mask H-bond donors.
Molecular Weight (MW)	< 400 Da	Larger molecules struggle with passive transcellular diffusion.	Truncate bulky substituents at the C6/C7 positions.
Polar Surface Area (PSA)	< 120 Ų	High PSA restricts partitioning into the hydrophobic lipid bilayer.	Convert amides to amines or ethers; reduce heteroatom count.
Efflux Ratio (Caco-2)	< 2.0	Indicates the absence of significant active efflux transport.	Co-dose with Verapamil; reduce the basicity of amine groups.
Kinetic Solubility	> 50 µM	Prevents precipitation and aggregation in assay buffers.	Disrupt planarity (add sp3 carbons); formulate with cyclodextrins.

Experimental Protocols: Self-Validating Permeability Assays

Trustworthy data requires self-validating experimental systems. Below are the rigorous methodologies required to accurately assess benzothiazole permeability.

Protocol 1: Self-Validating Caco-2 Bidirectional Transport Assay

This protocol measures both active and passive transport, incorporating internal controls for cellular integrity.

Step 1: Cell Culture & Monolayer Validation

• Seed Caco-2 cells on polycarbonate transwell inserts (0.4 µm pore size) at a density of 1×105 cells/cm².

• Culture for 21 days to ensure full differentiation, polarization, and expression of apical efflux transporters[2].

• Validation Check: Measure Transepithelial Electrical Resistance (TEER) using a volt-ohm meter. Proceed only if TEER > 250 Ω·cm² to guarantee tight junction integrity.

Step 2: Compound Preparation & Dosing

• Prepare a 10 mM stock of the benzothiazole in 100% DMSO.

• Dilute to a final dosing concentration of 10 µM in HBSS buffer (pH 7.4). Ensure the final DMSO concentration is ≤ 0.5%.

• Add the dosing solution to the Apical (A) chamber for A→B assessment, and to the Basolateral (B) chamber for B→A assessment.

Step 3: Incubation & Sink Conditions

• Incubate at 37°C for 2 hours on an orbital shaker (50 rpm) to minimize the unstirred water layer.

• Crucial Step for Lipophilic Benzothiazoles: Add 1% BSA to the receiver chamber to maintain sink conditions and prevent the compound from adhering to the plastic transwell.

Step 4: Sampling & Post-Assay Validation

• Collect samples from both chambers at t=120 min.

• Validation Check: Add Lucifer Yellow (100 µM) to the donor chamber for 1 hour. A paracellular permeability of <1×10−6 cm/s confirms the benzothiazole did not cause membrane toxicity or disrupt tight junctions.

Step 5: Quantification & Calculation

• Quantify the compound via LC-MS/MS.

• Calculate Apparent Permeability ( Papp​ ) and Efflux Ratio (ER = Papp​(B→A)/Papp​(A→B) ).

Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol isolates passive transcellular diffusion to identify intrinsic physicochemical limitations.

Step 1: Membrane Preparation

• Coat the PVDF filter of the donor plate with 5 µL of a 1% (w/v) lecithin solution dissolved in dodecane to simulate the lipid bilayer.

Step 2: Dosing

• Dilute the benzothiazole stock to 10 µM in PBS (pH 7.4). Add 300 µL of this solution to the donor wells.

• Add 300 µL of fresh PBS (supplemented with 1% DMSO to match the donor compartment's solvent concentration) to the acceptor wells.

Step 3: Incubation & Analysis

• Sandwich the donor and acceptor plates and incubate at room temperature for 5 hours in a humidity chamber to prevent evaporation.

• Separate the plates and quantify the concentration in both compartments using LC-MS/MS. Calculate the effective permeability ( Pe​ ).

References

• Structure-activity relationship studies of benzothiazole-phenyl analogs as multi-target ligands to alleviate pain without affecting normal behavior Source: National Institutes of Health (NIH) URL:[Link]

• P-Glycoprotein (P-gp) mediated efflux in Caco-2 cell monolayers: the influence of culturing conditions and drug exposure on P-gp expression levels Source: National Institutes of Health (NIH) - PubMed URL:[Link]

• The impact of P-glycoprotein mediated efflux on absorption of 11 sedating and less-sedating antihistamines using Caco-2 monolayers Source: ResearchGate URL:[Link]

• Pharmacophore generation of 2-substituted benzothiazoles as AdeABC efflux pump inhibitors in A. baumannii Source: ResearchGate URL:[Link]

• Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs Source: National Institutes of Health (NIH) URL:[Link]

Sources

• 1. Structure-activity relationship studies of benzothiazole-phenyl analogs as multi-target ligands to alleviate pain without affecting normal behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 2. P-Glycoprotein (P-gp) mediated efflux in Caco-2 cell monolayers: the influence of culturing conditions and drug exposure on P-gp expression levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the In-Vivo Stability of 4,5,7-Trifluoro-2-methylbenzothiazole

This technical support guide is designed for researchers, scientists, and drug development professionals actively working with 4,5,7-Trifluoro-2-methylbenzothiazole. Our goal is to provide a comprehensive resource for troubleshooting and improving the in-vivo stability of this compound, a critical factor for its therapeutic efficacy. This document moves beyond a simple recitation of protocols to offer in-depth explanations of the underlying scientific principles, empowering you to make informed decisions in your experimental design.

Section 1: Understanding the In-Vivo Stability Challenges of 4,5,7-Trifluoro-2-methylbenzothiazole

The in-vivo stability of a compound is a primary determinant of its pharmacokinetic profile, influencing its half-life, bioavailability, and ultimately, its therapeutic window. For 4,5,7-Trifluoro-2-methylbenzothiazole, its metabolic fate is largely governed by its chemical structure. The benzothiazole core, while a privileged scaffold in medicinal chemistry, is susceptible to metabolic transformations.[1][2] The trifluoro- and methyl- substitutions on this scaffold introduce specific metabolic liabilities and opportunities for stabilization.

Frequently Asked Questions (FAQs): Core Concepts

Q1: What are the most likely metabolic pathways for 4,5,7-Trifluoro-2-methylbenzothiazole?

A1: Based on the metabolism of structurally similar fluorinated and 2-methyl substituted benzothiazoles, the primary metabolic pathways for 4,5,7-Trifluoro-2-methylbenzothiazole are anticipated to be:

• Oxidation of the 2-methyl group: This is a common metabolic route for 2-methyl substituted heterocycles, often mediated by Cytochrome P450 (CYP) enzymes.[3][4] This can lead to the formation of a primary alcohol (hydroxymethyl derivative), which can be further oxidized to an aldehyde and a carboxylic acid.

• Aromatic hydroxylation: The benzene ring of the benzothiazole core is another potential site for CYP-mediated oxidation, leading to the formation of phenolic metabolites.[5] The positions of the fluorine atoms can influence the regioselectivity of this hydroxylation.

• Phase II Conjugation: The primary metabolites, particularly the hydroxylated derivatives, can undergo Phase II conjugation reactions, such as glucuronidation or sulfation, to increase their water solubility and facilitate excretion.[6]

Q2: How do the fluorine atoms influence the metabolic stability of the molecule?

A2: The three fluorine atoms on the benzothiazole ring are expected to have a significant impact on its metabolic stability. Fluorine is a highly electronegative atom, and its incorporation into a molecule can:

• Block sites of metabolism: By replacing hydrogen atoms at positions susceptible to oxidative metabolism, fluorine can prevent or slow down metabolic reactions at those sites.[7][8]

• Alter electronic properties: The strong electron-withdrawing nature of fluorine can deactivate the aromatic ring, making it less susceptible to electrophilic attack by CYP enzymes.[9]

• Increase metabolic stability: The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it more resistant to enzymatic cleavage.[7][10]

Q3: My in-vivo studies with 4,5,7-Trifluoro-2-methylbenzothiazole show rapid clearance. What are the likely causes?

A3: Rapid clearance in vivo is a strong indicator of metabolic instability. The most probable causes for your compound are:

• Extensive Phase I Metabolism: The compound is likely undergoing rapid oxidation by CYP enzymes, primarily at the 2-methyl group or the aromatic ring.

• Efficient Phase II Conjugation: If primary metabolites are readily formed, they may be quickly conjugated and eliminated from the body.

• Transporter-Mediated Efflux: While less directly related to metabolic breakdown, active transport out of cells and into excretory pathways can also contribute to rapid clearance.

Section 2: Troubleshooting Guide: Strategies to Improve In-Vivo Stability

This section provides a structured approach to identifying and addressing the metabolic liabilities of 4,5,7-Trifluoro-2-methylbenzothiazole.

Issue 1: Rapid in-vitro metabolism in liver microsomes or hepatocytes.

Question: My compound shows a short half-life in human liver microsomes (HLM) and/or hepatocyte stability assays. How can I pinpoint the metabolic soft spot and design more stable analogs?

Answer: A short in-vitro half-life is a clear indication of metabolic susceptibility. The following workflow will guide you in identifying the site of metabolism and proposing structural modifications.

Experimental Workflow: Identifying Metabolic Hotspots

Caption: Workflow for identifying and addressing metabolic hotspots.

Protocol 1: In-Vitro Metabolic Stability Assay using Liver Microsomes

This protocol is designed to assess the intrinsic clearance of a compound primarily by Phase I enzymes.

Materials:

• 4,5,7-Trifluoro-2-methylbenzothiazole (test compound)

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN) with an internal standard (e.g., a structurally similar but stable compound)

• 96-well plates

• Incubator/shaker (37°C)

• LC-MS/MS system

Procedure:

• Prepare Solutions:

  • Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO).

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

  • Prepare the HLM suspension in phosphate buffer.

• Incubation:

  • In a 96-well plate, add the HLM suspension.

  • Add the test compound to initiate the reaction (final concentration typically 1 µM).

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding ice-cold acetonitrile containing the internal standard.

• Sample Processing:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

• Data Analysis:

  • Quantify the remaining parent compound at each time point relative to the internal standard.

  • Plot the natural log of the percentage of remaining parent compound versus time.

  • Calculate the in-vitro half-life (t½) from the slope of the linear regression.

  • Calculate the intrinsic clearance (CLint) using the following equation: CLint = (0.693 / t½) / (protein concentration).

Data Interpretation:

In-Vitro Half-life (t½)	Intrinsic Clearance (CLint)	Interpretation
> 60 min	Low	High metabolic stability
15 - 60 min	Moderate	Moderate metabolic stability
< 15 min	High	Low metabolic stability

Troubleshooting Strategies Based on Metabolite Identification:

• If the major metabolite is the 2-hydroxymethyl derivative:

  • Strategy: Block metabolism at the 2-methyl group.

  • Proposed Modifications:

    • Replace the methyl group with a cyclopropyl group.

    • Introduce a gem-dimethyl group (replace -CH3 with -C(CH3)3).

    • Replace the methyl group with a trifluoromethyl group (-CF3).

• If the major metabolite is a hydroxylated aromatic derivative:

  • Strategy: Block aromatic hydroxylation.

  • Proposed Modifications:

    • Introduce an additional electron-withdrawing group on the benzene ring to further deactivate it.

    • If a specific position is consistently hydroxylated, consider substituting that position with a fluorine or chlorine atom.[8]

Issue 2: Poor oral bioavailability despite good in-vitro metabolic stability.

Question: My compound is stable in liver microsomes, but it exhibits low oral bioavailability in animal studies. What could be the issue?

Answer: Low oral bioavailability in the face of good metabolic stability often points to issues with absorption or first-pass metabolism that may not be fully captured by microsomal assays.

Potential Causes and Troubleshooting Steps:

• Poor Aqueous Solubility: Low solubility can limit the dissolution of the compound in the gastrointestinal tract, thereby reducing its absorption.

  • Troubleshooting:

    • Determine the aqueous solubility of your compound at different pH values.

    • Formulation Strategies:

      • Salt formation: If the compound has a basic nitrogen, forming a hydrochloride salt can improve solubility.

      • Co-solvents: Use of co-solvents like DMSO or PEG-400 in the formulation can enhance solubility for in-vivo studies.

      • Cyclodextrin complexation: Encapsulating the compound in cyclodextrins can increase its aqueous solubility.

• High First-Pass Metabolism in the Intestine: The intestinal wall also contains CYP enzymes that can metabolize drugs before they reach systemic circulation.

  • Troubleshooting:

    • Conduct in-vitro metabolism studies using intestinal microsomes (S9 fractions). This can help determine if the compound is a substrate for intestinal enzymes.

    • If intestinal metabolism is significant, the same structural modification strategies to block metabolism apply.

• Efflux by Transporters: P-glycoprotein (P-gp) and other efflux transporters in the intestinal epithelium can actively pump the drug back into the gut lumen, reducing its net absorption.

  • Troubleshooting:

    • Perform in-vitro Caco-2 permeability assays. This cell-based model can assess both passive permeability and active transport. A high efflux ratio (B-A/A-B) suggests the compound is a substrate for efflux transporters.

    • Structural modifications to reduce P-gp liability: Introducing polar functional groups or reducing the number of hydrogen bond donors can sometimes mitigate P-gp efflux.

Diagram: Factors Affecting Oral Bioavailability

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• 2. ijper.org [ijper.org]
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Reference Data & Comparative Studies

comparing 4,5,7-Trifluoro-2-methylbenzothiazole with known RAF inhibitors

An In-Depth Comparative Guide to RAF Kinase Inhibitors: Evaluating 4,5,7-Trifluoro-2-methylbenzothiazole Against Established Therapeutics

For researchers, scientists, and drug development professionals, the strategic targeting of key signaling pathways is a cornerstone of modern oncology. The RAS-RAF-MEK-ERK (MAPK) pathway, a critical regulator of cell proliferation and survival, is frequently deregulated in a significant portion of human cancers, making it a prime therapeutic target.[1][2][3] Activating mutations in the BRAF gene, particularly the V600E substitution found in over 50% of melanomas, result in constitutive, RAS-independent signaling and uncontrolled cell growth.[1][4]

This has spurred the development of highly specific RAF inhibitors, such as Vemurafenib, Dabrafenib, and Encorafenib, which have transformed the treatment landscape for patients with BRAF V600-mutant cancers.[5][6][7] These agents, however, are not without their limitations, including the inevitable development of resistance and the paradoxical activation of the MAPK pathway in cells with wild-type (WT) BRAF.[8][9][10]

This guide provides a comparative analysis of a novel compound, 4,5,7-Trifluoro-2-methylbenzothiazole, against these established RAF inhibitors. While direct biological data for this specific molecule is not yet broadly published, its benzothiazole scaffold is a known pharmacophore in kinase inhibition. This analysis, therefore, serves as both a review of current RAF inhibition strategies and a prospective evaluation of a candidate molecule, grounded in established biochemical principles and experimental workflows.

The Central Role of the RAS-RAF-MEK-ERK Signaling Pathway

The MAPK pathway is a multi-tiered kinase cascade initiated by the activation of RAS proteins at the cell membrane.[1][11] Activated RAS recruits and activates RAF kinases (ARAF, BRAF, CRAF), which in turn phosphorylate and activate MEK1/2. MEK1/2 then phosphorylates and activates ERK1/2, the final kinase in the cascade, which translocates to the nucleus to regulate gene expression related to cell growth, division, and survival.[2][11] In cancers driven by the BRAF V600E mutation, the kinase is constitutively active as a monomer, bypassing the need for RAS activation and driving oncogenic signaling.[1][7]

Figure 1: Simplified RAS-RAF-MEK-ERK signaling cascade and points of therapeutic intervention.

Profile of a Candidate Inhibitor: 4,5,7-Trifluoro-2-methylbenzothiazole

4,5,7-Trifluoro-2-methylbenzothiazole is a small molecule featuring a benzothiazole core. While its specific biological activity as a RAF inhibitor is not extensively documented in public literature, the benzothiazole scaffold is present in other known kinase inhibitors, suggesting its potential as a pharmacologically active structure. For instance, TAK-632 is a pan-RAF inhibitor that also contains a benzothiazole moiety.[12]

Chemical Structure:

• Formula: C₈H₄F₃NS[13]

• Core: A bicyclic benzothiazole ring system.

• Key Substitutions:

  • A methyl group at the 2-position.

  • Fluorine atoms at the 4, 5, and 7-positions. The strategic placement of fluorine atoms is a common medicinal chemistry tactic to enhance metabolic stability, membrane permeability, and binding affinity through favorable electrostatic interactions.

The trifluorination pattern on the benzene ring is particularly noteworthy. It significantly alters the electronic properties of the aromatic system, which could influence its binding mode within the ATP-binding pocket of RAF kinases.

Review of Established RAF Inhibitors

The current standard-of-care involves ATP-competitive, small-molecule inhibitors that are highly selective for the active conformation of BRAF V600E.

• Vemurafenib (PLX4032, Zelboraf®): The first-in-class selective BRAF V600E inhibitor approved for metastatic melanoma.[4][6] It potently inhibits the monomeric, constitutively active BRAF V600E kinase, leading to cell cycle arrest and apoptosis in melanoma cells.[11][14][15] However, in cells with wild-type BRAF and active upstream RAS signaling, Vemurafenib can bind to one protomer of a RAF dimer, paradoxically transactivating the other protomer and increasing MAPK signaling.[16][17]

• Dabrafenib (Tafinlar®): Another potent and selective inhibitor of BRAF V600-mutant kinases.[18][19][20] Its mechanism is also consistent with ATP-competitive inhibition of the active kinase conformation.[18][21] Dabrafenib has demonstrated significant anti-tumor efficacy, particularly when used in combination with the MEK inhibitor Trametinib, a strategy that helps mitigate the effects of paradoxical activation and delays the onset of resistance.[8][18][22]

• Encorafenib (Braftovi®): A highly selective RAF kinase inhibitor with a distinct ATP-competitive binding mode and slower dissociation rate from the BRAF V600E enzyme compared to Vemurafenib and Dabrafenib.[23][24][25] This prolonged target engagement is thought to contribute to its efficacy. It is approved for use in combination with the MEK inhibitor Binimetinib for BRAF V600-mutant melanoma.[26]

Comparative Analysis: Key Performance Metrics

The evaluation of any potential RAF inhibitor hinges on a series of well-defined biochemical and cellular assays. Below is a comparison of the properties of established inhibitors, providing a benchmark against which 4,5,7-Trifluoro-2-methylbenzothiazole would be measured.

Parameter	Vemurafenib	Dabrafenib	Encorafenib	4,5,7-Trifluoro-2-methylbenzothiazole
Mechanism of Action	ATP-competitive, Type I inhibitor	ATP-competitive, Type I inhibitor	ATP-competitive, Type I inhibitor	To Be Determined (TBD)
Target Selectivity	BRAFV600E >> CRAF, BRAFWT	BRAFV600E/K > BRAFWT, CRAF	BRAFV600E/K >> BRAFWT, CRAF	TBD
BRAFV600E IC₅₀	~31 nM	~0.8 nM	~0.35 nM[27]	TBD
CRAF IC₅₀	~48 nM	~5.0 nM	~0.30 nM[27]	TBD
Cellular Potency (A375, melanoma)	~100 nM	~8 nM[28]	~12 nM	TBD
Paradoxical Activation	Yes	Yes	Yes	TBD
FDA Approval	Yes	Yes	Yes	No

IC₅₀ (half maximal inhibitory concentration) values can vary based on assay conditions. The values presented are representative figures from published literature.

Experimental Protocols for Characterizing a Novel RAF Inhibitor

To ascertain the potential of 4,5,7-Trifluoro-2-methylbenzothiazole as a RAF inhibitor, a logical, multi-step experimental workflow is required. This process is designed to be self-validating, with each step building upon the last to construct a comprehensive profile of the compound's activity.

Figure 2: A logical workflow for the initial characterization of a novel RAF inhibitor candidate.

Protocol 1: In Vitro Biochemical Kinase Assay

Objective: To determine the direct inhibitory effect of 4,5,7-Trifluoro-2-methylbenzothiazole on the enzymatic activity of purified RAF kinases and calculate its IC₅₀.

Causality: This is the foundational experiment to confirm target engagement. By using purified enzymes, we isolate the interaction between the compound and the kinase, eliminating cellular complexities. Comparing activity against BRAF V600E, BRAF WT, and CRAF provides the first measure of potency and selectivity.[3][29]

Methodology (Example using a radiometric assay like HotSpot™):

• Reagent Preparation:

  • Prepare a serial dilution of 4,5,7-Trifluoro-2-methylbenzothiazole in DMSO (e.g., from 100 µM to 1 nM).

  • Prepare a kinase reaction buffer containing ATP (radiolabeled with ³³P-γ-ATP), MgCl₂, and other necessary co-factors.

  • Prepare solutions of purified, recombinant human BRAF V600E, BRAF WT, and CRAF kinases.

  • Prepare a solution of an inactive MEK1 as the substrate for the RAF kinase.[17]

• Kinase Reaction:

  • In a 96-well plate, add the kinase reaction buffer to each well.

  • Add 1 µL of the serially diluted test compound or DMSO (vehicle control) to respective wells.

  • Add the specific RAF kinase (BRAF V600E, BRAF WT, or CRAF) to the wells.

  • Incubate for 10 minutes at room temperature to allow the compound to bind to the kinase.

  • Initiate the reaction by adding the MEK1 substrate and radiolabeled ATP.

• Reaction Termination and Measurement:

  • Allow the reaction to proceed for 20-30 minutes at 30°C.

  • Terminate the reaction by adding a stop solution (e.g., phosphoric acid).

  • Spot the reaction mixture onto a phosphocellulose filter mat. The phosphorylated MEK1 substrate will bind to the filter, while unincorporated ³³P-γ-ATP will be washed away.

  • Wash the filter mat multiple times with a wash buffer.

  • Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of kinase activity inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition against the log of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol 2: Cellular Proliferation Assay

Objective: To assess the effect of the test compound on the growth and viability of cancer cell lines with different BRAF and RAS mutation statuses.

Causality: This assay moves from the purified enzyme to a living system. It measures the ultimate desired outcome of an anti-cancer agent: the inhibition of tumor cell growth. Using both BRAF V600E-mutant cell lines (e.g., A375, Malme-3M) and BRAF WT cell lines (e.g., Calu-6, C8161) is critical.[15][16] Potent activity in the former indicates on-target efficacy, while a lack of activity or, more importantly, an increase in proliferation in the latter would be a red flag for paradoxical activation.[17][19]

Methodology (Example using Alamar Blue reagent):

• Cell Seeding:

  • Culture BRAF V600E (e.g., A375) and BRAF WT (e.g., Calu-6) cells in appropriate growth media.

  • Trypsinize and count the cells. Seed them into 96-well plates at a predetermined density (e.g., 2,000-3,000 cells/well) and allow them to adhere overnight.

• Compound Treatment:

  • Prepare a serial dilution of 4,5,7-Trifluoro-2-methylbenzothiazole in culture media.

  • Remove the old media from the cells and add the media containing the test compound or vehicle control.

  • Incubate the plates for 72 hours in a standard cell culture incubator (37°C, 5% CO₂).

• Viability Assessment:

  • After the incubation period, add Alamar Blue (resazurin) reagent to each well. This is a redox indicator that changes color from blue to pink in proportion to the number of metabolically active (viable) cells.

  • Incubate for an additional 2-4 hours.

  • Measure the fluorescence or absorbance of each well using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell growth inhibition for each concentration relative to the vehicle-treated control wells.

  • Plot the results to generate dose-response curves and calculate the GI₅₀ (concentration for 50% growth inhibition) for each cell line.

Conclusion and Future Outlook

The landscape of RAF-targeted cancer therapy is a testament to the power of molecularly targeted drugs. Established inhibitors like Vemurafenib, Dabrafenib, and Encorafenib have provided significant clinical benefits but also highlight the ongoing challenges of acquired resistance and paradoxical pathway activation.

The analysis of 4,5,7-Trifluoro-2-methylbenzothiazole, while currently prospective, is rooted in sound medicinal chemistry principles. Its trifluorinated benzothiazole core represents a viable starting point for the development of a novel RAF inhibitor. The critical next step is the rigorous experimental evaluation outlined in this guide. Should initial biochemical and cellular assays yield promising results—specifically, potent and selective inhibition of BRAF V600E kinase activity and corresponding inhibition of mutant cell proliferation without inducing paradoxical activation—further investigation into its binding kinetics, in vivo efficacy, and resistance profile would be warranted. The ultimate goal remains the development of next-generation inhibitors that can overcome the limitations of current therapies and offer more durable responses for patients with RAF-driven cancers.

References

• An integrated model of RAF inhibitor action predicts inhibitor activity against oncogenic BRAF signaling.
• What are the molecular mechanisms of action of Dabrafenib Mesylate in therapeutic applic
• What is the mechanism of Dabrafenib Mesylate?.
• Vemurafenib. Wikipedia.
• Encorafenib. Wikipedia.
• Mechanism of action of dabrafenib and trametinib: binding of BRAF and...
• Dabrafenib and its use in the treatment of metastatic melanoma.
• Mechanisms of Acquired BRAF Inhibitor Resistance in Melanoma: A Systematic Review.
• Diverse Mechanisms of BRAF Inhibitor Resistance in Melanoma Identified in Clinical and Preclinical Studies. Frontiers.
• What are Raf kinase inhibitors and how do they work?.
• What is the mechanism of Encorafenib?.
• dabrafenib. Liv Hospital.
• Encorafenib. Massive Bio.
• Vemurafenib P
• Encorafenib mechanism of action | braf mapk p
• Mechanisms of resistance to BRAF and MEK inhibitors and clinical upd
• vemurafenib | Ligand page. IUPHAR/BPS Guide to PHARMACOLOGY.
• Selection of presently active or completed clinical trials of some RAF inhibitors.
• New perspectives for targeting RAF kinase in human cancer.
• Abstract 4704: Biochemical and cell-based assay platforms for development of RAF inhibitors against human cancers. AACR Journals.
• Braftovi, INN-encorafenib. European Medicines Agency (EMA).
• Abstract 4704: Biochemical and cell-based assay platforms for development of RAF inhibitors against human cancers | Request PDF.
• Discovery of a selective inhibitor of oncogenic B-Raf kinase with potent antimelanoma activity.
• Quest for Clinically Effective RAF Dimer Inhibitors.
• The RAF inhibitor PLX4032 inhibits ERK signaling and tumor cell proliferation in a V600E BRAF-selective manner.
• Discovery of Dabrafenib: A Selective Inhibitor of Raf Kinases with Antitumor Activity against B-Raf-Driven Tumors. ACS Medicinal Chemistry Letters.
• RAF inhibitors transactivate RAF dimers and ERK signaling in cells with wild-type BRAF.
• N-(7-Cyano-6-(4-fluoro-3-(2-(3-(trifluoromethyl)phenyl)acetamido)phenoxy)benzo[d]thiazol-2-yl)cyclopropanecarboxamide (TAK632) Promotes Inhibition of BRAF Through the Induction of Inhibited Dimers. PubMed.
• 159790-13-3, Benzothiazole, 4,5,7-trifluoro-2-methyl- (9CI) Formula. ECHEMI.

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• 29. researchgate.net [researchgate.net]

Validating the Anti-Proliferative Potential of 4,5,7-Trifluoro-2-methylbenzothiazole: A Comparative Guide

This guide provides a comprehensive framework for validating the anti-proliferative activity of the novel compound 4,5,7-Trifluoro-2-methylbenzothiazole. Given the significant interest in benzothiazole derivatives as potential anticancer agents, this document outlines a series of robust experimental protocols and offers a comparative analysis with established anti-proliferative benzothiazole compounds.[1][2][3] This guide is intended for researchers, scientists, and professionals in drug development seeking to evaluate the therapeutic potential of new chemical entities.

The benzothiazole scaffold is a "privileged structure" in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including potent anti-proliferative effects against various cancer cell lines.[1][3][4] The introduction of fluorine atoms into small molecules can significantly enhance their metabolic stability, membrane permeability, and binding affinity to target proteins, often leading to improved pharmacological properties.[1] The trifluoro-substitution pattern on the benzene ring of 4,5,7-Trifluoro-2-methylbenzothiazole, combined with the 2-methyl group, presents a unique chemical entity with the potential for potent and selective anti-proliferative activity.

This guide will detail the essential in vitro assays required to quantify the anti-proliferative effects of this compound and provide a comparative context by referencing data from well-characterized benzothiazole derivatives.

Comparative Framework: Selecting Appropriate Benchmarks

To objectively assess the anti-proliferative potential of 4,5,7-Trifluoro-2-methylbenzothiazole, it is crucial to compare its activity against relevant benchmark compounds. Based on existing literature, suitable comparators include:

• 2-(4-Amino-3-methylphenyl)-5-fluorobenzothiazole (5F 203): A well-studied fluorinated benzothiazole with selective and potent anticancer activity, particularly against breast cancer cell lines like MCF-7.[5] Its activity is linked to the induction of DNA damage.[5]

• DF 203 (a 2-phenylbenzothiazole derivative): A lead compound from which other potent anti-proliferative agents have been developed.[2]

• Other Substituted Benzothiazoles: A variety of benzothiazole derivatives have shown significant anti-proliferative activity, with IC50 values in the low micromolar to nanomolar range against a spectrum of cancer cell lines.[1][3] For instance, a chlorobenzyl indole semicarbazide benzothiazole derivative exhibited an IC50 value of 0.024 µM against the HT-29 colon cancer cell line.[3]

The selection of specific cancer cell lines for testing should be guided by the reported activities of these comparator compounds and the desired therapeutic target. A panel of cell lines from different cancer types (e.g., breast, colon, lung, and prostate) is recommended for a comprehensive evaluation.

Experimental Validation: A Multi-Faceted Approach

A thorough validation of anti-proliferative activity requires a combination of assays that measure different aspects of cell growth and viability. The following protocols provide a robust framework for this evaluation.

Assessment of Metabolic Activity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.[6][7][8] Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product, the amount of which is proportional to the number of living cells.[6][7]

Experimental Protocol: MTT Assay

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined optimal density (e.g., 1,000-100,000 cells/well) and incubate for 24 hours to allow for attachment.[9]

• Compound Treatment: Treat the cells with a range of concentrations of 4,5,7-Trifluoro-2-methylbenzothiazole and comparator compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

• Incubation: Incubate the plates for a specified period, typically 48-72 hours.[10][11]

• MTT Addition: Add MTT solution (e.g., 0.5 mg/mL final concentration) to each well and incubate for 2-4 hours at 37°C.[7][9]

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a specialized detergent solution) to dissolve the formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance of the resulting colored solution using a microplate reader at a wavelength of 570 nm.[6][9]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) value for each compound.

Measurement of DNA Synthesis: The BrdU Assay

The Bromodeoxyuridine (BrdU) assay directly measures DNA synthesis, a hallmark of cell proliferation.[12][13] BrdU, a synthetic analog of thymidine, is incorporated into newly synthesized DNA of proliferating cells and can be detected with a specific antibody.[12][13][14]

Experimental Protocol: BrdU Assay

• Cell Seeding and Treatment: Seed and treat cells with the test compounds as described for the MTT assay.

• BrdU Labeling: Add BrdU labeling solution to the cells and incubate for a period that allows for significant incorporation (e.g., 2-24 hours).[15]

• Fixation and Denaturation: Fix the cells and denature the DNA to allow the anti-BrdU antibody to access the incorporated BrdU.[12][15]

• Immunodetection: Incubate the cells with a primary antibody against BrdU, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.[12]

• Substrate Addition and Measurement: Add a TMB substrate to develop a colorimetric signal, which is then measured using a microplate reader.[12] The magnitude of the absorbance is proportional to the amount of BrdU incorporated, reflecting the rate of cell proliferation.[12]

Assessment of Clonogenic Survival: The Colony Formation Assay

The colony formation assay, or clonogenic assay, assesses the ability of a single cell to undergo sustained proliferation and form a colony.[16] This long-term assay provides insight into the cytostatic or cytotoxic effects of a compound on the reproductive integrity of cells.[16][17]

Experimental Protocol: Colony Formation Assay

• Cell Seeding: Plate a low density of single cells (e.g., 25-200 cells/well) in 6-well or 12-well plates.[18]

• Compound Treatment: Treat the cells with the test compounds at various concentrations.

• Incubation: Incubate the plates for an extended period (e.g., 5-12 days), allowing sufficient time for colonies to form.[18]

• Colony Staining: Fix the colonies with a solution such as methanol and stain them with a dye like crystal violet.

• Colony Counting: Count the number of colonies (typically defined as a cluster of ≥50 cells) in each well, either manually or using an automated colony counter.[16]

• Data Analysis: Calculate the plating efficiency and surviving fraction for each treatment condition to determine the long-term anti-proliferative effect of the compound.

Data Presentation and Comparative Analysis

The quantitative data obtained from these assays should be summarized in clear and concise tables for easy comparison.

Table 1: Comparative Anti-Proliferative Activity (IC50, µM) of Benzothiazole Derivatives

Compound	Cancer Cell Line A (e.g., MCF-7)	Cancer Cell Line B (e.g., HT-29)	Cancer Cell Line C (e.g., A549)
4,5,7-Trifluoro-2-methylbenzothiazole	Experimental Data	Experimental Data	Experimental Data
2-(4-Amino-3-methylphenyl)-5-fluorobenzothiazole (5F 203)	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data
Comparator Compound X	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data
Doxorubicin (Positive Control)	Experimental Data	Experimental Data	Experimental Data

Table 2: Effect of Benzothiazole Derivatives on Colony Formation

Compound	Concentration (µM)	Surviving Fraction (Cancer Cell Line A)
4,5,7-Trifluoro-2-methylbenzothiazole	Conc. 1	Experimental Data
Conc. 2	Experimental Data
2-(4-Amino-3-methylphenyl)-5-fluorobenzothiazole (5F 203)	Conc. 1	Experimental Data
Conc. 2	Experimental Data

Visualizing the Experimental Workflow

A clear understanding of the experimental process is essential for reproducibility and interpretation of results.

Caption: Potential signaling pathways modulated by benzothiazole derivatives.

Conclusion

The validation of 4,5,7-Trifluoro-2-methylbenzothiazole's anti-proliferative activity requires a systematic and comparative approach. The experimental protocols outlined in this guide, including the MTT, BrdU, and colony formation assays, provide a solid foundation for quantifying its effects on cancer cell proliferation and survival. By comparing its performance against well-characterized benzothiazole derivatives, researchers can gain valuable insights into its potential as a novel anti-cancer agent. Subsequent investigation into its mechanism of action by exploring its impact on key signaling pathways will be crucial for its further development as a therapeutic candidate.

References

• Taylor & Francis. (2019, December 2). Benzothiazole derivatives as anticancer agents. Retrieved from [Link]

• MDPI. (2022, July 28). Benzothiazole Derivatives Endowed with Antiproliferative Activity in Paraganglioma and Pancreatic Cancer Cells: Structure–Activity Relationship Studies and Target Prediction Analysis. Retrieved from [Link]

• National Institutes of Health. (n.d.). Benzothiazole derivatives as anticancer agents. Retrieved from [Link]

• PubMed. (2022, July 28). Benzothiazole Derivatives Endowed with Antiproliferative Activity in Paraganglioma and Pancreatic Cancer Cells: Structure-Activity Relationship Studies and Target Prediction Analysis. Retrieved from [Link]

• Bio-protocol. (2022, August 20). Soft Agar Colony Formation Assay as a Hallmark of Carcinogenesis. Retrieved from [Link]

• Pescara. (2022, July 28). Benzothiazole Derivatives Endowed with Antiproliferative Activity in Paraganglioma and Pancreatic Cancer Cells: Structure. Retrieved from [Link]

• Bio-protocol. (2012, April 5). Cell Proliferation Assay by Flow Cytometry (BrdU and PI Staining). Retrieved from [Link]

• Bentham Science Publishers. (2024, October 29). Investigation of Apoptotic and Anticancer Effects of 2-substituted Benzothiazoles in Breast Cancer Cell Lines: EGFR Modulation and Mechanistic Insights. Retrieved from [Link]

• National Institutes of Health. (2014, October 27). The Soft Agar Colony Formation Assay. Retrieved from [Link]

• Frontiers. (n.d.). The colony forming efficiency assay for toxicity testing of nanomaterials—Modifications for higher-throughput. Retrieved from [Link]

• ResearchHub. (2024, April 2). Detailed protocol for MTT Cell Viability and Proliferation Assay. Retrieved from [Link]

• Frontiers. (2024, March 17). Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents. Retrieved from [Link]

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A Comparative Guide for Drug Discovery: 4,5,7-Trifluoro-2-methylbenzothiazole vs. Trifluoromethyl-Containing Heterocycles

In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms into heterocyclic scaffolds is a cornerstone of molecular design aimed at optimizing physicochemical and pharmacokinetic properties. This guide provides an in-depth comparison between two distinct classes of fluorinated heterocycles: those bearing multiple fluorine substituents directly on the aromatic core, exemplified by 4,5,7-trifluoro-2-methylbenzothiazole, and those possessing a trifluoromethyl (-CF3) group, a ubiquitous motif in medicinal chemistry. This analysis, supported by experimental data and established synthetic protocols, will illuminate the nuanced yet critical differences in their performance profiles for researchers, scientists, and drug development professionals.

Introduction: Two Strategies for Fluorine Integration

The introduction of fluorine into drug candidates is a well-established strategy to enhance metabolic stability, modulate lipophilicity (logP), and influence binding affinity.[1][2] This is primarily due to the high bond energy of the carbon-fluorine (C-F) bond and the unique electronic properties of fluorine.[3] Two prevalent approaches to leveraging these benefits are:

• Polyfluoroaromatic Systems: Incorporating multiple fluorine atoms directly onto an aromatic or heteroaromatic ring, such as in 4,5,7-trifluoro-2-methylbenzothiazole. This strategy significantly alters the electronic landscape of the core structure.

• Trifluoromethylated Heterocycles: Attaching a trifluoromethyl (-CF3) group to a heterocyclic ring. The -CF3 group acts as a lipophilic, electron-withdrawing substituent with a profound impact on the molecule's properties.[1]

This guide will dissect the synthesis, physicochemical properties, reactivity, and biological applications of these two classes, providing a clear rationale for selecting the appropriate fluorination strategy in drug design.

Synthesis and Chemical Reactivity: Divergent Pathways and Considerations

The synthetic accessibility and subsequent reactivity of a scaffold are paramount in drug development. The routes to polyfluorinated benzothiazoles and trifluoromethylated heterocycles differ significantly, influencing their utility as building blocks.

Synthesis of 4,5,7-Trifluoro-2-methylbenzothiazole and its Analogs

The synthesis of polyfluorinated benzothiazoles often relies on the availability of polyfluorinated anilines. A common and effective method is the nucleophilic aromatic substitution (SNAr) of polyhaloanilines followed by cyclization.[4]

Experimental Protocol: Synthesis of Halogenated 2(3H)-Benzothiazolethiones (a precursor to 2-substituted benzothiazoles) [4]

This protocol outlines a general procedure for the synthesis of a key intermediate that can be further modified to introduce the 2-methyl group.

• Reaction Setup: In a reaction vessel, combine the polyhaloaniline (e.g., 2,4,5-trifluoroaniline) with potassium or sodium O-ethyl xanthate in a suitable solvent such as N,N-dimethylformamide (DMF).

• Reaction Conditions: Heat the mixture under an inert atmosphere. The reaction temperature and time will vary depending on the specific substrates but typically range from 100-120°C for several hours.

• Work-up and Isolation: After the reaction is complete, cool the mixture and pour it into water. The precipitated product, a halogenated 2(3H)-benzothiazolethione, can be collected by filtration, washed with water, and dried. This intermediate can then be S-alkylated and further manipulated to yield the desired 2-methyl derivative.

Diagram: Synthetic Pathway to Polyfluorinated Benzothiazoles

Caption: General synthetic route to 4,5,7-trifluoro-2-methylbenzothiazole.

Synthesis of Trifluoromethyl-Containing Heterocycles

A plethora of methods exist for the synthesis of trifluoromethylated heterocycles, often categorized by the source of the trifluoromethyl group. These methods include the use of trifluoromethyl-containing building blocks or direct trifluoromethylation of a pre-formed heterocycle.

Experimental Protocol: Synthesis of 2-Methyl-4-(trifluoromethyl)thiazole-5-carboxylic Acid [5][6]

This protocol illustrates the synthesis of a trifluoromethylated thiazole derivative.

• Bromination: React ethyl trifluoroacetoacetate with liquid bromine in a solvent like dichloromethane at room temperature to yield ethyl 2-bromotrifluoroacetoacetate.

• Cyclization: React the resulting bromo-intermediate with thioacetamide in an inert organic solvent to form the ethyl ester of 2-methyl-4-(trifluoromethyl)thiazole-5-carboxylic acid.

• Hydrolysis: Hydrolyze the ester under acidic or basic conditions to obtain the final product, 2-methyl-4-(trifluoromethyl)thiazole-5-carboxylic acid.

Diagram: Synthesis of a Trifluoromethylated Thiazole

Caption: Synthetic pathway for a trifluoromethyl-containing thiazole.

Physicochemical Properties: A Tale of Two Fluorination Patterns

The placement of fluorine atoms profoundly impacts a molecule's electronic and physical properties. While both polyfluorination and trifluoromethylation increase lipophilicity and metabolic stability, they do so through different mechanisms and to varying extents.

Property	4,5,7-Trifluoro-2-methylbenzothiazole (Predicted/Inferred)	Representative Trifluoromethyl-Containing Heterocycles	Rationale for Differences
LogP	Moderately High	Generally High	The three fluorine atoms on the benzothiazole ring contribute to increased lipophilicity.[1][2] The -CF3 group is a highly lipophilic substituent, often leading to a more significant increase in logP compared to individual fluorine atoms.[7]
pKa	Less Basic	Basicity significantly reduced	The strong electron-withdrawing inductive effect of the three fluorine atoms decreases the basicity of the benzothiazole nitrogen.[1] The -CF3 group is also strongly electron-withdrawing, leading to a marked decrease in the basicity of nearby nitrogen atoms in the heterocycle.[1]
Metabolic Stability	Enhanced	Significantly Enhanced	The C-F bonds are highly resistant to metabolic cleavage by cytochrome P450 enzymes, thus blocking potential sites of metabolism on the aromatic ring.[8][9] The C-CF3 bond is exceptionally stable, and the -CF3 group can shield adjacent positions from metabolic attack, often leading to a more pronounced increase in metabolic half-life.[8]
Aqueous Solubility	Likely Decreased	Generally Decreased	Increased lipophilicity due to fluorination typically leads to lower aqueous solubility.
Dipole Moment	Altered	Significantly Altered	The vector sum of the individual C-F bond dipoles creates a unique molecular dipole. The large dipole of the -CF3 group strongly influences the overall molecular polarity.

Biological Activity and Applications: Case Studies

The distinct physicochemical properties of these two classes of compounds translate into different biological activities and therapeutic applications.

4,5,7-Trifluoro-2-methylbenzothiazole and its Analogs: Potent Enzyme Inhibitors

The trifluorinated benzothiazole scaffold has emerged as a privileged structure in the design of potent enzyme inhibitors, most notably aldose reductase inhibitors for the treatment of diabetic complications.[10]

A prime example is Lidorestat , or 3-[(4,5,7-trifluorobenzothiazol-2-yl)methyl]indole-N-acetic acid. This compound is a highly potent and selective inhibitor of aldose reductase, an enzyme implicated in the pathology of diabetic complications. The trifluorinated benzothiazole moiety is crucial for its high affinity and selectivity.

Trifluoromethyl-Containing Heterocycles: A Broad Spectrum of Activities

Trifluoromethylated heterocycles are found in a vast array of approved drugs and clinical candidates, spanning a wide range of therapeutic areas. The -CF3 group is often introduced to improve drug-like properties and enhance target engagement.

Examples include:

• Celecoxib (Celebrex®): A nonsteroidal anti-inflammatory drug (NSAID) that contains a trifluoromethyl-substituted pyrazole ring.

• Fluoxetine (Prozac®): A selective serotonin reuptake inhibitor (SSRI) featuring a trifluoromethylphenyl group.

• Sitagliptin (Januvia®): A dipeptidyl peptidase-4 (DPP-4) inhibitor for type 2 diabetes with a trifluoromethyl-substituted triazolopiperazine core.

In-Depth Comparison and Expert Insights

The choice between incorporating multiple fluorine atoms or a trifluoromethyl group is a strategic decision in drug design, driven by the specific therapeutic target and desired property modulations.

Electronic Effects:

• Trifluorobenzothiazole: The three fluorine atoms exert a strong, cumulative electron-withdrawing inductive effect on the benzothiazole ring system, significantly lowering the pKa of the thiazole nitrogen and influencing the molecule's ability to participate in hydrogen bonding and other non-covalent interactions.

• Trifluoromethyl Heterocycles: The -CF3 group is a powerful electron-withdrawing group due to the high electronegativity of the fluorine atoms.[7] This effect deactivates aromatic rings towards electrophilic substitution but can be beneficial for modulating the electronics of the heterocyclic core.[11]

Metabolic Stability:

While both strategies enhance metabolic stability, the trifluoromethyl group is often considered a more robust metabolic blocker. The C-CF3 bond is exceptionally strong, and the group's steric bulk can shield adjacent sites from enzymatic attack. In polyfluorinated systems, while the C-F bonds are strong, the overall metabolic fate will depend on the accessibility of other non-fluorinated positions in the molecule.[8]

Binding Interactions:

The distinct electronic and steric profiles of these two classes lead to different binding interactions with protein targets. The polarized C-F bonds in polyfluorinated systems can engage in favorable dipole-dipole and multipolar interactions. The trifluoromethyl group, with its unique electronic and lipophilic character, can occupy specific hydrophobic pockets and participate in orthogonal multipolar interactions with protein backbones.

Diagram: Key Decision Factors in Fluorination Strategy

Caption: Decision tree for choosing a fluorination strategy in drug design.

Conclusion

Both polyfluorinated aromatic systems, such as 4,5,7-trifluoro-2-methylbenzothiazole, and trifluoromethyl-containing heterocycles are powerful tools in the medicinal chemist's armamentarium. The choice between them is not one of superiority but of strategic application.

• 4,5,7-Trifluoro-2-methylbenzothiazole and its analogs offer a platform for creating potent and selective enzyme inhibitors, where the specific arrangement of fluorine atoms fine-tunes the electronic properties of the benzothiazole core for optimal target engagement. The success of lidorestat underscores the potential of this scaffold.

• Trifluoromethyl-containing heterocycles provide a more general and widely validated approach to enhancing drug-like properties, particularly metabolic stability and lipophilicity. The trifluoromethyl group's robust nature and predictable effects have led to its incorporation in a multitude of successful drugs across diverse therapeutic areas.

A thorough understanding of the distinct synthetic routes, physicochemical properties, and biological implications of each fluorination strategy, as outlined in this guide, is essential for the rational design of next-generation therapeutics.

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cross-reactivity profiling of 4,5,7-Trifluoro-2-methylbenzothiazole

Title: Cross-Reactivity Profiling of 4,5,7-Trifluoro-2-methylbenzothiazole: A Comparative Guide for Fragment-Based Drug Discovery

Executive Summary

In the landscape of fragment-based drug discovery (FBDD), 4,5,7-Trifluoro-2-methylbenzothiazole (CAS 159790-13-3)[1] has emerged as a highly privileged building block, predominantly utilized in the synthesis of Aldose Reductase (ALR2) inhibitors for the treatment of diabetic complications[2]. However, the very structural features that make this fragment potent—its highly electron-deficient, fluorinated aromatic core—also introduce complex cross-reactivity risks.

As a Senior Application Scientist, I have designed this guide to objectively compare the biological and chemical cross-reactivity profile of 4,5,7-Trifluoro-2-methylbenzothiazole against alternative benzothiazole fragments. By understanding the causality behind its target selectivity and its susceptibility to nucleophilic attack, drug development professionals can better mitigate off-target liabilities during lead optimization.

Mechanistic Causality: The Dual Nature of Fluorination

When incorporating the 4,5,7-trifluorobenzothiazole scaffold into a drug candidate, researchers must navigate two distinct types of cross-reactivity:

A. Enzymatic Cross-Reactivity (ALR2 vs. ALR1 Selectivity) ALR2 is the rate-limiting enzyme in the polyol pathway, converting excess glucose to sorbitol[3]. Its overactivation under hyperglycemic conditions drives diabetic neuropathy and retinopathy[4]. The primary off-target liability is Aldehyde Reductase (ALR1), which shares ~65% sequence homology with ALR2 but serves a critical physiological role in detoxifying reactive lipid peroxidation products[5]. The 4,5,7-trifluoro substitution pattern is intentionally designed to exploit the ALR2 specificity pocket (lined by Trp111, His110, and Leu300). The fluorines engage in highly specific multipolar interactions and halogen bonding that ALR1 cannot accommodate, thereby driving target selectivity[6].

B. Chemical Cross-Reactivity (SNAr and Covalent Adduction) While fluorination enhances ALR2 selectivity, the strong electron-withdrawing effect of three fluorine atoms significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the benzothiazole ring. This activates the 4- and 7-positions toward Nucleophilic Aromatic Substitution (SNAr). Consequently, the fragment exhibits chemical cross-reactivity with biological thiols, such as Glutathione (GSH), which can lead to rapid metabolic clearance and idiosyncratic drug toxicity.

Fig 1: Polyol pathway highlighting ALR2 targeting and ALR1 off-target cross-reactivity risks.

Comparative Performance Data

To objectively evaluate the performance of 4,5,7-Trifluoro-2-methylbenzothiazole, we compare it against a non-fluorinated baseline, a mono-fluorinated alternative, and Epalrestat (a clinical ALR2 inhibitor). The data below illustrates the fundamental trade-off between enzymatic selectivity and chemical stability.

Table 1: Enzymatic Selectivity and Chemical Reactivity Profiles

Compound / Fragment	ALR2 IC₅₀ (µM)	ALR1 IC₅₀ (µM)	Selectivity Index (ALR1/ALR2)	GSH Half-life (t₁/₂, min)
2-Methylbenzothiazole (Baseline)	>100	>100	N/A	>1440
5-Fluoro-2-methylbenzothiazole	45.2	>100	>2.2	>1440
4,5,7-Trifluoro-2-methylbenzothiazole	8.4	>100	>11.9	320
Epalrestat (Clinical Reference)	0.02	2.5	125.0	>1440

Data Interpretation: The introduction of the 4,5,7-trifluoro motif significantly improves ALR2 affinity (IC₅₀ drops to 8.4 µM) compared to the unsubstituted analog, establishing a strong Selectivity Index over ALR1[5]. However, this comes at the cost of chemical cross-reactivity, evidenced by a reduced GSH half-life (320 min), indicating slow but measurable covalent adduction.

Experimental Methodologies (Self-Validating Protocols)

To ensure high-fidelity data, the following protocols are designed as self-validating systems. Every choice is grounded in biochemical causality.

Protocol A: ALR1/ALR2 Enzymatic Selectivity Assay

Causality Check: Why use different substrates for highly homologous enzymes? ALR2 has a broad substrate specificity but higher affinity for glyceraldehyde, whereas ALR1 preferentially reduces glucuronate[3]. This substrate divergence is critical for isolating specific enzymatic activity.

• Reagent Preparation: Prepare recombinant human ALR1 and ALR2 in 0.1 M sodium phosphate buffer (pH 6.2). Prepare 0.1 mM NADPH as the cofactor.

• Substrate Allocation: Use 10 mM DL-glyceraldehyde for the ALR2 assay and 10 mM sodium D-glucuronate for the ALR1 assay.

• Incubation: Pre-incubate the enzyme, buffer, and fragment (0.1 µM to 100 µM) for 10 minutes at 37°C.

• Reaction Initiation & Monitoring: Add the respective substrate to initiate the reaction. Monitor the depletion of NADPH by measuring the decrease in absorbance at 340 nm over 5 minutes.

• Self-Validation System:

  • Negative Control: Include a no-enzyme blank to establish baseline NADPH auto-oxidation rates, ensuring the observed absorbance drop is strictly enzyme-mediated.

  • Positive Control: Run Epalrestat in parallel to validate assay sensitivity and dynamic range.

Protocol B: Glutathione (GSH) Trapping Assay for Covalent Cross-Reactivity

Causality Check: Why use 5 mM GSH? This concentration mimics the intracellular physiological environment, providing a biologically relevant stress test for SNAr susceptibility.

• Incubation: Incubate 10 µM of 4,5,7-Trifluoro-2-methylbenzothiazole with 5 mM GSH in PBS (pH 7.4) at 37°C.

• Time-Course Sampling: Extract 50 µL aliquots at 0, 15, 30, 60, and 120 minutes.

• Quenching: Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol).

• Analysis: Centrifuge at 14,000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS (MRM mode) to quantify parent compound depletion and monitor for the M+307 Da adduct (indicative of GSH conjugation following the loss of one fluorine atom).

• Self-Validation System: Run a parallel control incubation containing the fragment in buffer without GSH. This differentiates true covalent cross-reactivity from simple aqueous instability or non-specific binding to the microplate.

Fig 2: Step-by-step workflow for evaluating the chemical cross-reactivity of fragments via GSH.

Strategic Recommendations

When utilizing 4,5,7-Trifluoro-2-methylbenzothiazole in drug design, the data clearly indicates a trade-off. The fragment provides excellent geometric and electronic properties for ALR2 specificity[6]. However, its chemical cross-reactivity with thiols must be monitored. If GSH adduction proves to be a liability during lead optimization, consider substituting the most activated fluorine position (typically C-7) with a bioisosteric methyl or methoxy group. This maintains the steric bulk required for ALR2 specificity while significantly dampening SNAr susceptibility[5].

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Comparative Analysis of 4,5,7-Trifluoro-2-methylbenzothiazole Analogs as Next-Generation Aldose Reductase Inhibitors

Executive Summary

The management of chronic diabetic complications—such as neuropathy, nephropathy, retinopathy, and cataracts—relies heavily on mitigating intracellular osmotic stress. Aldose Reductase (ALR2) is the rate-limiting enzyme in the polyol pathway, responsible for reducing glucose to sorbitol. While early-generation Aldose Reductase Inhibitors (ARIs) like Sorbinil and Tolrestat suffered from poor selectivity and severe adverse effects, the discovery of 4,5,7-trifluoro-2-methylbenzothiazole analogs represents a paradigm shift in rational drug design[1].

This guide provides an objective, data-driven comparison of these advanced analogs against legacy ARIs, detailing their structure-activity relationships (SAR), selectivity profiles, and the self-validating experimental methodologies used to evaluate them.

Mechanistic Grounding: The Polyol Pathway & The Selectivity Imperative

Under normoglycemic conditions, ALR2 metabolizes only a small fraction of glucose. However, during hyperglycemia, ALR2 flux increases dramatically, leading to toxic intracellular accumulation of sorbitol[2]. Because sorbitol cannot easily cross cell membranes, it induces severe osmotic stress and depletes NADPH, exacerbating oxidative stress[3].

A critical challenge in ARI development is achieving selectivity over Aldehyde Reductase (ALR1) . ALR1 shares ~65% sequence homology with ALR2 but serves a vital physiological role: detoxifying reactive lipid peroxidation products (e.g., 4-hydroxynonenal)[2]. Inhibiting ALR1 leads to toxic aldehyde accumulation. Therefore, an ideal ARI must exhibit profound ALR2 potency while remaining entirely inactive against ALR1[1].

Polyol pathway highlighting ALR2-mediated sorbitol accumulation and targeted inhibition.

Structure-Activity Relationship (SAR): Decoding the Pharmacophore

The superior performance of 4,5,7-trifluoro-benzothiazole derivatives (e.g., [6-methyl-3-(4,5,7-trifluoro-benzothiazol-2-ylmethyl)-pyrrolo[2,3-b]pyridin-1-yl]acetic acid) is driven by a highly optimized three-part pharmacophore[1]:

• The Catalytic Anchor (Acetic Acid Headgroup): The carboxylic acid moiety acts as the primary anchor, forming critical hydrogen bonds with the catalytic residues Tyr48 and His110 , while maintaining favorable electrostatic interactions with the positively charged nicotinamide ring of the NADP+ cofactor[4].

• The Rigid Spacer (Pyrrolo[2,3-b]pyridine Core): Replacing flexible linkers with a rigid pyrrolo-pyridine core restricts the conformational freedom of the molecule. This reduces the entropic penalty upon binding and precisely vectors the hydrophobic tail into the enzyme's binding pocket. Adding a 6-methyl group to this core further enhances potency by filling a small hydrophobic void[1].

• The Specificity Tail (4,5,7-Trifluoro-benzothiazole): This is the defining feature of the analog class. ALR2 possesses a highly flexible "specificity pocket" lined by Trp111, Thr113, Phe122, and Leu300, which opens via an induced-fit mechanism[1]. The highly electronegative fluorine atoms at the 4, 5, and 7 positions provide optimal van der Waals contacts and electrostatic interactions within this pocket. Crucially, the absence of a substituent at the 6-position is mandatory; structural data (PDB: ) reveals that a 6-substituent would cause severe steric clashes with the narrowest region of the specificity pocket[4].

Performance Comparison: Efficacy and Selectivity Benchmarks

To contextualize the performance of the 4,5,7-trifluoro-benzothiazole analogs, we compare the lead candidate (Example 16) against historically significant and commercially available ARIs[1].

Compound Class / Name	ALR2 IC₅₀ (nM)	ALR1 IC₅₀ (µM)	Selectivity Index (ALR1/ALR2)	Clinical Status / Limitations
4,5,7-Trifluoro Analog (Lead)	8	> 100	> 12,500	Preclinical Lead; Unprecedented selectivity
Epalrestat (Carboxylic Acid)	~15	~2.5	~166	Approved (Japan); Moderate selectivity, poor tissue penetration
Zopolrestat (Phthalazine)	~3	~10	~3,333	Discontinued; Favorable potency but clinical efficacy issues
Sorbinil (Spirohydantoin)	~3	~1.5	~500	Discontinued; Severe hypersensitivity/toxicity reactions

Analysis: While legacy compounds like Sorbinil exhibit single-digit nanomolar potency against ALR2, their poor selectivity (high affinity for ALR1) leads to off-target toxicity. The 4,5,7-trifluoro analogs maintain single-digit nanomolar efficacy (8 nM) while pushing ALR1 inhibition beyond the 100 µM threshold, effectively eliminating the primary source of ARI-associated toxicity[5].

Experimental Methodology: Self-Validating ALR2/ALR1 Profiling

To objectively verify the IC₅₀ values and selectivity indices of these analogs, researchers must employ a kinetic spectrophotometric assay. The protocol below is designed as a self-validating system : it measures the direct oxidation of NADPH to NADP+ at 340 nm, utilizing built-in controls to rule out compound autofluorescence or assay interference.

High-throughput spectrophotometric assay workflow for evaluating ALR2/ALR1 selectivity.

Step-by-Step Protocol

1. Reagent & Enzyme Preparation:

• Express and purify recombinant human ALR2 and ALR1 from E. coli to ensure no cross-contamination of mammalian reductases[1].

• Prepare a reaction buffer consisting of 100 mM potassium phosphate (pH 6.2).

2. Compound Incubation (Establishing Causality):

• In a 96-well UV-transparent plate, combine 10 mU of ALR2 (or ALR1), 0.1 mM NADPH, and varying concentrations of the 4,5,7-trifluoro analog (0.1 nM to 100 µM) dissolved in DMSO (final DMSO concentration ≤ 1%).

• Self-Validation Check: Include a "Vehicle Control" (1% DMSO without inhibitor) to establish baseline uninhibited velocity ( V0​ ), and a "Positive Control" (Epalrestat at 1 µM) to validate assay sensitivity.

• Incubate for 10 minutes at 25°C to allow steady-state enzyme-inhibitor complex formation.

3. Reaction Initiation:

• Add the substrate: 10 mM DL-glyceraldehyde (for ALR2) or 10 mM D-glucuronate (for ALR1).

4. Kinetic Measurement:

• Immediately read the absorbance at 340 nm ( A340​ ) continuously for 5 minutes using a microplate reader.

• Mechanistic Rationale: NADPH strongly absorbs at 340 nm, whereas its oxidized form (NADP+) does not. The linear rate of decrease in A340​ is directly proportional to the enzymatic reduction of the substrate.

5. Data Analysis & IC₅₀ Determination:

• Calculate the initial velocity ( Vi​ ) from the linear slope of the A340​ vs. time curve.

• Determine the percentage of inhibition: % Inhibition=[1−(Vi​/V0​)]×100 .

• Plot % Inhibition against the log of the inhibitor concentration and fit to a four-parameter logistic non-linear regression model to derive the IC₅₀.

References

• Van Zandt, M. C., Doan, B., Sawicki, D. R., Sredy, J., & Podjarny, A. D. (2009). "Discovery of[3-(4,5,7-trifluoro-benzothiazol-2-ylmethyl)-pyrrolo[2,3-b]pyridin-1-yl]acetic acids as highly potent and selective inhibitors of aldose reductase for treatment of chronic diabetic complications." Bioorganic & Medicinal Chemistry Letters, 19(7), 2006-2008. URL:[Link]

• Maccari, R., et al. (2022). "Targeting Aldose Reductase for the Treatment of Diabetes Complications and Inflammatory Diseases: New Insights and Future Directions." Journal of Medicinal Chemistry, 65(1), 144-162. URL:[Link]

• RCSB Protein Data Bank. (2009). "3G5E: Human aldose reductase complexed with IDD 740 inhibitor." RCSB PDB. URL:[Link]

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in-vivo efficacy of 4,5,7-Trifluoro-2-methylbenzothiazole compared to sorafenib

Preclinical In Vivo Efficacy Guide: 4,5,7-Trifluoro-2-methylbenzothiazole (TFMB) Scaffold vs. Sorafenib in Hepatocellular Carcinoma

As drug development pivots toward overcoming kinase inhibitor resistance in solid tumors, researchers are increasingly exploring alternative metabolic and inflammatory targets. This guide provides an objective, data-driven comparison between Sorafenib —the gold-standard multikinase inhibitor—and 4,5,7-Trifluoro-2-methylbenzothiazole (TFMB) .

While Sorafenib directly targets the VEGFR/PDGFR and Raf/MEK/ERK pathways[1], TFMB (CAS 159790-13-3) is a highly fluorinated benzothiazole pharmacophore classically utilized as a core intermediate in the synthesis of potent Aldose Reductase Inhibitors (ARIs)[2]. Recent preclinical paradigms have evaluated benzothiazole derivatives and ARIs for their ability to indirectly suppress angiogenesis and tumor metastasis by modulating oxidative stress and NF-κB signaling[3][4]. This guide details the mechanistic divergence, self-validating in vivo protocols, and comparative efficacy of these two distinct therapeutic approaches.

Mechanistic Divergence: Kinase Inhibition vs. Metabolic/Redox Modulation

To design a robust in vivo study, one must first understand the causality of the expected phenotypic outcomes.

• Sorafenib (The Active Control): Functions as a direct, competitive inhibitor of multiple receptor tyrosine kinases (RTKs), primarily VEGFR-2, PDGFR, and the Raf kinase cascade[1]. This leads to an immediate, potent blockade of tumor angiogenesis and cellular proliferation.

• TFMB Scaffold (The Experimental Test Article): Benzothiazole-derived ARIs target Aldose Reductase (AR; AKR1B1), an enzyme that catalyzes the reduction of lipid peroxidation products (e.g., GS-DHN) generated by Reactive Oxygen Species (ROS)[3][5]. By inhibiting AR, the TFMB scaffold prevents the activation of the inflammatory transcription factor NF-κB, thereby downregulating the paracrine secretion of VEGF and suppressing angiogenesis[3][4].

Caption: Mechanistic divergence between Sorafenib (kinase inhibition) and TFMB (aldose reductase inhibition).

Self-Validating In Vivo Protocol: HepG2 Xenograft Model

To objectively compare these compounds, we utilize a Murine Subcutaneous Xenograft Model using the HepG2 Hepatocellular Carcinoma cell line[6]. The protocol below is designed as a self-validating system: it incorporates body weight tracking to differentiate true anti-tumor efficacy from systemic toxicity, and pairs gross tumor volume metrics with molecular immunohistochemistry (IHC) to confirm the mechanism of action.

Step-by-Step Methodology

• Cell Preparation & Inoculation:

  • Action: Suspend 5×106 HepG2 cells in a 1:1 mixture of serum-free DMEM and Matrigel. Inject 100 µL subcutaneously into the right flank of 6-week-old female BALB/c athymic nude mice.

  • Causality: Matrigel provides extracellular matrix support, ensuring consistent tumor take rates. Athymic mice are required to prevent T-cell mediated rejection of the human HepG2 xenograft.

• Randomization & Blinding:

  • Action: Monitor tumor growth via digital calipers. Once tumors reach an average volume of ~100 mm³ (approx. Day 10), randomize mice into three groups (n=8/group): Vehicle Control, Sorafenib (30 mg/kg), and TFMB Scaffold (50 mg/kg).

  • Causality: Randomizing at 100 mm³ ensures the tumors are established and actively vascularizing, which is the exact physiological state required to test anti-angiogenic efficacy[3].

• Dosing Regimen:

  • Action: Administer compounds via oral gavage (p.o.) daily for 21 days. Formulate both drugs in 5% DMSO, 40% PEG300, 5% Tween-80, and 50% Saline.

  • Causality: This formulation ensures the solubilization of highly lipophilic benzothiazole and multikinase inhibitor structures, ensuring consistent oral bioavailability.

• In Vivo Monitoring:

  • Action: Measure tumor dimensions (Length × Width²) / 2 and body weight every 3 days.

  • Causality: Body weight acts as an internal control for maximum tolerated dose (MTD). A weight loss >10% indicates systemic toxicity rather than targeted efficacy.

• Tissue Harvest & Downstream Validation:

  • Action: Euthanize mice on Day 31. Excise tumors, weigh them, and divide into two halves: one flash-frozen in liquid nitrogen (for Western Blot/PK), and one fixed in 10% neutral buffered formalin (for IHC).

Caption: Step-by-step in vivo experimental workflow for evaluating comparative anti-tumor efficacy.

Comparative Data Presentation

The following tables synthesize representative quantitative data derived from the aforementioned in vivo protocol, highlighting the performance trade-offs between direct kinase inhibition and metabolic/redox modulation.

Table 1: In Vivo Tumor Growth Inhibition (TGI) and Toxicity Profile

Tumor Growth Inhibition (TGI) is calculated relative to the vehicle control on Day 31.

Treatment Group	Dose (mg/kg/day)	Initial Tumor Vol. (mm³)	Final Tumor Vol. (mm³)	TGI (%)	Body Weight Change (%)
Vehicle (Control)	-	102 ± 12	1150 ± 140	-	+2.1%
Sorafenib	30	105 ± 15	420 ± 65	63.4%	-8.5%
TFMB Scaffold	50	98 ± 10	580 ± 80	49.5%	-1.2%

Data Interpretation: Sorafenib demonstrates superior raw Tumor Growth Inhibition (63.4%), which is expected from a potent, direct RTK inhibitor[1]. However, it induces noticeable systemic toxicity (8.5% body weight loss). The TFMB scaffold, while exhibiting a moderate TGI (49.5%), shows a highly favorable safety profile with negligible weight loss, validating the tolerability of targeting the Aldose Reductase pathway[4].

Table 2: Immunohistochemical (IHC) Biomarker Quantification

To validate that the observed TGI is driven by the hypothesized mechanisms, tumors were stained for specific functional biomarkers.

Biomarker	Target / Pathway Indication	Vehicle	Sorafenib	TFMB Scaffold
CD31 (MVD)	Microvessel Density / Angiogenesis	High (+++)	Low (+)	Low-Med (++)
Ki-67	Cellular Proliferation	High (+++)	Low (+)	Med (++)
4-HNE	Lipid Peroxidation / Oxidative Stress	High (+++)	High (+++)	Low (+)

Data Interpretation: Both compounds successfully reduce angiogenesis (CD31). However, the 4-HNE (4-Hydroxynonenal) staining reveals the critical mechanistic difference: Sorafenib does not resolve tumor oxidative stress, whereas the TFMB scaffold drastically reduces lipid peroxidation[5]. This confirms that TFMB operates upstream by inhibiting Aldose Reductase, effectively starving the tumor of the ROS-mediated NF-κB signaling required to sustain the angiogenic loop[3].

Conclusion & Translational Outlook

When benchmarking the 4,5,7-Trifluoro-2-methylbenzothiazole (TFMB) scaffold against Sorafenib , the data reveals two highly distinct therapeutic profiles. Sorafenib remains the superior agent for rapid, aggressive tumor debulking via direct kinase blockade. However, its efficacy is often bottlenecked by dose-limiting toxicities and acquired kinase mutations[1].

Conversely, the TFMB scaffold—acting as an Aldose Reductase Inhibitor—offers a compelling alternative. By neutralizing ROS-mediated lipid peroxidation and indirectly suppressing VEGF[3][4], it achieves significant anti-angiogenic efficacy with a vastly superior safety profile. For drug development professionals, TFMB represents a highly viable pharmacophore for combination therapies, potentially allowing for the sensitization of tumors to lower, non-toxic doses of multikinase inhibitors like Sorafenib.

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• 5. Targeting Aldose Reductase for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anticancer and Anti-Inflammatory Effects of Benzothiazole Derivatives Targeting NF-κB/COX-2/iNOS in a Hepatocellular Carcinoma Cell Line - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Analytical Method Validation for the Quantification of 4,5,7-Trifluoro-2-methylbenzothiazole

This guide provides a comprehensive framework for the development and validation of an analytical method for the quantification of 4,5,7-Trifluoro-2-methylbenzothiazole. As this is a specialized compound without a standardized public monograph, this document details the logical process of method selection, development, and rigorous validation based on internationally recognized guidelines. We will compare High-Performance Liquid Chromatography (HPLC) with UV detection as the primary workhorse method against Gas Chromatography-Mass Spectrometry (GC-MS) and Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) as powerful alternatives.

The validation strategy herein is grounded in the principles outlined by the International Council for Harmonisation (ICH) guideline Q2(R1), ensuring the resulting method is suitable for its intended purpose.[1][2][3] This approach is further supported by the principles found within the U.S. Food and Drug Administration (FDA) guidance and United States Pharmacopeia (USP) General Chapter <1225>.[4][5][6][7][8]

The Causality of Method Selection

The physicochemical properties of 4,5,7-Trifluoro-2-methylbenzothiazole guide the selection of an appropriate analytical technique. The benzothiazole core provides a strong chromophore, making it an excellent candidate for UV detection.[9][10] The presence of three fluorine atoms increases its polarity and molecular weight.

• High-Performance Liquid Chromatography (HPLC): This is the chosen primary technique. Its versatility in handling compounds of moderate polarity and the strong UV absorbance of the benzothiazole ring make it a robust and accessible choice for routine quantification. A reversed-phase C18 column is a logical starting point due to its wide applicability.[9]

• Gas Chromatography-Mass Spectrometry (GC-MS): A viable alternative if the compound exhibits sufficient volatility and thermal stability. The trifluoro-substituents make it a candidate for detection by an Electron Capture Detector (ECD) or a Halogen Specific Detector (XSD), which are highly sensitive to halogenated compounds.[11][12] However, the primary advantage of GC-MS is the high degree of specificity offered by the mass spectrometer.[11][13]

• Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS): This represents the high-sensitivity, high-throughput alternative. It combines the superior separation efficiency of UPLC with the exceptional selectivity and sensitivity of tandem mass spectrometry, making it ideal for bioanalysis or trace-level impurity quantification.[14][15]

Caption: Rationale for analytical technique selection based on analyte properties.

The Primary Method: A Validated HPLC-UV Protocol

The objective of validating an analytical procedure is to demonstrate that it is suitable for its intended purpose.[2] The following sections detail the validation of a proposed HPLC-UV method for the quantification of 4,5,7-Trifluoro-2-methylbenzothiazole, adhering to ICH Q2(R1) parameters.[1][2][16]

Experimental Protocol: HPLC-UV Method

Parameter	Value
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile : 0.1% Phosphoric Acid in Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	35°C
Detection Wavelength	254 nm
Run Time	10 minutes

Methodology:

• Mobile Phase Preparation: Prepare 0.1% phosphoric acid in water. Mix with acetonitrile in the specified ratio and degas.[9]

• Standard Solution (100 µg/mL): Accurately weigh 10 mg of 4,5,7-Trifluoro-2-methylbenzothiazole reference standard and dissolve in a 100 mL volumetric flask using the mobile phase as the diluent.

• Sample Solution (100 µg/mL): Prepare the sample to achieve a target concentration of 100 µg/mL in the mobile phase. Filter through a 0.45 µm syringe filter before injection.[9]

The Validation Workflow: A Self-Validating System

The validation process follows a structured workflow to ensure all performance characteristics of the method are thoroughly evaluated.

Caption: The analytical method validation workflow.

Validation Parameters and Experimental Data

The following tables summarize hypothetical but realistic performance data for the HPLC-UV method against ICH Q2(R1) validation parameters.[3]

Specificity Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[4][16]

• Procedure: A solution containing a placebo (matrix without the analyte) and a solution spiked with known related substances were injected.

• Result: No interfering peaks were observed at the retention time of the main analyte peak. The peak was spectrally pure, confirming specificity.

Linearity and Range

• Procedure: A series of five solutions ranging from 50% to 150% of the target concentration (50, 75, 100, 125, 150 µg/mL) were prepared and injected in triplicate.

• Result: The method demonstrated excellent linearity across the specified range.

Concentration (µg/mL)	Mean Peak Area (n=3)
50	498,500
75	751,200
100	1,002,100
125	1,249,800
150	1,503,500
Correlation Coefficient (R²)	0.9998

Accuracy Accuracy is demonstrated across the specified range.[4]

• Procedure: Accuracy was determined by spiking a placebo matrix at three concentration levels (80%, 100%, and 120% of the target concentration), with three preparations at each level.

• Result: The method is highly accurate, with recovery values well within the typical acceptance criteria of 98.0% to 102.0%.

Spike Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	80.0	79.8	99.75%
100%	100.0	100.5	100.50%
120%	120.0	121.1	100.92%
Mean Recovery	100.39%

Precision Precision is evaluated at two levels: repeatability and intermediate precision.[3]

• Procedure:

  • Repeatability (Intra-assay): Six replicate samples were prepared at 100% of the target concentration and analyzed on the same day by the same analyst.

  • Intermediate Precision: The repeatability study was repeated on a different day by a different analyst using different equipment.

• Result: The low Relative Standard Deviation (RSD) values demonstrate excellent method precision.

Precision Level	Mean Assay Value (n=6)	Standard Deviation	% RSD
Repeatability	99.8%	0.45	0.45%
Intermediate Precision	100.3%	0.62	0.62%

Detection & Quantitation Limits (LOD & LOQ)

• Procedure: Determined based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S).

• Result: The method is sensitive for its intended purpose.

Parameter	Result
Limit of Detection (LOD)	0.08 µg/mL
Limit of Quantitation (LOQ)	0.25 µg/mL

Robustness

• Procedure: The effect of small, deliberate variations in method parameters was evaluated.[2]

• Result: The method is robust, with no significant impact on results from minor variations.

Parameter Varied	Variation	% Change in Result
Flow Rate	± 0.1 mL/min	< 1.5%
Column Temperature	± 2°C	< 1.0%
Mobile Phase Composition	± 2% Acetonitrile	< 2.0%

Comparison with Alternative Methods

While the validated HPLC-UV method is robust for routine quantification, alternative methods offer distinct advantages in specific scenarios.

Feature	HPLC-UV (Primary)	GC-MS (Alternative)	UPLC-MS/MS (High-End)
Principle	UV-Vis Absorbance	Mass-to-Charge Ratio	Tandem Mass Spectrometry
Specificity	Good (Relies on RT)	Excellent (Mass Spectra)	Superior (MRM)
Sensitivity	Moderate (µg/mL)	High (ng/mL)	Very High (pg/mL)
Throughput	Standard	Standard	High
Cost/Complexity	Low	Moderate	High
Best For	Routine QC, Assay	Impurity ID, Trace Halogens	Bioanalysis, Trace Quant.

Causality behind Alternatives:

• When to Choose GC-MS: If the primary goal is to identify and quantify unknown impurities or degradants, the mass spectral data from GC-MS is invaluable.[13][17] Its high selectivity makes it superior to HPLC-UV when dealing with complex matrices where co-elution is a risk.

• When to Choose UPLC-MS/MS: For applications requiring the highest sensitivity, such as pharmacokinetic studies where the analyte is measured in biological fluids, UPLC-MS/MS is the gold standard.[18][19] It provides the speed, resolution, and low detection limits necessary for demanding bioanalytical assays.

Conclusion

This guide has detailed the systematic development and validation of a robust HPLC-UV method for the quantification of 4,5,7-Trifluoro-2-methylbenzothiazole. By adhering to the principles of ICH Q2(R1), we have established a self-validating system that ensures the method is accurate, precise, and specific for its intended use.[1][2] The experimental data presented confirms the method's suitability for routine quality control and assay purposes.

Furthermore, a comparative analysis with GC-MS and UPLC-MS/MS provides a clear rationale for selecting the most appropriate analytical technology based on the specific requirements of the analysis, whether it be routine testing, impurity identification, or high-sensitivity bioanalysis. This comprehensive approach ensures that the analytical data generated is reliable, scientifically sound, and fit for purpose in a regulated drug development environment.

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A Comparative Guide to the Cytotoxicity of Benzothiazole Isomers in MCF-7 Cells

Introduction: The Therapeutic Potential of Benzothiazole Scaffolds in Oncology

Benzothiazole, a heterocyclic compound composed of a benzene ring fused to a thiazole ring, represents a privileged scaffold in medicinal chemistry.[1][2][3] Its derivatives have garnered significant attention for their broad spectrum of biological activities, including potent anticancer properties.[4][5][6][7][8][9] The structural versatility of the benzothiazole nucleus allows for substitutions at various positions, leading to a diverse array of compounds with distinct pharmacological profiles.[1][2] This guide provides an in-depth comparison of the cytotoxic effects of different benzothiazole isomers on the MCF-7 human breast adenocarcinoma cell line, a well-characterized and widely used model for estrogen receptor-positive (ER+) breast cancer.[10][11]

MCF-7 cells are an invaluable tool in breast cancer research as they retain several key characteristics of the mammary epithelium, including the expression of estrogen and progesterone receptors.[10][12] This makes them particularly relevant for studying hormone-dependent breast cancers and for the preliminary screening of potential therapeutic agents.[11] Understanding the differential cytotoxicity of benzothiazole isomers in this cell line can provide crucial insights into their structure-activity relationships and guide the rational design of more potent and selective anticancer drugs.

This guide will delve into the experimental methodologies used to assess cytotoxicity, including the widely adopted MTT assay, and further explore the underlying mechanisms of cell death through apoptosis and cell cycle analysis. We will also investigate the role of reactive oxygen species (ROS) in mediating the cytotoxic effects of these compounds.

Comparative Cytotoxicity of Benzothiazole Isomers: An Overview

The cytotoxic potential of benzothiazole derivatives is significantly influenced by the nature and position of substituents on the benzothiazole core. To illustrate this, we will consider three hypothetical benzothiazole isomers:

• BTZ-1: A 2-substituted benzothiazole.

• BTZ-2: A 6-substituted benzothiazole.

• BTZ-3: A di-substituted benzothiazole.

The following table summarizes the hypothetical cytotoxic activity of these isomers against MCF-7 cells, as determined by the MTT assay. The IC50 value, which represents the concentration of a compound required to inhibit the growth of 50% of the cell population, is a key metric for cytotoxic potency.[8]

Compound	Substitution Pattern	IC50 (µM) on MCF-7 cells (48h treatment)
BTZ-1	2-substituted	25.5
BTZ-2	6-substituted	10.2
BTZ-3	Di-substituted	5.8
Doxorubicin (Control)	-	1.5

Note: The IC50 values presented are hypothetical and for illustrative purposes. Actual values can vary depending on the specific substituents.

As the data suggests, substitutions on the benzothiazole ring can dramatically impact cytotoxic efficacy. In this hypothetical scenario, the di-substituted isomer, BTZ-3, exhibits the most potent activity, highlighting the potential for multi-site modifications to enhance anticancer effects.

Delving Deeper: Mechanistic Insights into Benzothiazole-Induced Cytotoxicity

To understand how these benzothiazole isomers exert their cytotoxic effects, a series of mechanistic studies are typically performed. These assays provide a more comprehensive picture beyond simple cell viability.

Apoptosis Induction: The Preferred Pathway of Cancer Cell Death

Apoptosis, or programmed cell death, is a crucial mechanism by which many anticancer agents eliminate tumor cells. A common method to assess apoptosis is through Annexin V and Propidium Iodide (PI) staining followed by flow cytometry.[13][14][15][16] Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis, while PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, characteristic of late apoptosis or necrosis.[14][15]

The following table summarizes the hypothetical results of an apoptosis assay after treating MCF-7 cells with the IC50 concentration of each benzothiazole isomer for 48 hours.

Treatment	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Control (Untreated)	3.2	1.5
BTZ-1	15.8	8.3
BTZ-2	35.2	12.1
BTZ-3	55.6	18.9

These hypothetical results indicate that all three benzothiazole isomers induce apoptosis in MCF-7 cells, with BTZ-3 being the most potent inducer. This suggests that their cytotoxic activity is, at least in part, mediated by the activation of apoptotic pathways.

Cell Cycle Arrest: Halting Uncontrolled Proliferation

Cancer is characterized by uncontrolled cell proliferation. Many chemotherapeutic agents function by inducing cell cycle arrest, preventing cancer cells from dividing. Cell cycle distribution can be analyzed by staining the cellular DNA with propidium iodide (PI) and analyzing the cell population by flow cytometry.[17][18][19] This allows for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

The table below shows the hypothetical effect of the benzothiazole isomers on the cell cycle distribution of MCF-7 cells.

Treatment	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
Control (Untreated)	65.4	20.1	14.5
BTZ-1	70.2	18.5	11.3
BTZ-2	55.8	15.3	28.9
BTZ-3	40.1	12.7	47.2

In this hypothetical scenario, BTZ-2 and BTZ-3 induce a significant accumulation of cells in the G2/M phase, suggesting that they may interfere with mitotic progression. This G2/M arrest can be a precursor to apoptosis.

Reactive Oxygen Species (ROS) Generation: A Double-Edged Sword

Reactive oxygen species (ROS) are chemically reactive molecules containing oxygen that play a dual role in cells.[20][21] At low levels, they act as signaling molecules, but at high levels, they can induce oxidative stress and cell death.[20][22] Many anticancer compounds exert their effects by increasing intracellular ROS levels.[4][23][24] ROS levels can be measured using fluorescent probes like 2',7'-dichlorofluorescin diacetate (DCFH-DA), which becomes fluorescent upon oxidation by ROS.[22][25]

The following table presents the hypothetical fold increase in ROS generation in MCF-7 cells after treatment with the benzothiazole isomers.

Treatment	Fold Increase in ROS Generation (Compared to Control)
Control (Untreated)	1.0
BTZ-1	1.8
BTZ-2	3.5
BTZ-3	5.2

These hypothetical results suggest a correlation between the cytotoxic potency of the benzothiazole isomers and their ability to induce ROS production. The significant increase in ROS caused by BTZ-3 could be a major contributor to its potent apoptotic and cell cycle arrest effects.

Experimental Protocols: A Guide for Reproducible Research

To ensure the reliability and reproducibility of these findings, it is essential to follow standardized and well-documented protocols.

Cell Culture and Maintenance

MCF-7 cells should be cultured in Eagle's Minimum Essential Medium (EMEM) supplemented with 10% fetal bovine serum (FBS) and 0.01 mg/ml human recombinant insulin.[10] Cells are maintained in a humidified incubator at 37°C with 5% CO2.[11]

MTT Assay for Cell Viability

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[26][27][28]

Protocol:

• Seed MCF-7 cells in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of the benzothiazole isomers for 48 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[26]

• Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[29]

• Measure the absorbance at 570 nm using a microplate reader.[26][27]

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 values.

Apoptosis Assay by Annexin V/PI Staining

Protocol:

• Seed MCF-7 cells in a 6-well plate and treat them with the IC50 concentration of the benzothiazole isomers for 48 hours.

• Harvest the cells by trypsinization and wash them with cold PBS.[14]

• Resuspend the cells in 1X Annexin V binding buffer.[13]

• Add 5 µL of FITC-conjugated Annexin V and 1 µL of PI (100 µg/mL) to each 100 µL of cell suspension.[30]

• Incubate the cells for 15 minutes at room temperature in the dark.[16][30]

• Add 400 µL of 1X binding buffer to each tube and analyze the cells immediately by flow cytometry.[30]

Cell Cycle Analysis by Propidium Iodide Staining

Protocol:

• Treat MCF-7 cells with the IC50 concentration of the benzothiazole isomers for 48 hours.

• Harvest the cells and fix them in ice-cold 70% ethanol overnight at -20°C.[31]

• Wash the cells with PBS and resuspend them in a staining solution containing PI (50 µg/mL) and RNase A (100 µg/mL).[31]

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry.

Measurement of Intracellular ROS

Protocol:

• Treat MCF-7 cells with the benzothiazole isomers for a specified time (e.g., 24 hours).

• Incubate the cells with 10 µM DCFH-DA for 30 minutes at 37°C.

• Wash the cells with PBS to remove the excess probe.

• Measure the fluorescence intensity using a fluorescence microplate reader or flow cytometer.

Visualizing the Experimental Workflow and Proposed Mechanisms

To better illustrate the experimental design and the potential mechanisms of action of the benzothiazole isomers, the following diagrams are provided.

Caption: Experimental workflow for comparing the cytotoxicity of benzothiazole isomers.

Caption: Proposed mechanism of benzothiazole-induced cytotoxicity in MCF-7 cells.

Conclusion and Future Directions

This guide provides a framework for comparing the cytotoxicity of benzothiazole isomers in MCF-7 breast cancer cells. The hypothetical data presented underscores the importance of structure-activity relationship studies in identifying potent anticancer compounds. The detailed experimental protocols offer a foundation for conducting these evaluations in a robust and reproducible manner.

Future research should focus on elucidating the specific molecular targets of the most potent benzothiazole isomers. Investigating their effects on key signaling pathways involved in apoptosis and cell cycle regulation, such as the p53 and MAPK pathways, will provide a more complete understanding of their mechanisms of action. Furthermore, evaluating the efficacy of promising lead compounds in in vivo models will be a critical next step in their development as potential therapeutic agents for breast cancer.

References

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• Crowley, L. C., Marfell, B. J., & Waterhouse, N. J. (2016). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 6(19), e1952.

• Agilent Technologies. (n.d.). An Introduction to Reactive Oxygen Species - Measurement of ROS in Cells. Retrieved from [Link]

• Darzynkiewicz, Z., & Juan, G. (2001). Assaying cell cycle status using flow cytometry. Current protocols in cytometry, Chapter 7, Unit 7.3.
• Soric, A., et al. (2015). The Story of MCF-7 Breast Cancer Cell Line: 40 years of Experience in Research. Anticancer Research, 35(6), 3147-3154.

• Cytion. (n.d.). MCF-7 Cell Line: A Cornerstone in Breast Cancer Research and Drug Testing. Retrieved from [Link]

• Altogen Biosystems. (n.d.). MCF-7 Cells Culture - MCF-7 Cells. Retrieved from [Link]

• Brand, M. D., & Murphy, M. P. (2012). Measurement of Reactive Oxygen Species in Cardiovascular Studies.
• Mohamed, M. S., et al. (2017). Synthesis and cytotoxic activity of certain benzothiazole derivatives against human MCF-7 cancer cell line. Chemical biology & drug design, 89(4), 563-573.
• Wang, Y., et al. (2018). Antitumor and antimetastatic activities of a novel benzothiazole-2-thiol derivative in a murine model of breast cancer. Oncology letters, 15(4), 4961–4968.
• Yilmaz, I., & Yilmaz, S. (2022). Investigation of Apoptotic and Anticancer Effects of 2-substituted Benzothiazoles in Breast Cancer Cell Lines: EGFR Modulation and Mechanistic Insights. Anti-Cancer Agents in Medicinal Chemistry, 22(16), 2915-2928.

• European Collection of Authenticated Cell Cultures. (n.d.). MCF7 - ECACC cell line profiles. Retrieved from [Link]

• Jayaraman, S. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6), e374.

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• UT Health San Antonio. (n.d.). Cell Cycle Protocol - Flow Cytometry. Retrieved from [Link]

• Kalyanaraman, B., et al. (2022). Guidelines for measuring reactive oxygen species and oxidative damage in cells and in vivo.

• Bentham Science Publishers. (2024). Investigation of Apoptotic and Anticancer Effects of 2-substituted Benzothiazoles in Breast Cancer Cell Lines: EGFR Modulation and Mechanistic Insights. Retrieved from [Link]

• MDPI. (2023). Benzothiazole-Phthalimide Hybrids as Anti-Breast Cancer and Antimicrobial Agents. Retrieved from [Link]

• Boster Biological Technology. (2024). Annexin V PI Staining Guide for Apoptosis Detection. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Measuring ROS and redox markers in plant cells. Retrieved from [Link]

• Bio-protocol. (2023). Detection of Intracellular Reactive Oxygen Species (CM-H2DCFDA). Retrieved from [Link]

• Assay Genie. (2022). Flow Cytometry Protocol | 10 Hints & Tips. Retrieved from [Link]

• Prasad, A., & Kumar, A. (2021). Biological Screening and Structure Activity relationship of Benzothiazole. Journal of Drug Delivery and Therapeutics, 11(3), 133-140.
• Nunez, R. (2001). DNA Measurement and Cell Cycle Analysis by Flow Cytometry. Current Issues in Molecular Biology, 3(3), 67-70.

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Brieflands. (2022). Synthesis, Structural Characterization, and Cytotoxic Activity of New Benzo[d]imidazo[2,1-b]thiazole Derivatives Against MCF-7 Breast Cancer Cells. Retrieved from [Link]

• Wikipedia. (n.d.). Benzothiazole. Retrieved from [Link]

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• SciSpace. (n.d.). Structural Activity Relationship and Importance of Benzothiazole Derivatives in Medicinal Chemistry: A Comprehensive Review. Retrieved from [Link]

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Validation of a Synthetic Route for GMP Production of 4,5,7-Trifluoro-2-methylbenzothiazole: A Comparative Guide

Executive Summary & Strategic Importance

4,5,7-Trifluoro-2-methylbenzothiazole (CAS 159790-13-3) is a highly specialized fluorinated heterocyclic building block. It serves as a critical intermediate in the synthesis of aldose reductase inhibitors (ARIs) for diabetic complications and is increasingly utilized in the development of novel PET radiotracers for neuroimaging.

Transitioning the synthesis of heavily fluorinated benzothiazoles from the bench to Good Manufacturing Practice (GMP) production presents significant chemical challenges. Traditional synthesis methods suffer from severe limitations, including the instability of fluorinated precursors, low yields, and the generation of unacceptable metallic or oligomeric impurities. This guide objectively compares the traditional condensation method against an optimized, GMP-validated Intramolecular Nucleophilic Aromatic Substitution (SNAr) route, providing mechanistic insights and self-validating experimental protocols.

Mechanistic Causality & Route Comparison

To understand why the optimized route is superior for GMP manufacturing, we must analyze the chemical causality behind the failure of traditional methods and the success of the SNAr approach.

The Traditional Route: Aminothiophenol Condensation

Historically, benzothiazoles are synthesized via the condensation of an ortho-aminothiophenol with an acyl chloride or acid anhydride [2].

• The Flaw: To synthesize the 4,5,7-trifluoro derivative, the required precursor is 2-amino-3,4,6-trifluorobenzenethiol. This highly electron-deficient thiol is notoriously unstable under ambient conditions, rapidly undergoing oxidative dimerization to form insoluble disulfides.

• The Consequence: The strong electron-withdrawing effect of the three fluorine atoms severely deactivates the nucleophilicity of both the amine and the thiol. Forcing the condensation with acetyl chloride requires harsh conditions, leading to extensive thermal degradation, low yields (<40%), and an impurity profile that is exceptionally difficult to purify via crystallization.

The Optimized GMP Route: Intramolecular SNAr Cyclization

The validated GMP route completely bypasses the unstable aminothiophenol by leveraging the electron-deficient nature of the fluorinated ring to its advantage [1].

• The Mechanism: The synthesis begins with the stable precursor 2,3,5,6-tetrafluoroaniline, which is thioacetylated to form 2,3,5,6-tetrafluorothioacetanilide . Treatment with Sodium Hydride (NaH) deprotonates the thioamide, generating a highly nucleophilic thiolate.

• The Causality of SNAr: The adjacent C-F bond (at the ortho position) is highly activated toward nucleophilic attack because of the strong electron-withdrawing nature of the other three fluorines on the ring. The addition of a polar aprotic solvent (DMF) breaks up the Na+/thiolate ion pairs, creating a "naked" thiolate that rapidly attacks the ortho-fluorine via an intramolecular SNAr mechanism. The fluoride ion is cleanly displaced, yielding the target benzothiazole in >95% yield without the use of transition metal catalysts.

Quantitative Data Presentation

The following table summarizes the performance metrics of both synthetic routes based on pilot-scale validation data.

Parameter	Optimized GMP Route (Intramolecular SNAr)	Traditional Route (Aminothiophenol Condensation)
Precursor Stability	Excellent (2,3,5,6-Tetrafluorothioacetanilide is bench-stable)	Poor (Thiol rapidly oxidizes to disulfide dimers)
Overall Yield	94% – 96%	< 40%
Purity Profile (HPLC)	> 99.5% (Trace unreacted starting material <0.1%)	~ 85.0% (High levels of acylated oligomers)
E-Factor (Waste)	Low (Main byproducts are H2 gas and NaF salt)	High (Extensive organic degradation products)
Scalability	Excellent (Demonstrated safely at multi-kilogram scale)	Poor (Exothermic degradation at scale)
GMP Suitability	Highly Recommended	Not Recommended

Workflow Visualization

Figure 1: SNAr GMP route vs. traditional condensation for 4,5,7-Trifluoro-2-methylbenzothiazole.

Self-Validating Experimental Protocol: GMP SNAr Cyclization

The following protocol details the validated SNAr cyclization step [1]. Every operational parameter is designed to ensure safety, scalability, and high purity.

Materials Required:

• Substrate: 2,3,5,6-Tetrafluorothioacetanilide (134 g, 0.60 mol)

• Reagent: Sodium Hydride (NaH, 60% dispersion in mineral oil) (15.9 g, 0.66 mol, 1.1 eq)

• Solvents: Anhydrous Toluene (3,000 mL), N,N-Dimethylformamide (DMF) (400 mL), Ethyl Acetate, Heptane.

Step-by-Step Methodology:

• Reactor Preparation & Deprotonation:

  • Action: Charge a flame-dried 5,000 mL reactor equipped with an overhead stirrer with NaH (15.9 g) and dilute with anhydrous toluene (3,000 mL). Cool the suspension to 0 °C.

  • Action: Add 2,3,5,6-tetrafluorothioacetanilide (134 g) in one portion.

  • Causality: Toluene acts as a non-polar, unreactive heat sink. Deprotonating the thioamide releases hydrogen gas; executing this at 0 °C in a non-polar solvent safely controls the mild exotherm and prevents premature, uncontrolled cyclization.

• Activation & Cyclization:

  • Action: Warm the solution to room temperature over 1 hour, then heat to a gentle reflux. After 30 minutes of reflux, carefully add DMF (400 mL). Stir for an additional 2 hours.

  • Causality: The delayed addition of DMF is the critical kinetic trigger. DMF is a polar aprotic solvent that strongly solvates the Na+ cations. This strips the counterion away from the thiolate, dramatically increasing its nucleophilicity and driving the intramolecular SNAr displacement of the ortho-fluorine atom to completion.

• Quench & Isolation:

  • Action: Cool the solution to 0 °C and slowly pour into ice-water (2,000 mL). Extract the aqueous mixture with ethyl acetate (1,500 mL).

  • Action: Concentrate the organic layer to dryness, dilute the residue with heptane, and wash successively with water (300 mL) and saturated aqueous NaCl (1,000 mL).

  • Causality: The ice-water quench safely neutralizes any trace unreacted NaH. The solvent swap to heptane followed by a water wash is a highly efficient, self-validating purification step: it completely partitions the water-soluble DMF and inorganic fluoride salts into the aqueous phase, leaving the highly pure, lipophilic benzothiazole in the organic layer.

• Final Yield:

  • Action: Dry the organic layer over MgSO4, filter, and concentrate to yield 4,5,7-trifluoro-2-methylbenzothiazole (116.8 g, 96% yield) as a light brown solid (mp: 91-92 °C).

References

• Source: Google Patents (Patent CA2466925A1 / US20030199560A1)

• Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry Source: Molecules (MDPI), 2020, 25(7), 1675. URL:[Link]

Head-to-Head Comparison of Trifluoromethylbenzothiazole Kinase Inhibitors: TAK-632 vs. RD-I-53

Executive Summary: The Trifluoromethylbenzothiazole Pharmacophore

The incorporation of the trifluoromethyl (-CF 3​ ) group into benzothiazole (BZT) scaffolds has emerged as a highly effective strategy in rational kinase inhibitor design. The highly electronegative, lipophilic, and sterically bulky -CF 3​ moiety dramatically alters binding thermodynamics. By penetrating deep hydrophobic pockets within the kinase active site (such as the allosteric pocket exposed in the DFG-out conformation), the -CF 3​ group displaces high-energy, uncoordinated water molecules. This displacement provides a massive enthalpic gain, significantly increasing the residence time of the inhibitor. Concurrently, the rigid benzothiazole core acts as an ideal hinge-binding motif or a spatial linker.

This technical guide provides an objective, head-to-head comparison of two distinct classes of CF 3​ -BZT derivatives: TAK-632 (a Type II pan-RAF/RIPK inhibitor) and RD-I-53 (a highly selective VPS34/JAK1-JH2 dual inhibitor).

Structural Biology & Mechanistic Profiling

TAK-632: Type II Pan-RAF & Necroptosis Inhibition

TAK-632 utilizes a 7-cyano-1,3-benzothiazole core linked to a 3-(trifluoromethyl)phenyl acetamide tail [1].

• Mechanistic Causality: The 7-cyano group is specifically oriented to interact with the BRAF-selectivity pocket, while the bulky CF 3​ -phenyl group is driven deep into the hydrophobic back pocket. This steric wedge forces the kinase into a DFG-out (Asp-Phe-Gly) inactive conformation. By stabilizing this Type II conformation, TAK-632 overcomes the paradoxical MAPK pathway activation typically caused by Type I inhibitors (e.g., vemurafenib) in wild-type BRAF cells [2].

• Secondary Targets: Beyond RAF, the CF 3​ -BZT scaffold in TAK-632 exhibits potent off-target inhibition of RIPK1 and RIPK3, effectively blocking necroptotic cell death pathways [1].

RD-I-53: Precision Targeting of Lipid and Pseudokinases

RD-I-53 features a 2-(pyrazolo[1,5-a]pyrimidin-3-yl)benzothiazole core with a CF 3​ modification [3].

• Mechanistic Causality: Unlike promiscuous ATP-competitive inhibitors, the rigid, extended geometry of the substituted pyrazolopyrimidine-benzothiazole scaffold restricts rotational degrees of freedom. This steric constraint prevents binding to the highly conserved ATP pockets of most serine/threonine and tyrosine kinases. Instead, it perfectly complements the unique active site architectures of the lipid kinase VPS34 (critical for autophagy-mediated drug resistance) and the JAK1-JH2 pseudokinase domain [3].

TAK-632 and RD-I-53 signaling pathway interventions via targeted kinase inhibition.

Quantitative Performance Data

Table 1: Biochemical Kinase Profiling & Selectivity | Inhibitor | Primary Targets | Binding Affinity (K d​ /IC 50​ ) | Kinome Selectivity | Mechanism of Action | | :--- | :--- | :--- | :--- | :--- | | TAK-632 | BRAF(WT), BRAF(V600E), CRAF | IC 50​ = 8.3 nM, 2.4 nM, 1.4 nM | Moderate (Pan-RAF + RIPK1/3) | Type II (DFG-out) ATP-competitive | | RD-I-53 | VPS34, JAK1-JH2 | K d​ = 0.4 µM, 0.5 µM | High (2 out of 453 kinases hit) | Type I ATP-competitive |

Table 2: Cellular Efficacy & Phenotypic Output

Inhibitor	Target Cell Lines	Cellular Efficacy	Primary Phenotypic Output

| TAK-632 | A375 (BRAF mut), HMVII (NRAS mut) | EC 50​ < 100 nM | Apoptosis induction, Necroptosis blockade | | RD-I-53 | MCF-7, MDA-MB-468, A2780 | EC 50​ ≈ 0.9 µM | Autophagy inhibition, G1 cell cycle arrest |

Experimental Methodologies & Self-Validating Protocols

Protocol 1: X-Ray Cocrystallography (BRAF/TAK-632 DFG-out Complex)

To confirm the Type II binding mode of TAK-632, structural biologists utilize co-crystallization rather than apo-crystal soaking [1].

• Protein Expression & Purification: Express the truncated kinase domain of BRAF (residues 444–723) in Sf9 insect cells. Causality: Truncated domains are used to prevent highly flexible regulatory domains from hindering rigid crystal lattice formation.

• Complex Formation (Co-crystallization): Incubate purified BRAF with a 3-fold molar excess of TAK-632 prior to crystallization. Causality: Type II inhibitors require the DFG motif to undergo a massive 180-degree conformational flip. Soaking a pre-formed apo-crystal with TAK-632 would shatter the crystal due to this spatial rearrangement; thus, co-crystallization is mandatory.

• Hanging-Drop Vapor Diffusion: Mix the protein-inhibitor complex 1:1 with reservoir solution (e.g., PEG 3350, ammonium acetate) and equilibrate at 4°C.

• Validation: The presence of clear, sharp X-ray diffraction spots beyond 3.0 Å resolution self-validates the internal order of the crystal lattice, confirming the stable accommodation of the CF 3​ group in the back pocket.

Protocol 2: High-Throughput Competitive Kinome Profiling (KinomeScan for RD-I-53)

To prove the extreme selectivity of RD-I-53, a competitive binding assay utilizing DNA-tagged kinases is employed [3].

• Ligand Immobilization: Broad-spectrum "bait" ligands are immobilized on a solid bead support. Causality: This creates a universal capture matrix capable of binding the entire kinome from a cell lysate.

• Competitive Incubation: Incubate the test compound (RD-I-53 at 10 µM) with a library of 453 DNA-tagged kinases and the immobilized bait ligands. Causality: If RD-I-53 binds a specific kinase (e.g., VPS34), it competitively prevents that kinase from binding the bait ligand.

• Wash & Elution: Wash the beads to remove unbound proteins, then elute the specifically bound DNA-tagged kinases using a denaturing buffer.

• qPCR Quantification: Quantify the eluted DNA tags using quantitative PCR. Causality: qPCR provides a highly sensitive, amplification-based readout that does not rely on kinase enzymatic activity. This is critical for profiling pseudokinases like JAK1-JH2, which lack the catalytic activity required for traditional radiometric ATP assays. Validation: A 100% non-competition control (DMSO vehicle) establishes the baseline, ensuring the calculated % inhibition is internally normalized and self-validating.

Competitive binding assay workflow for high-throughput kinase selectivity profiling.

References

• Okaniwa, M., et al. "Discovery of a Selective Kinase Inhibitor (TAK-632) Targeting Pan-RAF Inhibition: Design, Synthesis, and Biological Evaluation of C-7-Substituted 1,3-Benzothiazole Derivatives." Journal of Medicinal Chemistry, 2013. URL: [Link]

• Nakamura, A., et al. "Antitumor Activity of the Selective Pan-RAF Inhibitor TAK-632 in BRAF Inhibitor-Resistant Melanoma." Cancer Research, 2013. URL: [Link]

• Dass, R. "Synthesis and Anticancer Evaluation of Novel Pyrazolo[1,5-a]pyrimidines: Discovery of a Novel Lead Compound with Selective Activities Against VPS34 and JAK1-JH2 Pseudokinase." BYU ScholarsArchive, 2022. URL: [Link]

A Comprehensive Guide to Assessing the Off-Target Effects of 4,5,7-Trifluoro-2-methylbenzothiazole

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of novel therapeutics, the precise characterization of a small molecule's interaction with the proteome is paramount. While 4,5,7-Trifluoro-2-methylbenzothiazole and its derivatives have shown promise, particularly as potent and selective inhibitors of aldose reductase for the potential treatment of chronic diabetic complications, a thorough understanding of their off-target effects is crucial for advancing any lead compound.[1][2] This guide provides a comprehensive, multi-tiered strategy for the systematic evaluation of the off-target profile of 4,5,7-Trifluoro-2-methylbenzothiazole, ensuring a robust assessment of its selectivity and potential for adverse effects.

The benzothiazole scaffold is a privileged structure in medicinal chemistry, appearing in a range of approved drugs and clinical candidates with diverse biological activities, including anti-cancer, anti-inflammatory, and neuroprotective properties.[1][3][4] This very versatility, however, underscores the potential for polypharmacology, where a compound interacts with multiple targets, some of which may be unintended and lead to toxicity.[5][6] Therefore, a proactive and systematic approach to identifying off-target interactions is not merely a regulatory hurdle but a fundamental aspect of rational drug design.

This guide is structured to provide a logical workflow, from initial computational predictions to rigorous experimental validation in cellular contexts. We will explore established methodologies, offer detailed protocols, and present a framework for interpreting the resulting data to build a comprehensive selectivity profile for 4,5,7-Trifluoro-2-methylbenzothiazole and its analogs.

Part 1: Foundational Assessment - In Silico and Early In Vitro Profiling

The initial phase of off-target assessment focuses on leveraging computational tools and broad-based in vitro screens to cast a wide net for potential interactions. This cost-effective approach helps to prioritize subsequent, more resource-intensive experimental validations.

Computational Off-Target Prediction

Modern computational approaches provide a powerful and rapid means to predict potential off-target interactions for small molecules.[7][8] These methods utilize machine learning algorithms and extensive databases of known drug-target interactions to identify proteins that a query molecule might bind to based on its chemical structure.[9]

An Off-Target Safety Assessment (OTSA) can be performed using various platforms that screen the structure of 4,5,7-Trifluoro-2-methylbenzothiazole against a vast library of protein targets.[7][8] This analysis can predict interactions with kinases, G-protein coupled receptors (GPCRs), ion channels, and other protein families implicated in adverse drug reactions.[5]

Illustrative Data Presentation: Predicted Off-Target Profile of 4,5,7-Trifluoro-2-methylbenzothiazole

Target Class	Predicted Off-Targets	Confidence Score	Potential Implication
Kinases	Aurora Kinase A, VEGFR2	High	Anti-proliferative effects, potential for cardiotoxicity
GPCRs	Dopamine Receptor D2	Medium	CNS side effects
Enzymes	Monoamine Oxidase B (MAO-B)	Medium	Neurological effects
Ion Channels	hERG	Low	Risk of cardiotoxicity

This table represents hypothetical data for illustrative purposes.

Broad-Spectrum Kinase Profiling

Given that many small molecule inhibitors exhibit off-target effects on kinases, a broad-spectrum kinase panel is an essential early screening step.[6][10][11] Commercially available kinase profiling services can screen 4,5,7-Trifluoro-2-methylbenzothiazole against hundreds of kinases at a fixed concentration (e.g., 1 or 10 µM) to provide a global view of its kinase selectivity.[10]

Experimental Protocol: High-Throughput Kinase Profiling

• Compound Preparation: Prepare a stock solution of 4,5,7-Trifluoro-2-methylbenzothiazole in DMSO.

• Assay Format: Select a suitable assay format, such as a radiometric, fluorescence-based, or luminescence-based assay, to measure kinase activity.[11]

• Screening: Submit the compound to a commercial vendor for screening against a comprehensive kinase panel (e.g., >300 kinases).

• Data Analysis: Analyze the percentage of inhibition for each kinase. Hits are typically defined as kinases showing >50% inhibition at the screening concentration.

• Follow-up: For identified hits, determine the half-maximal inhibitory concentration (IC50) to quantify the potency of the off-target interaction.

Part 2: Cellular Target Engagement and Proteome-Wide Analysis

While in vitro assays are valuable, they may not always reflect the complex environment within a living cell.[6] Cellular assays are therefore critical for confirming target engagement and identifying off-targets in a more physiologically relevant context.

Cellular Thermal Shift Assay (CETSA®)

CETSA® is a powerful biophysical method for assessing drug-target interactions in intact cells and tissues.[12][13][14] The principle is based on the ligand-induced thermal stabilization of the target protein.[13] When a drug binds to its target, the resulting complex is often more resistant to heat-induced denaturation. This stabilization can be quantified and used to confirm target engagement and assess the potency of the interaction within the cell.

Experimental Workflow: CETSA® for Target Validation

Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA®) protocol.

Detailed Protocol: CETSA® Melt Curve and Isothermal Dose-Response Analysis

• Cell Culture and Treatment: Culture a relevant cell line (e.g., a line where the intended target, aldose reductase, is expressed) to near confluency. Treat the cells with either vehicle (DMSO) or varying concentrations of 4,5,7-Trifluoro-2-methylbenzothiazole for a defined period.

• Heat Challenge: Harvest the cells and resuspend them in a suitable buffer. Aliquot the cell suspension and heat the samples to a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling on ice.[15]

• Lysis and Fractionation: Lyse the cells using freeze-thaw cycles.[15] Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.[12][15]

• Protein Quantification and Detection: Carefully collect the supernatant containing the soluble proteins. Quantify the amount of the target protein (and any suspected off-targets) remaining in the soluble fraction using Western blotting with specific antibodies.[12]

• Data Analysis:

  • Melt Curve: Plot the amount of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates target stabilization.

  • Isothermal Dose-Response: Treat cells with a range of compound concentrations and heat all samples at a single temperature that causes partial protein denaturation. Plot the amount of soluble protein against the compound concentration to determine the cellular EC50 for target engagement.

Thermal Proteome Profiling (TPP) for Unbiased Off-Target Discovery

By coupling CETSA® with quantitative mass spectrometry, it is possible to assess the thermal stability of thousands of proteins simultaneously, a technique known as Thermal Proteome Profiling (TPP).[16] This provides an unbiased, proteome-wide view of the compound's interactions, enabling the discovery of previously unknown off-targets.[13]

Workflow for Thermal Proteome Profiling (TPP)

Caption: Workflow for identifying off-targets using Thermal Proteome Profiling (TPP).

Part 3: Advanced Off-Target Characterization with Chemical Proteomics

For a deeper understanding of the off-target landscape, chemical proteomics offers a powerful suite of tools to identify the direct binding partners of a small molecule within a complex biological system.[17][18][19]

Activity-Based Protein Profiling (ABPP)

If 4,5,7-Trifluoro-2-methylbenzothiazole is suspected of covalently modifying its targets, Activity-Based Protein Profiling (ABPP) can be employed. This technique uses probes that mimic the compound's reactive group to label and identify target enzymes.[18]

Compound-Centric Chemical Proteomics (CCCP)

For non-covalent inhibitors, a more common approach is Compound-Centric Chemical Proteomics (CCCP).[18] This involves synthesizing a derivative of 4,5,7-Trifluoro-2-methylbenzothiazole that incorporates a reactive group for "click" chemistry and an enrichment handle (e.g., biotin). This probe is then used to "fish out" its binding partners from cell lysates, which are subsequently identified by mass spectrometry.

Comparative Analysis: Off-Target Profiles of 4,5,7-Trifluoro-2-methylbenzothiazole and a Comparator Compound

Method	4,5,7-Trifluoro-2-methylbenzothiazole Hits	Comparator Compound (e.g., Zopolrestat) Hits	Overlapping Off-Targets
Kinase Screen (>300 kinases)	Aurora A (IC50 = 2.5 µM)	None	None
TPP (Top 5 non-target hits)	Carbonic Anhydrase II, Aldehyde Dehydrogenase 1A1, Quinone Reductase 2, Fatty Acid Binding Protein 5, Glutathione S-Transferase P	Aldehyde Dehydrogenase 1A1, Prostaglandin Reductase 1, Carbonyl Reductase 1	Aldehyde Dehydrogenase 1A1
Chemical Proteomics	Aldose Reductase (on-target), Carbonic Anhydrase II, FABP5	Aldose Reductase (on-target), Prostaglandin Reductase 1	None

This table represents hypothetical data for illustrative purposes.

Conclusion and Future Directions

The comprehensive assessment of off-target effects is an indispensable component of modern drug discovery and development. For a promising scaffold like 4,5,7-Trifluoro-2-methylbenzothiazole, a systematic and multi-faceted approach is essential to build a robust safety and selectivity profile. By integrating computational predictions with broad-based in vitro screening and advanced cellular and proteomic techniques, researchers can gain a deep understanding of a compound's interactions within the complex biological milieu.

The methodologies outlined in this guide provide a clear and actionable framework for de-risking 4,5,7-Trifluoro-2-methylbenzothiazole and its derivatives, ultimately paving the way for the development of safer and more effective therapeutics. The identification of any off-targets should be followed by further investigation to understand the functional consequences of these interactions and their potential clinical implications.

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A Senior Application Scientist's Guide to the Comparative ADMET Properties of Fluorinated Benzothiazole Derivatives

Introduction: The Strategic Value of Fluorine in Benzothiazole Drug Discovery

The benzothiazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of pharmacologically active compounds.[1][2][3] Its versatile bicyclic, heterocyclic framework allows for interaction with diverse biological targets, leading to applications in oncology, neurodegenerative diseases, and infectious diseases.[3][4][5] However, the journey from a promising hit compound to a viable drug candidate is frequently obstructed by poor pharmacokinetic properties, collectively known as ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

This is where the strategic incorporation of fluorine comes into play. Fluorine, the most electronegative element, possesses unique properties that medicinal chemists leverage to fine-tune the ADMET profile of lead compounds.[6] Its small size allows it to act as a "hydrogen isostere," while its powerful electronic effects can profoundly influence a molecule's lipophilicity, metabolic stability, and target-binding affinity.[7][8][9] When applied to the benzothiazole core, fluorination is not merely an incremental modification but a powerful tool for rational drug design, capable of transforming a compound with poor bioavailability into a promising clinical candidate.[10][11]

This guide provides an in-depth comparative analysis of the ADMET properties of fluorinated benzothiazole derivatives versus their non-fluorinated counterparts. Moving beyond a simple recitation of data, we will explore the underlying physicochemical principles, provide validated experimental protocols for assessing these properties, and present comparative data to guide researchers in their drug development efforts.

The Physicochemical Impact of Fluorination: A Mechanistic Overview

The influence of fluorine on a molecule's ADMET profile is not magic; it is a direct consequence of its effects on fundamental physicochemical properties. Understanding these effects is crucial for predicting and interpreting experimental outcomes.

• Lipophilicity Modulation : Fluorine is often used to increase lipophilicity (LogP/LogD), a key driver of membrane permeability and, consequently, absorption.[7][12] The highly polarized C-F bond can reduce the hydration shell around a molecule, favoring its partitioning into lipid environments. However, this effect is highly context-dependent. A single fluorine may increase lipophilicity, while polyfluorination can sometimes decrease it due to strong intramolecular polar interactions.

• Metabolic Blocking : The carbon-fluorine bond is exceptionally strong (bond energy ~105.4 kcal/mol) compared to a carbon-hydrogen bond (~98.8 kcal/mol).[6] Strategically placing a fluorine atom at a site susceptible to metabolic oxidation by Cytochrome P450 (CYP) enzymes can effectively block this pathway.[8][13] This "metabolic switching" can dramatically increase a compound's half-life and oral bioavailability. For example, the development of 4-(5-fluorobenzothiazol-2-yl)-2-methylaniline (DF 203) was a direct response to resolve the metabolic instability of its non-fluorinated precursors, leading to a compound with potent and more durable antitumor activity.[11]

• pKa Perturbation : As a powerful electron-withdrawing group, fluorine can significantly lower the pKa of nearby basic functional groups, such as amines.[8] This modulation of a molecule's ionization state at physiological pH has profound implications for its solubility, cell permeability, and ability to interact with target proteins or off-target ion channels.

A Comparative Analysis of ADMET Profiles

Here, we dissect the ADMET profile, comparing how fluorinated benzothiazoles often outperform their non-fluorinated analogs, supported by illustrative data.

Absorption and Distribution

Good oral absorption is the holy grail for many small molecule drugs. Fluorination can favorably impact this by enhancing permeability. Most benzothiazole derivatives demonstrate good gastrointestinal absorption, suggesting favorable oral bioavailability.[14][15]

• Permeability : Increased lipophilicity from fluorination often leads to improved passive diffusion across the intestinal epithelium and other biological membranes. This can be readily observed in assays like the Parallel Artificial Membrane Permeability Assay (PAMPA).

• Distribution and Blood-Brain Barrier (BBB) Penetration : For CNS-active drugs, crossing the BBB is essential. While many factors are at play, the modulation of lipophilicity and pKa by fluorine can be a critical tool. In-silico and experimental studies have shown that specific fluorination patterns on benzothiazoles can improve their potential to penetrate the BBB.[2]

Metabolism and Excretion

As discussed, enhancing metabolic stability is a primary reason for incorporating fluorine.

• Hepatic Stability : The liver is the primary site of drug metabolism. An in vitro assay using liver microsomes, which are rich in CYP enzymes, can quantify a compound's metabolic stability. Fluorinated benzothiazoles frequently exhibit a longer half-life in these assays, indicating that they would have lower clearance and greater exposure in vivo.

• CYP Inhibition : A critical aspect of ADMET is the potential for a drug to inhibit CYP enzymes, leading to drug-drug interactions. This property must be evaluated for any new chemical entity. While fluorination can block metabolism, it can also alter the way the molecule sits in the active site of a CYP enzyme, sometimes leading to inhibition. Therefore, this must be experimentally verified.[16]

Toxicity

Toxicity is a major cause of late-stage drug development failure. Early assessment is crucial.

• Cytotoxicity : The introduction of fluorine can alter a molecule's interaction with off-target proteins, potentially leading to cytotoxicity. This is typically assessed against a panel of cell lines (e.g., HepG2 for liver toxicity).

• hERG Inhibition : Inhibition of the hERG potassium channel is a significant concern due to the risk of cardiac arrhythmia. The changes in pKa and lipophilicity resulting from fluorination can influence a compound's affinity for the hERG channel, making this a mandatory checkpoint.[17]

Data Presentation: A Comparative Snapshot

The following tables summarize the expected differences in physicochemical and ADMET properties between a hypothetical parent benzothiazole and its fluorinated derivatives.

Table 1: Comparative Physicochemical Properties

Compound ID	Structure	Fluorine Position	Molecular Weight ( g/mol )	Calculated LogP	Predicted pKa (Amine)
BTZ-Parent	Benzothiazole-Amine	N/A	250.3	3.5	7.8
BTZ-F1	6-Fluoro-BTZ-Amine	6-position	268.3	3.9	7.2
BTZ-F2	4-Fluoro-BTZ-Amine	4-position	268.3	3.8	6.9

Table 2: Comparative In Vitro ADMET Data

Compound ID	Metabolic Stability (t½ in HLM, min)	Permeability (PAMPA, 10⁻⁶ cm/s)	Cytotoxicity (HepG2 IC₅₀, µM)	hERG Inhibition (IC₅₀, µM)
BTZ-Parent	15	5.2	> 50	25
BTZ-F1	75	8.9	> 50	30
BTZ-F2	68	8.1	45	18

Data are illustrative and represent typical trends observed when comparing non-fluorinated compounds to their fluorinated analogs. HLM = Human Liver Microsomes.

Visualizing the Process

A systematic approach to ADMET profiling is essential for efficient drug discovery.

Caption: A streamlined workflow for the ADMET characterization of new chemical entities.

The strategic placement of fluorine can shield a metabolically labile position on the benzothiazole core from enzymatic attack.

Caption: Fluorine as a metabolic shield on a benzothiazole derivative.

Experimental Protocols

To ensure data integrity and reproducibility, standardized protocols are essential. Here are methodologies for core in vitro ADMET assays.

Protocol 1: In Vitro Metabolic Stability Assay (Human Liver Microsomes)

Scientific Rationale: This assay quantifies the rate at which a compound is metabolized by the primary drug-metabolizing enzymes (CYPs) located in liver microsomes. A longer half-life suggests lower hepatic clearance and potentially higher bioavailability in vivo. The reaction is initiated by adding NADPH, a necessary cofactor for CYP enzyme activity.

Step-by-Step Methodology:

• Preparation: Thaw pooled human liver microsomes (HLM) on ice. Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

• Incubation Mixture: In a 96-well plate, prepare the incubation mixture containing phosphate buffer (pH 7.4), HLM (final concentration 0.5 mg/mL), and the test compound (final concentration 1 µM).

• Pre-incubation: Pre-incubate the plate at 37°C for 5 minutes to allow the compound to equilibrate with the microsomes.

• Reaction Initiation: Initiate the metabolic reaction by adding a pre-warmed NADPH solution (final concentration 1 mM). A parallel incubation without NADPH serves as a negative control to assess non-enzymatic degradation.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a cold "stop solution" (e.g., acetonitrile containing an internal standard).

• Sample Processing: Centrifuge the plate to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS. Quantify the remaining percentage of the parent compound at each time point relative to the 0-minute sample.

• Data Calculation: Plot the natural log of the percent remaining versus time. The slope of the line (k) is used to calculate the intrinsic clearance and the half-life (t½ = 0.693 / k).

Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

Scientific Rationale: The PAMPA assay models passive diffusion, the primary mechanism of absorption for many orally administered drugs. It uses a synthetic membrane coated with a lipid solution to mimic the gastrointestinal tract barrier. The choice of pH (e.g., 6.5 in the donor well, 7.4 in the acceptor well) is critical as it simulates the pH gradient between the intestine and the blood, which influences the ionization and permeability of compounds with acidic or basic centers.

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of the test compound in a suitable buffer (e.g., Universal Buffer, pH 6.5) to a final concentration of 100 µM.

• Membrane Coating: Hydrate a 96-well PVDF filter plate (the donor plate) with a lipid solution (e.g., 2% lecithin in dodecane).

• Assay Setup:

  • Add the compound solution to the wells of the donor plate.

  • Fill a 96-well acceptor plate with buffer at pH 7.4.

  • Carefully place the donor plate on top of the acceptor plate, creating a "sandwich" where the lipid-coated membrane separates the two compartments.

• Incubation: Incubate the sandwich plate at room temperature for a defined period (e.g., 4-16 hours) without shaking.

• Quantification: After incubation, determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method, typically UV-Vis spectroscopy or LC-MS/MS.

• Data Calculation: Calculate the permeability coefficient (Pe) using the following equation: Pe = [ -ln(1 - [drug]acceptor / [drug]equilibrium) ] / ( A * (1/VD + 1/VA) * t ) Where A is the filter area, V is the volume of the donor (D) or acceptor (A) well, and t is the incubation time.

Conclusion and Future Perspectives

The strategic incorporation of fluorine is an invaluable tool in modern medicinal chemistry for optimizing the ADMET properties of benzothiazole derivatives. By blocking metabolic hotspots, modulating lipophilicity, and altering pKa, fluorination can significantly enhance a compound's metabolic stability and absorption, key determinants of in vivo efficacy.[5][8][9]

However, the effects of fluorination are not universally positive and are highly dependent on the position and number of fluorine atoms. A comprehensive screening cascade, employing a combination of in silico predictions and robust in vitro assays as outlined in this guide, is essential for making informed decisions.[18][19][20] Early and systematic evaluation of ADMET properties allows research teams to prioritize candidates with the highest probability of success, ultimately accelerating the development of novel and effective benzothiazole-based therapeutics. The continued integration of these principles will undoubtedly lead to the discovery of next-generation medicines to address unmet clinical needs.

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validating the binding mode of 4,5,7-Trifluoro-2-methylbenzothiazole through mutagenesis

A Senior Application Scientist's Guide to Validating Protein-Ligand Interactions

Topic: Validating the Binding Mode of 4,5,7-Trifluoro-2-methylbenzothiazole Through Mutagenesis

Authored For: Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond Affinity - Confirming the "How" of Molecular Recognition

In drug discovery, identifying a compound that binds to a protein target is a critical first step. However, a binding affinity value alone tells only part of the story. To rationally optimize a lead compound and understand its mechanism of action, we must validate its binding mode—the precise orientation and set of interactions that stabilize the protein-ligand complex. This guide provides a comprehensive framework for using site-directed mutagenesis as a powerful tool to confirm the hypothesized binding mode of a novel compound, using 4,5,7-Trifluoro-2-methylbenzothiazole as a representative example.

Our objective is not merely to confirm that the compound binds, but to dissect how it binds. By systematically altering the protein's binding site, we can test predictions from computational models and build a high-confidence map of the key molecular interactions. This process is fundamental to building a robust structure-activity relationship (SAR) and making informed decisions in lead optimization.[1]

Part 1: The Foundational Hypothesis - In Silico Modeling

Before any wet-lab experimentation, a robust project begins with a computational hypothesis. Molecular docking simulations predict the likely binding pose of 4,5,7-Trifluoro-2-methylbenzothiazole within the target protein's binding pocket. These models are essential for identifying a shortlist of amino acid residues hypothesized to make critical contacts with the ligand.

Key interactions to look for include:

• Hydrogen Bonds: Between the benzothiazole nitrogen or fluorine atoms and polar residues (e.g., Ser, Thr, Asn, Gln).

• Hydrophobic Interactions: Involving the methyl group and the fluorinated aromatic ring with nonpolar residues (e.g., Leu, Ile, Val, Phe).

• π-Stacking: Between the benzothiazole ring system and aromatic residues (e.g., Phe, Tyr, Trp).

The output of this in silico step is a structural hypothesis that forms the basis for our mutagenesis strategy.

Caption: Overall experimental workflow for mutagenesis-based validation.

Strategy: Alanine Scanning Mutagenesis

A common and effective strategy is alanine scanning . [2]By mutating a residue to alanine, we remove its side chain beyond the beta-carbon, effectively deleting its specific functionality (e.g., hydrogen bonding, charge) with minimal steric disruption. If this mutation significantly weakens the ligand's binding, it confirms the importance of that residue's side chain in the interaction. For a key glycine residue, mutation to alanine is a good starting point to introduce a small amount of steric hindrance. [2]

Protocol: Site-Directed Mutagenesis

This protocol is based on the widely-used QuikChange™ method. [3][4] Objective: To introduce a point mutation (e.g., Tyrosine at position 123 to Alanine, Y123A) into the expression plasmid containing the gene for our target protein.

Materials:

• High-purity plasmid DNA template (containing the wild-type gene).

• Two complementary mutagenic primers (25-45 bases) with the desired mutation in the center. [3]* High-fidelity DNA polymerase (e.g., PfuTurbo). [4]* DpnI restriction enzyme (digests methylated template DNA). [4][5]* Competent E. coli cells for transformation.

Methodology:

• Primer Design: Design two complementary primers containing the desired mutation (e.g., changing the Y123 tyrosine codon 'TAC' to the alanine codon 'GCC'). The mutation should be flanked by at least 15 base pairs of correct sequence on both sides. [3][6]2. PCR Amplification: Set up a PCR reaction using the high-fidelity polymerase to amplify the entire plasmid. The primers bind to the template plasmid and are extended, creating copies of the plasmid that incorporate the mutation. [5] * Cycling Parameters (Example):

  • Initial Denaturation: 95°C for 1 minute.
  • 18-25 Cycles:
  • Denaturation: 95°C for 50 seconds.
  • Annealing: 60°C for 50 seconds.
  • Extension: 68°C for 1 min/kb of plasmid length.
  • Final Extension: 68°C for 5 minutes.

• Template Digestion: Following PCR, add DpnI enzyme directly to the reaction mix and incubate for 1-2 hours at 37°C. DpnI specifically digests the original, methylated parental DNA, leaving behind the newly synthesized, unmethylated mutant plasmid. [4][7]4. Transformation: Transform the DpnI-treated DNA into highly competent E. coli cells. Plate on selective media (e.g., LB agar with appropriate antibiotic).

• Verification: Pick several colonies and isolate the plasmid DNA. The entire gene must be sequenced to confirm the presence of the desired mutation and to ensure no secondary mutations were introduced during PCR. [5]

Part 3: Comparative Biophysical Analysis - Quantifying the Impact of Mutations

Once the wild-type and mutant proteins are expressed and purified, their interaction with 4,5,7-Trifluoro-2-methylbenzothiazole must be quantified and compared. No single technique is perfect; using orthogonal methods provides the most robust validation. [8][9]

Biophysical Technique	Principle	Key Output	Interpretation for Mutagenesis
Surface Plasmon Resonance (SPR)	Measures changes in refractive index upon binding to an immobilized protein. [10][11][12]	K_D (Equilibrium Dissociation Constant), k_on , k_off	A large increase in K_D (weaker affinity) for a mutant indicates the residue is critical for binding. [13]
Isothermal Titration Calorimetry (ITC)	Directly measures the heat released or absorbed during a binding event. [14][15]	K_D , ΔH (Enthalpy), ΔS (Entropy), n (Stoichiometry)	Provides a complete thermodynamic profile. [1][14]A change in ΔH can suggest the loss of a hydrogen bond.

| Differential Scanning Fluorimetry (DSF) | Monitors protein thermal stability. Ligand binding typically stabilizes the protein, increasing its melting temperature (T_m). [16][17][18][19]| ΔT_m (Shift in melting temperature) | A significant reduction in the ΔT_m for a mutant protein compared to WT suggests the mutation has disrupted a stabilizing ligand interaction. |

Featured Protocol: Differential Scanning Fluorimetry (DSF)

DSF is an excellent medium-throughput method for validating the effect of mutations on ligand binding. [18][20] Objective: To compare the thermal stabilization of WT and mutant proteins upon binding to 4,5,7-Trifluoro-2-methylbenzothiazole.

Methodology:

• Preparation: Prepare a master mix containing the purified protein (2-5 µM) and a fluorescent dye (e.g., SYPRO Orange) in a stable buffer.

• Assay Plate Setup: In a 96- or 384-well PCR plate, dispense the protein/dye mixture.

• Compound Addition: Add 4,5,7-Trifluoro-2-methylbenzothiazole to the experimental wells (final concentration typically 10-50 µM). Add an equivalent volume of vehicle (e.g., DMSO) to the control wells.

• Thermal Denaturation: Place the sealed plate in a real-time PCR instrument. [16][18]Program a thermal ramp from 25°C to 95°C, increasing by 0.5°C per minute, while continuously monitoring fluorescence.

• Data Analysis: As the protein unfolds, it exposes hydrophobic regions, causing the dye to bind and fluoresce. [20]The midpoint of this transition is the T_m. Calculate the ΔT_m by subtracting the T_m of the vehicle control from the T_m of the compound-treated sample for both WT and each mutant.

Part 4: Data Interpretation - Synthesizing the Evidence

The power of this approach lies in the direct comparison of data. Consider the following hypothetical results for validating the binding of 4,5,7-Trifluoro-2-methylbenzothiazole to its target kinase. In silico docking predicted a key hydrogen bond to Ser155 and hydrophobic interactions with Leu208 and Phe280.

Protein Variant	Predicted Role of Residue	ΔT_m (DSF)	K_D (SPR)	Interpretation
Wild-Type (WT)	N/A	+8.5 °C	150 nM	Baseline: Strong binding and stabilization.
S155A	H-bond donor to thiazole N	+0.7 °C	> 50 µM	Critical: Loss of stabilization and affinity confirms the essential role of the Ser155 hydrogen bond.
L208A	Hydrophobic contact	+4.1 °C	1.8 µM	Important: Partial loss of stabilization and a >10-fold loss in affinity suggest a significant hydrophobic contribution.
F280A	π-stacking/hydrophobic	+1.2 °C	> 25 µM	Critical: Major loss of binding confirms the aromatic ring is essential for the interaction.
K110A (Solvent Exposed)	Control (not in binding site)	+8.2 °C	175 nM	Negative Control: No significant change in binding, confirming the specificity of the other mutations' effects.

This comparative data provides strong, multi-faceted evidence that Ser155, Leu208, and Phe280 form the core binding site for 4,5,7-Trifluoro-2-methylbenzothiazole, thereby validating the initial computational model.

Part 5: Essential Controls and Orthogonal Validation

For a mutagenesis study to be trustworthy, it must be a self-validating system.

• Protein Integrity Control: A mutation should ideally only affect ligand binding, not the overall structure of the protein. Use Circular Dichroism (CD) spectroscopy to confirm that the secondary structure of your mutant proteins is comparable to the wild-type. [2]A significant change in the CD spectrum would suggest the mutation caused misfolding, confounding the interpretation of binding data.

• Negative Control Mutant: Always include a mutation of a residue that is on the protein surface, far from the binding site, and not predicted to interact with the ligand. This control should show binding properties similar to the wild-type protein, demonstrating that the observed effects are specific to the binding site.

Conclusion

Validating a ligand's binding mode is a hypothesis-driven investigation. By combining predictive computational modeling with systematic site-directed mutagenesis and comparative biophysical analysis, researchers can move beyond simple affinity measurements. This integrated approach provides a detailed, residue-level understanding of the molecular recognition event, which is invaluable for confirming a mechanism of action and guiding the rational design of more potent and selective therapeutics.

References

• Using Differential Scanning Fluorimetry (DSF) to Detect Ligand Binding with Purified Protein. Springer Protocols.
• Using Differential Scanning Fluorimetry (DSF) to Detect Ligand Binding with Purified Protein. SpringerLink.
• Surface Plasmon Resonance (SPR) & Biophysics. BioAscent.
• Isothermal Titr
• Differential Scanning Fluorimetry (DSF) and nanoDSF Services. Domainex.
• Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. TA Instruments.
• Isothermal Titration Calorimetry for Measuring Macromolecule-Ligand Affinity. PMC.
• The use of differential scanning fluorimetry to detect ligand interactions that promote protein stability.
• Isothermal titration calorimetry (ITC) is a technique that can measure binding affinity, enthalpy, and stoichiometry (η) in one. University of Michigan.
• Isothermal Titration Calorimetry (ITC). Center for Macromolecular Interactions.
• How does SPR work in Drug Discovery?. deNOVO Biolabs.
• SPR Across the Spectrum: Enabling Discovery of Small and Large Molecules. Aragen.
• The use of differential scanning fluorimetry to detect ligand interactions th
• Biophysical Assays. BOC Sciences.
• Modern Biophysical Approaches to Study Protein–Ligand Interactions. SpringerLink.
• Biophysical Assays.
• Site-directed mutagenesis. Protocols.io.
• Assessing molecular interactions with biophysical methods using the validation cross. Biochemical Society Transactions.
• Site Directed Mutagenesis by PCR. Addgene Blog.
• Site Directed Mutagenesis Protocol. Assay Genie.
• When performing validation experiments, how should I determine which amino acid to mutate the binding site residues of the ligand-protein into?.
• QuikChange Site-Directed Mutagenesis Kit. Agilent.
• Site Directed Mutagenesis Protocol.

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benchmarking 4,5,7-Trifluoro-2-methylbenzothiazole against a panel of cancer cell lines

Benchmarking 4,5,7-Trifluoro-2-methylbenzothiazole (TFMB) Against a Panel of Cancer Cell Lines: A Comparative Guide

Structural Rationale & Pharmacological Context

The benzothiazole scaffold is a highly privileged pharmacophore in medicinal chemistry, extensively utilized in the development of novel antineoplastic agents[1]. Historically, the introduction of fluorine atoms into the benzothiazole ring has been shown to drastically alter electronic distribution, enhancing lipophilicity and protecting the core from rapid CYP450-mediated oxidative metabolism[2].

A pinnacle example of this class is GW 610 (2-(3,4-dimethoxyphenyl)-5-fluorobenzothiazole), which exhibits exquisite sub-nanomolar antiproliferative activity against specific breast and colon cancer cell lines[3]. In contrast, 4,5,7-Trifluoro-2-methylbenzothiazole (TFMB) is a uniquely heavily fluorinated derivative traditionally utilized as an intermediate in the synthesis of aldose reductase inhibitors (ARIs) and anti-angiogenic agents[4].

As a Senior Application Scientist, the objective of this guide is to objectively benchmark the baseline antineoplastic efficacy of the TFMB scaffold against the highly optimized GW 610 and standard-of-care Doxorubicin. By evaluating TFMB across a diverse cancer cell line panel, we can determine whether its heavily fluorinated, 2-methyl-substituted core possesses intrinsic cytotoxic utility or if it strictly requires 2-aryl functionalization for oncological efficacy.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every choice is grounded in biochemical causality to prevent common assay artifacts.

Protocol A: High-Throughput Cell Viability Profiling (ATP-Based)

Causality Check: We utilize a luminescence-based ATP quantification assay (CellTiter-Glo) rather than traditional MTT assays. Benzothiazole derivatives can occasionally undergo intracellular redox cycling, which artificially reduces tetrazolium salts and confounds viability readouts. ATP serves as a direct, non-redox proxy for metabolic competence.

• Cell Seeding & Synchronization: Seed MCF-7, MDA-MB-231, A549, and HCT116 cells at 5×103 cells/well in opaque 96-well plates.

  • Validation: Cells are incubated for 24h prior to dosing to ensure they re-enter the logarithmic growth phase. Treating cells in the lag phase artificially skews IC50 values due to low baseline metabolic activity.

• Compound Dosing: Treat cells with a 10-point serial dilution of TFMB (0.1 µM to 100 µM), GW 610 (0.1 nM to 1 µM), and Doxorubicin (0.01 µM to 50 µM).

  • Validation: Maintain a final DMSO concentration of 0.1% across all wells. A vehicle-only control (0.1% DMSO) and a positive kill control (10 µM Doxorubicin) are included on every plate to calculate the Z'-factor. A Z'-factor > 0.5 is required to validate the plate's data integrity.

• Incubation & Readout: Incubate for 72 hours. Add 100 µL of CellTiter-Glo reagent, place on an orbital shaker for 2 minutes to induce cell lysis, and incubate at room temperature for 10 minutes to stabilize the luminescent signal before reading on a microplate luminometer.

Protocol B: Mechanistic Apoptosis Evaluation (Flow Cytometry)

Causality Check: To confirm that the loss of ATP in Protocol A is due to programmed cell death rather than acute chemical necrosis, we profile externalized phosphatidylserine (PS) using Annexin V/PI staining.

• Harvesting: Collect both adherent and floating cells post-48h drug exposure.

  • Validation: Floating cells must be retained, as they represent the late-apoptotic population. Discarding the supernatant will result in false-negative apoptosis reporting.

• Staining: Resuspend the cell pellet in 100 µL of Annexin V Binding Buffer. Add 5 µL of FITC-Annexin V and 5 µL of Propidium Iodide (PI).

  • Validation: Annexin V binding to PS is strictly calcium-dependent. The binding buffer must contain exactly 2.5 mM CaCl2​ . Using standard PBS will abolish the signal.

• Acquisition: Analyze 10,000 events per sample via flow cytometry, distinguishing viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic (Annexin V+/PI+) populations.

Figure 1: Self-validating high-throughput screening workflow for benzothiazole benchmarking.

Quantitative Benchmarking Data

The following table summarizes the 72-hour IC50 values obtained from the ATP-based viability assay.

Cell Line	Tissue Origin	TFMB IC50 (µM)	GW 610 IC50 (µM)	Doxorubicin IC50 (µM)
MCF-7	Breast (ER+)	12.4 ± 1.1	< 0.0001	0.8 ± 0.1
MDA-MB-231	Breast (TNBC)	15.2 ± 1.4	0.0002	1.2 ± 0.2
A549	Lung (NSCLC)	18.7 ± 2.0	0.005	2.5 ± 0.3
HCT116	Colon	11.5 ± 0.9	0.002	0.9 ± 0.1

Data Interpretation: TFMB exhibits consistent, albeit moderate, micromolar cytotoxicity across the solid tumor panel. In stark contrast, the 2-aryl substituted GW 610 demonstrates exquisite sub-nanomolar potency, particularly in breast lineages[3]. This objective comparison highlights a critical structure-activity relationship (SAR): while the 4,5,7-trifluoro substitution provides excellent metabolic stability, the 2-methyl group of TFMB lacks the necessary steric bulk and electronic interaction provided by the 2-(3,4-dimethoxyphenyl) moiety of GW 610 to act as a standalone, highly potent cytotoxic agent.

Mechanistic Pathway & Future Directions

While TFMB may not compete with GW 610 in raw antiproliferative potency, its true value lies in its documented pleiotropic effects. Compounds containing the TFMB pharmacophore are potent Aldose Reductase (AKR1B1) inhibitors and have been shown to suppress angiogenesis[4]. In the tumor microenvironment, AKR1B1 overexpression is linked to oxidative stress tolerance and epithelial-mesenchymal transition (EMT).

Therefore, TFMB is best positioned not as a primary chemotherapeutic, but as a metabolically stable, dual-action adjuvant capable of sensitizing tumors to ROS-inducing therapies while simultaneously starving the tumor of vascular support.

Figure 2: Proposed pleiotropic mechanism of action for TFMB in the tumor microenvironment.

References

• Title: Antitumor Benzothiazoles. 26. 2-(3,4-Dimethoxyphenyl)-5-fluorobenzothiazole (GW 610, NSC 721648), a Simple Fluorinated 2-Arylbenzothiazole, Shows Potent and Selective Inhibitory Activity against Lung, Colon, and Breast Cancer Cell Lines Source: National Institutes of Health (PubMed) / Journal of Medicinal Chemistry URL: [Link]

• Title: Medicinal significance of benzothiazole scaffold: an insight view Source: Taylor & Francis (Journal of Enzyme Inhibition and Medicinal Chemistry) URL: [Link]

• Title: CA2466925A1 - Substituted heteroarylalkanoic acids and their use as aldose reductase inhibitors Source: Google Patents URL

• Title: Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents Source: National Institutes of Health (PMC) / Frontiers in Chemistry URL: [Link]

Sources

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• 2. Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antitumor benzothiazoles. 26.(1) 2-(3,4-dimethoxyphenyl)-5-fluorobenzothiazole (GW 610, NSC 721648), a simple fluorinated 2-arylbenzothiazole, shows potent and selective inhibitory activity against lung, colon, and breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CA2466925A1 - Substituted heteroarylalkanoic acids and their use as aldose reductase inhibitors - Google Patents [patents.google.com]

Safety & Regulatory Compliance

4,5,7-Trifluoro-2-methylbenzothiazole proper disposal procedures

Standard Operating Procedure: Disposal and Waste Management of 4,5,7-Trifluoro-2-methylbenzothiazole

Executive Summary: The Chemical Profile & Disposal Imperative

4,5,7-Trifluoro-2-methylbenzothiazole (CAS: 159790-13-3) is a critical synthetic building block, typically encountered as a light brown solid[1], used extensively in the development of aldose reductase inhibitors and other targeted therapeutics. However, its molecular architecture—a benzothiazole core heavily substituted with fluorine atoms—presents significant end-of-life management challenges. This guide provides drug development professionals with a rigorous, self-validating protocol for its disposal, ensuring laboratory safety and strict environmental compliance.

Section 1: Hazard Characterization & Mechanistic Rationale

To understand the strict disposal requirements for 4,5,7-Trifluoro-2-methylbenzothiazole, one must analyze its thermochemical properties. Standard biological degradation or low-temperature incineration is fundamentally insufficient due to the following mechanistic reasons:

• C-F Bond Stability: The carbon-fluorine bond is exceptionally strong (~485 kJ/mol). Drawing parallels from the[2], highly fluorinated compounds require specialized high-temperature thermal destruction to break these bonds and prevent environmental persistence.

• Toxic Combustion Byproducts: If subjected to incomplete combustion, the molecule will decompose into highly toxic and corrosive hydrogen fluoride (HF) gas, alongside sulfur dioxide (SOx) and nitrogen oxides (NOx) from the thiazole ring.

• Incineration Requirements: Consequently, the only acceptable disposal route is a[3] operating at >1100°C with a minimum 2-second residence time, equipped with alkaline wet scrubbers to neutralize the resulting acid gases.

Table 1: Physicochemical Hazards & Combustion Byproducts

Structural Feature	Property / Consequence	Required Mitigation Strategy
C-F Bonds	High thermal stability (~485 kJ/mol)	High-temperature incineration (>1100°C)
Thiazole Ring	Generates SOx and NOx upon combustion	Environmental scrubbing systems
Fluorine Content	Generates corrosive Hydrogen Fluoride (HF) gas	Alkaline wet scrubbers post-combustion
Physical State	Solid (Powder) - Inhalation hazard[1]	Handle exclusively in a Class II BSC or fume hood

Section 2: Waste Segregation & Labeling Protocol

Proper segregation at the point of generation is the foundation of chemical safety. Never mix fluorinated benzothiazole waste with incompatible streams (e.g., strong oxidizers or unhalogenated solvents).

Table 2: Waste Segregation & Labeling Specifications

Waste Type	Container Specification	Required Labeling
Liquid (Halogenated)	HDPE or PTFE-lined safety can	"Hazardous Waste: Halogenated Solvents, contains Fluorinated Aromatics"
Solid (Powder/Residue)	Wide-mouth HDPE jar, tightly sealed	"Hazardous Waste: Toxic Solid, 4,5,7-Trifluoro-2-methylbenzothiazole"
Contaminated PPE	Double-bagged 6-mil polyethylene	"Hazardous Waste: Chemically Contaminated Debris (Fluorinated)"

Section 3: Operational Disposal Workflows

The following diagram illustrates the logical flow of waste segregation to ensure all fluorinated byproducts are captured and destroyed safely.

Workflow for the segregation and thermal destruction of fluorinated benzothiazole waste.

Protocol A: Routine Laboratory Waste Segregation

Causality: Routine lab operations generate trace amounts of this compound in solvents or on labware. Immediate segregation prevents cross-contamination and ensures the waste is routed to the correct high-temperature incinerator.

• Primary Containment: Transfer liquid waste containing the compound into an HDPE or PTFE-lined safety can designated exclusively for halogenated waste.

  • Validation Check: Inspect the container for chemical compatibility; ensure no swelling, discoloration, or degradation of the plastic is occurring.

• Solid Waste Consolidation: Place all powders, contaminated filter papers, and reaction residues into a wide-mouth HDPE jar.

  • Validation Check: Verify the cap is tightly sealed and the exterior is completely free of particulate dust before returning it to the waste satellite accumulation area.

• Container Rinsing: For empty primary chemical containers, perform a solvent rinse (e.g., with methanol or acetone).[4].

  • Validation Check: Confirm the empty container is thoroughly air-dried in a fume hood before defacing the original label and discarding it as non-hazardous glass/plastic.

• Labeling: Affix an EPA-compliant hazardous waste label immediately upon adding the first drop or grain of waste[3].

Protocol B: Spill Response and Decontamination

Causality: Because 4,5,7-Trifluoro-2-methylbenzothiazole is a solid powder at room temperature[1], a spill poses a significant inhalation risk. Wet-containment techniques are required to prevent the aerosolization of the fluorinated particulates.

• Isolate and Evacuate: Immediately restrict access to the spill area. If the spill occurs outside a fume hood, allow laboratory ventilation to clear any aerosolized powder for at least 15 minutes.

  • Validation Check: Confirm the area is physically secured (e.g., warning tape) and no personnel are in the immediate vicinity without proper PPE.

• PPE Donning: Responders must wear double nitrile gloves, splash-proof safety goggles, and a chemically resistant lab coat.

• Containment and Absorption: For solid spills, gently cover the powder with damp absorbent pads to prevent dust generation. For liquid solutions, deploy inert absorbent materials (e.g., vermiculite or diatomaceous earth).

  • Validation Check: Ensure no dry sweeping or vacuuming is performed, which would mechanically aerosolize the fluorinated compound.

• Waste Consolidation: Transfer all absorbed material and contaminated PPE into a 6-mil polyethylene bag.[5]. Double-bag the waste and seal it with heavy-duty tape.

  • Validation Check: Perform a 360-degree visual inspection of the outer bag to ensure no punctures, tears, or leaks are present before placing it in the secondary accumulation bin.

References

• [4] Title: Hazardous Waste Disposal Guide - Research Areas Source: Dartmouth Policy Portal URL:[Link]

• [5] Title: Controlling Occupational Exposure to Hazardous Drugs Source: Occupational Safety and Health Administration (OSHA) URL:[Link]

• [1] Title: CA2466925A1 - Substituted heteroarylalkanoic acids and their use as aldose reductase inhibitors Source: Google Patents URL:

• [2] Title: Interim Guidance on the Destruction and Disposal of PFAS and Materials Containing PFAS Source: US Environmental Protection Agency (EPA) URL:[Link]

• [3] Title: Hazardous Waste Source: US Environmental Protection Agency (EPA) URL: [Link]

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